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Foundational

The Immunological Fulcrum: A Technical Guide to the Mechanism of Action of Myelin Oligodendrocyte Glycoprotein Peptide (35-55)

This guide provides an in-depth exploration of the molecular and cellular mechanisms underpinning the action of the Myelin Oligodendrocyte Glycoprotein peptide (35-55) (MOG35-55). MOG35-55 is a pivotal tool in neuroscien...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth exploration of the molecular and cellular mechanisms underpinning the action of the Myelin Oligodendrocyte Glycoprotein peptide (35-55) (MOG35-55). MOG35-55 is a pivotal tool in neuroscience and immunology research, primarily for its capacity to induce Experimental Autoimmune Encephalomyelitis (EAE), the most commonly used animal model for multiple sclerosis (MS). Understanding its mechanism of action is crucial for researchers developing novel therapeutics for autoimmune and neurodegenerative diseases.

Introduction: MOG35-55 as a Key to Unlocking Autoimmune Neuroinflammation

MOG35-55 is a short, synthetic peptide corresponding to amino acids 35-55 of the full-length Myelin Oligodendrocyte Glycoprotein, a protein exclusively found in the central nervous system (CNS) on the outer surface of myelin sheaths and oligodendrocytes.[1][2] Its significance in research lies in its potent encephalitogenic properties, meaning its administration to susceptible animal strains reliably triggers an autoimmune response against the CNS, closely mimicking the pathological hallmarks of MS.[1][2] The C57BL/6 mouse strain is a favored model for these studies due to its robust and reproducible disease course upon immunization with MOG35-55.[3][4] This guide will dissect the cascade of events initiated by MOG35-55, from the initial immune recognition to the downstream inflammatory processes leading to demyelination and neurological deficits.

The Tripartite Interaction: MOG35-55, MHC Class II, and the T-Cell Receptor

The journey of MOG35-55-induced autoimmunity begins with its recognition by the adaptive immune system. This process is orchestrated by a critical trimolecular interaction between the MOG35-55 peptide, a Major Histocompatibility Complex (MHC) class II molecule, and a specific T-cell receptor (TCR).

Antigen Presentation by MHC Class II:

Following immunization, MOG35-55 is taken up by antigen-presenting cells (APCs), such as dendritic cells and macrophages. Inside the APC, the peptide is loaded onto MHC class II molecules, specifically the I-A(b) haplotype in C57BL/6 mice. The peptide-binding groove of the MHC class II molecule is an open-ended cleft, allowing for the accommodation of peptides of varying lengths.[5] While the precise crystallographic structure of the MOG35-55/I-A(b) complex is not publicly available, binding studies with other peptides and the I-A(g7) molecule (associated with type 1 diabetes) reveal key anchor residues that fit into specific pockets within the MHC groove, stabilizing the interaction.[5] This stable presentation of the MOG35-55 peptide on the surface of APCs is the first crucial step in initiating the autoimmune cascade.

T-Cell Receptor Recognition and the Formation of the Immunological Synapse:

The MOG35-55/I-A(b) complex is then recognized by CD4+ T helper (Th) cells expressing a complementary TCR. The specificity of this recognition is determined by the variable regions of the TCR's alpha and beta chains, which make direct contact with both the peptide and the surrounding MHC helices.[6] This interaction, along with the co-receptor CD4 binding to a non-polymorphic region of the MHC class II molecule, leads to the formation of an immunological synapse—a highly organized interface between the T-cell and the APC.[7][8]

Downstream Signaling: From T-Cell Activation to a Pro-inflammatory Cytokine Storm

The engagement of the TCR by the MOG35-55/MHC complex triggers a sophisticated intracellular signaling cascade within the T-cell, leading to its activation, proliferation, and differentiation into pathogenic effector cells.

Initiation of the Signaling Cascade:

The clustering of TCRs and co-receptors at the immunological synapse brings the Src-family kinase Lck, associated with the cytoplasmic tail of CD4, into proximity with the immunoreceptor tyrosine-based activation motifs (ITAMs) on the CD3 and ζ-chains of the TCR complex.[7][9] Lck phosphorylates these ITAMs, creating docking sites for another tyrosine kinase, ZAP-70.[9] Activated ZAP-70 then phosphorylates downstream adaptor proteins, initiating multiple signaling pathways.[9]

T_Cell_Activation_Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm APC APC T-Cell T-Cell MHC-II_MOG35-55 MHC-II + MOG35-55 TCR TCR MHC-II_MOG35-55->TCR Signal 1 Lck Lck TCR->Lck CD4 CD4 CD4->MHC-II_MOG35-55 ZAP-70 ZAP-70 Lck->ZAP-70 phosphorylates LAT LAT ZAP-70->LAT phosphorylates PLCg1 PLCγ1 LAT->PLCg1 Ras_MAPK_Pathway Ras/MAPK Pathway LAT->Ras_MAPK_Pathway DAG DAG PLCg1->DAG IP3 IP3 PLCg1->IP3 PKC PKC DAG->PKC Ca_release Ca²⁺ Release IP3->Ca_release NF-kB_Activation NF-κB Activation PKC->NF-kB_Activation Calcineurin Calcineurin Ca_release->Calcineurin Gene_Transcription Gene Transcription (IL-2, IFN-γ, etc.) NF-kB_Activation->Gene_Transcription NFAT_Activation NFAT Activation Calcineurin->NFAT_Activation NFAT_Activation->Gene_Transcription AP-1_Activation AP-1 Activation Ras_MAPK_Pathway->AP-1_Activation AP-1_Activation->Gene_Transcription T-Cell_Response T-Cell Proliferation, Differentiation, Cytokine Secretion Gene_Transcription->T-Cell_Response leads to EAE_Induction_Workflow cluster_preparation Preparation cluster_immunization Immunization (Day 0) cluster_boost Boost (Day 2) cluster_monitoring Monitoring (Daily from Day 7) Prepare_MOG Prepare MOG35-55 Solution Emulsify Emulsify MOG35-55 and CFA Prepare_MOG->Emulsify Prepare_CFA Prepare CFA Prepare_CFA->Emulsify Inject_Emulsion Subcutaneous Injection of Emulsion Emulsify->Inject_Emulsion Anesthetize Anesthetize Mouse Anesthetize->Inject_Emulsion Inject_PTX1 Intraperitoneal Injection of PTX Inject_PTX2 Intraperitoneal Injection of PTX Clinical_Scoring Daily Clinical Scoring

Experimental Workflow for MOG35-55 Induced EAE.
In Vitro: T-Cell Proliferation and Cytokine Profiling

These assays are crucial for quantifying the cellular immune response to MOG35-55.

Step-by-Step Protocol for T-Cell Proliferation Assay (CFSE-based):

  • Isolation of Splenocytes:

    • At a desired time point post-immunization (e.g., peak of disease), euthanize the mice and aseptically remove the spleens.

    • Prepare a single-cell suspension of splenocytes by mechanical dissociation through a cell strainer.

    • Lyse red blood cells using an ACK lysis buffer.

  • CFSE Labeling:

    • Resuspend the splenocytes in PBS and label with Carboxyfluorescein succinimidyl ester (CFSE) at a final concentration of 1-5 µM for 10-15 minutes at 37°C.

    • Quench the labeling reaction by adding fetal bovine serum.

  • In Vitro Restimulation:

    • Plate the CFSE-labeled splenocytes in a 96-well plate at a density of 2-5 x 10^5 cells/well.

    • Stimulate the cells with varying concentrations of MOG35-55 peptide (e.g., 0, 1, 10, 20 µg/mL) for 72-96 hours.

  • Flow Cytometry Analysis:

    • Harvest the cells and stain with fluorescently labeled antibodies against T-cell markers (e.g., CD3, CD4).

    • Analyze the cells by flow cytometry. Proliferating cells will have diluted the CFSE dye, resulting in lower fluorescence intensity.

Cytokine Profiling:

The supernatant from the T-cell proliferation assay can be collected before harvesting the cells to measure cytokine levels.

Table 2: Typical Cytokine Profile in MOG35-55 EAE

CytokineExpected Change in EAEPrimary Cellular Source
Pro-inflammatory
IFN-γ↑↑Th1 cells, NK cells
IL-17A↑↑Th17 cells
TNF-αMacrophages, T-cells
IL-6Macrophages, dendritic cells
IL-1βMacrophages, microglia
Anti-inflammatory
IL-10↓ or unchangedRegulatory T-cells, macrophages
TGF-βVariableRegulatory T-cells, various other cells

Note: The magnitude of change can vary depending on the stage of the disease and the specific experimental conditions.

Conclusion: MOG35-55 as an Indispensable Tool for Neuroimmunology Research

The Myelin Oligodendrocyte Glycoprotein peptide (35-55) provides a robust and reproducible means to induce a T-cell mediated autoimmune response against the central nervous system. Its mechanism of action, centered around the trimolecular interaction with MHC class II and the T-cell receptor, triggers a well-defined cascade of intracellular signaling events that culminate in the differentiation of pathogenic Th1 and Th17 cells. The resulting inflammatory milieu, characterized by the secretion of pro-inflammatory cytokines, leads to the breakdown of the blood-brain barrier, immune cell infiltration into the CNS, and subsequent demyelination and axonal damage. A thorough understanding of this mechanism, facilitated by the experimental protocols outlined in this guide, is paramount for the development and preclinical testing of novel therapeutic strategies for multiple sclerosis and other autoimmune disorders.

References

  • Bittner, S., Afzali, A. M., Wiendl, H., & Meuth, S. G. (2014). Myelin oligodendrocyte glycoprotein (MOG35-55) induced experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice. Journal of visualized experiments : JoVE, (86), 51275. [Link]

  • Gaud, G., Lesourne, R., & Love, P. E. (2004). Regulatory mechanisms in T cell activation. Signal Transduction, 4(4-5), 209-221.
  • Miyamura, S., Matsuo, N., Nagayasu, K., Shirakawa, H., & Kaneko, S. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3453. [Link]

  • SB-Peptide. (n.d.). Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction. Retrieved from [Link]

  • Whitburn, J., & Fox, E. J. (2021). An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. Journal of neuroscience methods, 367, 109443. [Link]

  • YouTube. (2020, November 17). T Cell Activation | Mechanism. Retrieved from [Link]

  • YouTube. (2021, March 17). Lecture 4c: T Cell Signaling + Activation. Retrieved from [Link]

  • Corper, A. L., Stratmann, T., Apostolopoulos, V., Scott, C. A., Garcia, K. C., Kang, A. S., Wilson, I. A., & Teyton, L. (2000). A structural framework for deciphering the link between I-Ag7 and autoimmune diabetes. Science, 288(5465), 505–511. [Link]

  • Deng, L., Langley, R. J., & Teyton, L. (2007). TCR recognition of peptide/MHC class II complexes and superantigens. Seminars in immunology, 19(4), 262–271. [Link]

  • Li, Y., Li, H., Zhang, X., & Yang, P. (2015). Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis. Chinese medical journal, 128(1), 88–94. [Link]

  • Mannara, F., Valente, T., Saura, J., Graus, F., Saiz, A., & Moreno, B. (2012). Passive experimental autoimmune encephalomyelitis in C57BL/6 with MOG: evidence of involvement of B cells. PloS one, 7(12), e52361. [Link]

  • Probert, L., et al. (2020). Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. Frontiers in Immunology, 11, 584985. [Link]

  • Rodi, M., et al. (2024). Myelin Oligodendrocyte Glycoprotein (MOG)35–55 Mannan Conjugate Induces Human T-Cell Tolerance and Can Be Used as a Personalized Therapy for Multiple Sclerosis. International Journal of Molecular Sciences, 25(11), 5899. [Link]

  • Slavin, A. J., et al. (1998). Induction of a multiple sclerosis-like disease in mice with an immunodominant epitope of myelin oligodendrocyte glycoprotein. Autoimmunity, 28(2), 109-120. [Link]

  • Stratmann, T., et al. (2000). The crystal structure of the human class II MHC protein HLA-DR2 (DRA0101, DRB11501) complexed with a peptide from human myelin basic protein. The Journal of experimental medicine, 191(11), 1965–1976. [Link]

  • Sun, D., et al. (2001). T and B cell responses in remitting-relapsing experimental autoimmune encephalomyelitis in (C57BL/6xSJL) F1 mice. Journal of neuroimmunology, 119(2), 185–197. [Link]

  • Wucherpfennig, K. W., et al. (1994). Structural requirements for binding of myelin basic protein peptides to DR(alpha 10101, beta 11501) and of T cell recognition. The Journal of experimental medicine, 179(1), 279–290. [Link]

  • Zhang, J., et al. (2004). T cell and antibody responses in remitting-relapsing experimental autoimmune encephalomyelitis in (C57BL/6xSJL) F1 mice. Journal of neuroimmunology, 148(1-2), 1-13. [Link]

  • Burrows, D. J., McGown, A., Jain, S. A., De Felice, M., Ramesh, T. M., Sharrack, B., & Majid, A. (2019). Myelin Oligodendrocyte Glycoprotein (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3453. [Link]

  • CD Genomics. (2024, August 29). Overview of T Cell Receptor Signaling Pathways. Retrieved from [Link]

  • Corper, A. L., Stratmann, T., Apostolopoulos, V., Scott, C. A., Garcia, K. C., Kang, A. S., Wilson, I. A., & Teyton, L. (2000). Structural basis of peptide binding and presentation by the type I diabetes-associated MHC class II molecule of NOD mice. Immunity, 12(6), 699-710. [Link]

  • Kuerten, S., Kostova-Bales, D. A., Frenzel, L. P., Tigno, J. T., Tary-Lehmann, M., Angelov, D. N., & Lehmann, P. V. (2007). MP4- and MOG:35-55-induced EAE in C57BL/6 mice differentially targets brain, spinal cord and cerebellum. Journal of neuroimmunology, 189(1-2), 31–40. [Link]

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Sources

Exploratory

An In-depth Technical Guide to Myelin Oligodendrocyte Glycoprotein Peptide (35-55)

Authored for Researchers, Scientists, and Drug Development Professionals Abstract Myelin Oligodendrocyte Glycoprotein peptide (35-55) (MOG(35-55)) is a synthetic peptide fragment of the MOG protein, a crucial component o...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Myelin Oligodendrocyte Glycoprotein peptide (35-55) (MOG(35-55)) is a synthetic peptide fragment of the MOG protein, a crucial component of the central nervous system (CNS) myelin sheath.[1][2] This peptide is highly encephalitogenic, capable of inducing potent T and B cell-mediated autoimmune responses that lead to inflammation, demyelination, and axonal damage in the CNS.[1][3] Consequently, MOG(35-55) is a cornerstone in the study of autoimmune demyelinating diseases, most notably as the primary immunogen used to induce Experimental Autoimmune Encephalomyelitis (EAE), the most common animal model for human Multiple Sclerosis (MS).[1][4][5] This guide provides a comprehensive technical overview of MOG(35-55), from its fundamental properties to its application in preclinical research, with a focus on the underlying mechanisms and practical experimental protocols.

Introduction: The Significance of MOG(35-55) in Neuroimmunology

Myelin Oligodendrocyte Glycoprotein (MOG) is a glycoprotein exclusively expressed on the surface of oligodendrocytes and the outermost lamellae of the myelin sheath in the CNS.[6] While its precise physiological function is still under investigation, it is thought to act as a cellular adhesion molecule.[7] The immunodominant epitope, MOG(35-55), is a key player in the pathogenesis of autoimmune demyelinating diseases.[3][8]

Structure and Species-Specific Variations

The amino acid sequence of MOG(35-55) is highly conserved across species, with a notable difference between rodents and humans at position 42.[9][10]

SpeciesAmino Acid Sequence (35-55)
Mouse/Rat M-E-V-G-W-Y-R-S-P-F-S-R-V-V-H-L-Y-R-N-G-K
Human M-E-V-G-W-Y-R-P-P-F-S-R-V-V-H-L-Y-R-N-G-K[2][11]

This single amino acid substitution—Serine (S) in rodents versus Proline (P) in humans at position 42—has significant implications for the peptide's encephalitogenicity.[9][10] The rodent MOG(35-55) is more potent in inducing EAE in mice, primarily through a T-cell-mediated response.[10][12] In contrast, the human MOG(35-55) is weakly encephalitogenic in standard mouse models but can elicit a B-cell-dependent EAE.[2][12] This distinction is critical for designing and interpreting studies aimed at modeling human disease.

The Central Role of MOG(35-55) in Experimental Autoimmune Encephalomyelitis (EAE)

EAE is the most widely used animal model for MS, mimicking many of the clinical and pathological hallmarks of the human disease, including inflammation, demyelination, and progressive neurological dysfunction.[4][5][13] The induction of EAE with MOG(35-55) in C57BL/6 mice is a robust and reproducible model that has been instrumental in dissecting the pathophysiology of MS and for the preclinical evaluation of novel therapeutics.[5][13]

Disease Course and Clinical Evaluation

Immunization with MOG(35-55) in C57BL/6 mice typically results in a chronic, non-remitting paralytic disease.[5][8][14] The onset of clinical signs usually occurs between 9 and 14 days post-immunization, with a peak of disease severity around 3 to 5 days after onset.[5][14] Clinical scoring is a critical component of EAE studies, providing a quantitative measure of disease progression and severity.

ScoreClinical Signs
0 No clinical signs of EAE.[15][16][17]
0.5 Limp tail tip.[15][17]
1 Completely limp tail.[15][16][17]
1.5 Limp tail and hind limb weakness.[15][17]
2 Limp tail and definite hind limb weakness.[15][17]
2.5 Limp tail and dragging of one hind limb.[15][17]
3 Complete paralysis of both hind limbs.[15][18]
3.5 Complete hind limb paralysis and partial front limb paralysis.[15]
4 Complete hind and front limb paralysis.[15][18]
5 Moribund or dead.[15][16][18]

Note: Intermediate scores (e.g., 0.5, 1.5, 2.5, 3.5) are often used to more accurately reflect the clinical presentation.[15]

Mechanism of MOG(35-55)-Induced Autoimmunity

The pathogenesis of MOG(35-55)-induced EAE is a complex interplay of various immune cells and signaling pathways. The process begins with the introduction of the MOG(35-55) peptide, which is recognized as a foreign antigen, triggering a cascade of events that culminates in an autoimmune attack on the CNS.

T-Cell Mediated Pathology

The primary drivers of MOG(35-55)-induced EAE are autoreactive CD4+ T helper (Th) cells, particularly Th1 and Th17 cells.[19][20] Upon activation by antigen-presenting cells (APCs) presenting the MOG(35-55) peptide, these T cells proliferate and differentiate. They then cross the blood-brain barrier, infiltrate the CNS, and initiate an inflammatory cascade that leads to myelin destruction and neurological damage.[4] While CD4+ T cells are central, CD8+ T cells may also contribute to the pathology.[19][21]

B-Cell and Antibody Contribution

While the classic MOG(35-55)-induced EAE in C57BL/6 mice is primarily T-cell driven, B cells and antibodies against MOG can exacerbate the disease.[22][23] In models using the full-length MOG protein or the human MOG(35-55) peptide, the role of B cells becomes more prominent, leading to a disease course that may better reflect certain aspects of human MS.[22][24]

Key Signaling Pathways

The activation and differentiation of autoreactive T cells are governed by intricate signaling pathways. The JAK/STAT pathway, for instance, is crucial for the cytokine-mediated differentiation of Th1 and Th17 cells.[25] Intravenous administration of MOG(35-55) has been shown to induce tolerance and suppress EAE by modulating these signaling pathways, reducing the phosphorylation of key molecules like JAK/STAT-1 and -4.[25]

MOG35_55_Signaling_Pathway cluster_APC Antigen Presenting Cell (APC) cluster_TCell CD4+ T Cell cluster_CNS Central Nervous System (CNS) MOG MOG(35-55) Peptide MHCII MHC Class II MOG->MHCII Processing & Presentation TCR T Cell Receptor (TCR) MHCII->TCR Antigen Recognition JAK_STAT JAK/STAT Pathway TCR->JAK_STAT Signal Transduction CD4 CD4 Th1_Th17 Th1/Th17 Differentiation JAK_STAT->Th1_Th17 Cytokine Signaling BBB Blood-Brain Barrier Th1_Th17->BBB Infiltration Myelin Myelin Sheath BBB->Myelin Attack Demyelination Demyelination & Inflammation Myelin->Demyelination

Signaling pathway of MOG(35-55)-induced autoimmunity.

Experimental Protocols for EAE Induction with MOG(35-55)

The successful induction of EAE with MOG(35-55) requires meticulous attention to detail in the preparation of reagents and the immunization procedure. The following is a standardized protocol for inducing EAE in C57BL/6 mice.

Reagent Preparation
  • MOG(35-55) Peptide Solution: Dissolve lyophilized MOG(35-55) peptide in sterile, endotoxin-free water or phosphate-buffered saline (PBS) to a final concentration of 2 mg/mL.[5] Store at -20°C.

  • Complete Freund's Adjuvant (CFA): Prepare a 2 mg/mL solution of Mycobacterium tuberculosis H37RA in incomplete Freund's adjuvant (IFA).[5]

  • MOG(35-55)/CFA Emulsion: In a 1:1 ratio, emulsify the MOG(35-55) peptide solution and CFA.[5] This is a critical step and requires thorough mixing until a stable, viscous emulsion is formed.[5]

  • Pertussis Toxin (PTX): Reconstitute lyophilized PTX in sterile water or PBS to the desired concentration. The optimal dose can vary between lots and should be determined empirically.[14][26]

Immunization Procedure
  • Animal Selection: Use female C57BL/6 mice, 8-12 weeks of age.[4]

  • Anesthesia: Anesthetize the mice to ensure proper administration of the emulsion.[13]

  • MOG(35-55)/CFA Injection: Subcutaneously inject 100-200 µL of the MOG(35-55)/CFA emulsion, typically at two sites on the flank or back.[13][14]

  • Pertussis Toxin Administration: On the day of immunization (day 0) and 48 hours later (day 2), administer PTX intraperitoneally.[4][5]

  • Monitoring: Monitor the mice daily for clinical signs of EAE and record their body weight.[4][5]

EAE_Induction_Workflow cluster_Preparation Reagent Preparation cluster_Immunization Immunization Protocol cluster_Monitoring Post-Immunization Monitoring MOG_Sol Prepare MOG(35-55) Solution (2 mg/mL) Emulsion Create MOG/CFA Emulsion (1:1 ratio) MOG_Sol->Emulsion CFA_Sol Prepare CFA with M. tuberculosis (2 mg/mL) CFA_Sol->Emulsion Inject_Emulsion Subcutaneous Injection of Emulsion (Day 0) Emulsion->Inject_Emulsion PTX_Sol Prepare Pertussis Toxin Solution Inject_PTX1 Intraperitoneal Injection of PTX (Day 0) PTX_Sol->Inject_PTX1 Inject_PTX2 Intraperitoneal Injection of PTX (Day 2) PTX_Sol->Inject_PTX2 Anesthetize Anesthetize Mice Anesthetize->Inject_Emulsion Inject_PTX1->Inject_PTX2 Daily_Score Daily Clinical Scoring and Weight Measurement Inject_PTX2->Daily_Score Data_Analysis Data Analysis Daily_Score->Data_Analysis

Experimental workflow for EAE induction with MOG(35-55).

Therapeutic Development and the MOG(35-55) Model

The MOG(35-55)-induced EAE model is a powerful tool for the preclinical testing of potential MS therapies.[14][27] Both prophylactic (treatment initiated at the time of immunization) and therapeutic (treatment initiated after disease onset) paradigms can be employed to evaluate the efficacy of novel compounds.[14]

Antigen-Specific Immunotherapies

One promising therapeutic avenue is the induction of antigen-specific tolerance. Administration of MOG(35-55) through alternative routes, such as intravenously or orally, can suppress EAE by inducing T-cell anergy or promoting the generation of regulatory T cells.[25][28] Furthermore, conjugating MOG(35-55) to tolerogenic carriers, such as mannan, has shown efficacy in reversing EAE.[19][20]

Evaluating Novel Immunomodulators

The MOG(35-55) model is also invaluable for testing the efficacy of a wide range of immunomodulatory drugs.[22] This includes agents that target T-cell activation, cytokine signaling, and immune cell trafficking. The well-characterized nature of this model allows for a detailed analysis of a drug's mechanism of action and its potential for clinical translation.

Conclusion

Myelin Oligodendrocyte Glycoprotein peptide (35-55) is an indispensable tool in the field of neuroimmunology. Its ability to reliably induce a disease that mirrors many aspects of Multiple Sclerosis has provided invaluable insights into the pathogenesis of autoimmune demyelination and has been instrumental in the development of new therapeutic strategies. A thorough understanding of the properties of MOG(35-55), the nuances of the EAE model it induces, and the underlying immunological mechanisms is essential for any researcher working in this critical area of biomedical science.

References

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Foundational

MOG (35-55) TFA salt properties and characteristics

An In-Depth Technical Guide to Myelin Oligodendrocyte Glycoprotein (35-55) TFA Salt: Properties, Applications, and Best Practices Authored by: Gemini, Senior Application Scientist Abstract Myelin Oligodendrocyte Glycopro...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Myelin Oligodendrocyte Glycoprotein (35-55) TFA Salt: Properties, Applications, and Best Practices

Authored by: Gemini, Senior Application Scientist

Abstract

Myelin Oligodendrocyte Glycoprotein (35-55), or MOG (35-55), is a pivotal immunodominant peptide fragment essential for the study of autoimmune demyelinating diseases of the central nervous system (CNS). Specifically, it is the primary tool for inducing Experimental Autoimmune Encephalomyelitis (EAE), the most common animal model for human Multiple Sclerosis (MS). This technical guide provides an in-depth exploration of the MOG (35-55) peptide, with a specific focus on its trifluoroacetate (TFA) salt form. We will dissect its physicochemical properties, the critical role and potential impact of the TFA counter-ion, quality control methodologies, its mechanism of action in EAE, and detailed protocols for its use. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this model with precision and scientific integrity.

Introduction to MOG (35-55) Peptide

Myelin Oligodendrocyte Glycoprotein (MOG) is a minor but crucial component of the CNS myelin sheath, expressed on the surface of oligodendrocytes.[1] While its precise physiological function is still under investigation, it is a primary autoantigenic target in autoimmune responses that lead to demyelination.[1]

The specific peptide fragment encompassing amino acids 35-55 (Sequence: Met-Glu-Val-Gly-Trp-Tyr-Arg-Ser-Pro-Phe-Ser-Arg-Val-Val-His-Leu-Tyr-Arg-Asn-Gly-Lys ) represents a potent immunodominant epitope.[2][3] When administered to susceptible animal strains, such as C57BL/6 mice, this peptide can trigger a robust autoimmune cascade that closely mimics the pathological features of MS, including CNS inflammation, demyelination, and progressive paralysis.[4][5] This makes MOG (35-55)-induced EAE an invaluable model for understanding disease pathogenesis and for the preclinical evaluation of novel therapeutic agents.[3][6]

The Dual Nature of the Trifluoroacetate (TFA) Counter-ion

Synthetic peptides like MOG (35-55) are typically supplied as a TFA salt. This is not an additive but a remnant of the manufacturing process, and understanding its presence is critical for experimental design and data interpretation.

Origin of TFA in Synthetic Peptides

Trifluoroacetic acid is a cornerstone of modern peptide chemistry, utilized in two key stages:[7]

  • Solid-Phase Peptide Synthesis (SPPS): In Fmoc-based synthesis, a strong acid is required for the final step to cleave the newly synthesized peptide from its solid resin support and simultaneously remove protecting groups from the amino acid side chains. TFA is the principal reagent for this "global deprotection" due to its high acidity and volatility.[7][8]

  • Reverse-Phase HPLC (RP-HPLC) Purification: TFA is used as an ion-pairing agent in the mobile phase (typically at 0.05% to 0.1%) during purification.[9] It masks interactions between basic amino acid residues and the stationary phase, resulting in sharper, more symmetrical peaks and improved separation.[7]

During the final lyophilization (freeze-drying) step, free TFA is removed, but the TFA anions that have formed ionic bonds with positively charged residues on the peptide (like Lysine, Arginine, and Histidine) remain, resulting in a peptide-TFA salt.[10]

Impact of TFA on Physicochemical Properties

The TFA counter-ion is not inert and can significantly influence the peptide's characteristics:

  • Purity and Net Peptide Content (NPC): The TFA salt contributes to the total mass of the lyophilized powder.[11][12] This means the gross weight is not 100% peptide. Typically, the peptide content constitutes >80% of the total weight, with TFA and bound water accounting for the remainder.[12] For precise dosing, it is imperative to know the NPC, which should be provided by the manufacturer on the certificate of analysis.

  • Solubility: TFA salts generally enhance the solubility of peptides in aqueous solutions, which can be advantageous for stock solution preparation.[11][12]

  • Stability: While generally stable, the choice of counter-ion can influence long-term stability. For some sequences, acetate or hydrochloride salts may offer better stability against oxidation, though this is peptide-specific.[13]

  • Appearance: TFA salts can sometimes result in a "fluffy" or difficult-to-handle lyophilizate cake compared to the more compact cakes often formed by acetate salts.[13]

Impact on Biological Activity

For most standard EAE induction protocols, the residual TFA levels are well-tolerated and do not cause interference.[11] However, in highly sensitive in vitro assays, TFA can be a confounding factor.

  • Cellular Assays: TFA can be toxic to cells or interfere with cell growth, with effects reported at concentrations as low as 10 nM in some sensitive systems.[10][14] It has also been shown to stimulate growth in other cell lines at higher concentrations.[10]

  • Immunogenicity: There is evidence that TFA can trifluoroacetylate proteins, which could potentially elicit an unintended immune response.[9][10] While two FDA-approved peptide drugs are formulated as TFA salts without issue, it remains a consideration for preclinical and clinical development.[13]

For applications where TFA interference is a concern, such as sensitive cell-based T-cell activation assays, it is advisable to either purchase a TFA-removed version of the peptide (often exchanged for acetate or hydrochloride) or perform a counter-ion exchange procedure.[10][13]

Physicochemical Properties and Quality Control

Ensuring the quality and consistency of the MOG (35-55) TFA salt is paramount for reproducible EAE induction. A robust quality control workflow is essential.

Summary of Key Properties
PropertyTypical SpecificationSignificance
Sequence Met-Glu-Val-Gly-Trp-Tyr-Arg-Ser-Pro-Phe-Ser-Arg-Val-Val-His-Leu-Tyr-Arg-Asn-Gly-LysThe primary structure that defines the peptide's function as an autoantigen.[11]
Molecular Formula C₁₁₈H₁₇₇N₃₅O₂₉SDefines the elemental composition of the peptide backbone.[11]
Molecular Weight ~2582.0 g/mol (free base)Crucial for calculating molar concentrations for stock solutions.[11]
Purity (by HPLC) >95% (often >98%)Ensures that the observed biological effect is due to the MOG peptide and not contaminants.[1][11]
Form Lyophilized white powderStandard format for stability and ease of shipping.[15]
Counter-ion Trifluoroacetate (TFA)Affects net peptide content, solubility, and potentially biological activity.[6]
Solubility Soluble in water (e.g., up to 1 mg/mL)Important for reconstitution and preparation of the emulsion for immunization.[15]
Storage Store lyophilized at -20°CEssential for long-term stability and prevention of degradation.[15]
Quality Control Workflow

A multi-step analytical process is used to validate each batch of synthetic MOG (35-55) peptide.

QC_Workflow cluster_synthesis Peptide Synthesis cluster_purification Purification & Isolation cluster_qc Quality Control Analysis SPPS Solid-Phase Peptide Synthesis (SPPS) Cleavage TFA Cleavage from Resin SPPS->Cleavage HPLC_Purify RP-HPLC Purification (with TFA mobile phase) Cleavage->HPLC_Purify Lyophilization Lyophilization HPLC_Purify->Lyophilization HPLC_Purity Purity Check by RP-HPLC Lyophilization->HPLC_Purity MS_Identity Identity Confirmation by Mass Spec (MS) Lyophilization->MS_Identity AAA_Quant Quantification by Amino Acid Analysis (AAA) Lyophilization->AAA_Quant Final_Product Qualified MOG (35-55) TFA Salt (with Certificate of Analysis) HPLC_Purity->Final_Product MS_Identity->Final_Product AAA_Quant->Final_Product EAE_Mechanism cluster_periphery Periphery (Lymph Node) cluster_cns Central Nervous System (CNS) MOG_Peptide MOG (35-55) in CFA APC Antigen Presenting Cell (APC) MOG_Peptide->APC Uptake & Processing T_Cell_Naive Naive CD4+ T Cell APC->T_Cell_Naive Presentation (MHC-II) T_Cell_Activated Activated Th1/Th17 Cells T_Cell_Naive->T_Cell_Activated Activation & Proliferation Inflammation Inflammatory Cascade (Cytokines, Macrophages) T_Cell_Activated->Inflammation Infiltration across BBB Myelin Myelin Sheath T_Cell_Activated->Myelin Reactivation Demyelination Demyelination & Axonal Damage Inflammation->Demyelination Myelin->Inflammation

Caption: Pathogenic mechanism of MOG (35-55) peptide in the induction of EAE.

Experimental Protocols

Adherence to standardized protocols is crucial for achieving consistent and reproducible results in EAE studies.

Handling and Storage of MOG (35-55) TFA Salt
  • Storage: The lyophilized peptide is stable at room temperature for short periods but should be stored at -20°C for long-term use. [15]It is often hygroscopic and should be protected from light. [1]* Reconstitution:

    • Allow the vial to warm to room temperature before opening to prevent condensation.

    • Reconstitute the peptide in sterile, distilled water or PBS to a desired stock concentration (e.g., 2-10 mg/mL). [15][16] 3. If solubility is an issue, brief sonication in an ultrasonic bath can help create a homogenous solution. [15] 4. Once reconstituted, aliquot the stock solution into single-use volumes and store at -20°C. Avoid repeated freeze-thaw cycles. [15]

Step-by-Step Protocol for EAE Induction in C57BL/6 Mice

This protocol is a widely accepted method for inducing a chronic, progressive EAE.

Materials:

  • MOG (35-55) TFA Salt

  • Sterile PBS or Saline

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/mL H37Ra)

  • Pertussis Toxin (PTX)

  • Two 10 mL Luer-Lok syringes

  • One Luer-to-Luer emulsifying connector

  • Immunization needles (e.g., 27G)

Protocol:

  • Prepare MOG Solution: Dissolve MOG (35-55) in sterile PBS to a final concentration of 2-3 mg/mL.

  • Prepare MOG/CFA Emulsion:

    • This is the most critical step. A stable water-in-oil emulsion is required.

    • Draw an equal volume of the MOG solution and the CFA into separate syringes. For example, 1.5 mL of MOG solution and 1.5 mL of CFA.

    • Connect the two syringes using the Luer-to-Luer connector.

    • Forcefully pass the mixture back and forth between the syringes for at least 10-20 minutes until a thick, white, stable emulsion is formed.

    • Test the emulsion by dropping a small amount into a beaker of water. A stable emulsion will not disperse.

  • Immunization (Day 0):

    • Anesthetize the mice (e.g., C57BL/6, female, 8-12 weeks old).

    • Inject 100-200 µL of the emulsion subcutaneously, typically distributed over two sites on the flank. This delivers a dose of 100-300 µg of MOG peptide per mouse.

  • Pertussis Toxin Administration:

    • PTX is crucial as it increases the permeability of the blood-brain barrier.

    • On Day 0 (shortly after immunization) and again on Day 2, administer PTX via intraperitoneal (i.p.) injection. A typical dose is 100-300 ng per mouse in 100 µL of PBS. [17]5. Clinical Scoring:

    • Begin daily monitoring of mice for clinical signs of EAE starting around day 7 post-immunization. [4] * Weigh the mice and score them based on a standard scale:

      • 0: No clinical signs

      • 1: Limp tail

      • 2: Hind limb weakness or wobbly gait

      • 3: Partial hind limb paralysis

      • 4: Complete hind limb paralysis

      • 5: Moribund state or death

    • Provide hydrated food on the cage floor for mice with a score of 3 or higher. [4] Expected Disease Course: Symptoms typically appear between 9 and 15 days post-immunization. [4][5][17]The disease progresses to a peak severity around days 16-22, followed by a chronic phase where symptoms persist. [5][17]

EAE_Workflow Day0 Day 0 Emulsion_Prep Prepare MOG/CFA Emulsion Day2 Day 2 PTX2 Administer 2nd Dose of PTX (i.p.) Day7 Day 7-28+ Monitoring Daily Weight & Clinical Scoring Immunization Subcutaneous Immunization (100-200 µL) Emulsion_Prep->Immunization PTX1 Administer Pertussis Toxin (i.p.) Immunization->PTX1 PTX1->PTX2 PTX2->Monitoring

Caption: Timeline and workflow for a typical MOG (35-55)-induced EAE experiment.

Conclusion

MOG (35-55) TFA salt is an indispensable reagent for modeling autoimmune demyelinating diseases. Its ability to reliably induce EAE in rodents provides a powerful platform for investigating the immunopathology of Multiple Sclerosis and for screening potential therapeutics. A thorough understanding of its physicochemical properties, the inherent presence and influence of the TFA counter-ion, and adherence to rigorous quality control and experimental protocols are essential for generating high-quality, reproducible data. By applying the principles and methodologies outlined in this guide, researchers can confidently employ MOG (35-55) to advance our understanding and treatment of CNS autoimmune disorders.

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  • R&D Systems. MOG (35-55) | Neuronal Metabolism Peptides and Compounds. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOru4M0NITC2nWsMEUbnY3wHNRtLBmMNJa6MZh-8mNLO7rdUTxCdyG4SGlJbBxMiwTg-GgaoDZUGythFg-bSGqUkiyVyyFEv-wbT0GLW1KmBXyd28iziIOoaUF5arFYeduHE4K9ryE27d1nVrr]
  • Sigma-Aldrich. Myelin Oligodendrocyte Glycoprotein Peptide Fragment 35-55 Rat, Mouse. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGL-IGd66H3Rpj7OAfAuo5iVziISivyNaBhkPzKDdHj6SbGl4oYDGA10oPJMhhEBJJia3DewWjeSrMyksOdEt99FVO-ZDZpwD8jbGvQ2vrBCZwf_iZMxMilqffhcjOI4NRJkI1b03c3-Zfogvr7PsmNDw==]

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Exploratory

Encephalitogenic Activity of MOG (35-55) Peptide in Rodents: An In-depth Technical Guide

< This guide provides a comprehensive technical overview of the use of Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 to induce Experimental Autoimmune Encephalomyelitis (EAE) in rodents. It is intended for rese...

Author: BenchChem Technical Support Team. Date: January 2026

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This guide provides a comprehensive technical overview of the use of Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 to induce Experimental Autoimmune Encephalomyelitis (EAE) in rodents. It is intended for researchers, scientists, and drug development professionals seeking to leverage this robust and widely utilized model of multiple sclerosis (MS).

Section 1: Foundational Principles and Mechanistic Insights

Experimental Autoimmune Encephalomyelitis (EAE) stands as the most common and extensively studied animal model for multiple sclerosis, a chronic neuroinflammatory and demyelinating disorder of the central nervous system (CNS).[1][2][3][4] The induction of EAE using the MOG (35-55) peptide in specific rodent strains, particularly C57BL/6 mice, provides a reliable and reproducible platform to investigate the immunopathological mechanisms of MS and to evaluate potential therapeutic interventions.[1][5][6]

The Encephalitogenic Nature of MOG (35-55)

Myelin Oligodendrocyte Glycoprotein (MOG) is a glycoprotein exclusively found in the CNS, located on the outermost surface of myelin sheaths and oligodendrocytes.[7][8] While a minor component of myelin, its extracellular domain contains highly immunogenic epitopes.[9] The specific peptide fragment spanning amino acids 35-55 (sequence: MEVGWYRSPFSRVVHLYRNGK) is a potent encephalitogen in certain rodent strains.[7][9][10][11]

Immunization with MOG (35-55) triggers a complex autoimmune response. The peptide is recognized by autoreactive T lymphocytes, which are believed to play a central role in the pathophysiology of MS.[2] This recognition, in the context of appropriate co-stimulation, leads to the activation and proliferation of myelin-specific T cells in the periphery.[6] These activated T cells, primarily CD4+ T helper cells, then migrate across the blood-brain barrier (BBB) into the CNS.[6]

Within the CNS, these autoreactive T cells are reactivated by antigen-presenting cells that display MOG peptides. This reactivation initiates a cascade of inflammatory events, including the secretion of pro-inflammatory cytokines, recruitment of other immune cells, and ultimately, demyelination and axonal damage.[6] The MOG (35-55) induced EAE model is predominantly a CD4+ T cell-driven response.[1] It's also important to note that immunization with MOG (35-55) can induce a significant antibody response, which contributes to the disease pathology.[7][12]

The Critical Role of Adjuvants and Pertussis Toxin

The immunogenic potential of the MOG (35-55) peptide alone is insufficient to induce EAE.[1] Therefore, its administration is coupled with powerful adjuvants. Complete Freund's Adjuvant (CFA) is ubiquitously used for this purpose.[1][5] CFA is a water-in-oil emulsion containing inactivated and dried Mycobacterium tuberculosis. It enhances the immune response by creating a depot of antigen for slow release and by activating mononuclear phagocytes to secrete cytokines, thereby promoting a robust T cell response.[1]

Pertussis toxin (PTX), derived from Bordetella pertussis, is another critical component in the induction of MOG (35-55) EAE.[1][5][6] PTX is thought to have pleiotropic effects on the immune system.[13] A key proposed mechanism is its ability to modulate the blood-brain barrier, facilitating the entry of encephalitogenic T cells into the CNS.[5][6][14] It also acts as an additional adjuvant, further augmenting the immune response.[14]

Section 2: Experimental Design and Methodologies

The successful induction and interpretation of the MOG (35-55) EAE model hinges on meticulous experimental design and standardized protocols.

Rodent Strain Selection: A Key Determinant of Disease Phenotype

The genetic background of the rodent strain is a critical factor influencing susceptibility to EAE and the resulting disease course.[1][2][5] The C57BL/6 mouse is the most commonly used strain for MOG (35-55)-induced EAE.[1][5][8][15] This strain develops a chronic, non-relapsing form of the disease, which is valuable for studying progressive aspects of MS.[5][16] The availability of a vast array of genetically modified C57BL/6 mice further enhances the utility of this model for investigating the roles of specific genes in neuroinflammation.[1]

It is crucial to note that other strains, such as the SJL mouse, are not susceptible to MOG (35-55)-induced EAE but are used with other myelin antigens like proteolipid protein (PLP) to model relapsing-remitting EAE.[1][5]

Detailed Protocol for EAE Induction in C57BL/6 Mice

The following protocol outlines a standard and widely accepted method for inducing EAE using MOG (35-55) in C57BL/6 mice.

Materials:

  • MOG (35-55) peptide (lyophilized)[5]

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis[1]

  • Pertussis toxin (PTX)[5]

  • Sterile phosphate-buffered saline (PBS) or saline[5]

  • Syringes and needles of appropriate sizes[5]

Procedure:

  • Preparation of MOG (35-55) Emulsion:

    • Reconstitute the lyophilized MOG (35-55) peptide in sterile PBS or saline to a final concentration of 1-2 mg/ml.[1][5]

    • Prepare the CFA by ensuring the Mycobacterium tuberculosis is well suspended.

    • In a sterile manner, draw equal volumes of the MOG (35-55) solution and CFA into two separate syringes.[1]

    • Connect the two syringes using a three-way stopcock or a similar coupling device.[1][5]

    • Create a stable emulsion by repeatedly passing the mixture between the two syringes until a thick, white emulsion is formed. A key indicator of a good emulsion is that a drop of it will not disperse when placed in water.[5]

  • Immunization (Day 0):

    • Administer the MOG (35-55)/CFA emulsion subcutaneously (s.c.) at two sites on the flank or back of the mouse.[3][5] The total volume is typically 0.1-0.2 ml per mouse, containing 100-200 µg of MOG (35-55).[1][17]

    • On the same day, administer PTX intraperitoneally (i.p.). The typical dose is 100-300 ng per mouse, diluted in sterile PBS.[5][17]

  • Second PTX Administration (Day 2):

    • Administer a second dose of PTX i.p., identical to the first dose.[1][6]

The entire workflow, from preparation to immunization, is a critical sequence of events that dictates the success of the EAE induction.

EAE_Induction_Workflow cluster_prep Preparation Phase cluster_immunization Immunization Phase cluster_monitoring Monitoring Phase P1 Reconstitute MOG (35-55) Peptide P4 Emulsify MOG (35-55) with CFA (1:1 ratio) P1->P4 P2 Prepare CFA with Mycobacterium tuberculosis P2->P4 P3 Prepare Pertussis Toxin (PTX) Solution I2 Day 0: Intraperitoneal Injection of PTX P3->I2 I1 Day 0: Subcutaneous Injection of MOG/CFA Emulsion P4->I1 M1 Daily Clinical Scoring and Weight Monitoring I1->M1 I3 Day 2: Second Intraperitoneal Injection of PTX I3->M1

Caption: Workflow for MOG (35-55) EAE Induction.

Clinical Evaluation and Scoring

Daily monitoring of the animals is essential following immunization. Clinical signs of EAE typically appear between 9 and 14 days post-immunization.[1] A standardized scoring system is used to quantify the severity of the disease. While variations exist, a common scoring scale is as follows:

ScoreClinical Signs
0No clinical signs of EAE
1Limp tail
2Hind limb weakness or paresis
3Complete hind limb paralysis
4Hind limb paralysis and forelimb weakness/paralysis
5Moribund state or death

Source: Adapted from various EAE scoring protocols.[18][19][20][21]

In-between scores (e.g., 0.5, 1.5, 2.5, 3.5) are often used to provide a more granular assessment of disease progression.[19][22] To ensure objectivity, it is highly recommended that clinical scoring be performed by an individual blinded to the experimental groups.[1] In addition to the functional score, monitoring body weight and using a body condition score (BCS) are important for assessing the overall health of the animals.[18]

Section 3: Pathophysiological Assessment

A comprehensive understanding of the encephalitogenic activity of MOG (35-55) requires detailed histopathological analysis of the CNS.

Histopathological Hallmarks of MOG (35-55) EAE

At the peak of the disease, the CNS of MOG (35-55)-immunized mice exhibits characteristic pathological features that mirror those seen in MS.[23] These include:

  • Inflammatory Infiltrates: Perivascular and parenchymal infiltration of mononuclear cells, primarily T lymphocytes and macrophages, in the spinal cord and brain.[23][24]

  • Demyelination: Loss of myelin sheaths, which can be visualized using specific stains such as Luxol Fast Blue (LFB).[24]

  • Axonal Damage: Although primarily a demyelinating model, axonal loss can also occur, contributing to permanent neurological deficits.

The histopathological features of MOG (35-55)-induced EAE are time- and score-dependent, with a transition from acute inflammation to more chronic neurodegenerative changes over time.[23]

Protocol for Histopathological Analysis
  • Tissue Collection and Fixation:

    • At the desired experimental endpoint, mice are deeply anesthetized and transcardially perfused with PBS followed by 4% paraformaldehyde (PFA).[3]

    • The spinal cord and brain are carefully dissected and post-fixed in 4% PFA.[3]

  • Tissue Processing and Staining:

    • The fixed tissues are processed for paraffin embedding.[3]

    • Sections are cut and stained with Hematoxylin and Eosin (H&E) to visualize cellular infiltrates and with Luxol Fast Blue (LFB) to assess demyelination.[24]

  • Immunohistochemistry:

    • Immunohistochemical staining for specific cell markers (e.g., CD3 for T cells, Iba1 for microglia/macrophages) can be performed to characterize the composition of the inflammatory infiltrates.

The following diagram illustrates the key immunopathological events in MOG (35-55)-induced EAE.

EAE_Pathology cluster_periphery Periphery cluster_bbb Blood-Brain Barrier cluster_cns Central Nervous System P1 MOG (35-55) + CFA Presentation by APCs P2 Activation & Proliferation of Autoreactive T-cells P1->P2 Co-stimulation B2 T-cell Migration into CNS P2->B2 B1 PTX-mediated BBB Permeabilization B1->B2 C1 T-cell Reactivation by CNS APCs B2->C1 C2 Pro-inflammatory Cytokine Release C1->C2 C3 Recruitment of other Immune Cells C2->C3 C4 Demyelination & Axonal Damage C3->C4

Caption: Immunopathological Cascade in MOG (35-55) EAE.

Section 4: Data Interpretation and Considerations

The MOG (35-55) EAE model is a powerful tool, but like any model, it has its nuances and limitations that must be considered for accurate data interpretation.

Key Readouts and Data Analysis
  • Clinical Score: The primary outcome measure is the daily clinical score. Data is typically presented as the mean clinical score ± SEM over time. Statistical analysis can be used to compare disease severity between different treatment groups.

  • Disease Incidence: The percentage of animals in each group that develop clinical signs of EAE.

  • Day of Onset: The average day post-immunization when the first clinical signs appear.

  • Peak Disease Severity: The maximum clinical score reached by each animal.

  • Histopathology Scores: Semi-quantitative scoring of inflammation and demyelination in histological sections.

Model Limitations and Best Practices
  • CD4+ T Cell Dominance: The MOG (35-55) model is primarily driven by CD4+ T cells, with a less prominent role for CD8+ T cells and B cells.[1] For studying the contribution of these other cell types, alternative EAE models may be more appropriate.[1]

  • Monophasic Disease Course: In C57BL/6 mice, the disease is typically monophasic and self-limited.[1] This may not fully recapitulate the relapsing-remitting nature of MS in many patients.

  • Influence of Adjuvants: The use of strong adjuvants like CFA and PTX can have broad, non-specific effects on the immune system, which should be considered when interpreting the effects of therapeutic interventions.[1]

  • Animal Welfare: Animals with EAE require close monitoring and supportive care, including easy access to food and water, especially at higher disease scores.[18] All procedures must be in accordance with institutional animal care and use committee guidelines.[1]

Section 5: Conclusion

The encephalitogenic activity of the MOG (35-55) peptide in rodents, particularly in the C57BL/6 mouse strain, provides an invaluable and robust model for studying the immunopathogenesis of multiple sclerosis. By understanding the underlying mechanisms, adhering to standardized protocols, and carefully interpreting the data, researchers can effectively utilize this model to advance our knowledge of neuroinflammatory diseases and to develop novel therapeutic strategies.

References

  • Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. (n.d.). Wayne State University. Retrieved from [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. (2019). Bio-protocol. Retrieved from [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. (2014). Journal of Visualized Experiments. Retrieved from [Link]

  • Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55 -Induced Experimental Autoimmune Encephalomyelitis. (2023). Journal of Visualized Experiments. Retrieved from [Link]

  • Mouse models of Multiple Sclerosis (MS) - Experimental Autoimmune Encephalomyelitis (EAE). (n.d.). Redoxis. Retrieved from [Link]

  • Myelin oligodendrocyte glycoprotein (MOG 35-55 )-induced experimental autoimmune encephalomyelitis is ameliorated in interleukin-32 alpha transgenic mice. (2015). Oncotarget. Retrieved from [Link]

  • Spinal cord histopathology of MOG peptide 35-55-induced experimental autoimmune encephalomyelitis is time- and score-dependent. (2011). Histology and Histopathology. Retrieved from [Link]

  • Myelin oligodendrocyte glycoprotein (MOG35-55) induced experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice. (2014). PubMed. Retrieved from [Link]

  • Centrally Administered Pertussis Toxin Inhibits Microglia Migration to the Spinal Cord and Prevents Dissemination of Disease in an EAE Mouse Model. (2010). PLOS ONE. Retrieved from [Link]

  • Antibody response in MOG(35-55) induced EAE. (2011). Journal of Neuroimmunology. Retrieved from [Link]

  • MOG 35–55 Peptide – Key Epitope in MS Research. (n.d.). peptides&elephants. Retrieved from [Link]

  • Fundamental differences in the dynamics of CNS lesion development and composition in MP4- and MOG peptide 35–55-induced experimental autoimmune encephalomyelitis. (2008). Journal of Neuroimmunology. Retrieved from [Link]

  • Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. (2022). Journal of Immunological Sciences. Retrieved from [Link]

  • Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. (2020). Frontiers in Immunology. Retrieved from [Link]

  • MOG Induced EAE Model. (n.d.). MD Bioproducts. Retrieved from [Link]

  • Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction. (n.d.). SB-PEPTIDE. Retrieved from [Link]

  • MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK. (n.d.). GenScript. Retrieved from [Link]

  • MOG 35-55 Peptide For EAE Induction. (2017). Biocompare. Retrieved from [Link]

  • MOG (35-55), mouse, rat. (n.d.). Anaspec. Retrieved from [Link]

  • Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). (2024). ResearchGate. Retrieved from [Link]

  • EAE Induction by Passive Transfer of MOG-specific CD4+ T Cells. (2017). Bio-protocol. Retrieved from [Link]

  • AMELIORATION OF EXPERIMENTAL AUTOIMMUNE ENCEPHALOMYELITIS USING THE MYELIN OLIGODENDROCYTE GLYCOPROTEIN35-85 PEPTIDE. (n.d.). University of North Texas. Retrieved from [Link]

  • Microbiome methods in experimental autoimmune encephalomyelitis. (2020). F1000Research. Retrieved from [Link]

  • MOG35-55 induced EAE Mice Model. (n.d.). Creative Biolabs. Retrieved from [Link]

  • Neurological scoring of EAE mice. (a) Throughout disease progression,... (n.d.). ResearchGate. Retrieved from [Link]

  • Which strain of mice or rats is adequate for EAE model? (2017). ResearchGate. Retrieved from [Link]

  • The extent of ultrastructural spinal cord pathology reflects disease severity in experimental autoimmune encephalomyelitis. (2012). Histology and Histopathology. Retrieved from [Link]

  • Histological manifestations of EAE induced by MOG peptide 35-55. A-D,... (n.d.). ResearchGate. Retrieved from [Link]

  • Scoring disease in an animal model of multiple sclerosis using a novel infrared-based automated activity-monitoring system. (2019). Scientific Reports. Retrieved from [Link]

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Foundational

An In-depth Technical Guide to the Immunogenicity of MOG (35-55) Peptide in C57BL/6 Mice

This guide provides a comprehensive technical overview of the immunogenicity of the Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 in the C57BL/6 mouse strain. It is intended for researchers, scientists, and dru...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the immunogenicity of the Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 in the C57BL/6 mouse strain. It is intended for researchers, scientists, and drug development professionals engaged in the study of autoimmune neuroinflammation, particularly those utilizing the Experimental Autoimmune Encephalomyelitis (EAE) model of multiple sclerosis (MS).

Introduction: The Significance of MOG (35-55) in C57BL/6 Mice for MS Research

Multiple sclerosis is a chronic, inflammatory, and demyelinating disease of the central nervous system (CNS) with a presumed autoimmune etiology.[1][2] The EAE model is the most commonly employed animal model to investigate the pathogenesis of MS and to evaluate potential therapeutic interventions.[1][3][4][5] Within the various EAE models, the use of the MOG (35-55) peptide in C57BL/6 mice is a widely adopted and well-characterized system that recapitulates many of the clinical and pathological hallmarks of chronic MS.[1][2][5]

MOG is a glycoprotein exclusively expressed in the CNS on the outer surface of myelin sheaths and oligodendrocytes.[6] While a minor component of myelin, it is a critical autoantigen in the context of autoimmune demyelination.[7] The specific peptide fragment spanning amino acids 35-55 (sequence: MEVGWYRSPFSRVVHLYRNGK) represents an immunodominant epitope in the C57BL/6 (H-2b) strain.[7][8][9][10] Immunization with this peptide induces a robust autoimmune response, leading to the development of a chronic-progressive form of EAE characterized by ascending paralysis.[2][3][5]

The C57BL/6 strain is favored for these studies due to its well-defined genetic background and the extensive availability of transgenic and knockout lines, which are invaluable for dissecting the molecular and cellular mechanisms of neuroinflammation.[5][6] This model is primarily mediated by CD4+ T cells, although contributions from CD8+ T cells and B cells have also been documented.[3][11][12]

The Immunological Cascade: From Peripheral Sensitization to CNS Pathology

The induction of EAE with MOG (35-55) in C57BL/6 mice initiates a well-orchestrated, yet pathogenic, immune response. The process can be conceptualized in two main phases: the peripheral sensitization phase and the central effector phase.

Peripheral Sensitization Phase

The immunogenic potential of the MOG (35-55) peptide alone is insufficient to induce EAE.[5] Therefore, it is administered in an emulsion with Complete Freund's Adjuvant (CFA), a potent immunostimulant containing heat-killed Mycobacterium tuberculosis.[1][3][5] CFA activates antigen-presenting cells (APCs), such as dendritic cells and macrophages, which then process and present the MOG (35-55) peptide on MHC class II molecules.[5]

This antigen presentation, in the context of the pro-inflammatory milieu created by CFA, leads to the activation and differentiation of MOG-specific CD4+ T helper (Th) cells. Primarily, this involves the differentiation into Th1 and Th17 lineages, which are critical for EAE pathogenesis.[13]

  • Th1 cells are characterized by the production of interferon-gamma (IFN-γ).

  • Th17 cells produce interleukin-17 (IL-17).

Both of these cytokines play a crucial role in promoting inflammation and disrupting the blood-brain barrier (BBB).[13]

In addition to CFA, pertussis toxin (PTX) is administered to further enhance the autoimmune response.[3][5][14] PTX increases the permeability of the BBB, facilitating the entry of activated immune cells into the CNS.

Central Effector Phase

Once activated in the periphery, MOG-specific T cells migrate to the CNS. Upon re-encountering the MOG antigen on local APCs, such as microglia and infiltrating macrophages, these T cells are reactivated. This reactivation triggers a cascade of inflammatory events within the CNS, including:

  • Cytokine and Chemokine Production: The release of pro-inflammatory cytokines like IFN-γ, IL-17, and TNF-alpha perpetuates the inflammatory response and recruits additional immune cells to the site of inflammation.[4]

  • Leukocyte Infiltration: The CNS becomes infiltrated with a variety of immune cells, including T cells, B cells, and macrophages.[4]

  • Demyelination and Axonal Damage: The inflammatory milieu leads to damage and destruction of the myelin sheath, as well as underlying axonal damage.[4] This disruption of neuronal signaling manifests as the clinical symptoms of EAE.

The following diagram illustrates the workflow for inducing EAE with MOG (35-55) in C57BL/6 mice.

EAE_Induction_Workflow cluster_preparation Preparation cluster_immunization Immunization (Day 0) cluster_boost Boost cluster_monitoring Monitoring cluster_analysis Analysis prep_mog Prepare MOG (35-55) Peptide Solution prep_emulsion Create MOG/CFA Emulsion prep_mog->prep_emulsion prep_cfa Prepare Complete Freund's Adjuvant (CFA) prep_cfa->prep_emulsion immunize Subcutaneous Immunization with MOG/CFA Emulsion prep_emulsion->immunize prep_ptx Prepare Pertussis Toxin (PTX) inject_ptx1 Intraperitoneal Injection of PTX prep_ptx->inject_ptx1 inject_ptx2 Second Intraperitoneal Injection of PTX (Day 2) inject_ptx1->inject_ptx2 monitor Daily Monitoring for Clinical Signs and Weight Loss inject_ptx2->monitor scoring Clinical Scoring of EAE Severity monitor->scoring histology Histopathological Analysis of CNS Tissue scoring->histology immune_profiling Immunological Profiling (e.g., Cytokine Analysis, Flow Cytometry) scoring->immune_profiling

Caption: Workflow for MOG (35-55)-induced EAE in C57BL/6 mice.

Detailed Experimental Protocol for EAE Induction

This protocol provides a step-by-step methodology for the induction of EAE in C57BL/6 mice using MOG (35-55) peptide.

Materials:

  • MOG (35-55) peptide (lyophilized)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

  • Pertussis toxin (PTX)

  • Sterile saline or PBS

  • 8-12 week old female C57BL/6 mice

  • Syringes and needles

Procedure:

  • Preparation of MOG (35-55) Peptide Solution:

    • Reconstitute lyophilized MOG (35-55) peptide in sterile saline or PBS to a final concentration of 2 mg/mL.[1][15]

    • Vortex gently to ensure complete dissolution. Store on ice.

  • Preparation of MOG/CFA Emulsion:

    • In a sterile glass syringe, draw up an equal volume of the 2 mg/mL MOG (35-55) solution and CFA.

    • Connect the MOG-containing syringe to another sterile syringe using a three-way stopcock or emulsifying needle.

    • Forcefully pass the mixture back and forth between the two syringes for at least 10 minutes, or until a thick, white emulsion is formed.

    • To test for a stable emulsion, drop a small amount into a beaker of water. A stable emulsion will not disperse.

  • Immunization (Day 0):

    • Anesthetize the mice according to approved institutional protocols.

    • Inject 100 µL of the MOG/CFA emulsion subcutaneously at two sites on the flank.[14] This delivers a total of 200 µL of emulsion containing 200 µg of MOG (35-55) peptide per mouse.

    • Administer 200 ng of PTX in 200 µL of sterile saline or PBS via intraperitoneal injection.[16]

  • Pertussis Toxin Boost (Day 2):

    • Administer a second dose of 200 ng of PTX in 200 µL of sterile saline or PBS via intraperitoneal injection.[16]

  • Monitoring and Clinical Scoring:

    • From day 7 post-immunization, monitor the mice daily for clinical signs of EAE and record their body weight.

    • Score the clinical severity of the disease using a standardized 0-5 scale.

Clinical and Histopathological Assessment

Clinical Scoring

The clinical course of MOG (35-55)-induced EAE in C57BL/6 mice is typically chronic-progressive, with disease onset occurring between 9 and 14 days post-immunization.[3][5] The severity of the disease is assessed using a standardized scoring system.

ScoreClinical Signs
0No clinical signs
1Limp tail
2Hind limb weakness or ataxia
3Complete hind limb paralysis
4Hind limb paralysis and forelimb weakness/paralysis
5Moribund or dead

In-between scores (e.g., 0.5, 1.5, 2.5, 3.5) can be used for intermediate clinical presentations.[17]

Histopathology

Histopathological analysis of the CNS is crucial for confirming the presence and extent of inflammation and demyelination. Key features to assess in the spinal cord and brain include:

  • Inflammatory Infiltrates: Perivascular and parenchymal infiltration of mononuclear cells can be visualized with Hematoxylin and Eosin (H&E) staining.[4]

  • Demyelination: Loss of myelin can be detected using Luxol Fast Blue (LFB) staining.[4]

The Cellular and Molecular Immune Response to MOG (35-55)

The immunogenicity of MOG (35-55) in C57BL/6 mice is characterized by a complex interplay of different immune cell populations and their secreted effector molecules.

T Cell Response
  • CD4+ T Cells: As the primary drivers of MOG (35-55)-induced EAE, CD4+ T cells differentiate into pro-inflammatory Th1 and Th17 subsets.[3][13] Upon reactivation in the CNS, they orchestrate the inflammatory cascade that leads to tissue damage.

  • CD8+ T Cells: While the role of CD8+ T cells is less dominant than that of CD4+ T cells in this model, they have also been shown to be activated and can contribute to the pathology.[11]

B Cell and Antibody Response

Although MOG (35-55)-induced EAE is considered a T cell-driven disease, B cells and antibodies also play a role.[3][18] B cells can function as potent APCs, and the production of anti-MOG antibodies can contribute to demyelination.[12][19] However, it's important to note that the full-length MOG protein is more effective at inducing a pathogenic B cell response compared to the MOG (35-55) peptide.[20][21]

Cytokine Profile

The cytokine milieu in the CNS during EAE is predominantly pro-inflammatory. Key cytokines involved include:

  • IFN-γ: Produced by Th1 cells, it activates macrophages and enhances MHC expression.[13][22]

  • IL-17: Secreted by Th17 cells, it recruits neutrophils and other inflammatory cells to the CNS.[13]

  • TNF-α: A potent pro-inflammatory cytokine that contributes to BBB breakdown and tissue damage.[4]

  • IL-6: Plays a role in the differentiation of Th17 cells.[4][22]

The following diagram illustrates the key cellular and molecular interactions in MOG (35-55)-induced EAE.

EAE_Mechanism cluster_periphery Periphery cluster_cns Central Nervous System (CNS) apc Antigen Presenting Cell (APC) t_naive Naive CD4+ T Cell apc->t_naive Antigen Presentation b_cell B Cell apc->b_cell Activation mog MOG (35-55) Peptide mog->apc Uptake & Processing th1 Th1 Cell t_naive->th1 Differentiation th17 Th17 Cell t_naive->th17 Differentiation bbb Blood-Brain Barrier (BBB) th1->bbb Migration th17->bbb Migration b_cell->t_naive Antigen Presentation th1_cns Th1 Cell bbb->th1_cns th17_cns Th17 Cell bbb->th17_cns microglia Microglia/Macrophage demyelination Demyelination & Axonal Damage microglia->demyelination Pro-inflammatory Cytokines th1_cns->microglia Reactivation th1_cns->demyelination IFN-γ th17_cns->microglia Reactivation th17_cns->demyelination IL-17 neuron Neuron with Myelin Sheath

Caption: Cellular and molecular mechanisms of MOG (35-55)-induced EAE.

Conclusion and Future Directions

The MOG (35-55)-induced EAE model in C57BL/6 mice remains an indispensable tool for MS research. Its well-defined immunopathology provides a robust platform for investigating the fundamental mechanisms of autoimmune neuroinflammation and for the preclinical evaluation of novel therapeutic strategies. Future research will likely focus on further dissecting the complex interplay between different immune cell subsets, understanding the mechanisms of disease progression, and identifying new targets for therapeutic intervention.

References

  • The cytokine signature of MOG-specific CD4 cells in the EAE of C57BL/6 mice. (n.d.). PubMed. Retrieved from [Link]

  • Biocytogen. (n.d.). Multiple Sclerosis (EAE) Mouse Models. Retrieved from [Link]

  • Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. (n.d.). University of Notre Dame. Retrieved from [Link]

  • Myelin oligodendrocyte glycoprotein (MOG 35-55)-induced experimental autoimmune encephalomyelitis is ameliorated in interleukin-32 alpha transgenic mice. (2015). Oncotarget. Retrieved from [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. (2019). Bio-protocol. Retrieved from [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. (2014). Journal of Visualized Experiments. Retrieved from [Link]

  • Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. (2023). Journal of Visualized Experiments. Retrieved from [Link]

  • Myelin/oligodendrocyte glycoprotein–deficient (MOG-deficient) mice reveal lack of immune tolerance to MOG in wild-type mice. (n.d.). The Journal of Clinical Investigation. Retrieved from [Link]

  • Passive Experimental Autoimmune Encephalomyelitis in C57BL/6 with MOG: Evidence of Involvement of B Cells. (2012). PLOS One. Retrieved from [Link]

  • Spinal cord histopathology of MOG peptide 35-55-induced experimental autoimmune encephalomyelitis is time- and score-dependent. (2011). PubMed. Retrieved from [Link]

  • MP4- and MOG:35-55-induced EAE in C57BL/6 mice differentially targets brain, spinal cord and cerebellum. (n.d.). PubMed. Retrieved from [Link]

  • Inotiv. (n.d.). Scoring for Multiple Sclerosis Studies. Retrieved from [Link]

  • Experimental Autoimmune Encephalomyelitis in the Mouse. (n.d.). PubMed Central. Retrieved from [Link]

  • MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways. (n.d.). PubMed Central. Retrieved from [Link]

  • Neurological scoring of EAE mice. (a) Throughout disease progression,... (n.d.). ResearchGate. Retrieved from [Link]

  • p&e. (n.d.). MOG 35–55 Peptide – Key Epitope in MS Research. Retrieved from [Link]

  • Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55- specific CD8+ T cells in experimental autoimmune encephalomyelitis. (n.d.). Chinese Medical Journal. Retrieved from [Link]

  • Antibody response in MOG35–55 induced EAE. (n.d.). Archive ouverte UNIGE. Retrieved from [Link]

  • Immunodominant T-cell epitopes of MOG reside in its transmembrane and cytoplasmic domains in EAE. (n.d.). Neurology Neuroimmunology & Neuroinflammation. Retrieved from [Link]

  • Fundamental differences in the dynamics of CNS lesion development and composition in MP4- and MOG peptide 35–55-induced experimental autoimmune encephalomyelitis. (n.d.). Journal of Neuroinflammation. Retrieved from [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. (2014). Journal of Visualized Experiments. Retrieved from [Link]

  • Profiling blood-based neural biomarkers and cytokines in experimental autoimmune encephalomyelitis model of multiple sclerosis using single-molecule array technology. (2025). bioRxiv. Retrieved from [Link]

  • Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat. (n.d.). GenScript. Retrieved from [Link]

  • Myelin oligodendrocyte glycoprotein–specific T and B cells cooperate to induce a Devic-like disease in mice. (2006). The Journal of Clinical Investigation. Retrieved from [Link]

  • Antibody response in MOG(35-55) induced EAE. (2011). PubMed. Retrieved from [Link]

  • MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK. (n.d.). JPT. Retrieved from [Link]

  • B Cells Influence Encephalitogenic T Cell Frequency to Myelin Oligodendrocyte Glycoprotein (MOG)38-49 during Full-length MOG Protein-Induced Demyelinating Disease. (2024). PubMed. Retrieved from [Link]

  • Recognition of a high affinity MHC class I-restricted epitope of myelin oligodendrocyte glycoprotein by CD8 + T cells derived from autoantigen-deficient mice. (n.d.). Frontiers in Immunology. Retrieved from [Link]

  • The extent of ultrastructural spinal cord pathology reflects disease severity in experimental autoimmune encephalomyelitis. (n.d.). Histology and Histopathology. Retrieved from [Link]

  • Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. (2022). Journal of Immunological Sciences. Retrieved from [Link]

  • Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide. (n.d.). PLOS One. Retrieved from [Link]

  • MOG35-55 induced EAE Mice Model. (n.d.). Creative Biolabs. Retrieved from [Link]

  • B Cells Influence Encephalitogenic T Cell Frequency to Myelin Oligodendrocyte Glycoprotein (MOG)38–49 during Full-length MOG Protein–Induced Demyelinating Disease. (2024). The Journal of Immunology. Retrieved from [Link]

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  • Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). (2024). ResearchGate. Retrieved from [Link]

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Exploratory

A Senior Application Scientist's Guide to MOG (35-55) Peptide in Experimental Autoimmune Encephalomyelitis (EAE)

Authored For: Researchers, Scientists, and Drug Development Professionals Subject: An In-Depth Technical Guide on the Core Principles and Practical Application of the MOG (35-55)-Induced EAE Model. Section 1: Foundationa...

Author: BenchChem Technical Support Team. Date: January 2026

Authored For: Researchers, Scientists, and Drug Development Professionals Subject: An In-Depth Technical Guide on the Core Principles and Practical Application of the MOG (35-55)-Induced EAE Model.

Section 1: Foundational Concepts—MOG, EAE, and the Bridge Between Them

Experimental Autoimmune Encephalomyelitis (EAE) stands as the most characterized and widely utilized animal model for dissecting the pathophysiology of human multiple sclerosis (MS).[1][2] MS is a chronic, inflammatory autoimmune disease of the central nervous system (CNS) that leads to demyelination, axonal damage, and progressive neurological disability.[3][4] The EAE model effectively recapitulates many of the hallmark features of MS, including CNS inflammation, demyelination, and the role of autoreactive lymphocytes, making it an indispensable tool for mechanistic research and preclinical drug evaluation.[5][6]

The induction of EAE relies on challenging a susceptible animal strain with myelin-derived antigens. Among these, the Myelin Oligodendrocyte Glycoprotein (MOG) has emerged as a key autoantigen.[7][8] MOG is a glycoprotein exclusively expressed on the outermost surface of myelin sheaths and oligodendrocyte membranes within the CNS.[9][10] This unique localization makes it a prime target for both cellular and humoral autoimmune attacks.[9][10]

While the full MOG protein can be used, the immunodominant peptide fragment spanning amino acids 35-55, MOG (35-55) , is a highly encephalitogenic and robust inducer of EAE, particularly in the C57BL/6 mouse strain.[1][11][12] This specific peptide triggers a potent, primarily T-cell-mediated autoimmune response that culminates in the clinical and pathological signs of EAE.[13][14]

The MOG (35-55) Peptide: Molecular Profile

The MOG (35-55) peptide is a short synthetic sequence that represents the primary epitope recognized by autoreactive T cells in this EAE model. Its consistent ability to induce disease makes it a cornerstone of MS research.

Parameter Specification Reference(s)
Full Name Myelin Oligodendrocyte Glycoprotein (35-55)[13][15]
Amino Acid Sequence MEVGWYRSPFSRVVHLYRNGK[11][13][15][16]
Molecular Weight ~2581.97 Da[13]
CAS Number 163913-87-9[13][17]
Primary Application Induction of EAE in rodent models of MS[11][15]
Key Characteristic Highly encephalitogenic; induces strong T-cell and B-cell responses[13][18]

Section 2: The Immunological Cascade—Mechanism of MOG (35-55)-Induced Pathogenesis

The induction of EAE with MOG (35-55) is not a spontaneous event; it requires active immunization with adjuvants to break self-tolerance and initiate a potent autoimmune response. The process is a well-orchestrated, multi-step cascade involving both the innate and adaptive immune systems.

Causality Behind Experimental Choices: The MOG (35-55) peptide alone has low immunogenic potential.[1][19] Therefore, it is emulsified in Complete Freund's Adjuvant (CFA) , a water-in-oil emulsion containing heat-killed Mycobacterium tuberculosis. CFA serves a critical dual purpose: it creates a depot effect, prolonging antigen presence, and its mycobacterial components activate antigen-presenting cells (APCs) like dendritic cells and macrophages through pattern recognition receptors.[19] This activation is essential for initiating a strong T-cell response.

Furthermore, Pertussis Toxin (PTX) is co-administered. PTX is a potent adjuvant that enhances EAE development.[20][21] Its mechanism is pleiotropic; it is believed to facilitate the entry of activated T-cells into the CNS by increasing the permeability of the blood-brain barrier and may also influence T-cell differentiation.[19][21][22]

The sequence of events unfolds as follows:

  • Antigen Presentation: Following subcutaneous injection, APCs in the periphery engulf the MOG (35-55)/CFA emulsion. They process the MOG peptide and present it on their surface via MHC class II molecules.[14]

  • T-Cell Activation: The APCs migrate to the draining lymph nodes, where they present the MOG peptide to naive CD4+ T-cells. This interaction, along with co-stimulation from the activated APCs, triggers the activation, proliferation, and differentiation of MOG-specific T-cells.

  • Th1 and Th17 Differentiation: The inflammatory milieu created by CFA and PTX promotes the differentiation of activated CD4+ T-cells into pro-inflammatory T helper 1 (Th1) and T helper 17 (Th17) effector cells.[23] These cells are the primary drivers of pathology in this EAE model.

  • CNS Infiltration: Armed with chemokine receptors and adhesion molecules, the encephalitogenic Th1 and Th17 cells leave the lymph nodes, enter circulation, and cross the now-permeable blood-brain barrier to infiltrate the CNS.[20][24]

  • Reactivation and Demyelination: Within the CNS, local APCs (microglia and astrocytes) present the MOG antigen. This re-stimulates the infiltrated T-cells, causing them to release a storm of inflammatory cytokines (e.g., IFN-γ, IL-17). This leads to the recruitment of other immune cells, inflammation, and direct or indirect damage to oligodendrocytes and the myelin sheath, resulting in demyelination and axonal injury.[23][25]

G cluster_periphery Periphery (Lymph Node) cluster_cns Central Nervous System (CNS) APC Antigen Presenting Cell (APC) NaiveT Naive CD4+ T-Cell APC->NaiveT Antigen Presentation (MHC-II) MOG_CFA MOG (35-55) + CFA MOG_CFA->APC Uptake & Processing Th1_Th17 Activated Th1 / Th17 Cells NaiveT->Th1_Th17 Activation & Differentiation Demyelination Inflammation & Demyelination Th1_Th17->Demyelination Cytokine Release BBB Blood-Brain Barrier Th1_Th17->BBB Circulation Microglia Microglia / APC Microglia->Th1_Th17 Myelin Myelin Sheath / Oligodendrocyte Myelin->Demyelination Damage PTX Pertussis Toxin (PTX) PTX->BBB Increases Permeability BBB->Microglia CNS Infiltration

The immunological cascade initiated by MOG (35-55) immunization.

Section 3: The MOG (35-55) EAE Model—A Self-Validating Protocol

Inducing EAE with MOG (35-55) in C57BL/6 mice is a robust and highly replicable model.[1][19] The C57BL/6 strain is commonly chosen due to its susceptibility to MOG-induced EAE and the wide availability of transgenic variants of this strain.[2][19] The resulting disease is typically a chronic, non-remitting paralysis.[26][27]

Detailed Experimental Workflow

This protocol describes the active immunization of C57BL/6 mice to induce a chronic EAE model. All animal experiments must be conducted in accordance with institutional animal care and use committee guidelines.[19]

A. Reagent Preparation (Self-Validating System):

  • MOG (35-55) Peptide Solution:

    • Reconstitute lyophilized MOG (35-55) peptide in sterile, endotoxin-free ddH₂O or PBS to a final concentration of 2 mg/mL.[19]

    • Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.[4]

  • Complete Freund's Adjuvant (CFA) Preparation:

    • CFA is typically purchased pre-supplemented with Mycobacterium tuberculosis H37Ra. A common concentration is 2 mg/mL.[19]

    • If preparing from components, grind desiccated M. tuberculosis to a fine powder and suspend in Incomplete Freund's Adjuvant (IFA) to the desired concentration.[19]

  • MOG/CFA Emulsion (Critical Step):

    • The emulsion must be a stable 1:1 ratio of MOG peptide solution and CFA.[19]

    • Using two Luer-lock syringes connected by a three-way stopcock, draw up equal volumes of the 2 mg/mL MOG solution and the CFA.[4]

    • Forcefully pass the mixture back and forth between the syringes for a minimum of 10 minutes until a thick, white, stable emulsion is formed.[19]

    • Validation Check: Test the emulsion by dropping a small amount into a beaker of water. A stable emulsion will form a single, cohesive droplet that does not disperse. If it disperses, continue mixing. This step is critical for disease induction.

  • Pertussis Toxin (PTX) Solution:

    • Reconstitute lyophilized PTX in sterile PBS to the desired stock concentration. The final dose is critical and may require optimization based on the mouse colony and PTX lot potency.[5][21]

    • A typical dose is 200-300 ng per mouse, administered intraperitoneally (i.p.).[3]

B. Immunization Protocol:

Day Procedure Detailed Steps & Rationale
0 Immunization & First PTX Injection 1. Anesthetize 8-12 week old female C57BL/6 mice.[3][5] 2. Administer 200 µL of the MOG/CFA emulsion subcutaneously (s.c.) split across two sites on the flank (100 µL per site).[4][19] This ensures robust antigen presentation in multiple draining lymph nodes. 3. Within 2 hours, administer the prepared PTX solution i.p.[3]
2 Second PTX Injection Administer a second identical dose of PTX i.p.[1][19] This booster effect on the adjuvant is crucial for consistent disease development.

C. Post-Immunization Monitoring and Clinical Scoring:

  • Begin daily monitoring of mice for weight loss and clinical signs of EAE starting around day 7 post-immunization.[19]

  • Disease onset typically occurs between days 9 and 14.[1][5][19]

  • Score each mouse daily using a standardized 0-5 scale. To ensure objectivity, scoring should be performed by an observer blinded to the experimental groups.[19]

Standardized EAE Clinical Scoring

The clinical progression of EAE is characterized by an ascending flaccid paralysis. Accurate and consistent scoring is paramount for data integrity.

Score Clinical Signs Reference(s)
0 No clinical signs of EAE.[28][29]
0.5 Limp distal portion of the tail.[28][30]
1.0 Completely limp tail.[28][30]
1.5 Limp tail and hind limb weakness (wobbly gait).[28][30]
2.0 Limp tail and definite hind limb weakness (one foot dragging).[28][30]
2.5 Limp tail and dragging of both hind limbs.[28][30]
3.0 Complete paralysis of both hind limbs.[28][30]
3.5 Complete hind limb paralysis and partial front limb weakness.[30]
4.0 Complete hind and partial front limb paralysis; mouse is minimally mobile.[30]
5.0 Moribund state or death.[29][30]

Troubleshooting: Low disease incidence or weak symptoms can result from several factors, including improper emulsion, insufficient PTX dosage for the specific mouse colony, or the age and sex of the mice.[19] It is recommended to run a pilot study to optimize the PTX dose for your specific laboratory conditions.[21]

Workflow for MOG (35-55)-induced EAE in C57BL/6 mice.

Section 4: Applications in Preclinical Drug Development

The MOG (35-55) EAE model is a workhorse for testing the efficacy of potential MS therapeutics.[3][20] Its robust and reproducible nature provides a reliable platform for evaluating compounds that target various aspects of the autoimmune response.

Study Designs:

  • Prophylactic Treatment: The test compound is administered starting from the day of immunization (Day 0).[20][23] This design assesses the compound's ability to prevent the priming and activation of the autoimmune response. It is sensitive to a broad range of immunomodulatory mechanisms, including suppression of T-cell activation, proliferation, or differentiation.[20] The primary endpoint is often a delay or complete prevention of disease onset.[20]

  • Therapeutic Treatment: The test compound is administered only after mice have reached a specific clinical score (e.g., score of 1.0 or 2.0).[5][23] This design more closely mimics the clinical situation in MS, where treatment begins after diagnosis. It assesses the compound's ability to reverse or ameliorate established disease by targeting ongoing inflammation and CNS damage.

The MOG (35-55) model is primarily driven by CD4+ T-cells, with B-cells playing a less critical role compared to models using the full-length MOG protein.[19][31] This is a key consideration; for therapeutics specifically targeting B-cells, an alternative EAE model, such as one induced with recombinant MOG protein, may be more appropriate.[5][31]

Section 5: Concluding Remarks

The MOG (35-55) peptide is a powerful and specific tool for inducing Experimental Autoimmune Encephalomyelitis, providing invaluable insights into the T-cell-mediated pathogenesis of CNS autoimmunity. The model's reliability and reproducibility have cemented its role as a fundamental platform in multiple sclerosis research, from dissecting basic immunological mechanisms to the preclinical evaluation of novel therapeutics. A thorough understanding of the underlying principles and meticulous adherence to validated protocols are essential for leveraging this model to its full potential and advancing the development of effective treatments for MS.

References

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC - PubMed Central. (2014-04-15). PubMed Central. [Link]

  • Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. (2020-11-18). Frontiers in Immunology. [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG)35–55 Mannan Conjugate Induces Human T-Cell Tolerance and Can Be Used as a Personalized Therapy for Multiple Sclerosis. (2022-09-01). MDPI. [Link]

  • Multiple Sclerosis (EAE) Mouse Models. Biocytogen. [Link]

  • MOG 35–55 Peptide – Key Epitope in MS Research. peptides&elephants. [Link]

  • MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK. JPT. [Link]

  • Myelin oligodendrocyte glycoprotein. Wikipedia. [Link]

  • What is Myelin Oligodendrocyte Glycoprotein (MOG)?. Dr.Oracle. [Link]

  • Myelin Oligodendrocyte Glycoprotein: Deciphering a Target in Inflammatory Demyelinating Diseases - PMC - PubMed Central. PubMed Central. [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. (2019-12-20). Bio-protocol. [Link]

  • Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. (2023-10-13). JoVE. [Link]

  • Human (MOG 1-125) and (MOG-35-55) Myelin Oligodendrocyte Glycoprotein-Induced Experimental Autoimmune Encephalomyelitis (EAE) of Demyelination. Buffalo Neuroimaging Analysis Center. [Link]

  • Antibody response in MOG(35-55) induced EAE. (2011-12-15). PubMed. [Link]

  • Centrally Administered Pertussis Toxin Inhibits Microglia Migration to the Spinal Cord and Prevents Dissemination of Disease in an EAE Mouse Model. (2010-08-25). PLOS One. [Link]

  • Scoring for Multiple Sclerosis Studies. Inotiv. [Link]

  • Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. University of Pittsburgh Institutional Animal Care and Use Committee. [Link]

  • Pertussis Toxin Inhibits Encephalitogenic T-Cell Infiltration and Promotes a B-Cell-Driven Disease during Th17-EAE. (2021-03-13). MDPI. [Link]

  • A myelin oligodendrocyte glycoprotein peptide induces typical chronic experimental autoimmune encephalomyelitis in H-2b mice: Fine specificity and T cell receptor Vβ expression of encephalitogenic T cells. Weizmann Research Portal. [Link]

  • Myelin Oligodendrocyte Glycoprotein Antibody Disease. Children's Hospital of Philadelphia. [Link]

  • Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. (2022-03-31). Journal of Immunological Sciences. [Link]

  • What are Myelin-oligodendrocyte glycoprotein expression stimulants and how do they work?. A-Z Biosciences. [Link]

  • Behavioral and pathological outcomes in MOG 35-55 experimental autoimmune encephalomyelitis. (2008-08-13). PubMed. [Link]

  • MOG Protein (35-55), Myelin Oligodendrocyte Glycoprotein Peptide Fragment, rat. Anaspec. [Link]

  • Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide. (2016-04-21). PLOS One. [Link]

  • A new scoring system might more precisely evaluate disease development, severity, and treatment response in a commonly used mouse model of multiple sclerosis (MS). (2022-06-01). Multiple Sclerosis News Today. [Link]

  • Myelin oligodendrocyte glycoprotein (MOG35-55) induced experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice. (2014-04-15). PubMed. [Link]

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  • Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat. GenScript. [Link]

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Foundational

Topic: T-cell and B-cell Response to Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) Peptide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 is a corn...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55 is a cornerstone immunogen for inducing Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 mice, serving as a pivotal model for studying the pathogenesis of multiple sclerosis (MS). This guide provides a detailed examination of the cellular and humoral immune responses elicited by this peptide. We will dissect the activation and differentiation of MOG (35-55)-specific T-cells, particularly the pathogenic Th1 and Th17 lineages, and explore the multifaceted role of B-cells as both antibody producers and antigen-presenting cells. By synthesizing mechanistic insights with field-proven experimental protocols, this document aims to equip researchers with the foundational knowledge and practical methodologies required to investigate neuroinflammatory pathways and evaluate novel therapeutic strategies.

Introduction: MOG (35-55) as a Key Encephalitogenic Epitope

Myelin Oligodendrocyte Glycoprotein (MOG) is a glycoprotein expressed exclusively on the outermost surface of myelin sheaths and oligodendrocytes in the central nervous system (CNS)[1]. While a minor component of myelin, its extracellular accessibility makes it a primary target for autoimmune attacks. In the C57BL/6 mouse strain, the peptide fragment spanning amino acids 35-55 (MOG (35-55)) has been identified as the immunodominant epitope responsible for inducing EAE, a T-cell-mediated inflammatory demyelinating disease that serves as the predominant animal model for MS[1][2][3].

The choice of MOG (35-55) as an immunogen is causal to the specific type of EAE that develops. Its administration, typically emulsified in Complete Freund's Adjuvant (CFA) and co-administered with pertussis toxin, reliably induces a chronic progressive paralysis driven primarily by CD4+ T-cells[3][4]. Understanding the precise T-cell and B-cell responses to this peptide is therefore critical for elucidating disease mechanisms and for the preclinical validation of immunomodulatory therapies.

The T-Cell Response: Orchestrating Neuroinflammation

The initiation of EAE by MOG (35-55) is fundamentally a T-cell-driven process. The peptide's sequence is optimally recognized by the MHC class II molecule I-Ab, which is expressed by C57BL/6 mice, leading to the robust activation of autoreactive CD4+ T-cells[5].

Antigen Presentation and T-Cell Activation

Following subcutaneous immunization, professional antigen-presenting cells (APCs), predominantly dendritic cells (DCs), capture the MOG (35-55) peptide. Unlike whole proteins, this short peptide does not require extensive intracellular processing and can be loaded directly onto MHC class II molecules on the APC surface[6]. These APCs migrate to the draining lymph nodes, where they present the MOG (35-55)-MHC II complex to naive CD4+ T-cells.

Successful T-cell activation requires two signals:

  • Signal 1 (Antigen-Specific): The binding of the T-cell receptor (TCR) to the MOG (35-55)-MHC II complex.

  • Signal 2 (Co-stimulation): The interaction of co-stimulatory molecules, such as CD28 on the T-cell and B7 molecules (CD80/CD86) on the APC.

This two-signal activation triggers a downstream signaling cascade, leading to T-cell proliferation and differentiation[7].

Caption: MOG(35-55) peptide presented by an APC provides Signal 1 and 2 for T-cell activation.

Differentiation into Pathogenic Th1 and Th17 Lineages

Upon activation, MOG-specific CD4+ T-cells differentiate into distinct effector T-helper (Th) subsets, primarily Th1 and Th17 cells, both of which are highly encephalitogenic[8]. The specific cytokine milieu present during priming dictates this differentiation.

  • Th1 Cells: Driven by IL-12, these cells are characterized by the transcription factor T-bet and the production of Interferon-gamma (IFN-γ). Th1-mediated EAE typically results in "classic" paralytic disease with macrophage-rich infiltrates in the CNS[5][9].

  • Th17 Cells: Differentiation is promoted by TGF-β and IL-6, with stabilization by IL-23[9]. These cells express the transcription factor RORγt and secrete IL-17A, IL-17F, and IL-22. Th17 cells are potent inducers of inflammation and are often associated with neutrophil infiltration in the CNS[9]. Adoptive transfer of pure Th17 cells can induce an "atypical" EAE characterized by ataxia rather than classic paralysis[5].

There is significant evidence that both Th1 and Th17 cells are required for maximal disease severity and that they may function synergistically to orchestrate the neuroinflammatory attack[5][9].

T-Helper Subset Key Differentiating Cytokines Master Transcription Factor Signature Effector Cytokines Role in MOG(35-55) EAE
Th1 IL-12T-betIFN-γMediates classic paralytic EAE; promotes macrophage activation[5].
Th17 TGF-β, IL-6, IL-23RORγtIL-17A, IL-17F, IL-22, GM-CSFPotent inflammation initiator; recruits neutrophils; can induce atypical EAE[5][9].

Table 1: Key characteristics of pathogenic T-helper subsets in MOG (35-55)-induced EAE.

The Role of CD8+ T-Cells

While CD4+ T-cells are the primary drivers in MOG (35-55)-induced EAE, a role for MOG (35-55)-specific CD8+ T-cells has also been described. Studies have shown that these CD8+ T-cells can proliferate in response to the peptide and can induce EAE upon adoptive transfer, although their response is generally weaker than that of CD4+ T-cells[10][11][12]. Their exact contribution to the pathology of this specific model remains an area of active investigation.

The B-Cell Response: A Dual Role in Pathogenesis

Historically, MOG (35-55)-induced EAE was considered a purely T-cell-mediated disease. However, accumulating evidence demonstrates a significant B-cell response and highlights their dual function as both antibody producers and potent APCs[13][14].

B-Cells as Antigen Presenting Cells

The role of B-cells as APCs differs significantly depending on the immunogen (peptide vs. whole protein).

  • MOG (35-55) Peptide Immunization: Naive B-cells, regardless of their B-cell receptor (BCR) specificity, can present short peptides like MOG (35-55) that bind directly to their surface MHC-II molecules[6][15]. However, this pathway is less efficient than presentation by DCs for initial T-cell priming.

  • MOG Protein Immunization: When the full MOG protein is used, MOG-specific B-cells gain a significant advantage. They use their high-affinity BCR to internalize the MOG protein, process it into peptides, and present the MOG (35-55) epitope on MHC-II far more efficiently than non-specific B-cells[15][16]. This efficient presentation is crucial for activating MOG-specific T-cells[16][17].

This T-cell/B-cell cooperation is a critical amplification loop. MOG-specific T-cells, once primed, provide help to MOG-specific B-cells that are presenting the same antigen. This "cognate" help is essential for robust B-cell activation, germinal center formation, and differentiation into antibody-secreting plasma cells[16].

T_B_Cooperation cluster_Interaction T-Cell / B-Cell Cognate Interaction BCell MOG-Specific B-Cell TCell MOG(35-55)-Specific Helper T-Cell (Th) BCell->TCell Presents MOG(35-55) on MHC-II PlasmaCell Plasma Cell BCell->PlasmaCell Differentiation TCell->BCell Provides CD40L/Cytokine Help Antibodies Anti-MOG Antibodies PlasmaCell->Antibodies Secretion caption Fig 2: T-B cell cooperation amplifies the autoimmune response.

Caption: T-B cell cooperation amplifies the autoimmune response.

Antibody Production in MOG (35-55) EAE

Despite the use of a T-cell epitope for immunization, a significant anti-MOG antibody response develops in parallel with disease progression[1][13]. This demonstrates that immunization with the MOG (35-55) peptide is sufficient to break B-cell tolerance and trigger an autoantibody response[14]. These antibodies are class-switched, high-affinity IgGs, indicating a sophisticated, T-cell-dependent B-cell activation process[14]. While the direct pathogenic contribution of these peptide-specific antibodies in this model is debated, the presence of anti-MOG antibodies in MS patients is correlated with specific disease phenotypes, making this a clinically relevant phenomenon to study[1][14].

Core Methodologies for Studying the MOG (35-55) Response

A robust investigation of the immune response to MOG (35-55) relies on a set of validated, reproducible assays. The causality behind selecting these assays is to build a self-validating system where findings from one assay (e.g., cell frequency by flow cytometry) are corroborated by a functional assay (e.g., cytokine production by ELISpot).

EAE Induction and Clinical Scoring

This is the foundational in vivo experiment.

  • Objective: To induce autoimmune demyelinating disease.

  • Protocol:

    • Prepare an emulsion of MOG (35-55) peptide in Complete Freund's Adjuvant (CFA).

    • Immunize C57BL/6 mice subcutaneously (e.g., at the flank).

    • Administer Pertussis Toxin (PTX) intraperitoneally on the day of immunization and two days later. PTX acts as an additional adjuvant and increases the permeability of the blood-brain barrier.

    • Begin daily monitoring for clinical signs of EAE around day 7 post-immunization.

    • Score mice on a standardized 0-5 scale (e.g., 0=no signs, 1=limp tail, 2=hind limb weakness, 3=hind limb paralysis, 4=quadriplegia, 5=moribund)[3][18].

  • Rationale: This protocol reliably generates a CD4+ T-cell-driven disease, providing a consistent model for studying pathogenesis and therapeutic intervention[3].

EAE_Workflow cluster_Induction Phase 1: Disease Induction cluster_Monitoring Phase 2: Monitoring & Scoring cluster_Analysis Phase 3: Terminal Analysis Day0 Day 0: Immunize with MOG(35-55)/CFA Inject Pertussis Toxin (PTX) Day2 Day 2: Inject PTX (2nd dose) Day0->Day2 Day9_14 Days 9-14: Onset of Clinical Signs Day2->Day9_14 Incubation Period DailyScoring Daily Clinical Scoring (0-5 scale) Day9_14->DailyScoring Harvest Harvest Tissues at Peak Disease DailyScoring->Harvest Endpoint Criteria Met Histology CNS Histology (Inflammation, Demyelination) Harvest->Histology Immuno Isolate Immune Cells (Spleen, CNS) for Assays Harvest->Immuno caption Fig 3: Standard workflow for a MOG(35-55)-induced EAE experiment.

Caption: Standard workflow for a MOG(35-55)-induced EAE experiment.

T-Cell Proliferation Assay
  • Objective: To quantify the antigen-specific proliferation of T-cells.

  • Protocol ([3H]-Thymidine Incorporation):

    • Isolate splenocytes or lymph node cells from MOG (35-55)-immunized mice.

    • Plate the cells in a 96-well plate.

    • Stimulate the cells in triplicate with varying concentrations of MOG (35-55) peptide. Include a "no peptide" negative control and a mitogen (e.g., Concanavalin A) positive control.

    • Culture for 48-72 hours.

    • Pulse the cells with [3H]-thymidine for the final 8-18 hours of culture[8][10].

    • Harvest the cells onto a filter mat and measure incorporated radioactivity using a scintillation counter.

  • Alternative (CFSE Staining): Label cells with CFSE dye before culture. Proliferation is measured by dye dilution using flow cytometry.

  • Rationale: This assay directly measures the expansion of the MOG-specific T-cell population, providing a quantitative measure of the cellular immune response[19].

ELISpot and ELISA
  • Objective: To quantify the frequency of cytokine-secreting cells (ELISpot) or the concentration of secreted cytokines/antibodies (ELISA).

  • Protocol (ELISpot):

    • Coat a 96-well ELISpot plate with a capture antibody for the cytokine of interest (e.g., anti-IFN-γ or anti-IL-17A).

    • Add isolated immune cells and stimulate with MOG (35-55) peptide directly in the plate.

    • After incubation, wash the cells away. The secreted cytokine is captured by the antibody on the plate membrane.

    • Add a biotinylated detection antibody, followed by a streptavidin-enzyme conjugate.

    • Add a substrate that forms an insoluble colored spot. Each spot represents a single cytokine-secreting cell.

  • Protocol (ELISA): Used to measure cytokine levels in culture supernatants or antibody titers in serum[10][13].

  • Rationale: These assays provide critical functional data, identifying the specific types and quantities of effector molecules being produced by the responding T and B-cells.

Flow Cytometry
  • Objective: To phenotype and quantify immune cell populations.

  • Protocol:

    • Isolate cells from the spleen, lymph nodes, or CNS of EAE mice.

    • Stain cells with a cocktail of fluorescently-labeled antibodies against cell surface markers (e.g., CD4, CD8, B220, CD44) and intracellular markers (e.g., FoxP3 for Tregs, T-bet for Th1, RORγt for Th17, or cytokines like IFN-γ and IL-17 after restimulation).

    • Acquire data on a flow cytometer.

    • Analyze the data to determine the frequency and absolute number of different cell subsets.

  • Rationale: Flow cytometry is indispensable for dissecting the complex cellular landscape of the immune response, revealing the relative proportions of pathogenic and regulatory cells in peripheral lymphoid organs and at the site of inflammation in the CNS[5].

Assay Core Purpose Typical Readout Key Insight Provided
EAE Clinical Scoring Assess in vivo disease severity and progression.Daily clinical score (0-5).Overall pathogenic effect of the immune response.
T-Cell Proliferation Measure antigen-specific T-cell expansion.Counts Per Minute (CPM) or % CFSE diluted cells.Magnitude of the cellular response to MOG (35-55).
ELISpot Quantify frequency of cytokine-secreting cells.Spot Forming Units (SFU) per million cells.Frequency of active Th1/Th17 cells.
ELISA Measure concentration of soluble factors.Concentration (pg/mL) or Antibody Titer.Level of secreted cytokines or anti-MOG antibodies.
Flow Cytometry Phenotype and enumerate cell populations.Percentage or absolute number of cells.Composition of the immune infiltrate; T-cell polarization.

Table 2: Summary of key experimental assays and their scientific rationale.

Conclusion and Future Directions

The MOG (35-55) peptide provides a robust and highly characterized tool for inducing a T-cell-driven autoimmune disease that recapitulates key aspects of multiple sclerosis. The response to this peptide is a complex interplay between the activation of pathogenic Th1 and Th17 cells and a multifaceted B-cell response that contributes through both antigen presentation and antibody production. A thorough understanding of these pathways, validated through the systematic application of the core methodologies outlined in this guide, is essential for researchers and drug developers aiming to create next-generation therapies for neuroinflammatory disorders. Future research will likely focus on the precise molecular mechanisms controlling T-cell plasticity within the CNS, the role of regulatory B-cell subsets in this model[20], and the development of antigen-specific tolerance induction strategies that can selectively disarm the pathogenic response to MOG (35-55) and other myelin epitopes[21][22][23].

References

  • Jäger, A., Dardalhon, V., Sobel, R. A., Bettelli, E., & Kuchroo, V. K. (2009). Functional and Pathogenic Differences of Th1 and Th17 Cells in Experimental Autoimmune Encephalomyelitis. PLOS ONE. [Link]

  • Krishnamoorthy, G., Saxena, A., Das, M., & Wekerle, H. (2009). Immunodominant T-cell epitopes of MOG reside in its transmembrane and cytoplasmic domains in EAE. Neurology: Neuroimmunology & Neuroinflammation. [Link]

  • Wang, C., Zhang, C., & He, J. (2012). MOG(35-55) i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STAT pathways. PubMed. [Link]

  • Zhang, X., Tao, Y., & Wang, Y. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. Journal of Immunological Sciences. [Link]

  • Sheng, W., Li, T., & Tan, B. (2019). Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis. Chinese Medical Journal. [Link]

  • Wang, C., Zhang, C., & He, J. (2012). MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways. PubMed Central. [Link]

  • Lalive, P. H., & Sriram, S. (2011). Antibody response in MOG(35-55) induced EAE. PubMed. [Link]

  • Constantin, G., & Laudanna, C. (2017). LFA-1 Controls Th1 and Th17 Motility Behavior in the Inflamed Central Nervous System. The Journal of Immunology. [Link]

  • Molnarfi, N., & Suter, T. (2016). B cell antigen presentation is sufficient to drive neuro-inflammation in an animal model of multiple sclerosis. PubMed Central. [Link]

  • Jäger, A., & Kuchroo, V. K. (2010). Th1, Th17 and Th9 effector cells induce experimental autoimmune encephalomyelitis with different pathological phenotypes. PubMed Central. [Link]

  • Nicholson, L. B. (2000). Regulation of polyclonal T cell responses by an MHC anchor-substituted variant of myelin oligodendrocyte glycoprotein 35-55. PubMed. [Link]

  • Probert, L., & Lassmann, H. (2020). Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. Frontiers in Immunology. [Link]

  • Pollinger, B., & Krishnamoorthy, G. (2006). Myelin oligodendrocyte glycoprotein–specific T and B cells cooperate to induce a Devic-like disease in mice. Journal of Clinical Investigation. [Link]

  • Zivadinov, R. (n.d.). Human (MOG 1-125) and (MOG-35-55) Myelin Oligodendrocyte Glycoprotein-Induced Experimental Autoimmune Encephalomyelitis (EAE) of Demyelination. Buffalo Neuroimaging Analysis Center. [Link]

  • Probert, L., & Androutsou, M.-E. (2022). Myelin Oligodendrocyte Glycoprotein (MOG)35–55 Mannan Conjugate Induces Human T-Cell Tolerance and Can Be Used as a Personalized Therapy for Multiple Sclerosis. MDPI. [Link]

  • Lalive, P. H., & Sriram, S. (2011). Antibody response in MOG35–55 induced EAE. Archive ouverte UNIGE. [Link]

  • SB-PEPTIDE. (n.d.). MOG (35-55) human – MEVGWYRPPFSRVVHLYRNGK. sb-peptide. [Link]

  • Weber, M. S., & Zamvil, S. S. (2010). B cell activation influences T cell polarization and outcome of anti-CD20 B cell depletion in CNS autoimmunity. PubMed Central. [Link]

  • Korn, T., & Wiendl, H. (2020). Glatiramer acetate immune modulates B-cell antigen presentation in treatment of MS. Neurology: Neuroimmunology & Neuroinflammation. [Link]

  • Sheng, W., & Li, T. (2019). Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55- specific CD8+ T cells in experimental autoimmune encephalomyelitis. MedNexus. [Link]

  • Piccio, L., & Cross, A. H. (2022). Myelin-reactive B cells exacerbate the severity of CD4 + T cell-driven CNS autoimmunity in an IL-23-dependent manner. bioRxiv. [Link]

  • SB-PEPTIDE. (n.d.). Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction. sb-peptide. [Link]

  • Jelcic, I., & Martin, R. (2019). Neutrophils promote VLA-4–dependent B cell antigen presentation and accumulation within the meninges during neuroinflammation. PNAS. [Link]

  • Gold, R., & Linington, C. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. PubMed Central. [Link]

  • Hong, J. T., & Lee, M. S. (2015). Myelin oligodendrocyte glycoprotein (MOG 35-55 )-induced experimental autoimmune encephalomyelitis is ameliorated in interleukin-32 alpha transgenic mice. Oncotarget. [Link]

  • Rat G, G. (2010). Insights into Gene Expression of Activated Pathogenic Autoimmune. PLOS ONE. [Link]

  • Ford, M. L., & Evavold, B. D. (2005). Loss of IFN-γ Enables the Expansion of Autoreactive CD4+ T Cells to Induce Experimental Autoimmune Encephalomyelitis by a Nonencephalitogenic Myelin Variant Antigen1. The Journal of Immunology. [Link]

  • Hong, J. T., & Lee, M. S. (2015). Myelin oligodendrocyte glycoprotein (MOG 35-55)-induced experimental autoimmune encephalomyelitis is ameliorated in interleukin-32 alpha transgenic mice. Oncotarget. [Link]

  • Sheng, W., & Li, T. (2019). Characterization of myelin oligodendrocyte glycoprotein (MOG)35-55-specific CD8+ T cells in experimental autoimmune encephalomyelitis. PubMed. [Link]

  • Hohlfeld, R., & Dornmair, K. (2022). Antigen-specific modulation of chronic experimental autoimmune encephalomyelitis in humanized mice by TCR-like antibody targeting autoreactive T-cell epitope. PNAS. [Link]

  • Karandikar, N. J., & Pewe, L. L. (2017). B Cells Influence Encephalitogenic T Cell Frequency to Myelin Oligodendrocyte Glycoprotein (MOG)38–49 during Full-length MOG Protein–Induced Demyelinating Disease. The Journal of Immunology. [Link]

  • Zamvil, S. S., & Weber, M. S. (2015). CNS accumulation of regulatory B cells is VLA-4-dependent. Neurology: Neuroimmunology & Neuroinflammation. [Link]

  • Wekerle, H., & Hohlfeld, R. (2002). Myelin/oligodendrocyte glycoprotein–deficient (MOG-deficient) mice reveal lack of immune tolerance to MOG in wild-type mice. Journal of Clinical Investigation. [Link]

  • Su, B., & Oukka, M. (2022). ANKRD55 is a key regulator of T cell inflammation in multiple sclerosis. PubMed Central. [Link]

  • Lee, S.-J., & Lee, W.-H. (2018). TRAIL-Mediated Suppression of T Cell Receptor Signaling Inhibits T Cell Activation and Inflammation in Experimental Autoimmune Encephalomyelitis. Frontiers in Immunology. [Link]

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Exploratory

A Technical Guide to Myelin Oligodendrocyte Glycoprotein (35-55) Peptide: From Benchtop Synthesis to Preclinical Application

Authored for Researchers, Scientists, and Drug Development Professionals This document serves as an in-depth technical guide on the Myelin Oligodendrocyte Glycoprotein fragment 35-55 (MOG (35-55)), an indispensable tool...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This document serves as an in-depth technical guide on the Myelin Oligodendrocyte Glycoprotein fragment 35-55 (MOG (35-55)), an indispensable tool in the study of autoimmune neuroinflammation. It provides a comprehensive overview of the peptide's structural and chemical properties, synthesis and validation protocols, and its critical application in the induction of Experimental Autoimmune Encephalomyelitis (EAE), the primary animal model for Multiple Sclerosis (MS).

Introduction: MOG (35-55) as a Keystone in Multiple Sclerosis Research

Myelin Oligodendrocyte Glycoprotein (MOG) is a key protein component of the myelin sheath in the central nervous system (CNS).[1][2] Although a minor constituent, it is a critical autoantigen implicated in the pathogenesis of MS.[3] The peptide fragment spanning amino acids 35-55 represents an immunodominant epitope of MOG.[1][4] This specific sequence is highly encephalitogenic, meaning it can provoke a potent autoimmune response directed against the CNS. Immunization of susceptible animal models, such as the C57BL/6 mouse, with MOG (35-55) triggers a cascade of T-cell and B-cell mediated inflammation, leading to demyelination and ascending paralysis that closely mimics the clinical and pathological features of MS.[1][5] This makes MOG (35-55) an invaluable reagent for elucidating disease mechanisms and for the preclinical evaluation of novel therapeutic strategies targeting neuroinflammatory and demyelinating disorders.[6][7]

Section 1: Core Properties of MOG (35-55) Peptide

A thorough understanding of the peptide's fundamental characteristics is paramount for its effective and reproducible use in experimental settings.

Amino Acid Sequence and Physicochemical Data

The canonical sequence for murine/rat MOG (35-55), most commonly used for EAE induction in C57BL/6 mice, is:

H-Met-Glu-Val-Gly-Trp-Tyr-Arg-Ser-Pro-Phe-Ser-Arg-Val-Val-His-Leu-Tyr-Arg-Asn-Gly-Lys-OH [7]

It is important to note that the human MOG (35-55) sequence differs by a single amino acid, featuring a Proline instead of a Serine at position 42.[8][9] This substitution significantly attenuates its encephalitogenicity in C57BL/6 mice, although it can still induce an immune response.[9][10]

PropertyValueSource
Sequence MEVGWYRSPFSRVVHLYRNGK
Molecular Formula C₁₁₈H₁₇₇N₃₅O₂₉S
Molecular Weight 2581.97 g/mol
Purity (Typical) ≥95% (HPLC)
Solubility Soluble to 0.50 mg/mL in water[3]
Appearance White powder[11]
Storage Store at -20°C, desiccated[2]
Structural Conformation and MHC Binding

In aqueous solution, the MOG (35-55) peptide largely exists as an unfolded, random coil.[8] However, its conformation changes significantly depending on the microenvironment.[8] Studies using circular dichroism and nuclear magnetic resonance (NMR) have shown that in the presence of membrane-mimicking environments, such as sodium dodecyl sulfate (SDS) micelles or trifluoroethanol, the peptide can adopt helical or β-sheet structures.[8][12]

The encephalitogenic activity of MOG (35-55) is critically dependent on its ability to bind to Major Histocompatibility Complex (MHC) class II molecules on the surface of antigen-presenting cells (APCs).[13] In C57BL/6 mice, which have the H-2b haplotype, the peptide binds to the I-Aᵇ molecule.[13] The core binding motif within the 35-55 sequence has been identified as residues 38-49.[14] This peptide-MHC complex is then recognized by the T-cell receptor (TCR) on specific CD4+ T-cells, initiating the autoimmune cascade.[15]

Section 2: Synthesis and Quality Control: Ensuring Experimental Validity

The reliability of any study using MOG (35-55) is contingent upon the purity and identity of the peptide. Commercially sourced peptides should always be accompanied by rigorous quality control documentation.

Rationale for Solid-Phase Peptide Synthesis (SPPS)

SPPS is the standard and most efficient method for producing synthetic peptides like MOG (35-55).[16][17] This methodology involves the stepwise addition of protected amino acids to a growing peptide chain anchored to an insoluble resin support.[17] The primary advantages of SPPS are its high reaction yields, ease of purification of intermediates (by simple washing and filtration), and the ability to automate the process, ensuring high fidelity and batch-to-batch consistency.[18]

Self-Validating Purification and QC Protocol

The crude product from SPPS contains the target peptide along with various impurities, such as deletion sequences or incompletely deprotected peptides, which must be removed.[17][19]

Step-by-Step Purification & QC Workflow:

  • Crude Peptide Cleavage: The synthesized peptide is cleaved from the resin support using a strong acid cocktail, typically containing trifluoroacetic acid (TFA), which also removes the amino acid side-chain protecting groups.

  • Preparative RP-HPLC (Purification): The primary and most critical purification step is Reversed-Phase High-Performance Liquid Chromatography.[17][20]

    • Principle: This technique separates the target peptide from impurities based on hydrophobicity.

    • Method: The crude peptide mixture is dissolved and injected into an HPLC system equipped with a C18 preparative column. A gradient of increasing organic solvent (typically acetonitrile) in an aqueous mobile phase (often containing 0.1% TFA as an ion-pairing agent) is used to elute the components.[17] The fraction corresponding to the major peak, representing the full-length peptide, is collected.

    • Causality: The use of a gradient allows for the fine separation of peptides that differ only slightly in their sequence or length. Multiple rounds of purification may be necessary to achieve ≥95% purity.[21]

  • Mass Spectrometry (MS) (Identity Verification): The identity of the purified peptide must be unequivocally confirmed.[21]

    • Principle: MS measures the mass-to-charge ratio of ionized molecules, providing a precise molecular weight.

    • Method: A small aliquot of the purified fraction is analyzed by Electrospray Ionization (ESI) or MALDI-TOF mass spectrometry.

    • Validation: The experimentally observed molecular weight must match the theoretical molecular weight calculated from the peptide's amino acid sequence (e.g., 2581.97 Da for murine MOG (35-55)).[21] This confirms that the correct peptide was synthesized and purified.

  • Analytical RP-HPLC (Purity Assessment): The purity of the final product is quantified using analytical HPLC.[19][22]

    • Method: The purified peptide is run on an analytical C18 column. The resulting chromatogram shows the relative abundance of the target peptide versus any remaining impurities. Purity is calculated by integrating the area of the main peak and expressing it as a percentage of the total peak area.

    • Trustworthiness: This final analytical step provides quantitative proof of purity (e.g., ≥95%), which is essential for accurate dosing and experimental reproducibility.[19]

  • Lyophilization: The purified, verified peptide solution is freeze-dried to produce a stable, white powder for storage.

Section 3: Application in Experimental Autoimmune Encephalomyelitis (EAE)

The MOG (35-55)/C57BL/6 model is the most widely used system for studying chronic MS.[5][6] It reliably induces a chronic, ascending paralysis with significant CNS inflammation and demyelination.[5][23]

Mechanism of EAE Induction

Inducing EAE is a multi-step immunological challenge designed to break self-tolerance.

  • Antigen Presentation: Subcutaneous injection of MOG (35-55) in an adjuvant provides the specific self-antigen that initiates the autoimmune response.[5]

  • Adjuvant Effect (CFA): The peptide is emulsified in Complete Freund's Adjuvant (CFA), a water-in-oil emulsion containing inactivated Mycobacterium tuberculosis. CFA acts as a potent immunostimulant, activating APCs and inducing a strong pro-inflammatory (Th1/Th17) T-cell response necessary for disease induction.[24]

  • Blood-Brain Barrier Permeabilization (PTX): Pertussis toxin (PTX) is administered intraperitoneally. PTX acts as a crucial co-adjuvant by disrupting G-protein signaling, which is thought to increase the permeability of the blood-brain barrier, facilitating the entry of encephalitogenic T-cells into the CNS.[5][25][26][27]

The following diagram illustrates the key steps in the immunological cascade leading to EAE.

TCell_Activation_Pathway MOG (35-55) Mediated T-Cell Activation Pathway cluster_APC Antigen Presenting Cell (APC) cluster_TCell CD4+ T-Cell MHC I-Aᵇ (MHC-II) TCR T-Cell Receptor (TCR) MHC->TCR Binding (Signal 1) CD4 CD4 MHC->CD4 MOG_Proc MOG (35-55) Processing MOG_Proc->MHC Loading & Presentation Activation T-Cell Activation & Clonal Expansion TCR->Activation Signal Transduction (Signal 2 not shown) Cytokines Pro-inflammatory Cytokines (IFN-γ, IL-17) Activation->Cytokines Release MOG_Peptide MOG (35-55) Peptide MOG_Peptide->MOG_Proc Uptake CNS_Inflam CNS Infiltration & Demyelination Cytokines->CNS_Inflam Recruitment & Damage

Caption: Immunological cascade initiated by MOG (35-55) presentation.
Detailed Protocol for EAE Induction in C57BL/6 Mice

This protocol is a validated system for inducing chronic EAE. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

  • MOG (35-55) peptide, lyophilized (≥95% purity)

  • Sterile Phosphate-Buffered Saline (PBS)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (H37Ra)

  • Pertussis Toxin (PTX), lyophilized

  • Sterile, pyrogen-free water

  • Two 10 mL Luer-lock glass syringes

  • One emulsifying needle or three-way stopcock

  • 27-gauge needles

Workflow:

EAE_Induction_Workflow cluster_prep Preparation cluster_admin Administration cluster_observe Observation prep_mog 1. Prepare MOG Solution (2 mg/mL in PBS) emulsify 3. Create Emulsion (1:1 MOG:CFA) prep_mog->emulsify prep_ptx 2. Prepare PTX Solution (e.g., 200 ng/100 µL in H₂O) day0_immu 4. Day 0: Immunization (200 µL S.C.) emulsify->day0_immu day0_ptx 5. Day 0: PTX Injection (100-200 ng I.P.) day0_immu->day0_ptx ~2 hrs post-immunization day2_ptx 6. Day 2: PTX Injection (100-200 ng I.P.) day0_ptx->day2_ptx 48 hrs later monitor 7. Daily Monitoring (Weight & Clinical Score) day2_ptx->monitor Starting Day ~7

Sources

Foundational

The Enigmatic Myelin Oligodendrocyte Glycoprotein: A Technical Guide to its Discovery, History, and Pathogenic Role

Abstract For decades, Myelin Oligodendrocyte Glycoprotein (MOG) has been a subject of intense scientific scrutiny, evolving from a minor myelin constituent to a pivotal player in a distinct neuroinflammatory disorder. Th...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

For decades, Myelin Oligodendrocyte Glycoprotein (MOG) has been a subject of intense scientific scrutiny, evolving from a minor myelin constituent to a pivotal player in a distinct neuroinflammatory disorder. This in-depth technical guide provides a comprehensive overview of MOG, tailored for researchers, scientists, and drug development professionals. We will traverse the historical landscape of its discovery, delve into its molecular and structural biology, and elucidate its now well-established role as the target autoantigen in MOG Antibody Disease (MOGAD). This guide offers a synthesis of seminal research, field-proven experimental insights, and detailed protocols for key methodologies in MOG research.

A Historical Odyssey: The Discovery and Shifting Perceptions of MOG

The journey to understanding MOG has been a multi-decade endeavor, marked by evolving technologies and paradigm shifts in neuroimmunology. Initially overshadowed by more abundant myelin proteins, MOG's significance has been progressively unveiled.

Early Glimmers: An Unidentified Myelin Component

In the mid-1970s, researchers investigating experimental allergic encephalomyelitis (EAE), an animal model of multiple sclerosis (MS), identified a myelin component they termed "M2" that could induce a complement-dependent demyelinating antibody response.[1] This was the first indication of a previously unrecognized immunogenic protein within the central nervous system (CNS) myelin.

The First Identification and Cloning

It wasn't until 1983 that a monoclonal antibody, designated 8-18C5, was developed that specifically recognized a glycoprotein unique to the CNS, which we now know as MOG.[1] The subsequent cloning and sequencing of the rat and human MOG genes in the early to mid-1990s were critical milestones.[2][3][4][5] These studies revealed that MOG is a type I transmembrane protein and a member of the immunoglobulin (Ig) superfamily, with a single extracellular Ig-like domain, making it a plausible target for antibody-mediated immune attacks.[2][6]

The "MS Candidate" and the Assay Conundrum

For many years, MOG was primarily investigated as a candidate autoantigen in Multiple Sclerosis (MS).[7] However, early studies using ELISA and Western blot techniques to detect anti-MOG antibodies yielded inconsistent and often conflicting results.[8][9] These assays, which often used denatured or linearized MOG protein, frequently detected low-titer antibodies in both MS patients and healthy individuals, leading to skepticism about their clinical relevance.[8][10]

The Paradigm Shift: Conformation is Key

A pivotal breakthrough came with the understanding that pathogenic anti-MOG antibodies recognize the native, conformational epitopes of the protein.[1][11] This realization led to the development of cell-based assays (CBAs) that express full-length, properly folded MOG on the cell surface.[10][12] These assays demonstrated a strong correlation between high-titer MOG-IgG and a distinct spectrum of demyelinating diseases, separate from MS.[1][10]

The Birth of a New Disease Entity: MOG Antibody Disease (MOGAD)

The advent of reliable CBAs revolutionized the field, leading to the recognition of MOG Antibody Disease (MOGAD) as a distinct clinical entity.[1] MOGAD is now understood to encompass a range of clinical presentations, including optic neuritis, transverse myelitis, and acute disseminated encephalomyelitis (ADEM), particularly in children.[13]

G cluster_0 Historical Timeline of MOG Discovery 1976 1976: Lebar et al. identify 'M2' protein as an immunogenic component in EAE models. 1983 1983: Linnington et al. develop the 8-18C5 monoclonal antibody specific for a CNS glycoprotein (MOG). 1976->1983 1990s Early-Mid 1990s: Cloning and sequencing of rat and human MOG genes. 1983->1990s 2000s Early 2000s: Inconsistent results from ELISA/Western blot assays for MOG antibodies in MS. 1990s->2000s 2007 2007: O'Connor et al. demonstrate the importance of conformational MOG epitopes for antibody recognition. 2000s->2007 2010s 2010s: Widespread adoption of cell-based assays (CBAs) solidifies the clinical entity of MOGAD. 2007->2010s

Caption: A timeline of key milestones in the discovery and understanding of MOG.

Molecular Architecture and Function of MOG

MOG is a glycoprotein exclusively expressed on the surface of oligodendrocytes and the outermost lamellae of myelin sheaths in the CNS.[6][14] While it is a minor component of myelin, its strategic location makes it highly accessible to the immune system.

Gene and Protein Structure

The human MOG gene is located on chromosome 6p21.3-p22.[14] The protein consists of an extracellular N-terminal Ig-like domain, a transmembrane domain, and a short intracellular tail.[6] The extracellular domain is crucial as it harbors the epitopes for pathogenic autoantibodies. The crystal structure of MOG reveals a classic immunoglobulin fold, and it has been shown to form dimers, suggesting a potential role in cell-cell adhesion.[15]

Postulated Functions

The precise physiological function of MOG remains an area of active investigation. Several roles have been proposed based on its structure and location:

  • Myelin Sheath Integrity: MOG is thought to contribute to the completion and maintenance of the myelin sheath.[15]

  • Cell Adhesion: Its ability to form homodimers suggests a role as a cellular adhesion molecule, potentially mediating interactions between myelin sheaths or between oligodendrocytes and other cell types.[15]

  • Immune Regulation: MOG may play a role in mediating interactions between the myelin sheath and the immune system.

  • Neurotrophin Binding: Recent studies have shown that MOG can bind to nerve growth factor (NGF), potentially modulating its local availability and influencing axon growth and survival.[16]

The Pathophysiology of MOGAD: An Antibody-Mediated Assault

MOGAD is an autoimmune disorder characterized by an inflammatory demyelinating process in the CNS, driven by autoantibodies against MOG. The binding of these antibodies to MOG on oligodendrocytes and myelin triggers a cascade of events leading to demyelination and neurological dysfunction.

The Role of MOG-IgG

Pathogenic MOG antibodies are typically of the IgG1 subclass, which are potent activators of the complement system.[7] The binding of MOG-IgG to its target initiates two primary mechanisms of damage:

  • Complement-Dependent Cytotoxicity (CDC): The classical complement pathway is activated, leading to the formation of the membrane attack complex (MAC) on the surface of oligodendrocytes, causing cell lysis and myelin damage.

  • Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC): Immune cells, such as natural killer (NK) cells and macrophages, recognize the Fc portion of MOG-bound antibodies, leading to the release of cytotoxic granules and destruction of the target cells.

T-Cell Involvement

While MOGAD is considered an antibody-mediated disease, there is evidence for the involvement of T cells in its pathogenesis. MOG-specific T cells are required to help B cells produce high-affinity MOG antibodies. Furthermore, CD4+ T cells are the predominant T cell type found in MOGAD lesions, suggesting their role in orchestrating the inflammatory response.[7]

Downstream Signaling Cascades

The cross-linking of MOG by antibodies on the surface of oligodendrocytes can trigger intracellular signaling cascades. Studies have shown that this can lead to an influx of calcium and the activation of the MAPK/Akt pathways, which are involved in cellular stress responses and cytoskeletal stability.[17]

G cluster_0 MOG Antibody-Mediated Pathogenesis MOG_IgG MOG-IgG binds to conformational epitopes on MOG Complement Complement Activation (CDC) MOG_IgG->Complement ADCC Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC) MOG_IgG->ADCC Signaling Intracellular Signaling Cascades MOG_IgG->Signaling Demyelination Oligodendrocyte Damage & Demyelination Complement->Demyelination ADCC->Demyelination Signaling->Demyelination

Caption: The downstream effects of MOG antibody binding to oligodendrocytes.

Experimental Methodologies in MOG Research

The study of MOG and MOGAD relies on a variety of specialized experimental techniques. This section provides an overview and detailed protocols for some of the most critical methodologies.

Production of Recombinant MOG Protein

The availability of high-quality recombinant MOG protein is essential for a wide range of research applications, from structural studies to the development of diagnostic assays and animal models.

  • Bacterial Expression (E. coli): This is a cost-effective and high-yield method for producing the extracellular domain of MOG. However, as a non-glycosylated protein expressed in bacteria, it may lack some post-translational modifications. The protein is often expressed as inclusion bodies and requires refolding.

  • Mammalian Cell Expression: Expression in mammalian cells (e.g., HEK293 cells) ensures proper folding and post-translational modifications, including glycosylation, resulting in a protein that more closely resembles the native form. This is the preferred method for producing antigens for cell-based assays.

This protocol is adapted from established methods for producing MOG in E. coli.[18][19]

1. Transformation:

  • Transform a suitable E. coli expression strain (e.g., BL21(DE3)) with a plasmid vector containing the coding sequence for the human MOG extracellular domain (amino acids 1-125) fused to a purification tag (e.g., 6x-His tag).

2. Expression:

  • Inoculate a starter culture and grow overnight.

  • Inoculate a large-scale culture and grow to an OD600 of 0.6-0.8.

  • Induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) and continue to culture for 3-4 hours at 37°C.

3. Lysis and Inclusion Body Isolation:

  • Harvest the bacterial cells by centrifugation.

  • Resuspend the cell pellet in lysis buffer and lyse the cells by sonication.

  • Centrifuge the lysate to pellet the inclusion bodies.

4. Solubilization and Refolding:

  • Wash the inclusion bodies to remove contaminants.

  • Solubilize the inclusion bodies in a denaturing buffer containing a strong denaturant (e.g., 8 M urea or 6 M guanidine hydrochloride).

  • Refold the protein by rapid dilution or dialysis into a refolding buffer containing a redox system (e.g., reduced and oxidized glutathione) to facilitate proper disulfide bond formation.

5. Purification:

  • Purify the refolded MOG protein using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

  • Further purify the protein using size-exclusion chromatography to remove aggregates and ensure a homogenous preparation.

6. Quality Control:

  • Assess the purity and molecular weight of the recombinant MOG by SDS-PAGE and Western blot.

  • Confirm the proper folding of the protein using circular dichroism or by its ability to be recognized by conformation-specific monoclonal antibodies.

G cluster_0 Recombinant MOG Production Workflow Transformation Transformation of E. coli Expression Protein Expression Induction Transformation->Expression Lysis Cell Lysis & Inclusion Body Isolation Expression->Lysis Solubilization Solubilization & Refolding Lysis->Solubilization Purification Affinity & Size-Exclusion Chromatography Solubilization->Purification QC Quality Control (SDS-PAGE, Western Blot) Purification->QC

Caption: A generalized workflow for the production and purification of recombinant MOG.

Cell-Based Assays for MOG-IgG Detection

Cell-based assays are the gold standard for detecting pathogenic MOG-IgG due to their ability to present the MOG antigen in its native conformation.

CBAs utilize mammalian cells (typically HEK293) that are transiently or stably transfected with a plasmid encoding full-length human MOG. Patient serum is incubated with these cells, and if MOG-IgG is present, it will bind to the MOG expressed on the cell surface. The bound antibodies are then detected using a fluorescently labeled secondary antibody.

  • Live Cell Assays: The patient's serum is incubated with live, non-fixed transfected cells. This is considered the most sensitive and specific method as it ensures the MOG protein is in its most native state.

  • Fixed Cell Assays: The transfected cells are fixed (e.g., with paraformaldehyde) before incubation with the patient's serum. While more convenient, fixation can potentially alter the conformation of MOG and may lead to a slightly lower sensitivity and specificity compared to live cell assays.

This protocol is a generalized procedure based on commonly used methods.[20]

1. Cell Culture and Transfection:

  • Culture HEK293 cells to an appropriate confluency.

  • Transfect the cells with a plasmid expressing full-length human MOG. Co-transfection with a fluorescent reporter plasmid (e.g., GFP) can be used to identify transfected cells.

2. Serum Incubation:

  • Harvest the transfected cells.

  • Incubate the live cells with patient serum (typically at a starting dilution of 1:20) for a defined period (e.g., 30-60 minutes) at 4°C to allow for antibody binding.

3. Secondary Antibody Staining:

  • Wash the cells to remove unbound primary antibodies.

  • Incubate the cells with a fluorescently labeled secondary antibody that recognizes human IgG (e.g., Alexa Fluor 647-conjugated anti-human IgG).

4. Flow Cytometry Analysis:

  • Acquire the cells on a flow cytometer.

  • Gate on the transfected cells (e.g., GFP-positive population).

  • Measure the median fluorescence intensity (MFI) of the secondary antibody in the transfected and non-transfected cell populations.

  • Calculate a ratio of the MFI of the transfected cells to the MFI of the non-transfected cells. A ratio above a pre-determined cutoff is considered positive.

G cluster_0 Cell-Based Assay Workflow for MOG-IgG Detection Transfection Transfection of HEK293 cells with MOG plasmid Incubation Incubation with patient serum Transfection->Incubation Staining Staining with fluorescent secondary antibody Incubation->Staining Analysis Flow cytometry analysis and MFI ratio calculation Staining->Analysis

Caption: A simplified workflow for a cell-based MOG antibody detection assay.

Comparative Analysis of MOG-IgG Assays

The choice of assay can significantly impact the detection of MOG-IgG. The following table summarizes the performance characteristics of different assay types based on published studies.[21][22][23][24][25]

Assay TypeSensitivitySpecificityPositive Predictive Value (PPV)Key Considerations
Live Cell-Based Assay (CBA) HighVery HighHigh (titer-dependent)Gold standard; requires cell culture expertise.
Fixed Cell-Based Assay (CBA) Moderate-HighHighModerate-HighMore convenient than live CBA; potential for reduced sensitivity.
ELISA/Western Blot VariableLowLowNot recommended for clinical diagnosis due to high false-positive rates.

Future Directions and Unanswered Questions

Despite significant progress, several key questions in MOG research remain:

  • The Full Spectrum of MOG's Function: A complete understanding of MOG's physiological role in the CNS is still lacking.

  • Triggers of MOG Autoimmunity: The initial events that lead to the break of tolerance to MOG are not fully understood.

  • Mechanisms of Relapse: Why some individuals with MOGAD experience a monophasic course while others have relapsing disease is an area of active investigation. Recent research suggests that the specific epitope on the MOG protein that the antibody binds to may predict the likelihood of relapse.[26][27]

  • Optimizing Therapeutic Strategies: While MOGAD generally responds well to immunosuppressive therapies, the development of more targeted and effective treatments is a key goal.

Conclusion

The story of Myelin Oligodendrocyte Glycoprotein is a compelling example of scientific discovery, demonstrating how a once-obscure protein has become central to our understanding of a distinct and significant neuroinflammatory disease. The development of sophisticated research tools and a deeper understanding of its pathogenic role have not only transformed the diagnosis and management of MOGAD but have also opened new avenues for therapeutic intervention. As research continues to unravel the complexities of MOG, we can anticipate further advancements that will ultimately benefit patients with this challenging condition.

References

  • Signaling Cascades Activated Upon Antibody Cross-Linking of Myelin Oligodendrocyte Glycoprotein: Potential Implications for Multiple Sclerosis. PubMed.[Link]

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  • Isolation and Purification of Recombinant Myelin Oligodendrocyte Glycoproteins. JoVE.[Link]

  • Evolution in anti-myelin oligodendrocyte glycoprotein antibody detection and its clinical significance: a narrative review. PubMed Central.[Link]

  • A multicenter comparison of MOG-IgG cell-based assays. Neurology.[Link]

  • Simple and Efficient Production and Purification of Mouse Myelin Oligodendrocyte Glycoprotein for Experimental Autoimmune Encephalomyelitis Studies. PubMed Central.[Link]

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  • High level of agreement in a fixed vs. live cell-based assay for antibodies to myelin oligodendrocyte glycoprotein in a real-world clinical laboratory setting. Frontiers in Neurology.[Link]

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  • Positive Predictive Value of Myelin Oligodendrocyte Glycoprotein Autoantibody Testing. PubMed Central.[Link]

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  • Anti-MOG antibody: The history, clinical phenotype, and pathogenicity of a serum biomarker for demyelination. PubMed.[Link]

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Protocols & Analytical Methods

Method

Application Notes and Protocols for the Induction of Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice Using MOG (35-55) Peptide

Introduction: The Central Role of the MOG (35-55)-Induced EAE Model Experimental Autoimmune Encephalomyelitis (EAE) stands as the most extensively utilized animal model for multiple sclerosis (MS), a chronic, inflammator...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Central Role of the MOG (35-55)-Induced EAE Model

Experimental Autoimmune Encephalomyelitis (EAE) stands as the most extensively utilized animal model for multiple sclerosis (MS), a chronic, inflammatory, and demyelinating disease of the central nervous system (CNS).[1][2] The EAE model is invaluable for dissecting the complex immunopathological mechanisms that drive MS and for the preclinical evaluation of novel therapeutic strategies.[1][2] Among the various EAE models, the induction in C57BL/6 mice using the myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide is a cornerstone of MS research.[1][3] This specific model reliably produces a chronic, non-relapsing disease course characterized by ascending flaccid paralysis, CNS inflammation, and demyelination, closely mirroring key pathological features of chronic MS.[4][5][6]

The encephalitogenic potential of the MOG (35-55) peptide (sequence: MEVGWYRSPFSRVVHLYRNGK) in the C57BL/6 strain is well-established.[7][8][9] This peptide fragment corresponds to an immunodominant epitope of MOG, a protein exclusively found in the CNS on the surface of oligodendrocytes and the outermost lamellae of myelin sheaths.[8] The immune response mounted against this self-antigen is predominantly T-cell-mediated, specifically driven by CD4+ T cells, although CD8+ T cells and B cells may also contribute to the pathology.[1][4][10]

Successful and reproducible induction of EAE with MOG (35-55) hinges on the synergistic action of three key components: the MOG (35-55) peptide itself, Complete Freund's Adjuvant (CFA), and Pertussis Toxin (PTX). The peptide serves as the specific antigen that primes the autoimmune response. CFA, an emulsion of mineral oil, surfactant, and heat-killed Mycobacterium tuberculosis, acts as a potent adjuvant, nonspecifically activating the innate immune system and promoting a strong adaptive immune response against the co-administered antigen.[1][11][12] PTX functions as an additional adjuvant and, critically, is thought to increase the permeability of the blood-brain barrier, facilitating the entry of encephalitogenic T cells into the CNS.[4][13][14]

This guide provides a comprehensive and detailed protocol for the induction of MOG (35-55)-mediated EAE in C57BL/6 mice, grounded in established methodologies and scientific principles. We will delve into the rationale behind each step, offering insights to ensure experimental robustness and reproducibility.

Experimental Design and Workflow

The induction of EAE using MOG (35-55) follows a well-defined timeline. The process begins with the preparation of the MOG/CFA emulsion, followed by immunization of the mice on Day 0. Pertussis toxin is administered on Day 0 and again on Day 2. Clinical signs of EAE typically begin to manifest between 9 and 14 days post-immunization, with peak severity occurring a few days thereafter.[1][4] Daily monitoring of clinical scores and body weight is crucial for tracking disease progression and for ethical animal care.

EAE_Workflow cluster_prep Preparation Phase cluster_induction Induction Phase cluster_monitoring Monitoring Phase prep_reagents Reagent Preparation (MOG, CFA, PTX) prep_emulsion MOG/CFA Emulsion Preparation prep_reagents->prep_emulsion Day 0 day0 Day 0: - MOG/CFA Immunization (s.c.) - PTX Injection 1 (i.p.) prep_emulsion->day0 day2 Day 2: - PTX Injection 2 (i.p.) day0->day2 daily_monitoring Daily: - Clinical Scoring - Body Weight Measurement day2->daily_monitoring onset Disease Onset (Days 9-14) daily_monitoring->onset peak Peak Disease (Days 16-20) onset->peak chronic Chronic Phase (> Day 21) peak->chronic EAE_Pathophysiology cluster_periphery Periphery cluster_cns Central Nervous System (CNS) APC Antigen Presenting Cell (APC) T_cell Naive T Cell APC->T_cell Presents MOG Activated_T_cell Activated Encephalitogenic T Cell T_cell->Activated_T_cell Activation & Differentiation BBB Blood-Brain Barrier (Permeabilized by PTX) Activated_T_cell->BBB Migration MOG_CFA MOG (35-55) / CFA MOG_CFA->APC CNS_APC CNS APC (e.g., Microglia) BBB->CNS_APC Inflammation Inflammatory Cascade (Cytokines, Chemokines) CNS_APC->Inflammation Reactivates T Cells Demyelination Demyelination & Axonal Damage Inflammation->Demyelination

Figure 2: Simplified pathophysiology of MOG (35-55)-induced EAE.

Troubleshooting and Considerations

  • Low Disease Incidence: This is often due to an unstable MOG/CFA emulsion. Ensure thorough mixing and perform the drop test. Also, verify the potency of the PTX batch, as it can vary significantly. [4][15]* Variability in Disease Course: The age, sex (females are generally more susceptible), and gut microbiome of the mice can influence EAE development. Standardize these factors as much as possible.

  • Animal Welfare: Mice with severe EAE (score ≥ 3) may have difficulty accessing food and water. Provide hydrated food pellets and water gel on the cage floor.

Conclusion

The MOG (35-55)-induced EAE model in C57BL/6 mice is a robust and reliable tool for studying the immunopathology of multiple sclerosis. Adherence to a detailed and validated protocol, as outlined in these application notes, is paramount for achieving consistent and reproducible results. By understanding the rationale behind each experimental step, from emulsion preparation to clinical scoring, researchers can confidently employ this model to advance our understanding of CNS autoimmunity and develop next-generation therapeutics.

References

  • Fress-Burghard, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86), e51275. Retrieved from [Link]

  • Biocytogen. (n.d.). Multiple Sclerosis (EAE) Mouse Models. Retrieved from [Link]

  • Hasselmann, J. P., et al. (2017). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair. Journal of Neuroscience Methods, 285, 1-12. Retrieved from [Link]

  • Fress-Burghard, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments. Retrieved from [Link]

  • Kim, D. O., et al. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3458. Retrieved from [Link]

  • ResearchGate. (n.d.). Representative Results of Clinical Scores from EAE in C57BL/6 and SJL Mice. Retrieved from [Link]

  • Spit, B., et al. (2024). Complete Freund's adjuvant as a confounding factor in multiple sclerosis research. Journal of Neuroinflammation, 21(1), 37. Retrieved from [Link]

  • Zhang, G. X., et al. (2017). EAE Induction by Passive Transfer of MOG-specific CD4+ T Cells. Bio-protocol, 7(13), e2378. Retrieved from [Link]

  • Hertwig, L., et al. (2015). Induction of Experimental Autoimmune Encephalomyelitis in Mice and Evaluation of the Disease-dependent Distribution of Immune Cells in Various Tissues. Journal of Visualized Experiments, (104), e53339. Retrieved from [Link]

  • Kocur, M., et al. (2015). Fundamental differences in the dynamics of CNS lesion development and composition in MP4- and MOG peptide 35–55-induced experimental autoimmune encephalomyelitis. Acta Neuropathologica Communications, 3, 42. Retrieved from [Link]

  • Gerhards, R., et al. (2021). An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. Journal of Neuroscience Methods, 364, 109368. Retrieved from [Link]

  • Spit, B., et al. (2024). Complete Freund's adjuvant as a confounding factor in multiple sclerosis research. Journal of Neuroinflammation, 21(1), 37. Retrieved from [Link]

  • Selvaraj, V., et al. (2009). Clinical course of myelin oligodendrocyte glycoprotein 35–55 induced experimental autoimmune encephalomyelitis is aggravated by glia maturation factor. Journal of Neuroinflammation, 6, 34. Retrieved from [Link]

  • ResearchGate. (n.d.). Clinical score of mice with EAE. C57BL/6 mice (B6, filled circle ) and.... Retrieved from [Link]

  • Redoxis. (n.d.). Mouse models of Multiple Sclerosis (MS) - Experimental Autoimmune Encephalomyelitis (EAE). Retrieved from [Link]

  • Semantic Scholar. (n.d.). Dose-Response Relationship of EAE Clinical Severity in a MOG 35-55 Mouse Model : A Pilot Study. Retrieved from [Link]

  • Miller, S. D., & Karpus, W. J. (2007). Active Induction of Experimental Autoimmune Encephalomyelitis in C57BL/6 Mice. Current Protocols in Immunology, Chapter 15, Unit 15.1. Retrieved from [Link]

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  • ResearchGate. (n.d.). Active EAE models with IFA or no adjuvant. Retrieved from [Link]

  • Journal of Immunological Sciences. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. Retrieved from [Link]

  • Lees, J. R., et al. (2021). Pertussis Toxin Inhibits Encephalitogenic T-Cell Infiltration and Promotes a B-Cell-Driven Disease during Th17-EAE. Cells, 10(3), 646. Retrieved from [Link]

  • JoVE. (2022). A Rapid, Simple, and Standardized Homogenization Method to Prepare Antigen/Adjuvant Emulsions for Inducing Experimental Autoimmune Encephalomyelitis. Retrieved from [Link]

  • JPT. (n.d.). MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK. Retrieved from [Link]

  • ResearchGate. (2021). An optimized and validated protocol for inducingchronic experimental autoimmune encephalomyelitis in C57BL/6J mice. Retrieved from [Link]

  • JoVE. (2023). Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. Retrieved from [Link]

  • SB-PEPTIDE. (n.d.). Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction. Retrieved from [Link]

  • Hasselmann, J. P., et al. (2017). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair. Journal of Neuroscience Methods, 285, 1-12. Retrieved from [Link]

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  • Delarasse, C., et al. (2003). Myelin/oligodendrocyte glycoprotein–deficient (MOG-deficient) mice reveal lack of immune tolerance to MOG in wild-type mice. The Journal of Clinical Investigation, 112(4), 556–564. Retrieved from [Link]

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Application

Application Notes &amp; Protocols: A Comprehensive Guide to the Dissolution and Storage of M-O-G (35-55) Peptide TFA Salt

Abstract Myelin Oligodendrocyte Glycoprotein (35-55) peptide, commonly referred to as MOG (35-55), is a critical tool for researchers studying autoimmune demyelinating diseases of the central nervous system (CNS), most n...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Myelin Oligodendrocyte Glycoprotein (35-55) peptide, commonly referred to as MOG (35-55), is a critical tool for researchers studying autoimmune demyelinating diseases of the central nervous system (CNS), most notably as an encephalitogenic agent to induce Experimental Autoimmune Encephalomyelitis (EAE) in murine models.[1][2][3][4] The peptide is typically supplied as a trifluoroacetate (TFA) salt, a byproduct of the solid-phase synthesis and purification process.[5] Proper handling, dissolution, and storage of this peptide are paramount to ensure its stability, solubility, and biological activity, thereby guaranteeing the reproducibility and validity of experimental outcomes. This guide provides a detailed, experience-driven framework for the optimal handling of MOG (35-55) TFA, addressing common challenges and explaining the scientific rationale behind each procedural step.

Introduction: Understanding MOG (35-55) and the TFA Counter-ion

MOG (35-55), with the sequence Met-Glu-Val-Gly-Trp-Tyr-Arg-Ser-Pro-Phe-Ser-Arg-Val-Val-His-Leu-Tyr-Arg-Asn-Gly-Lys, is an immunodominant epitope of the MOG protein.[4][6][7] When used to immunize susceptible mouse strains like C57BL/6, it triggers a T-cell mediated autoimmune response that mimics aspects of multiple sclerosis.[1][3][8]

The peptide is purified using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), which employs trifluoroacetic acid (TFA) as an ion-pairing agent to improve separation.[5][9] Consequently, the final lyophilized product is a salt, with negatively charged TFA counter-ions electrostatically associated with positively charged residues (e.g., Arg, Lys, His) on the peptide.[5] While TFA aids in peptide stability and solubility, it can also impact experimental systems.[6][10] Understanding this dual nature is key to its proper use.

The Impact of Residual TFA:

  • Biological Activity: TFA can interfere with cellular assays, sometimes inhibiting cell proliferation and at other times stimulating it, leading to experimental variability.[11][12] At high concentrations, it has been reported to exert inflammatory responses.[12]

  • pH Alteration: As a strong acid, residual TFA can lower the pH of your stock solution, potentially affecting peptide conformation and assay conditions.[11][12]

  • Spectroscopic Interference: TFA exhibits a strong absorbance band that can overlap with the amide I band of peptides in infrared spectroscopy, complicating secondary structure analysis.[11]

For most standard in vivo EAE induction protocols, the levels of residual TFA are generally not considered problematic.[6] However, for highly sensitive in vitro assays, such as those involving direct cell culture, the use of TFA-exchanged peptide (e.g., acetate or HCl salt) may be warranted.[10][11]

Storage and Handling of Lyophilized Peptide

The long-term stability of MOG (35-55) is best maintained in its lyophilized (powder) state. Improper handling at this stage is a common source of peptide degradation.

Initial Receipt and Long-Term Storage

Upon receiving the lyophilized peptide, it should be stored under desiccating conditions at -20°C or, preferably, -80°C for long-term stability.[13][14][15] The peptide is often shipped at ambient temperature, which is acceptable for short durations, but immediate cold storage is crucial upon arrival.[7][16]

Key Stability Considerations for Lyophilized MOG (35-55):

  • Moisture (Hygroscopicity): Peptides, especially those with charged residues, are hygroscopic and will readily absorb atmospheric moisture.[17] This reduces the actual peptide content by weight and can significantly decrease long-term stability.[14][17]

  • Oxidation: The MOG (35-55) sequence contains Methionine (Met) and Tryptophan (Trp), which are susceptible to oxidation.[13][17] Exposure to air should be minimized. Storing under an inert gas like nitrogen or argon is recommended for maximum stability.[8][11]

  • Light: Protect the lyophilized powder from bright light.[13][16]

Protocol: Weighing and Aliquoting Lyophilized Peptide

This protocol is designed to minimize exposure to atmospheric moisture and prevent contamination of the stock vial.

Materials:

  • Vial of lyophilized MOG (35-55) TFA

  • Desiccator

  • Analytical balance

  • Sterile, low-protein-binding microcentrifuge tubes

  • Spatula

  • Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

  • Equilibration: Before opening, remove the peptide vial from the freezer and place it in a desiccator at room temperature for at least 20-30 minutes. This critical step prevents condensation from forming on the cold powder when the vial is opened.[14][17]

  • Weighing: In a clean, draft-free area, quickly weigh the desired amount of peptide. Be aware that lyophilized peptides can be volatile and electrostatic.[16]

  • Aliquoting: It is highly recommended to weigh out the entire contents and reconstitute to a stock solution, which is then aliquoted. If you must weigh small portions, do so quickly and immediately reseal the main vial.

  • Resealing: Tightly cap the stock vial, preferably after flushing with a dry, inert gas (e.g., argon or nitrogen), and return it to -20°C or -80°C storage.[18]

Dissolution of MOG (35-55) Peptide

There is no single universal solvent for all peptides. The choice depends on the peptide's amino acid composition and the intended application. For MOG (35-55), its sequence imparts good solubility in aqueous solutions.

Choosing the Right Solvent

The primary recommended solvent for MOG (35-55) is sterile, high-purity water (e.g., Milli-Q or WFI-grade).[7][19][20]

  • Initial Solvent: Always use sterile distilled or deionized water (ddH₂O) to create a concentrated stock solution.[20] Avoid preparing the initial concentrated stock directly in phosphate-buffered saline (PBS) or other buffered solutions, as salts can sometimes reduce peptide solubility and cause aggregation.[20]

  • Secondary Solvents (if needed): If solubility issues arise, which is uncommon for MOG (35-55) at standard concentrations, options include:

    • Dilute Acetic Acid (0.1%): Can help solubilize basic peptides.

    • DMSO: MOG (35-55) is highly soluble in DMSO.[1][19] However, DMSO can be toxic to cells, so its final concentration in assays must be carefully controlled (typically <0.5%).

  • For EAE Induction: The final preparation for immunization involves emulsifying an aqueous solution of the peptide with Complete Freund's Adjuvant (CFA).[3] Therefore, starting with a water-based stock is ideal.

Solubility and Concentration Parameters

The reported solubility of MOG (35-55) can vary between suppliers, but it is generally high in water.

SolventReported SolubilityReference(s)
Water (H₂O) ≥32.25 mg/mL, ≥50 mg/mL, ≥100 mg/mL[1][8][19][21]
DMSO ≥86 mg/mL[1][19]
PBS 100 mg/mL (with potential for heating/sonication)[22]

Note: These values are often maximums. A working stock concentration of 1-10 mg/mL is common and recommended.[7][20]

Protocol: Reconstituting MOG (35-55) for a Stock Solution

This protocol ensures complete dissolution while maintaining peptide integrity.

Materials:

  • Aliquot of lyophilized MOG (35-55) TFA

  • Sterile, nuclease-free or WFI-grade water

  • Vortex mixer

  • Bath sonicator (optional)

  • Sterile, low-protein-binding microcentrifuge tubes for aliquots

Procedure:

  • Calculate Solvent Volume: Determine the volume of sterile water needed to reach your desired stock concentration (e.g., 2 mg/mL).

  • Add Solvent: Add the calculated volume of sterile water to the vial containing the lyophilized peptide.

  • Initial Dissolution: Gently vortex or swirl the vial to mix.

  • Aid Dissolution (if necessary): If the peptide does not dissolve completely, sonicate the vial in a room temperature water bath for 5-10 minutes.[7][17][19] Alternatively, gentle warming to 37°C for a short period can also aid dissolution.[19] Avoid excessive heating.

  • Final Dilution: Once the stock solution is fully dissolved and clear, it can be diluted further with the appropriate sterile buffer (e.g., PBS) for immediate use in your experiment.[20]

Storage of Peptide Solutions

Peptides in solution are far less stable than in their lyophilized form.[16] Proper storage of stock solutions is critical to prevent degradation and loss of activity.

Aliquoting and Freeze-Thaw Cycles

This is the single most important rule for storing peptide solutions: Aliquot and avoid repeated freeze-thaw cycles. [13][14][18]

Each freeze-thaw cycle can degrade the peptide, leading to inconsistent results over time.[13][18] After reconstitution, immediately divide the stock solution into single-use aliquots based on the amount needed for a typical experiment.

Recommended Storage Conditions for Solutions
  • Short-Term (Days): Solutions can be stored at 4°C but this is not recommended.

  • Long-Term (Weeks to Months): Store aliquots frozen at -20°C or, for optimal stability, -80°C.[17][19][21]

Solution Stability Timeline (General Guideline):

  • -80°C: Up to 6 months[8][21]

  • -20°C: Up to 1 month[8][21]

Causality: The MOG (35-55) sequence contains amino acids like Asparagine (Asn) which are prone to deamidation, and the peptide backbone itself can undergo hydrolysis. These degradation pathways are temperature-dependent; freezing at -80°C significantly slows these chemical reactions compared to -20°C. Using frost-free freezers is discouraged as their temperature fluctuations during defrost cycles are detrimental to peptide stability.[18]

Workflow and Decision Diagram

The following diagram outlines the complete workflow from receiving the peptide to its use in an experiment.

MOG_Handling_Workflow cluster_0 Lyophilized Peptide Handling cluster_1 Dissolution & Aliquoting cluster_2 Experimental Use Receive Receive Peptide Vial Store_Lyophilized Store at -20°C / -80°C (Desiccated, Dark) Receive->Store_Lyophilized Immediate Action Equilibrate Equilibrate Vial in Desiccator Store_Lyophilized->Equilibrate Before Use Weigh Weigh Peptide Quickly Equilibrate->Weigh Reconstitute Reconstitute in Sterile H₂O (e.g., 2 mg/mL) Weigh->Reconstitute Prepare Stock Aid_Solubility Vortex / Sonicate (If Needed) Reconstitute->Aid_Solubility Optional Aliquot Aliquot into Single-Use Tubes Reconstitute->Aliquot Aid_Solubility->Aliquot Store_Solution Store Aliquots at -80°C Aliquot->Store_Solution Thaw Thaw Single Aliquot Store_Solution->Thaw For Experiment Dilute Dilute with Assay Buffer (e.g., PBS) Thaw->Dilute Use Use Immediately in Experiment Dilute->Use Discard Discard Unused Portion Use->Discard

Caption: Workflow for MOG (35-55) TFA handling.

Summary and Best Practices

StageBest PracticeRationale
Lyophilized Storage Store at -80°C, desiccated, and protected from light.[8][13]Prevents degradation from moisture, oxidation, and light.
Handling Powder Equilibrate vial to room temperature in a desiccator before opening.[14][17]Prevents condensation and moisture absorption.
Dissolution Reconstitute in sterile water to make a concentrated stock before diluting in buffer.[20]Maximizes solubility and prevents precipitation from salts in buffers.
Solution Storage Aliquot into single-use volumes and store at -80°C.[13][18][21]Avoids destructive freeze-thaw cycles and ensures long-term stability.
TFA Consideration Be aware of potential TFA effects in sensitive in vitro assays.[11][12]TFA can alter pH and cellular responses, impacting data interpretation.

By adhering to these detailed protocols and understanding the underlying scientific principles, researchers can ensure the integrity of their MOG (35-55) peptide, leading to more reliable and reproducible results in the study of autoimmune neuroinflammation.

References

  • GenScript. Peptide Storage and Handling Guidelines. Available from: [Link]

  • sb-PEPTIDE. Peptide handling & storage guidelines - How to store a peptide?. Available from: [Link]

  • NIBSC. Peptide Handling, dissolution & Storage. Available from: [Link]

  • GenScript. Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat. Available from: [Link]

  • GenScript. Top 5 Reasons Your Peptide-Based Assays Fail. Available from: [Link]

  • GenScript. Impact of Counter-ion in Peptide on Studies in Different Research Fields. Available from: [Link]

  • GenScript. Impact of TFA - A Review. Available from: [Link]

  • NovoPro Bioscience Inc. Mouse MOG (35-55) peptide. Available from: [Link]

  • NovoPro Bioscience Inc. Myelin Oligodendrocyte Glycoprotein(35-55), rat MOG(35-55) peptide. Available from: [Link]

  • Genaxxon bioscience. Multiple Sclerosis Peptide – MOG (35-55) rat/mouse. Available from: [Link]

  • PubMed Central. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation. Available from: [Link]

  • sb-PEPTIDE. Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction. Available from: [Link]

  • PubMed Central. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Available from: [Link]

  • ResearchGate. How to dissolve and store Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat?. Available from: [Link]

Sources

Application

Topic: MOG (35-55) Peptide Emulsification with Complete Freund's Adjuvant (CFA) for Induction of Experimental Autoimmune Encephalomyelitis (EAE)

An Application Note and Comprehensive Protocol Authored by: A Senior Application Scientist Introduction: The Central Role of Emulsion in EAE Modeling Experimental Autoimmune Encephalomyelitis (EAE) is the most commonly s...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Comprehensive Protocol

Authored by: A Senior Application Scientist

Introduction: The Central Role of Emulsion in EAE Modeling

Experimental Autoimmune Encephalomyelitis (EAE) is the most commonly studied animal model for the human inflammatory demyelinating disease of the central nervous system (CNS), multiple sclerosis (MS). The induction of EAE in susceptible rodent strains, such as C57BL/6 mice, is critically dependent on the successful immunization with a neuro-antigenic peptide, most notably Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55, emulsified in Complete Freund's Adjuvant (CFA).

The stability and quality of this emulsion are paramount to the successful induction of a robust and reproducible EAE model. A properly formed water-in-oil emulsion ensures the slow and sustained release of the MOG peptide, allowing for a prolonged exposure to the immune system. The CFA, a water-in-oil emulsion containing heat-killed Mycobacterium tuberculosis, acts as a powerful adjuvant, activating the innate immune system through Toll-like receptors and promoting a strong pro-inflammatory T-cell response, which is essential for the development of EAE. An improperly prepared emulsion can lead to failed or inconsistent disease induction, compromising the integrity of the study.

This guide provides a detailed protocol and technical insights for the preparation of a stable and effective MOG (35-55)/CFA emulsion, grounded in established immunological principles and best practices.

Foundational Principles: Why Emulsification is Key

The purpose of creating a water-in-oil emulsion is to create a depot effect at the site of injection. This depot slowly releases the MOG peptide over an extended period, preventing its rapid degradation and clearance. This sustained antigen presentation is crucial for the effective activation and clonal expansion of MOG-specific T-cells.

The Mycobacterium tuberculosis in the CFA provides the necessary co-stimulatory signals for a potent Th1 and Th17 cell-mediated immune response, which is characteristic of EAE. These T-cell subsets are critical for orchestrating the inflammatory cascade that leads to the infiltration of immune cells into the CNS, subsequent demyelination, and the clinical signs of EAE.

Materials and Reagents

A comprehensive list of necessary materials and reagents is detailed below.

Reagent/Material Supplier Example Catalog Number Example Notes
MOG (35-55) Peptide, syntheticGenScriptCustom SynthesisLyophilized, >95% purity
Complete Freund's Adjuvant (CFA)Sigma-AldrichF5881Contains 1 mg/mL M. tuberculosis
Sterile Phosphate-Buffered Saline (PBS)Thermo Fisher Scientific10010023pH 7.4
1 mL Luer-Lok SyringesBD309628Glass or polypropylene
Luer-Lok Emulsifying NeedleHarvard Apparatus72-0321Or similar blunt-end needle
Sterile, endotoxin-free microcentrifuge tubesEppendorf0223632041.5 mL or 2.0 mL

Detailed Protocol for MOG (35-55)/CFA Emulsion Preparation

This protocol is designed for the preparation of a 1:1 emulsion of MOG (35-55) peptide in CFA.

Reconstitution of MOG (35-55) Peptide
  • Calculate the required volume: Determine the final concentration of the MOG (35-55) peptide needed for the immunization. A common working concentration is 2 mg/mL in sterile PBS. For example, to prepare 1 mg of peptide, dissolve it in 500 µL of PBS.

  • Reconstitute the peptide: Briefly centrifuge the vial of lyophilized MOG (35-55) peptide to ensure the powder is at the bottom. Aseptically add the calculated volume of sterile PBS to the vial.

  • Ensure complete dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully dissolved. Avoid vigorous shaking to prevent peptide degradation.

Preparation of the Emulsion

The following steps describe the two-syringe method, which is a reliable technique for creating a stable emulsion.

  • Prepare the syringes:

    • Draw 200 µL of the reconstituted MOG (35-55) peptide solution (at 2 mg/mL) into a 1 mL Luer-Lok syringe.

    • In a separate 1 mL Luer-Lok syringe, draw 200 µL of CFA. It is crucial to vortex the CFA vial vigorously before drawing it into the syringe to ensure the M. tuberculosis is evenly suspended.

  • Connect the syringes: Connect the two syringes using a Luer-Lok emulsifying needle or a similar Luer-to-Luer connector.

  • Initiate emulsification: Begin the emulsification process by pushing the plunger of one syringe, forcing its contents into the other syringe. Then, push the plunger of the second syringe to force the mixture back into the first.

  • Continue the mixing process: Continue this back-and-forth mixing motion for at least 10-20 minutes. The mixture will gradually become thicker and more opaque as the emulsion forms. The process requires consistent and firm pressure.

  • Assess the stability of the emulsion: To check for a stable water-in-oil emulsion, carefully disconnect one syringe and allow a small drop of the emulsion to fall into a beaker of sterile water.

    • A stable emulsion: The drop will remain intact and will not disperse in the water.

    • An unstable emulsion: The drop will disperse or dissipate in the water, indicating that the oil and water phases have not properly emulsified. If this occurs, reconnect the syringes and continue mixing for another 5-10 minutes before re-testing.

Workflow Diagram

EAE_Emulsion_Workflow cluster_prep Reagent Preparation cluster_emulsify Emulsification Process cluster_qc Quality Control cluster_final Final Steps mog_prep Reconstitute MOG (35-55) in Sterile PBS (2 mg/mL) draw_mog Draw MOG Solution into Syringe 1 mog_prep->draw_mog cfa_prep Vortex CFA to Resuspend M. tuberculosis draw_cfa Draw CFA into Syringe 2 cfa_prep->draw_cfa connect Connect Syringes with Luer-Lok Connector draw_mog->connect draw_cfa->connect mix Forcefully Mix Back and Forth (10-20 min) connect->mix test Drop Test: Place a drop in water mix->test stable Stable: Drop remains intact test->stable Pass unstable Unstable: Drop disperses test->unstable Fail load Load into Injection Syringe stable->load unstable->mix Remix 5-10 min inject Inject Animal (Subcutaneously) load->inject

Caption: Workflow for MOG (35-55)/CFA Emulsion Preparation.

Best Practices and Troubleshooting

  • Temperature: While not always necessary, pre-chilling the syringes and the MOG solution on ice can sometimes facilitate the formation of a more stable emulsion.

  • Syringe Type: Glass syringes are often preferred as they can provide a smoother action and are less prone to swelling from the oil in the CFA. However, high-quality polypropylene syringes are also effective.

  • Avoid Air Bubbles: Be careful to expel any air from the syringes before connecting them to prevent the introduction of air into the emulsion, which can compromise its stability.

  • Troubleshooting an Unstable Emulsion: If the emulsion fails the drop test, it is almost always due to insufficient mixing. Continue the emulsification process for a longer duration and with more force. In rare cases, the ratio of aqueous solution to oil may be off. Ensure a 1:1 volume ratio is maintained.

Conclusion

The preparation of a stable MOG (35-55)/CFA emulsion is a critical, skill-dependent step in the successful induction of EAE. By following this detailed protocol and understanding the underlying principles, researchers can significantly improve the reproducibility and robustness of their EAE studies, leading to more reliable and translatable findings in the investigation of multiple sclerosis.

References

  • Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Bio-protocol.[Link]

  • Induction of Experimental Autoimmune Encephalomyelitis (EAE) in the C57BL/6 Mouse. Journal of Visualized Experiments.[Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) peptide. GenScript.[Link]

Method

Application Notes and Protocols: The Critical Role of Pertussis Toxin in MOG (35-55)-Induced EAE

Introduction: Unraveling the Synergy of MOG (35-55) and Pertussis Toxin in Modeling Multiple Sclerosis Experimental Autoimmune Encephalomyelitis (EAE) stands as the most prevalent and extensively characterized animal mod...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unraveling the Synergy of MOG (35-55) and Pertussis Toxin in Modeling Multiple Sclerosis

Experimental Autoimmune Encephalomyelitis (EAE) stands as the most prevalent and extensively characterized animal model for multiple sclerosis (MS), a debilitating autoimmune disorder of the central nervous system (CNS).[1][2] The induction of EAE in C57BL/6 mice using the myelin oligodendrocyte glycoprotein peptide fragment 35-55 (MOG 35-55) is a cornerstone of MS research, enabling the investigation of disease pathogenesis and the preclinical evaluation of novel therapeutics.[1][3] However, the encephalitogenic potential of MOG (35-55) alone is insufficient to provoke a robust autoimmune response.[3] Successful EAE induction hinges on the synergistic action of two critical co-adjuvants: Complete Freund's Adjuvant (CFA) and Pertussis toxin (PTX).

CFA, an emulsion of mineral oil, surfactant, and inactivated Mycobacterium tuberculosis, serves to create a depot of the MOG (35-55) antigen, prolonging its presence and promoting a potent inflammatory response.[3][4] This sustained antigenic stimulation is crucial for the activation and expansion of myelin-specific T lymphocytes in the periphery.[5]

Pertussis toxin, a key virulence factor of Bordetella pertussis, plays a multifaceted and indispensable role in EAE pathogenesis.[6] Historically, its primary function was thought to be the disruption of the blood-brain barrier (BBB), thereby facilitating the infiltration of autoreactive T cells into the CNS.[7][8][9] While this remains a significant aspect of its mechanism, it is now understood that PTX also acts as a potent adjuvant, modulating the immune response to favor the development of encephalitogenic T cells.[10][11] This application note provides a detailed, field-proven protocol for the use of Pertussis toxin in the MOG (35-55) EAE induction model in C57BL/6 mice, complete with expert insights into the causality behind critical experimental steps.

Materials and Reagents

Material/ReagentRecommended Specifications
Mice Female C57BL/6 mice, 8-12 weeks of age
MOG (35-55) Peptide Sequence: MEVGWYRSPFSRVVHLYRNGK; >95% purity
Complete Freund's Adjuvant (CFA) Containing 4 mg/mL Mycobacterium tuberculosis H37Ra
Pertussis Toxin (PTX) Lyophilized powder, from Bordetella pertussis
Sterile Phosphate-Buffered Saline (PBS) pH 7.4
Sterile Deionized Water For reconstitution
Syringes 1 mL and 3 mL Luer-lock
Needles 27G and 30G
Emulsifying Needle or Three-way Stopcock For emulsion preparation

Experimental Workflow: MOG (35-55) EAE Induction

EAE_Induction_Workflow cluster_preparation Preparation Phase cluster_induction Induction Phase (Day 0) cluster_boost PTX Boost (Day 2) cluster_monitoring Monitoring Phase (Daily from Day 7) P1 Reconstitute MOG (35-55) Peptide P2 Prepare MOG/CFA Emulsion P1->P2 I1 Subcutaneous Injection of MOG/CFA Emulsion P2->I1 P3 Reconstitute Pertussis Toxin I2 Intraperitoneal Injection of Pertussis Toxin P3->I2 I1->I2 B1 Second Intraperitoneal Injection of Pertussis Toxin I2->B1 M1 Daily Clinical Scoring B1->M1 M2 Body Weight Measurement M1->M2

Caption: Workflow for MOG (35-55) induced EAE.

Detailed Step-by-Step Protocol

Part 1: Preparation of MOG (35-55)/CFA Emulsion (To be performed on Day 0)
  • Reconstitute MOG (35-55) Peptide: Aseptically reconstitute the lyophilized MOG (35-55) peptide in sterile PBS to a final concentration of 2 mg/mL.[3] Vortex gently to ensure complete dissolution.

  • Prepare CFA: Ensure the CFA containing Mycobacterium tuberculosis is at room temperature and well-suspended by vortexing or inverting the vial multiple times.

  • Emulsification:

    • Draw equal volumes of the 2 mg/mL MOG (35-55) solution and the CFA into two separate Luer-lock syringes.

    • Connect the two syringes using an emulsifying needle or a three-way stopcock.

    • Forcefully pass the contents back and forth between the syringes for at least 10 minutes, or until a thick, white, stable emulsion is formed.

    • Expert Insight: The stability of the emulsion is paramount for successful EAE induction. A stable emulsion will not separate upon standing and a drop placed on the surface of water will remain intact. This ensures a slow, sustained release of the antigen.

Part 2: Immunization and Initial Pertussis Toxin Administration (Day 0)
  • Anesthetize the Mice: Anesthetize the mice according to your institution's approved animal care and use protocols.

  • MOG/CFA Emulsion Injection:

    • Inject a total of 200 µL of the MOG/CFA emulsion subcutaneously, divided between two sites on the flanks of each mouse (100 µL per site).[3]

    • Causality Explained: Injecting at two sites over the flanks facilitates drainage to the inguinal and axillary lymph nodes, where the initial priming of the autoimmune T cell response occurs.[12]

  • Pertussis Toxin Administration (First Dose):

    • Within 2 hours of the MOG/CFA immunization, administer 200-400 ng of PTX in 100-200 µL of sterile PBS via intraperitoneal (i.p.) injection.[3][13]

    • Expert Insight: The timing of the first PTX injection is critical. Administering it concurrently with the antigen ensures that the initial inflammatory response is amplified and that the blood-brain barrier's permeability is increased as the primed T cells begin to circulate.

Part 3: Second Pertussis Toxin Administration (Day 2)
  • Pertussis Toxin Administration (Second Dose): Administer a second dose of 200-400 ng of PTX in 100-200 µL of sterile PBS via i.p. injection.[3][14]

    • Causality Explained: The second dose of PTX is crucial for maintaining the disruption of the blood-brain barrier, allowing for the efficient infiltration of the now-activated and expanding population of myelin-specific T cells into the CNS.[7][10] This secondary administration significantly increases the incidence and severity of EAE.

Clinical Scoring and Monitoring

Daily monitoring of the mice should begin on day 7 post-immunization and continue for at least 28 days. Both clinical score and body weight should be recorded for each animal.

ScoreClinical Signs
0 No overt signs of disease.
0.5 Tip of tail is limp.[15]
1 Limp tail.[15][16]
1.5 Limp tail and hind limb weakness.[16]
2 Limp tail and definite hind limb weakness.[15]
2.5 Limp tail and dragging of one hind limb.[16]
3 Complete paralysis of both hind limbs.[15][16]
3.5 Complete hind limb paralysis and partial front limb weakness.
4 Complete hind limb and partial front limb paralysis.[16]
5 Moribund or dead.[17]

Expected Disease Course: The onset of clinical signs typically occurs between days 9 and 14 post-immunization.[3][10] The disease severity usually peaks around days 16-20, followed by a chronic phase with persistent neurological deficits.[14][18]

The Mechanism of Pertussis Toxin in EAE: A Deeper Dive

PTX_Mechanism cluster_periphery Peripheral Immune System cluster_bbb Blood-Brain Barrier cluster_cns Central Nervous System PTX_p Pertussis Toxin T_cell Myelin-Specific T-Cell PTX_p->T_cell Adjuvant Effect (Enhanced Activation) BBB Endothelial Cells T_cell->BBB Migration APC Antigen Presenting Cell APC->T_cell MOG (35-55) Presentation T_cell_cns Infiltrating T-Cell BBB->T_cell_cns Infiltration PTX_b Pertussis Toxin PTX_b->BBB Increased Permeability Myelin Myelin Sheath T_cell_cns->Myelin Demyelination & Inflammation

Caption: Mechanism of PTX in EAE.

The role of PTX in EAE is more complex than a simple disruption of the BBB. It exerts its effects through the ADP-ribosylation of the alpha-subunit of inhibitory G-proteins, leading to a cascade of downstream signaling events.[11]

  • Increased Vascular Permeability: PTX induces changes in the brain's microvascular endothelial cells, leading to increased permeability of the BBB.[9] This facilitates the entry of inflammatory cells into the CNS.[7]

  • Adjuvant Activity: PTX enhances the activation of myelin-specific T cells in the periphery, promoting their differentiation into pro-inflammatory Th1 and Th17 lineages, which are key drivers of EAE pathology.[10]

  • Modulation of Cell Trafficking: By interfering with chemokine signaling, PTX can paradoxically inhibit the migration of certain immune cells.[11] However, its overall effect in the context of EAE induction is a net increase in the accumulation of pathogenic T cells within the CNS.

Troubleshooting Common Issues

IssuePotential Cause(s)Recommended Solution(s)
Low EAE Incidence or Severity - Unstable MOG/CFA emulsion- Insufficient PTX dosage- Suboptimal mouse strain, age, or sex- Improper injection technique- Ensure a thick, stable emulsion is formed.- Verify the activity and concentration of the PTX.- Use female C57BL/6 mice between 8-12 weeks of age.- Confirm subcutaneous, not intradermal, injection of the emulsion.
High Variability in Disease Onset - Inconsistent emulsion preparation- Inaccurate injection volumes- Prepare one batch of emulsion for all animals in an experimental group.- Use precision syringes and ensure consistent injection technique.
Adverse Reactions to PTX - PTX dose is too high- Titrate the PTX dose to determine the optimal concentration for your specific mouse colony and experimental conditions.

Conclusion

The judicious use of Pertussis toxin is a non-negotiable component of the MOG (35-55) EAE induction protocol in C57BL/6 mice. Its dual role as a potent adjuvant and a disruptor of the blood-brain barrier is essential for overcoming the natural tolerance to self-antigens and precipitating the autoimmune cascade that mimics key aspects of multiple sclerosis. By adhering to the detailed protocol and understanding the scientific rationale outlined in these application notes, researchers can reliably and reproducibly induce EAE, providing a robust platform for the advancement of MS research and the development of next-generation therapeutics.

References

  • Bittner, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86), 51275. [Link]

  • Biocytogen. (n.d.). Multiple Sclerosis (EAE) Mouse Models. Retrieved from [Link]

  • Pen-Chiang, J., et al. (2020). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of CNS autoimmunity. eScholarship, University of California. [Link]

  • Kim, D., & Lee, D. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3457. [Link]

  • Yin, J. X., et al. (2010). Centrally Administered Pertussis Toxin Inhibits Microglia Migration to the Spinal Cord and Prevents Dissemination of Disease in an EAE Mouse Model. PLoS ONE, 5(8), e12400. [Link]

  • Wayne State University. (n.d.). Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. Retrieved from [Link]

  • Yin, J. X., et al. (2010). Centrally Administered Pertussis Toxin Inhibits Microglia Migration to the Spinal Cord and Prevents Dissemination of Disease in an EAE Mouse Model. PLOS ONE. [Link]

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Application

Application Note &amp; Protocol: In Vitro T-Cell Proliferation Assay Using Myelin Oligodendrocyte Glycoprotein (35-55) Peptide

Introduction: Unraveling Neuroinflammation with MOG (35-55) Myelin Oligodendrocyte Glycoprotein (MOG) is a critical protein found exclusively in the central nervous system (CNS), where it plays a role in the myelination...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unraveling Neuroinflammation with MOG (35-55)

Myelin Oligodendrocyte Glycoprotein (MOG) is a critical protein found exclusively in the central nervous system (CNS), where it plays a role in the myelination of nerve fibers. The specific peptide fragment, MOG (35-55), is a potent immunogenic epitope, particularly in the context of autoimmune neuroinflammatory diseases.[1] In susceptible animal models, immunization with MOG (35-55) induces a T-cell mediated autoimmune response that closely mimics the human demyelinating disease, Multiple Sclerosis (MS).[2][3][4] This makes the MOG (35-55) peptide an invaluable tool for researchers studying the pathogenesis of MS and for the preclinical evaluation of novel therapeutic agents.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on how to perform an in vitro T-cell proliferation assay using the MOG (35-55) peptide. We will delve into the underlying immunological principles, provide step-by-step protocols for two common proliferation measurement techniques, and offer insights into data interpretation and troubleshooting.

The Principle of the T-Cell Proliferation Assay

The in vitro T-cell proliferation assay is a cornerstone of immunological research, designed to measure the activation and subsequent division of T-cells in response to a specific antigen. When T-cells from an animal previously immunized with MOG (35-55) are re-exposed to the peptide in vitro, a subset of these T-cells, specifically the MOG (35-55)-reactive T-cells, will become activated and proliferate. This proliferative response is a key indicator of an established adaptive immune response to the antigen.

The activation of T-cells is a complex process initiated by the interaction of the T-cell receptor (TCR) with the MOG (35-55) peptide presented by Antigen Presenting Cells (APCs) on Major Histocompatibility Complex (MHC) class II molecules.[5][6] This initial signal (Signal 1) is not sufficient for full T-cell activation. A second, co-stimulatory signal (Signal 2) is required, typically delivered through the interaction of molecules like CD28 on the T-cell with B7 molecules on the APC.[7][8][9]

This dual signaling cascade triggers a series of intracellular events, leading to the activation of transcription factors that drive the expression of genes responsible for T-cell proliferation, differentiation, and cytokine production.[10]

Visualizing T-Cell Activation

The following diagram illustrates the key molecular interactions and signaling pathways involved in MOG (35-55) induced T-cell activation.

T_Cell_Activation cluster_APC Antigen Presenting Cell (APC) cluster_TCell CD4+ T-Cell APC_surface MHC_II MHC-II TCR TCR MHC_II->TCR Signal 1 (Antigen Recognition) B7 B7 CD28 CD28 B7->CD28 Signal 2 (Co-stimulation) TCell_surface Signaling_Cascade Intracellular Signaling Cascade CD4 CD4 Proliferation Proliferation & Cytokine Production Signaling_Cascade->Proliferation MOG_peptide MOG (35-55) Peptide MOG_peptide->MHC_II Processed & Presented

Caption: MOG (35-55) peptide presentation by an APC to a CD4+ T-cell, initiating proliferation.

Experimental Workflow Overview

A typical in vitro T-cell proliferation assay using MOG (35-55) follows a standardized workflow. This involves isolating splenocytes (which contain both T-cells and APCs) from MOG (35-55)-immunized animals, stimulating these cells with the peptide in culture, and then measuring the resulting T-cell proliferation.

Workflow cluster_animal In Vivo Phase cluster_invitro In Vitro Phase Immunization 1. Immunize Animal with MOG (35-55) Isolation 2. Isolate Splenocytes (T-cells & APCs) Immunization->Isolation Stimulation 3. Co-culture with MOG (35-55) Peptide Isolation->Stimulation Measurement 4. Measure T-Cell Proliferation Stimulation->Measurement

Caption: General workflow for the in vitro MOG (35-55) T-cell proliferation assay.

Detailed Protocols

This section provides detailed, step-by-step protocols for performing the T-cell proliferation assay. Two widely used methods for measuring proliferation are described: Carboxyfluorescein succinimidyl ester (CFSE) dilution assay and [3H]-Thymidine incorporation assay.

Protocol 1: Isolation of Splenocytes from Immunized Mice

This protocol describes the preparation of a single-cell suspension of splenocytes, which will serve as the source of both MOG (35-55)-reactive T-cells and APCs.[11][12][13][14][15]

Materials:

  • Spleen from a MOG (35-55) immunized mouse

  • Sterile petri dish

  • Sterile 70 µm cell strainer

  • Sterile 3 mL syringe plunger

  • Complete RPMI-1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)

  • Red Blood Cell (RBC) Lysis Buffer

  • Phosphate Buffered Saline (PBS)

  • 50 mL conical tubes

Procedure:

  • Aseptically harvest the spleen from a euthanized MOG (35-55) immunized mouse and place it in a petri dish containing a small amount of complete RPMI-1640 medium.

  • Place a 70 µm cell strainer over a 50 mL conical tube.

  • Transfer the spleen to the cell strainer.

  • Gently mash the spleen through the cell strainer using the plunger of a 3 mL syringe.

  • Rinse the strainer with 5-10 mL of complete RPMI-1640 medium to ensure all cells are collected in the conical tube.

  • Centrifuge the cell suspension at 300-400 x g for 5-7 minutes at 4°C.

  • Discard the supernatant and resuspend the cell pellet in 1-2 mL of RBC Lysis Buffer. Incubate for 3-5 minutes at room temperature.

  • Add 10 mL of complete RPMI-1640 medium to quench the lysis buffer and centrifuge at 300-400 x g for 5-7 minutes at 4°C.

  • Discard the supernatant and wash the cell pellet with 10 mL of PBS. Centrifuge as in the previous step.

  • Resuspend the final cell pellet in complete RPMI-1640 medium.

  • Perform a cell count and assess viability using a hemocytometer and Trypan Blue exclusion. The cell suspension is now ready for use in the proliferation assay.

Protocol 2A: T-Cell Proliferation Measurement by CFSE Dilution

The CFSE dilution assay is a powerful flow cytometry-based method that allows for the visualization of individual cell divisions.[16][17][18][19][20] CFSE is a fluorescent dye that covalently labels intracellular proteins. With each cell division, the dye is equally partitioned between the two daughter cells, resulting in a halving of the fluorescence intensity.[16]

Materials:

  • Isolated splenocytes

  • CFSE (Carboxyfluorescein succinimidyl ester)

  • PBS

  • Complete RPMI-1640 medium

  • MOG (35-55) peptide

  • Positive control: Concanavalin A (Con A) or anti-CD3/anti-CD28 antibodies

  • 96-well round-bottom culture plate

  • Flow cytometer

Procedure:

  • CFSE Staining:

    • Adjust the splenocyte concentration to 1-10 x 10^6 cells/mL in pre-warmed PBS.

    • Add CFSE to a final concentration of 1-5 µM. The optimal concentration should be determined empirically for your specific cell type and experimental conditions.[16][18]

    • Incubate for 10-15 minutes at 37°C, protected from light.

    • Quench the staining reaction by adding 5 volumes of ice-cold complete RPMI-1640 medium.

    • Incubate on ice for 5 minutes.

    • Wash the cells twice with complete RPMI-1640 medium by centrifuging at 300-400 x g for 5-7 minutes at 4°C.

    • Resuspend the cells in complete RPMI-1640 medium at a final concentration of 2 x 10^6 cells/mL.

  • Cell Culture and Stimulation:

    • Plate 100 µL of the CFSE-labeled splenocyte suspension (2 x 10^5 cells) into each well of a 96-well round-bottom plate.

    • Prepare your experimental conditions in triplicate:

      • Unstimulated Control: Add 100 µL of complete RPMI-1640 medium.

      • MOG (35-55) Stimulation: Add 100 µL of MOG (35-55) peptide diluted in complete RPMI-1640 medium to achieve a final concentration range of 1-20 µg/mL.[21][22]

      • Positive Control: Add 100 µL of Con A (final concentration of 2.5-5 µg/mL) or anti-CD3/anti-CD28 antibodies (final concentration of 1 µg/mL each).

    • Incubate the plate for 3-5 days at 37°C in a humidified 5% CO2 incubator.

  • Flow Cytometry Analysis:

    • Harvest the cells from each well.

    • Wash the cells with PBS containing 2% FBS.

    • Cells can be stained with fluorescently labeled antibodies against T-cell surface markers (e.g., CD3, CD4, CD8) to analyze the proliferation of specific T-cell subsets.

    • Acquire the samples on a flow cytometer.

    • Analyze the data by gating on the live lymphocyte population and then on the T-cell subset of interest. Proliferation is visualized as a series of peaks with progressively lower CFSE fluorescence, each peak representing a successive generation of cell division.

Protocol 2B: T-Cell Proliferation Measurement by [3H]-Thymidine Incorporation

The [3H]-Thymidine incorporation assay is a classic and highly sensitive method for measuring cell proliferation.[23][24][25][26][27] It relies on the principle that proliferating cells will incorporate the radiolabeled nucleoside, [3H]-Thymidine, into their newly synthesized DNA. The amount of incorporated radioactivity is directly proportional to the level of cell proliferation.

Materials:

  • Isolated splenocytes

  • Complete RPMI-1640 medium

  • MOG (35-55) peptide

  • Positive control: Concanavalin A (Con A) or anti-CD3/anti-CD28 antibodies

  • 96-well flat-bottom culture plate

  • [3H]-Thymidine

  • Cell harvester

  • Scintillation fluid

  • Scintillation counter

Procedure:

  • Cell Culture and Stimulation:

    • Adjust the splenocyte concentration to 2 x 10^6 cells/mL in complete RPMI-1640 medium.

    • Plate 100 µL of the splenocyte suspension (2 x 10^5 cells) into each well of a 96-well flat-bottom plate.

    • Prepare your experimental conditions in triplicate as described in Protocol 2A, step 2.

    • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

  • [3H]-Thymidine Pulse Labeling:

    • After the initial incubation period, add 1 µCi of [3H]-Thymidine to each well.

    • Incubate the plate for an additional 18-24 hours.

  • Cell Harvesting and Measurement:

    • Harvest the cells onto glass fiber filters using a cell harvester. This will capture the cellular DNA, including the incorporated [3H]-Thymidine.

    • Wash the filters to remove unincorporated [3H]-Thymidine.

    • Allow the filters to dry completely.

    • Place the filters in scintillation vials with an appropriate amount of scintillation fluid.

    • Measure the radioactivity in each vial using a scintillation counter. The output will be in counts per minute (CPM).

Data Analysis and Interpretation

For CFSE Dilution Assay:

  • The primary output is a histogram of CFSE fluorescence intensity.

  • The unstimulated control will show a single bright peak, representing the parent generation.

  • Stimulated samples will display a series of peaks, each with approximately half the fluorescence intensity of the preceding peak, indicating successive cell divisions.

  • Quantitative analysis can include calculating the percentage of divided cells, the proliferation index (the average number of divisions for all cells), and the division index (the average number of divisions for the cells that have divided).

For [3H]-Thymidine Incorporation Assay:

  • The raw data is presented as counts per minute (CPM).

  • Calculate the average CPM for each triplicate.

  • The level of proliferation is directly proportional to the CPM value.

  • Results are often expressed as a Stimulation Index (SI), calculated as:

    • SI = (Mean CPM of stimulated wells) / (Mean CPM of unstimulated wells)

  • An SI greater than 2-3 is generally considered a positive proliferative response.

ParameterCFSE Dilution Assay[3H]-Thymidine Incorporation Assay
Principle Fluorescent dye dilution with cell divisionIncorporation of radiolabeled nucleoside into DNA
Detection Method Flow CytometryScintillation Counting
Advantages Provides generational data, allows for multiplexing with surface markers, non-radioactiveHigh sensitivity, well-established method
Disadvantages Potential for dye toxicity, requires a flow cytometerUse of radioactivity, provides a bulk measurement of proliferation

Troubleshooting Common Issues

IssuePotential CauseSuggested Solution
High background proliferation in unstimulated controls Cell death leading to non-specific dye uptake (CFSE), contamination, or pre-activated T-cells.Ensure high cell viability after isolation. Use sterile techniques throughout. Allow animals sufficient rest after immunization before splenocyte isolation.
Low or no proliferation in positive controls Suboptimal concentration of mitogen, poor cell viability, or issues with culture conditions.Titrate the concentration of Con A or anti-CD3/CD28. Check cell viability before plating. Ensure proper incubator conditions (temperature, CO2, humidity).
Inconsistent results between replicates Pipetting errors, uneven cell distribution in the plate.Use calibrated pipettes. Gently mix the cell suspension before plating each replicate.
High cell death in culture CFSE toxicity, inappropriate cell density, or contamination.Optimize CFSE concentration and incubation time. Ensure the correct cell density per well. Check for signs of contamination.

Conclusion

The in vitro T-cell proliferation assay using MOG (35-55) peptide is a robust and informative method for assessing the cellular immune response in the context of autoimmune neuroinflammation research. By carefully following the protocols outlined in this application note and understanding the underlying principles, researchers can obtain reliable and reproducible data to advance our understanding of diseases like MS and to aid in the development of novel immunomodulatory therapies.

References

  • Creative Biolabs. T Cell-based 3H-thymidine Assay. [Link]

  • Du, C., et al. (2018). MOG35-55 i.v suppresses experimental autoimmune encephalomyelitis partially through modulation of Th17 and JAK/STATs pathways. PubMed Central. [Link]

  • van der Burg, S. H., et al. (2000). Nonradioactive Techniques for Measurement of In Vitro T-Cell Proliferation: Alternatives to the [3H]Thymidine Incorporation Assay. PubMed Central. [Link]

  • Nel, A. E., & Slaughter, N. (2002). T-cell activation through the antigen receptor. Part 1: signaling components, signaling pathways, and signal integration at the T-cell antigen receptor synapse. The Journal of Allergy and Clinical Immunology. [Link]

  • CD Genomics. (2024). Overview of T Cell Receptor Signaling Pathways. CD Genomics Blog. [Link]

  • Akadeum Life Sciences. Human T Cell Activation Steps and Methods. [Link]

  • Zhang, J., et al. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. Journal of Immunological Sciences. [Link]

  • GenScript. Mouse MOG (35-55) peptide. [Link]

  • Sino Biological. T Cell Receptor Signaling Pathway. [Link]

  • Agilent Technologies. (2020). Generational Analysis of T Cell Proliferation using Cell Tracking Dyes. [Link]

  • Stephan, M. T., et al. (2016). Activation and expansion of human T cells using artificial antigen-presenting cell scaffolds. Nature Protocols. [Link]

  • Laukens, D., et al. (2015). Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide. PLOS One. [Link]

  • Charles River. (2019). Immunology for Non-Immunologists: Proliferation Assays. [Link]

  • Cytologics. (2021). Cell Proliferation Assays Essential for Drug Discovery and Development. [Link]

  • Wikipedia. Antigen-presenting cell. [Link]

  • Abolhassani, H., et al. (2017). Evaluation of T Cell Proliferation Using CFSE Dilution Assay: A Comparison between Stimulation with PHA and Anti-CD3/Anti-CD28. ResearchGate. [Link]

  • Perica, K., & Bieler, J. G. (2016). The Basics of Artificial Antigen Presenting Cells in T Cell-Based Cancer Immunotherapies. Journal of Immunology and Immunotherapy. [Link]

  • Petralia, M. C., et al. (2023). Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. JoVE. [Link]

  • Nozais, M., et al. (2021). Isolation and enrichment of mouse splenic T cells for ex vivo and in vivo T cell receptor stimulation assays. STAR Protocols. [Link]

  • M-Cruz, A., & Pérez-Martínez, D. (2020). CFSE dilution to study human T and NK cell proliferation in vitro. Methods in Enzymology. [Link]

  • Akadeum Life Sciences. (2021). Isolating T Cells From Mouse Spleen with Microbubble Kits. [Link]

  • Reddit. (2024). Ways to optimize T cell proliferation assay? r/flowcytometry. [Link]

  • Vera, J. F., et al. (2010). Complementation of antigen presenting cells to generate T lymphocytes with broad target specificity. Journal of Translational Medicine. [Link]

  • Sheng, W., et al. (2014). Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis. PubMed Central. [Link]

  • Wölfl, M., et al. (2001). Direct stimulation of naïve T cells by membrane vesicles from antigen-presenting cells: Distinct roles for CD54 and B7 molecules. PNAS. [Link]

  • Bynoe, M. S., & Evavold, B. D. (2003). Loss of IFN-γ Enables the Expansion of Autoreactive CD4+ T Cells to Induce Experimental Autoimmune Encephalomyelitis by a Nonencephalitogenic Myelin Variant Antigen1. The Journal of Immunology. [Link]

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Method

Application Notes and Protocols: Adoptive Transfer EAE using MOG (35-55) Stimulated T-cells

Introduction: Modeling Multiple Sclerosis with Precision Experimental Autoimmune Encephalomyelitis (EAE) stands as the most widely utilized animal model for multiple sclerosis (MS), a chronic, debilitating autoimmune dis...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Modeling Multiple Sclerosis with Precision

Experimental Autoimmune Encephalomyelitis (EAE) stands as the most widely utilized animal model for multiple sclerosis (MS), a chronic, debilitating autoimmune disorder of the central nervous system (CNS).[1][2] Among the various EAE models, the adoptive transfer of myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide-specific T-cells in C57BL/6 mice offers a powerful and refined system to dissect the cellular and molecular mechanisms driving CNS autoimmunity.[3][4][5] This model effectively separates the initial T-cell priming phase from the subsequent effector phase of the disease, allowing for a focused investigation of encephalitogenic T-cell function and the efficacy of therapeutic interventions targeting these pathogenic cells.[3]

MOG, a protein exclusively found in the CNS on the surface of myelin sheaths and oligodendrocytes, is a key autoantigen implicated in MS.[6] The MOG 35-55 peptide fragment is a potent encephalitogenic epitope in C57BL/6 mice, capable of activating CD4+ T-cells and driving the inflammatory cascade that leads to demyelination and axonal damage, hallmarks of MS.[7][8]

This comprehensive guide provides a detailed, field-proven protocol for inducing EAE through the adoptive transfer of MOG (35-55) stimulated T-cells. We will delve into the critical steps of the process, from the immunization of donor mice and the isolation of splenocytes to the in vitro polarization of T helper (Th) cell subsets and their subsequent transfer into recipient animals. The rationale behind each step is elucidated to provide a deeper understanding of the experimental choices and to ensure the reproducibility and robustness of the model.

Core Principles of the Adoptive Transfer EAE Model

The adoptive transfer EAE model is predicated on the generation of encephalitogenic T-cells in donor mice, followed by their isolation, in vitro expansion and activation, and subsequent transfer into naïve recipient mice.[3] This approach bypasses the need for active immunization of the recipient animals, thereby isolating the effector phase of the disease. This is particularly advantageous for studying the direct effects of therapeutic agents on pathogenic T-cell trafficking, infiltration into the CNS, and their effector functions.[3]

Key to this model is the in vitro manipulation of the MOG-specific T-cells. By culturing the cells with specific cytokines, researchers can drive their differentiation into distinct T helper subsets, primarily Th1 and Th17 cells, both of which have been implicated in the pathogenesis of EAE.[9][10] While both Th1 and Th17 cells can independently induce EAE, they contribute to different pathological features of the disease.[9][11] Th1 cells are traditionally associated with interferon-gamma (IFN-γ) production and macrophage activation, while Th17 cells, characterized by their production of interleukin-17 (IL-17), are potent inducers of tissue inflammation and neutrophil recruitment.[9][11]

Materials and Reagents

Animals
  • Donor and Recipient Mice: Female C57BL/6 mice, 8-12 weeks old.[12][13] C57BL/6 mice are a commonly used strain for EAE induction with MOG (35-55) due to their robust and reproducible disease course.[1][14] While some studies suggest minor sex-based differences, females are often preferred to avoid issues with aggression and to simplify procedures like bladder expression in severely paralyzed animals.[13] All animal experiments must be conducted in accordance with institutional animal care and use committee guidelines.[1]

Reagents for Immunization
  • MOG (35-55) Peptide: (Sequence: MEVGWYRSPFSRVVHLYRNGK).[15] Lyophilized peptide should be reconstituted in sterile, endotoxin-free water or saline to a stock concentration of 2 mg/mL and stored at -20°C.[1][2]

  • Complete Freund's Adjuvant (CFA): Containing Mycobacterium tuberculosis H37Ra.

  • Pertussis Toxin (PTX): From Bordetella pertussis. Reconstitute according to the manufacturer's instructions and store at 4°C. The use of PTX is crucial in some protocols to enhance disease induction by facilitating the entry of pathogenic T-cells into the CNS.[16][17][18]

Reagents for Cell Culture
  • Complete RPMI-1640 Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin, and 50 µM 2-mercaptoethanol.

  • Recombinant Murine Cytokines:

    • Interleukin-12 (IL-12) for Th1 polarization.[19][20]

    • Interleukin-23 (IL-23) for Th17 stabilization and expansion.[11]

    • Interleukin-6 (IL-6) and Transforming Growth Factor-beta (TGF-β) for initial Th17 differentiation.[11]

  • Anti-mouse IFN-γ Antibody: For neutralizing endogenous IFN-γ to promote Th17 polarization.[19]

  • Ficoll-Paque PLUS or similar density gradient medium for lymphocyte isolation.

  • ACK Lysis Buffer: For red blood cell lysis.

Equipment
  • Standard cell culture equipment (laminar flow hood, CO2 incubator, centrifuge).

  • Syringes and needles (27G and 30G).

  • Cell strainers (70 µm).

  • Hemocytometer or automated cell counter.

Experimental Protocols

PART 1: Generation of Encephalitogenic T-cells in Donor Mice

This initial phase focuses on immunizing donor C57BL/6 mice to generate a robust population of MOG (35-55)-specific T-cells.

Step 1: Preparation of MOG (35-55)/CFA Emulsion

  • Thaw the MOG (35-55) peptide solution and CFA on ice.

  • To create the emulsion, draw equal volumes of MOG (35-55) solution (e.g., 1 mg/mL) and CFA into two separate syringes connected by a three-way stopcock.[2]

  • Forcefully pass the mixture back and forth between the syringes for at least 10 minutes until a stable, white, viscous emulsion is formed. A stable emulsion will not separate when a drop is placed on the surface of water.

Step 2: Immunization of Donor Mice

  • Anesthetize the donor mice with isoflurane.[21]

  • Inject 100 µL of the MOG (35-55)/CFA emulsion subcutaneously at two sites on the flank (total of 200 µL per mouse).[2][12]

  • On the day of immunization (Day 0) and 48 hours later (Day 2), administer Pertussis Toxin (typically 200 ng in 200 µL of saline) via intraperitoneal (i.p.) injection.[12][21] PTX acts as an adjuvant, enhancing the EAE severity.[17]

PART 2: Isolation and In Vitro Stimulation of MOG-Specific T-cells

Approximately 10-12 days post-immunization, the draining lymph nodes and spleens of the donor mice will contain an expanded population of MOG-specific T-cells.[4][19]

Step 1: Harvesting Lymph Nodes and Spleens

  • Euthanize the immunized donor mice by an approved method.

  • Aseptically harvest the draining inguinal and axillary lymph nodes and the spleen.

Step 2: Preparation of Single-Cell Suspension

  • Mechanically disrupt the lymphoid tissues by passing them through a 70 µm cell strainer.

  • Wash the cells with complete RPMI-1640 medium.

  • Lyse red blood cells using ACK lysis buffer, if necessary.

  • Wash the cells again and resuspend in complete RPMI-1640 medium.

  • Perform a cell count using a hemocytometer or automated cell counter.

Step 3: In Vitro Restimulation and Polarization

  • Plate the single-cell suspension in 24-well plates at a density of 5 x 10^6 cells/mL.[20]

  • Add MOG (35-55) peptide to a final concentration of 10-20 µg/mL to restimulate the antigen-specific T-cells.[5][19]

  • To polarize the T-cells towards specific lineages, add the following cytokines and/or antibodies to the culture medium:

T Helper SubsetCytokines and Antibodies to Add
Th1 Recombinant murine IL-12 (e.g., 10 ng/mL)[19][20]
Th17 Recombinant murine IL-6 (e.g., 20 ng/mL) and TGF-β (e.g., 1-5 ng/mL) for initial differentiation, followed by IL-23 (e.g., 20 ng/mL) for expansion and stabilization.[11] Anti-IFN-γ antibody (e.g., 10 µg/mL) can also be added to inhibit Th1 differentiation.[19]
  • Incubate the cells for 3-4 days at 37°C in a 5% CO2 incubator.

PART 3: Adoptive Transfer into Recipient Mice

After the in vitro culture period, the activated and polarized encephalitogenic T-cells are ready for transfer into naïve recipient mice.

Step 1: Harvesting and Preparing Cells for Transfer

  • Collect the cells from the culture plates and wash them twice with sterile phosphate-buffered saline (PBS) or saline.

  • Perform a viable cell count.

  • Resuspend the cells in sterile PBS or saline at the desired concentration for injection. A typical dose ranges from 10 to 20 x 10^6 cells per recipient mouse.[20]

Step 2: Intravenous Injection into Recipient Mice

  • Warm the recipient mice under a heat lamp to dilate the tail veins.

  • Inject the cell suspension (typically 200 µL) into the lateral tail vein of each recipient mouse.

PART 4: Clinical Evaluation of EAE

Following the adoptive transfer, recipient mice should be monitored daily for the development of clinical signs of EAE.

Step 1: Daily Monitoring and Scoring

  • Observe the mice for changes in weight and clinical signs of paralysis.

  • Score the disease severity using a standardized 0-5 scale.[22][23][24]

Clinical ScoreDescription of Symptoms
0 No clinical signs of EAE.[22][25]
0.5 Tip of tail is limp.[22]
1 Limp tail.[22][25]
1.5 Limp tail and hind leg inhibition.[22]
2 Hindlimb weakness or paresis.[22][25]
2.5 One hindlimb paralyzed.[21]
3 Complete paralysis of both hindlimbs.[22][25]
3.5 Hindlimb paralysis and weakness in forelimbs.
4 Complete hindlimb and partial forelimb paralysis.[25]
5 Moribund or dead.[25]

Expected Disease Course: In this adoptive transfer model, clinical signs of EAE typically appear around 7-10 days post-transfer, with peak disease severity occurring between days 12 and 18.[21] The disease course is often monophasic, with a gradual, partial recovery in some animals.[1][21]

Visualizing the Workflow and Pathogenic Mechanisms

Experimental Workflow for Adoptive Transfer EAE

EAE_Workflow cluster_donor Donor Mouse Phase cluster_invitro In Vitro Phase cluster_recipient Recipient Mouse Phase immunization Immunization (MOG 35-55 + CFA + PTX) harvest Harvest Spleen & Lymph Nodes (Day 10-12) immunization->harvest T-cell Priming culture Single-cell Suspension harvest->culture stimulation Restimulation with MOG 35-55 + Cytokine Polarization culture->stimulation transfer Adoptive Transfer (i.v. injection) stimulation->transfer monitoring Daily Clinical Scoring transfer->monitoring Disease Induction

Caption: Overview of the adoptive transfer EAE experimental workflow.

Key Immunological Pathways in MOG-Induced EAE

EAE_Pathway MOG MOG (35-55) peptide APC Antigen Presenting Cell (APC) MOG->APC Uptake & Processing NaiveT Naive CD4+ T-cell APC->NaiveT Antigen Presentation Th1 Th1 Cell NaiveT->Th1 IL-12 Th17 Th17 Cell NaiveT->Th17 IL-6, TGF-β, IL-23 IFNg IFN-γ Th1->IFNg CNS Central Nervous System (CNS) Th1->CNS Infiltration Demyelination Demyelination & Axonal Damage Th1->Demyelination Inflammatory Attack IL17 IL-17 Th17->IL17 Th17->CNS Infiltration Th17->Demyelination Inflammatory Attack Myelin Myelin Sheath Myelin->Demyelination

Caption: Simplified signaling in MOG-induced EAE pathogenesis.

Troubleshooting and Key Considerations

  • Low Disease Incidence: This can result from suboptimal immunization, improper emulsion preparation, or low viability of transferred cells. Ensure the MOG/CFA emulsion is stable and that the T-cells are handled carefully during the transfer process. The timing of lymph node and spleen harvesting is also critical.[5]

  • Variability in Disease Severity: This is inherent to the EAE model but can be minimized by using age- and sex-matched mice from a reliable vendor and by standardizing all experimental procedures.

  • T-cell Polarization: The efficiency of Th1 and Th17 polarization should be confirmed by intracellular cytokine staining and flow cytometry or by ELISA of culture supernatants.[26]

  • Pertussis Toxin: The role of PTX in adoptive transfer EAE can be complex. While it is often used in the immunization of donor mice to enhance the generation of encephalitogenic T-cells, its administration to recipient mice can have varied effects, sometimes even delaying disease onset by inhibiting T-cell trafficking.[16][18][27]

Conclusion

The adoptive transfer EAE model using MOG (35-55) stimulated T-cells is an invaluable tool for multiple sclerosis research. It provides a controlled and reproducible system to investigate the pathogenic mechanisms of autoreactive T-cells and to evaluate the efficacy of novel therapeutic strategies. By carefully following the detailed protocols and understanding the underlying immunological principles outlined in this guide, researchers can successfully implement this powerful model in their studies to advance our understanding and treatment of multiple sclerosis.

References

Application

Application Note &amp; Protocols: Histological Analysis of the Spinal Cord in MOG (35-55) Induced EAE

For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling the Pathophysiology of Multiple Sclerosis through EAE Experimental Autoimmune Encephalomyelitis (EAE) is a widely utilized and inval...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Pathophysiology of Multiple Sclerosis through EAE

Experimental Autoimmune Encephalomyelitis (EAE) is a widely utilized and invaluable animal model for studying the immunological and neuropathological aspects of Multiple Sclerosis (MS).[1][2] By immunizing susceptible strains of mice, such as C57BL/6, with myelin oligodendrocyte glycoprotein (MOG) peptide 35-55, it is possible to induce an autoimmune response that recapitulates many of the hallmark features of MS.[3][4][5] These include central nervous system (CNS) inflammation, demyelination, axonal damage, and gliosis, which clinically manifest as an ascending paralysis.[4][6][7][8]

A thorough histological analysis of the spinal cord is paramount to understanding disease mechanisms, evaluating the efficacy of potential therapeutics, and correlating pathological changes with clinical scores.[1][7] This guide provides a comprehensive overview and detailed protocols for the histological assessment of the spinal cord in the MOG (35-55) induced EAE model.

Experimental Workflow Overview

The successful histological analysis of the EAE spinal cord hinges on a series of well-executed steps, from the initial induction of the disease to the final quantification of pathological features. Each stage is critical for generating reliable and reproducible data.

EAE_Workflow cluster_0 In Vivo Phase cluster_1 Tissue Processing cluster_2 Histological Analysis EAE_Induction EAE Induction (MOG 35-55 Immunization) Clinical_Scoring Daily Clinical Scoring & Weight Monitoring EAE_Induction->Clinical_Scoring Harvesting Spinal Cord Harvesting (Perfuse & Dissect) Clinical_Scoring->Harvesting Fixation Fixation (e.g., 4% PFA) Harvesting->Fixation Processing Tissue Processing (Dehydration, Clearing, Embedding) Fixation->Processing Sectioning Microtomy (Paraffin Sections) Processing->Sectioning Staining Histological & IHC Staining (H&E, LFB, Iba1, GFAP, CD3) Sectioning->Staining Imaging Microscopy & Imaging Staining->Imaging Quantification Quantitative Analysis (Scoring & Image Analysis) Imaging->Quantification

Figure 1: Experimental workflow for histological analysis.

Part 1: EAE Induction and Spinal Cord Harvesting

Protocol 1: MOG (35-55) EAE Induction in C57BL/6 Mice

  • Principle: This protocol induces a chronic EAE in C57BL/6 mice through active immunization with MOG (35-55) peptide emulsified in Complete Freund's Adjuvant (CFA), supplemented with Mycobacterium tuberculosis.[3][4][6] Pertussis toxin (PTX) is administered to facilitate the entry of encephalitogenic T cells into the CNS.[6]

  • Materials:

    • MOG (35-55) peptide

    • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

    • Pertussis Toxin (PTX)

    • Sterile PBS

    • 8-10 week old female C57BL/6 mice

  • Procedure:

    • On day 0, immunize mice subcutaneously at two sites on the flank with 100 µL of an emulsion containing 200 µg of MOG (35-55) peptide in CFA.

    • On day 0 and day 2, administer 200-300 ng of PTX intraperitoneally.[7]

    • Monitor mice daily for clinical signs of EAE and changes in body weight.[3] Clinical scoring is typically performed on a 0-5 scale.[7][9]

Table 1: EAE Clinical Scoring Scale

ScoreClinical Signs
0No clinical signs
1Limp tail
2Hind limb weakness
3Complete hind limb paralysis
4Hind limb paralysis and forelimb weakness
5Moribund or dead
Source: Adapted from multiple EAE protocols.[7][9]

Protocol 2: Spinal Cord Harvesting and Fixation

  • Principle: Proper perfusion and fixation are crucial to preserve tissue morphology and prevent artifacts.[10][11] Perfusion with paraformaldehyde (PFA) ensures rapid and uniform fixation of the CNS.

  • Procedure:

    • At the desired experimental endpoint, deeply anesthetize the mouse.

    • Perform a transcardial perfusion with ice-cold PBS followed by 4% PFA in PBS.

    • Carefully dissect the spinal column and post-fix in 4% PFA overnight at 4°C.

    • Transfer the spinal cord to a sucrose solution for cryoprotection if preparing frozen sections. For paraffin embedding, proceed with decalcification if the cord is left in the column, followed by standard tissue processing.[7]

Part 2: Histological Staining Techniques

A combination of staining techniques is essential to comprehensively evaluate the key pathological features of EAE in the spinal cord.

Protocol 3: Hematoxylin and Eosin (H&E) Staining for Inflammation

  • Principle: H&E staining is a fundamental histological technique used to visualize cell nuclei (blue/purple) and cytoplasm (pink/red).[12] In the context of EAE, it is invaluable for identifying and quantifying inflammatory cell infiltrates in the spinal cord parenchyma and perivascular cuffs.[1][13][14]

  • Procedure:

    • Deparaffinize and rehydrate spinal cord sections.

    • Stain with Hematoxylin for 5-10 minutes.

    • Rinse and differentiate in acid alcohol.

    • Counterstain with Eosin for 1-3 minutes.

    • Dehydrate, clear, and mount.

Protocol 4: Luxol Fast Blue (LFB) Staining for Demyelination

  • Principle: Luxol Fast Blue is a dye that specifically binds to the phospholipids in the myelin sheath, staining it a vibrant blue.[15][16][17] Areas of demyelination will appear pale or unstained, providing a clear contrast to healthy white matter.[15][18][19] LFB is often counterstained with H&E or cresyl violet to visualize cellular detail in relation to demyelinated plaques.[9][15]

  • Procedure:

    • Deparaffinize sections and hydrate to 95% alcohol.

    • Incubate in Luxol Fast Blue solution overnight at 60°C.[18]

    • Rinse in 95% alcohol and then distilled water.

    • Differentiate in a lithium carbonate solution, followed by 70% alcohol, until gray and white matter are clearly distinguished.[18]

    • Proceed with counterstaining (e.g., H&E) if desired.

    • Dehydrate, clear, and mount.

Protocol 5: Immunohistochemistry (IHC) for Gliosis and Immune Cell Infiltration

  • Principle: IHC utilizes specific antibodies to detect target proteins within the tissue, providing cellular and subcellular localization. This is crucial for identifying specific cell types involved in the EAE pathology.

  • Key IHC Markers in EAE:

    • Iba1 (Ionized calcium-binding adapter molecule 1): A marker for microglia and macrophages, which are key players in the inflammatory response and myelin phagocytosis.[20][21][22][23]

    • GFAP (Glial Fibrillary Acidic Protein): An intermediate filament protein expressed by astrocytes.[23] Upregulation of GFAP (astrogliosis) is a hallmark of CNS injury and inflammation.[21][24]

    • CD3: A marker for T-lymphocytes, the primary mediators of the autoimmune attack in EAE.[21]

  • General IHC Procedure:

    • Deparaffinize and rehydrate sections.

    • Perform antigen retrieval (e.g., heat-induced epitope retrieval in citrate buffer).

    • Block endogenous peroxidase activity and non-specific antibody binding.

    • Incubate with the primary antibody (e.g., anti-Iba1, anti-GFAP, anti-CD3) overnight at 4°C.

    • Incubate with a biotinylated secondary antibody.

    • Apply an avidin-biotin-peroxidase complex (ABC) reagent.

    • Develop with a chromogen such as DAB to produce a brown precipitate at the site of the target antigen.

    • Counterstain with hematoxylin.

    • Dehydrate, clear, and mount.

Part 3: Quantification and Data Analysis

Objective quantification of histological changes is essential for robust data interpretation and comparison between experimental groups.[25][26]

Table 2: Histological Scoring Systems for EAE Spinal Cord

ParameterScoring Scale (0-4)Description
Inflammation (H&E) 0No inflammatory cells
1A few scattered inflammatory cells
2Perivascular cuffs of inflammatory cells
3Multiple perivascular cuffs and parenchymal infiltration
4Extensive parenchymal infiltration
Demyelination (LFB) 0No demyelination
1Small, focal areas of demyelination
2Multiple, larger areas of demyelination
3Confluent areas of demyelination
4Widespread and extensive demyelination
Source: These scoring systems are commonly adapted in the field.[1]

Image Analysis: For more precise quantification, digital image analysis software can be used to measure the area of staining for LFB, Iba1, GFAP, and CD3, and express it as a percentage of the total white matter area.[21][26]

Troubleshooting Common Histological Artifacts

Artifacts can arise at any stage of the histological process and can lead to misinterpretation of results.[27][28]

  • Poor Fixation: Can lead to tissue shrinkage or swelling, and poor preservation of cellular detail.[11] Ensure adequate perfusion and immersion fixation with the correct volume of fixative.

  • Processing Artifacts: Incomplete dehydration can result in poor paraffin infiltration and difficulty in sectioning.[10][27] Ensure all processing reagents are fresh and of the correct concentration.

  • Sectioning Artifacts: Chatter, knife marks, or folds in the tissue can obscure important features. Ensure the microtome blade is sharp and properly aligned.

  • Staining Artifacts: Over- or under-staining can make interpretation difficult. Optimize staining and differentiation times for each batch of slides.

Conclusion

The histological analysis of the spinal cord in the MOG (35-55) induced EAE model provides critical insights into the pathophysiology of MS and serves as a vital tool for the evaluation of novel therapeutic strategies. By employing the standardized and robust protocols outlined in this guide, researchers can generate high-quality, reproducible data to advance our understanding of this complex autoimmune disease.

References

  • Luxol Fast Blue - Modified Kluver's - Myelin Sheath. WebPath. [Link]

  • Luxol Fast Blue Stain Service | CNS Myelin Visualization. iHisto. [Link]

  • Clasen, R. A., Simon, R. G., Scott, R., Pandolfi, S., Laing, I., & Lesak, A. (1974). Staining of the Myelin Sheath by Luxol Dye Techniques. Journal of Neuropathology & Experimental Neurology, 33(2), 362–371. [Link]

  • Luxol fast blue stain – Knowledge and References. Taylor & Francis. [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol. [Link]

  • Scoring Central Nervous System Inflammation, Demyelination, and Axon Injury in Experimental Autoimmune Encephalomyelitis. Journal of Visualized Experiments. [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments. [Link]

  • EAE Induction by Passive Transfer of MOG-specific CD4+ T Cells. Bio-protocol. [Link]

  • Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. Journal of Visualized Experiments. [Link]

  • Experimental Autoimmune Encephalomyelitis in the Rat Spinal Cord: Lesion Detection with High-Resolution MR Microscopy at 17.6 T. American Journal of Neuroradiology. [Link]

  • A method for histopathological study of the multifocal nature of spinal cord lesions in murine experimental autoimmune encephalomyelitis. Journal of Histology & Histopathology. [Link]

  • HISTOPATHOLOGICAL PARAMETERS OF THE SPINAL CORD IN DIFFERENT PHASES OF EXPERIMENTAL AUTOIMMUNE ENCEPHALOMYELITIS. A MOUSE MODEL. Journal of Physiology and Pharmacology. [Link]

  • Clinical and Histopathological Assessment on an Animal Model with Experimental Autoimmune Encephalomyelitis. Current Health Sciences Journal. [Link]

  • Quantitation of Spinal Cord Demyelination, Remyelination, Atrophy, and Axonal Loss in a Model of Progressive Neurologic Injury. Journal of Neuropathology & Experimental Neurology. [Link]

  • Standard Protocol for Immunohistochemistry of Microglia using Iba1 antibody. FUJIFILM Wako Chemicals U.S.A. Corporation. [Link]

  • Histopathology demonstrates inflammation, demyelination and astrogliosis in the spinal cord of EAE mice. ResearchGate. [Link]

  • Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair. Journal of Neuroscience Methods. [Link]

  • IBA1 Immunohistochemistry Staining Procedure. YouTube. [Link]

  • Spinal cord histopathology of MOG peptide 35-55-induced experimental autoimmune encephalomyelitis is time- and score-dependent. Neuroscience Letters. [Link]

  • Hematoxylin–eosin (HE) and immunohistochemically stained spinal cord sections during recovery. ResearchGate. [Link]

  • A Comparison of Spinal Iba1 and GFAP expression in Rodent Models of Acute and Chronic Pain. The Journal of Pain. [Link]

  • The hematoxylin-eosin staining of the spinal cords from EAE and different treatment groups. ResearchGate. [Link]

  • Process of tissue collection and histologic preparation of longitudinally sectioned in situ spinal cord sections. ResearchGate. [Link]

  • Immunohistochemical staining for GFAP and Iba-1 expression in the spinal cord. ResearchGate. [Link]

  • A review of artifacts in histopathology. Journal of Oral and Maxillofacial Pathology. [Link]

  • Common artifacts and remedies in histopathology (a review). SciSpace. [Link]

  • MR imaging artifacts of the axial internal anatomy of the cervical spinal cord. American Journal of Neuroradiology. [Link]

  • Troubleshooting Fixation in Histology Pt 2. National Society for Histotechnology. [Link]

  • Representative histology of the spinal cords in EAE mice. ResearchGate. [Link]

  • Iba1 immunohistochemistry of the spinal cord lesion 7 weeks after transplantation. ResearchGate. [Link]

  • Quantitative analysis of spinal cord neuropathology in experimental autoimmune encephalomyelitis. Journal of Neuroimmunology. [Link]

Sources

Method

Application Notes and Protocols for Flow Cytometry Analysis of Immune Cells in the MOG (35-55) EAE Model

Introduction Multiple Sclerosis (MS) is a chronic, debilitating autoimmune disease of the central nervous system (CNS) characterized by inflammation, demyelination, and axonal damage.[1] To dissect the complex immunopath...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Multiple Sclerosis (MS) is a chronic, debilitating autoimmune disease of the central nervous system (CNS) characterized by inflammation, demyelination, and axonal damage.[1] To dissect the complex immunopathology of MS and evaluate novel therapeutic strategies, researchers widely employ the Experimental Autoimmune Encephalomyelitis (EAE) animal model.[2] Specifically, inducing EAE in C57BL/6 mice with the Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG 35-55) recapitulates many of the immunological and pathological hallmarks of chronic MS, driven primarily by myelin-specific T cells.[3]

Flow cytometry is an indispensable technology for investigating EAE, enabling high-throughput, multi-parametric analysis of individual cells in suspension.[4] It allows for the precise identification, quantification, and characterization of the diverse immune cell populations that infiltrate the CNS and reside in secondary lymphoid organs, driving disease progression and regulation.[3] This guide provides a comprehensive overview and detailed protocols for the successful induction of MOG (35-55) EAE and the subsequent analysis of key immune cell subsets by flow cytometry.

The Pathogenic Cascade in EAE

The development of EAE is a multi-step process initiated by the activation of myelin-reactive T cells in the periphery. These autoreactive T cells, particularly CD4+ T helper (Th) cells of the Th1 and Th17 lineages, cross the blood-brain barrier (BBB) to infiltrate the CNS.[5][6] Within the CNS, they are reactivated by antigen-presenting cells (APCs) like microglia and infiltrating macrophages, triggering a cascade of inflammation. Th1 cells, characterized by the production of interferon-gamma (IFN-γ), and Th17 cells, which secrete interleukin-17 (IL-17), are both considered pathogenic and contribute to the recruitment of other immune cells, demyelination, and neuronal damage.[2][7] This pro-inflammatory environment is counter-regulated by subsets like regulatory T cells (Tregs), which can suppress the activity of pathogenic cells.[7]

EAE Pathogenesis cluster_periphery Periphery cluster_cns Central Nervous System (CNS) APC Antigen Presenting Cell (e.g., Dendritic Cell) NaiveT Naive CD4+ T Cell APC->NaiveT Presents MOG peptide Th1 Th1 Cell NaiveT->Th1 Differentiation Th17 Th17 Cell NaiveT->Th17 Differentiation Treg Treg Cell NaiveT->Treg Differentiation Myeloid Microglia / Macrophages Th1->Myeloid IFN-γ Demyelination Demyelination & Axonal Damage Th1->Demyelination Direct & Indirect Damage Th17->Myeloid IL-17 Th17->Demyelination Direct & Indirect Damage Treg->Th1 Suppression (IL-10) Treg->Th17 Suppression (IL-10) Myeloid->Demyelination Pro-inflammatory mediators (TNF-α, iNOS)

Figure 1: Simplified overview of key immune cell interactions in EAE pathogenesis.

PART I: MOG (35-55) EAE Induction Protocol

The successful induction of EAE is the foundation of the entire analysis. This protocol is optimized for C57BL/6 mice, which develop a chronic, monophasic disease course upon immunization with MOG 35-55.[8] The protocol utilizes MOG 35-55 peptide as the antigen, Complete Freund's Adjuvant (CFA) to stimulate a strong immune response, and Pertussis Toxin (PTX) to increase the permeability of the blood-brain barrier, facilitating CNS infiltration by autoreactive immune cells.[8]

Step-by-Step EAE Induction

Materials:

  • MOG 35-55 Peptide (lyophilized)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

  • Pertussis Toxin (PTX)

  • Sterile PBS and ddH₂O

  • 9- to 13-week-old female C57BL/6 mice[9]

  • Two 1 mL Luer-lock syringes and a three-way stopcock or emulsifying needle

  • Insulin syringes with 26-30G needles

Procedure:

  • Antigen & PTX Preparation (Day 0):

    • Reconstitute lyophilized MOG 35-55 peptide in sterile ddH₂O to a final concentration of 2 mg/mL.[8]

    • Reconstitute PTX in sterile PBS to a concentration of 2 µg/mL. The final dose is typically 200-300 ng per mouse.[10]

    • Vortex the CFA vial thoroughly to ensure the mycobacterium is evenly suspended.

  • Emulsion Preparation (Day 0):

    • This is a critical step.[8] Draw equal volumes of the 2 mg/mL MOG 35-55 solution and the vortexed CFA into two separate Luer-lock syringes. For 10 mice, a total volume of 2 mL (1 mL MOG solution + 1 mL CFA) is sufficient, accounting for dead space.

    • Connect the two syringes using a three-way stopcock or an emulsifying needle.

    • Forcefully pass the mixture back and forth between the syringes for at least 10-15 minutes until a thick, white, stable emulsion is formed.

    • Validation: Test the emulsion by dropping a small amount into a beaker of water. A stable emulsion will not disperse and will remain as a cohesive drop.

  • Immunization (Day 0):

    • Anesthetize mice according to approved institutional protocols.

    • Draw the emulsion into a 1 mL syringe fitted with a 26G needle.

    • Inject 100 µL of the emulsion subcutaneously (s.c.) at two sites on the upper back/flank of each mouse, for a total of 200 µL per mouse.[1][8]

    • Administer the first dose of PTX (e.g., 200 ng in 100 µL) intraperitoneally (i.p.).[11]

  • Second PTX Injection (Day 1 or 2):

    • Administer a second i.p. injection of PTX 24 to 48 hours after the initial immunization.[11][12]

  • Clinical Monitoring:

    • Beginning around day 7 post-immunization, monitor mice daily for clinical signs of EAE and record their body weight.[9]

    • Use a standardized scoring system to quantify disease severity.

Table 1: Standard EAE Clinical Scoring Scale
ScoreClinical Signs
0No clinical signs of disease.
1Limp tail.[11]
2Hind limb weakness or wobbly gait.[12]
3Complete hind limb paralysis.[12]
4Hind and forelimb paralysis.[12]
5Moribund state or death.[12]

Note: Mice with a score of 3 or higher may require supportive care, such as providing hydrated food pellets and water on the cage floor.

PART II: Immune Cell Isolation and Analysis Workflow

The core of the analysis involves isolating viable single cells from lymphoid organs and the CNS, followed by fluorescent labeling and flow cytometric acquisition.

Flow Cytometry Workflow cluster_animal In Vivo Phase cluster_exvivo Ex Vivo Sample Preparation cluster_staining Cell Staining cluster_analysis Data Acquisition & Analysis EAE_Induction 1. EAE Induction & Clinical Scoring Harvest 2. Tissue Harvest (CNS & Spleen) EAE_Induction->Harvest Dissociation 3. Mechanical & Enzymatic Dissociation Harvest->Dissociation Isolation 4. Mononuclear Cell Isolation (Gradient Centrifugation for CNS) Dissociation->Isolation Staining 5. Antibody Staining (Surface & Intracellular) Isolation->Staining Acquisition 6. Flow Cytometry Acquisition Staining->Acquisition Gating 7. Data Analysis (Gating & Quantification) Acquisition->Gating

Figure 2: High-level experimental workflow from EAE induction to data analysis.
Protocol: Isolation of Mononuclear Cells from CNS (Brain & Spinal Cord)

Isolating immune cells from the CNS is challenging due to the high lipid content of myelin, which can cause cell clumping and interfere with flow cytometry.[13] This protocol uses a Percoll gradient to separate the low-density myelin from the higher-density mononuclear cells.

Materials:

  • HBSS (Hank's Balanced Salt Solution), cold

  • RPMI medium

  • Percoll (or similar density gradient medium)

  • Collagenase D, DNase I

  • 70 µm cell strainers

  • FACS Buffer (PBS + 2% FBS + 2 mM EDTA)

Procedure:

  • Tissue Harvest:

    • At the desired time point (e.g., peak of disease), euthanize mice via an approved method and perform transcardial perfusion with cold PBS to remove blood from the vasculature.

    • Aseptically dissect the brain and spinal cord and place them in a petri dish with cold HBSS.

  • Mechanical & Enzymatic Digestion:

    • Mince the tissue thoroughly with a scalpel.

    • Transfer the minced tissue to a digestion buffer containing RPMI, Collagenase D, and DNase I.

    • Incubate at 37°C for 30-45 minutes with gentle agitation.

  • Dissociation:

    • Pass the digested tissue suspension through a 70 µm cell strainer into a 50 mL conical tube to create a single-cell suspension.[14] Wash the strainer with RPMI to maximize cell recovery.

  • Myelin Removal (Percoll Gradient):

    • Centrifuge the cell suspension and resuspend the pellet in 30% Percoll (diluted in PBS).

    • Carefully layer this cell suspension on top of a 70% Percoll solution in a new conical tube.

    • Centrifuge at 500 x g for 20 minutes at room temperature with the brake off.

    • Mononuclear cells will be enriched at the 30%/70% interface. Myelin and debris will be in the top layer.

    • Carefully aspirate the top layer and collect the mononuclear cell layer into a new tube.

  • Final Wash:

    • Wash the collected cells twice with a large volume of FACS buffer.

    • Count the viable cells using a hemocytometer and Trypan Blue exclusion. The cells are now ready for staining.

Protocol: Staining for Flow Cytometry

Proper antibody panel design and staining are crucial for accurate data. Always include necessary controls: unstained cells, single-stain compensation controls, and Fluorescence Minus One (FMO) controls to set accurate gates.[15]

Materials:

  • Fluorochrome-conjugated antibodies (see Tables 2 & 3)

  • Fixable Viability Dye

  • Fc Block (anti-CD16/32)

  • Intracellular Staining: Transcription Factor Staining Buffer Set (for FoxP3) or Cytofix/Cytoperm Kit (for cytokines)

  • Cell Stimulation Cocktail (containing PMA, Ionomycin, and a protein transport inhibitor like Brefeldin A) - for cytokine staining only.

Procedure:

  • Stimulation for Cytokine Staining (if applicable):

    • Resuspend cells at 1-2 x 10⁶ cells/mL in complete RPMI.

    • Add Cell Stimulation Cocktail and incubate for 4-6 hours at 37°C.[16] This step traps cytokines inside the cell for detection.

  • Surface Staining:

    • Resuspend up to 1-5 million cells in 100 µL of FACS buffer.[15]

    • Add Fixable Viability Dye according to the manufacturer's protocol to label dead cells.[17]

    • Wash the cells.

    • Add Fc Block to prevent non-specific antibody binding to Fc receptors, especially on myeloid cells.[16] Incubate for 10-15 minutes.

    • Add the cocktail of surface antibodies and incubate for 30 minutes on ice in the dark.[16]

    • Wash twice with FACS buffer.

  • Intracellular Staining (if applicable):

    • Following the surface stain wash, fix and permeabilize the cells using an appropriate buffer system (e.g., Transcription Factor buffer for FoxP3, Cytofix/Cytoperm for cytokines).[18]

    • Add the intracellular antibody cocktail (e.g., anti-IFN-γ, anti-IL-17A, anti-FoxP3) and incubate for 30-45 minutes at room temperature in the dark.

    • Wash twice with Permeabilization Buffer.

    • Resuspend the final cell pellet in FACS buffer for acquisition.

PART III: Data Analysis and Gating Strategy

A hierarchical gating strategy is essential to logically parse the complex data and identify specific cell populations.

Gating Strategy cluster_myeloid Myeloid Lineage cluster_lymphoid Lymphoid Lineage A All Events (FSC-A vs SSC-A) B Singlets (FSC-A vs FSC-H) A->B C Live Cells (Viability Dye vs SSC-A) B->C D Immune Cells (CD45 vs SSC-A) C->D E Microglia (CD45dim CD11b+) D->E CD11b+ F Infiltrating Myeloid (CD45hi CD11b+) (Macrophages, Monocytes, DCs) D->F CD11b+ G T Cells (CD3+) D->G CD3+ H CD4+ T Cells G->H CD4+ I CD8+ T Cells G->I CD8+ J Th1 (IFN-γ+) H->J K Th17 (IL-17A+) H->K L Tregs (FoxP3+) H->L

Figure 3: Hierarchical gating strategy for identifying key immune cell populations in the EAE CNS.
Key Gating Steps Explained:
  • Debris and Doublet Exclusion: First, gate on your cell population of interest using Forward Scatter (FSC-A) vs. Side Scatter (SSC-A) to exclude debris. Then, gate on singlets using FSC-Area vs. FSC-Height to exclude cell doublets that can lead to false positives.[19]

  • Viability Gate: Gate on the negative population for your viability dye to exclude dead cells, which can non-specifically bind antibodies.[17]

  • Leukocyte Gate (CD45): Use the pan-leukocyte marker CD45 to identify all immune cells. In the CNS, this gate is crucial for distinguishing resident microglia (CD45-dim) from infiltrating peripheral leukocytes (CD45-high).[20]

  • Myeloid vs. Lymphoid Lineages:

    • Myeloid Cells: From the CD45+ gate, identify myeloid cells using CD11b. CD45-dim/CD11b+ cells are microglia, while CD45-high/CD11b+ cells are infiltrating macrophages, monocytes, and dendritic cells.[21] These can be further subsetted using markers like Ly6C, Ly6G, and MHC-II.

    • Lymphoid Cells: Identify T cells as CD3+.

  • T Cell Subset Identification:

    • From the CD3+ gate, separate T helper cells (CD4+) from cytotoxic T cells (CD8+).

    • Within the CD4+ gate, identify the key functional subsets using intracellular staining for their master transcription factors or signature cytokines:

      • Th1: IFN-γ+[22]

      • Th17: IL-17A+[22]

      • Tregs: FoxP3+[22]

Example Antibody Panels

The choice of fluorochromes should be based on the specific flow cytometer's configuration and the expression level of the target antigen (brighter fluorochromes for low-expression markers).

Table 2: Example Panel for T-Cell Subset Analysis
MarkerFluorochromeCell Type / Purpose
Viability Dyee.g., Zombie AquaExclude dead cells
CD45e.g., BV786Pan-leukocyte marker
CD3e.g., PerCP-Cy5.5Pan T-cell marker
CD4e.g., APC-R700T helper cells
CD8ae.g., BUV395Cytotoxic T cells
IFN-γe.g., PE-Cy7Th1 cytokine
IL-17Ae.g., PETh17 cytokine
FoxP3e.g., AF647Treg transcription factor
Table 3: Example Panel for Myeloid Cell Analysis
MarkerFluorochromeCell Type / Purpose
Viability Dyee.g., Zombie AquaExclude dead cells
CD45e.g., BV786Pan-leukocyte, distinguish microglia vs. infiltrates
CD11be.g., PerCP-Cy5.5Pan-myeloid marker
Ly6Ce.g., PE-Cy7Inflammatory monocytes
Ly6Ge.g., APCNeutrophils
I-A/I-E (MHC-II)e.g., BV605Antigen presentation capacity
CD86e.g., PEM1-like activation marker
CD206e.g., AF647M2-like activation marker

References

  • The Contribution of Immune and Glial Cell Types in Experimental Autoimmune Encephalomyelitis and Multiple Sclerosis - PMC. PubMed Central.
  • Multiple Sclerosis (EAE) Mouse Models. Biocytogen. Available at: [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol. Available at: [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice - PMC. PubMed Central. Available at: [Link]

  • A Comprehensive Protocol to Isolate All Principal CNS-Resident Cell Types from Brain and Spinal Cord of Adult Healthy and EAE Mice. PubMed. Available at: [Link]

  • Role of Peripheral Immune Cells in Multiple Sclerosis and Experimental Autoimmune Encephalomyelitis. MDPI. Available at: [Link]

  • Innate, innate-like and adaptive lymphocytes in the pathogenesis of MS and EAE - PMC. PubMed Central. Available at: [Link]

  • Flow Cytometric Analysis of Lymphocyte Infiltration in Central Nervous System during Experimental Autoimmune Encephalomyelitis. JoVE. Available at: [Link]

  • Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. Frontiers. Available at: [Link]

  • Using EAE to better understand principles of immune function and autoimmune pathology. ScienceDirect. Available at: [Link]

  • One Brain—All Cells: A Comprehensive Protocol to Isolate All Principal CNS-Resident Cell Types from Brain and Spinal Cord of Adult Healthy and EAE Mice - PubMed Central. PubMed Central. Available at: [Link]

  • Flow cytometry data of CNS-derived immune cells isolated from MOG 35–55... ResearchGate. Available at: [Link]

  • Deep Flow Cytometry Unveils Distinct Immune Cell Subsets in Inducible T Cell Co-Stimulator Ligand (ICOSL)- and ICOS-Knockout Mice during Experimental Autoimmune Encephalomyelitis. MDPI. Available at: [Link]

  • One Brain—All Cells: A Comprehensive Protocol to Isolate All Principal CNS-Resident Cell Types from Brain and Spinal Cord of Adult Healthy and EAE Mice. ResearchGate. Available at: [Link]

  • Innate Immune Cells in MS and EAE. Ohio State Neuroscience Research Institute. Available at: [Link]

  • Flow cytometry gating strategy for identification of ILCs, LTi, and... ResearchGate. Available at: [Link]

  • Simultaneous Isolation of Principal Central Nervous System-Resident Cell Types from Adult Autoimmune Encephalomyelitis Mice. JoVE. Available at: [Link]

  • Induction of Experimental Autoimmune Encephalomyelitis in Mice and Evaluation of the Disease-dependent Distribution of Immune Cells in Various Tissues - PubMed Central. PubMed Central. Available at: [Link]

  • Functional characteristics of Th1, Th17, and ex-Th17 cells in EAE revealed by intravital two-photon microscopy. PubMed Central. Available at: [Link]

  • Flow Cytometry Analysis of Microglial Phenotypes in the Murine Brain During Aging and Disease - PMC. NIH. Available at: [Link]

  • Flow Cytometry - Best Practices and Tips. YouTube. Available at: [Link]

  • Neuroinflammation, Microglia & Alzheimer's. Bio-Rad Antibodies. Available at: [Link]

  • Oligodendroglial precursors orchestrate immune network instigating early demyelination in experimental autoimmune encephalomyelitis. bioRxiv. Available at: [Link]

  • Immune Thymic Profile of the MOG-Induced Experimental Autoimmune Encephalomyelitis Mouse Model. Frontiers. Available at: [Link]

  • Best Practices for Successful Flow Cytometry. JangoCell. Available at: [Link]

  • Gating strategy for Th17, Treg, Th1, and Th2 cells Representative plots... ResearchGate. Available at: [Link]

  • Myelin-specific CD8+ T cells exacerbate brain inflammation in CNS autoimmunity - PMC. PubMed Central. Available at: [Link]

  • Histological staining of immune cells in SCs of EAE mice. (A)... ResearchGate. Available at: [Link]

  • Analyzing Neuroimmune Cell Populations Using Flow Cytometry. News-Medical.Net. Available at: [Link]

  • Regulation of Th1 cells and experimental autoimmune encephalomyelitis (EAE) by glycogen synthase kinase-3 - PMC. PubMed Central. Available at: [Link]

  • Best-Practices-and-Instruction-for-Flow-Cytometry. UAMS College of Medicine. Available at: [Link]

  • Gating strategy of T helper (Th) 1, Th2, Th17, and type 1 regulatory T... ResearchGate. Available at: [Link]

  • Flow Cytometry Protocols for Surface and Intracellular Antigen Analyses of Neural Cell Types. JoVE. Available at: [Link]

  • Critical factors for flow cytometry analysis of the brain. ResearchGate. Available at: [Link]

  • Myelin-reactive CD8+ T cells influence conventional dendritic cell subsets towards a mature and regulatory phenotype in experimental autoimmune encephalomyelitis. PubMed Central. Available at: [Link]

  • Functions of T-cell subsets and their related cytokines in the pathological processes of autoimmune encephalomyelitic mice - PubMed Central. PubMed Central. Available at: [Link]

  • A comprehensive multiparameter flow cytometry panel for immune profiling and functional studies of frozen tissue, bone marrow, and spleen. NIH. Available at: [Link]

Sources

Application

MOG (35-55) Peptide: A Comprehensive Guide to Inducing Experimental Autoimmune Encephalomyelitis for Demyelination and Remyelination Studies

Introduction: The Central Role of MOG (35-55) in Modeling Multiple Sclerosis Multiple Sclerosis (MS) is a chronic, inflammatory autoimmune disease of the central nervous system (CNS) characterized by demyelination, axona...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Central Role of MOG (35-55) in Modeling Multiple Sclerosis

Multiple Sclerosis (MS) is a chronic, inflammatory autoimmune disease of the central nervous system (CNS) characterized by demyelination, axonal damage, and progressive neurological disability.[1][2] To unravel the complex pathophysiology of MS and to develop effective therapeutic interventions, researchers rely on robust animal models that recapitulate key aspects of the human disease.[3][4][5] Among the various models, the Experimental Autoimmune Encephalomyelitis (EAE) model stands out as the most widely used and well-characterized system for studying MS.[3][6][7]

At the heart of one of the most common and reliable EAE models is the Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) peptide.[1][8][9] MOG is a minor component of the myelin sheath in the CNS, but it is a critical autoantigen in the context of MS.[8][9][10] The specific 35-55 amino acid fragment of MOG is highly encephalitogenic, meaning it can induce a potent autoimmune response directed against the myelin sheath when administered to susceptible animal strains, such as C57BL/6 mice.[3][6][11] This targeted autoimmune attack leads to inflammation, demyelination, and the development of clinical signs that mimic those observed in MS, providing an invaluable platform for investigating disease mechanisms and evaluating novel therapeutic strategies aimed at preventing demyelination and promoting remyelination.[12][13][14]

This comprehensive guide provides detailed application notes and protocols for utilizing the MOG (35-55) peptide to induce EAE in C57BL/6 mice. It is designed for researchers, scientists, and drug development professionals seeking to establish and leverage this powerful model for their studies on demyelination and remyelination.

Mechanism of Action: How MOG (35-55) Drives Autoimmune Demyelination

The induction of EAE with MOG (35-55) peptide relies on the activation of the adaptive immune system, specifically myelin-reactive T cells.[15][16] The process begins with the immunization of a susceptible mouse strain, typically C57BL/6, with the MOG (35-55) peptide emulsified in Complete Freund's Adjuvant (CFA).

Here's a step-by-step breakdown of the immunological cascade:

  • Antigen Presentation: The MOG (35-55) peptide and CFA are injected subcutaneously.[17][18] CFA contains heat-killed Mycobacterium tuberculosis, which acts as a potent adjuvant, stimulating a strong inflammatory response and activating antigen-presenting cells (APCs), such as dendritic cells and macrophages, at the injection site. These APCs engulf the MOG (35-55) peptide and process it.

  • T Cell Activation and Differentiation: The APCs migrate to the draining lymph nodes, where they present the MOG (35-55) peptide to naive CD4+ T cells. This interaction, in the presence of the inflammatory milieu created by CFA, leads to the activation and differentiation of MOG-specific T helper (Th) cells, primarily Th1 and Th17 cells.[15]

  • Blood-Brain Barrier Permeation: To facilitate the entry of these activated, encephalitogenic T cells into the CNS, pertussis toxin (PTX) is administered.[3][17] PTX is believed to increase the permeability of the blood-brain barrier, allowing the influx of inflammatory cells into the brain and spinal cord.[19]

  • CNS Inflammation and Demyelination: Once inside the CNS, the MOG-specific T cells are reactivated by local APCs presenting the endogenous MOG protein on the surface of oligodendrocytes and myelin sheaths. This triggers a cascade of inflammatory events, including the release of pro-inflammatory cytokines, recruitment of other immune cells like macrophages and B cells, and the production of autoantibodies.[12] This inflammatory onslaught directly damages the myelin sheath, leading to demyelination and subsequent axonal damage.[20][21]

The resulting neurological deficits, such as tail limpness and limb paralysis, are the clinical manifestations of this autoimmune-mediated demyelination.[22][23]

Experimental Workflow for MOG (35-55) Induced EAE

The following diagram illustrates the typical workflow for inducing and monitoring EAE in mice using the MOG (35-55) peptide.

EAE_Workflow cluster_preparation Preparation Phase cluster_induction Induction Phase (Day 0) cluster_boost Boost Phase (Day 2) cluster_monitoring Monitoring Phase (Daily from Day 7) Peptide MOG (35-55) Peptide (Lyophilized) Emulsion Prepare MOG/CFA Emulsion Peptide->Emulsion CFA Complete Freund's Adjuvant (CFA) with M. tuberculosis CFA->Emulsion Immunization Subcutaneous Immunization of C57BL/6 Mice Emulsion->Immunization PTX1 Pertussis Toxin (PTX) Injection (i.p.) PTX2 Second PTX Injection (i.p.) PTX1->PTX2 48 hours Monitoring Daily Clinical Scoring & Body Weight Measurement PTX2->Monitoring ~5 days Endpoint Endpoint Analysis (Histology, Immunology) Monitoring->Endpoint

Caption: Workflow for MOG (35-55) induced EAE.

Detailed Protocols

Ethical Considerations: All animal experiments must be conducted in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).[24][25] Special care should be provided to animals exhibiting severe paralysis to ensure access to food and water.[25][26]

Protocol 1: Preparation of MOG (35-55)/CFA Emulsion

Materials:

  • MOG (35-55) peptide, lyophilized (e.g., from Sigma-Aldrich, R&D Systems)[10][27]

  • Sterile, pyrogen-free saline or phosphate-buffered saline (PBS)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra (e.g., 4 mg/mL)

  • Two Luer-lock syringes (2.5 mL)

  • One three-way stopcock or Luer-lock connector

  • 18G needles

Procedure:

  • Reconstitute MOG (35-55) Peptide: Aseptically reconstitute the lyophilized MOG (35-55) peptide with sterile saline or PBS to a final concentration of 2 mg/mL.[1] This stock solution can typically be stored at -20°C for several weeks.[1] For immunization, a final concentration of 1 mg/mL is often used.[1]

  • Prepare Syringes: Draw the desired volume of the 2 mg/mL MOG (35-55) solution into one syringe. In the second syringe, draw an equal volume of CFA. For example, for a 1:1 emulsion, draw 1 mL of MOG (35-55) solution and 1 mL of CFA.

  • Emulsification: Connect the two syringes using the three-way stopcock or Luer-lock connector.[18] Vigorously pass the contents back and forth between the syringes for at least 10 minutes, or until a thick, white, stable emulsion is formed.[24]

  • Confirm Emulsion Stability: To test the stability of the emulsion, place a small drop onto the surface of cold water. A stable emulsion will not disperse and will remain as a cohesive drop.

Protocol 2: EAE Induction in C57BL/6 Mice

Materials:

  • Female C57BL/6 mice, 9-13 weeks old[17]

  • Prepared MOG (35-55)/CFA emulsion

  • Pertussis toxin (PTX) from Bordetella pertussis

  • Sterile PBS

  • Insulin syringes with 27-30G needles

Procedure:

  • Immunization (Day 0):

    • Anesthetize the mice according to your approved institutional protocol.

    • Subcutaneously inject a total of 0.2 mL of the MOG (35-55)/CFA emulsion per mouse.[18] This is typically administered as two 0.1 mL injections at two different sites on the flanks.[18]

  • Pertussis Toxin Administration (Day 0 and Day 2):

    • Dilute the PTX stock solution in sterile PBS to the desired concentration. A typical dose is 200 ng per mouse in a volume of 0.1-0.2 mL.[18][28]

    • On the day of immunization (Day 0), shortly after the MOG/CFA injection, administer the diluted PTX via intraperitoneal (i.p.) injection.[3][17]

    • Repeat the PTX injection on Day 2.[3][17]

Data Acquisition and Interpretation

Clinical Scoring of EAE

Daily monitoring of clinical signs is crucial for assessing disease progression and the efficacy of therapeutic interventions.[1][22] A standardized scoring system is used to quantify the severity of neurological deficits.[23][29][30]

ScoreClinical Signs
0No clinical signs of EAE.[22]
0.5Tip of tail is limp.[22]
1.0Limp tail.[22][23]
1.5Limp tail and hind limb weakness.
2.0Limp tail and definite hind limb weakness or wobbly gait.[22]
2.5Limp tail and dragging of one hind limb.
3.0Complete paralysis of both hind limbs.[23]
3.5Complete hind limb paralysis and partial front limb paralysis.
4.0Complete hind and front limb paralysis.[23]
5.0Moribund state or death due to EAE.[23]

Note: This is a common scoring system; slight variations exist between laboratories.[31] It is important to be consistent in scoring throughout an experiment.

Expected Disease Course in C57BL/6 Mice:

  • Onset of clinical signs: Typically between 9-14 days post-immunization.[1][3]

  • Peak of disease: Usually occurs 3-5 days after the onset of clinical signs, with scores reaching 2.5-3.5.[17][24]

  • Disease course: The MOG (35-55) model in C57BL/6 mice generally results in a chronic, non-relapsing form of EAE.[1][32]

Histopathological Analysis of Demyelination and Inflammation

At the experimental endpoint, CNS tissues (spinal cord and brain) are collected for histological analysis to confirm and quantify demyelination and inflammation.

Key Staining Techniques:

  • Luxol Fast Blue (LFB): Stains myelin sheaths blue. Areas of demyelination will appear as pale or unstained regions.[21][33]

  • Hematoxylin and Eosin (H&E): A general stain for visualizing cell nuclei (blue/purple) and cytoplasm (pink). It is used to identify inflammatory cell infiltrates.[21]

  • Immunohistochemistry (IHC): Utilizes specific antibodies to label different cell types and markers of inflammation and damage.

    • CD45 or CD3: To identify infiltrating lymphocytes.

    • Iba1: To label microglia and macrophages.

    • Glial Fibrillary Acidic Protein (GFAP): To detect reactive astrocytes (astrogliosis).[2]

    • Myelin Basic Protein (MBP): Another marker for myelin, loss of which indicates demyelination.[20]

    • β-Amyloid Precursor Protein (β-APP): Accumulation of β-APP can indicate axonal damage.[20]

Immunological Assessment

To investigate the underlying immune responses, splenocytes and cells from draining lymph nodes can be isolated and restimulated in vitro with the MOG (35-55) peptide.

Common Assays:

  • T Cell Proliferation Assay: Measures the proliferation of MOG-specific T cells in response to the peptide.[34]

  • Cytokine Analysis (ELISA or Flow Cytometry): Quantifies the production of key cytokines such as IFN-γ (Th1), IL-17 (Th17), and IL-10 (regulatory) to characterize the T cell response.[34]

  • Flow Cytometry: To phenotype immune cell populations in the blood, lymphoid organs, and CNS.

Application in Therapeutic Development

The MOG (35-55) EAE model is a cornerstone for the preclinical evaluation of potential MS therapies.[12][35] It can be used in two main therapeutic paradigms:

  • Prophylactic Treatment: The therapeutic agent is administered before or at the time of immunization to assess its ability to prevent or delay the onset of EAE.[17][32]

  • Therapeutic Treatment: The compound is given after the onset of clinical signs to evaluate its potential to suppress ongoing disease and promote recovery.[14][17]

This model has been instrumental in the development of approved MS drugs and continues to be vital for testing novel strategies, including those aimed at promoting remyelination and neuroprotection.[4][36]

Troubleshooting and Key Considerations

  • Mouse Strain and Age: The genetic background of the mice is critical. C57BL/6 mice are susceptible to MOG (35-55)-induced EAE, while other strains like SJL are not.[1] Age and sex can also influence disease susceptibility.[24]

  • Peptide and Adjuvant Quality: The purity of the MOG (35-55) peptide and the quality and concentration of M. tuberculosis in the CFA can significantly impact the incidence and severity of EAE.

  • Emulsion Stability: An unstable emulsion will lead to inconsistent and poor disease induction.[24]

  • PTX Dose: The dose of PTX can be adjusted to modulate the severity of EAE.[17] Each new lot of PTX should be titrated to determine the optimal dose.

Conclusion

The MOG (35-55) peptide-induced EAE model is a robust and reproducible tool for studying the immunopathogenesis of MS and for the preclinical testing of novel therapeutics. By understanding the underlying mechanisms and adhering to detailed, validated protocols, researchers can effectively leverage this model to gain critical insights into demyelination and to advance the development of therapies that aim to repair the damaged CNS.

References

  • Bio-Protocol. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. [Link]

  • Inotiv. Scoring Disease Markers in the EAE Model of Multiple Sclerosis. [Link]

  • Bittner, S., et al. (2014). Myelin oligodendrocyte glycoprotein (MOG35-55) induced experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice. Journal of Visualized Experiments, (86), 51275. [Link]

  • JoVE. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. [Link]

  • Aharoni, R. (2013). Developing Therapeutics for the Treatment of Multiple Sclerosis. Current pharmaceutical design, 19(34), 6041-6056. [Link]

  • ResearchGate. Neurological scoring of EAE mice. [Link]

  • Multiple Sclerosis News Today. (2022). Scoring System for MS Research in Mice May Better Assess Progression. [Link]

  • Wayne State University. Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. [Link]

  • Bittner, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86). [Link]

  • Frontiers in Immunology. (2020). Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. [Link]

  • sb peptide. MOG (35-55) human – MEVGWYRPPFSRVVHLYRNGK. [Link]

  • ResearchGate. EAE Models: Advantages and Disadvantages. [Link]

  • MDPI. (2021). Pertussis Toxin Inhibits Encephalitogenic T-Cell Infiltration and Promotes a B-Cell-Driven Disease during Th17-EAE. [Link]

  • PubMed. (2015). Histopathological parameters of the spinal cord in different phases of experimental autoimmune encephalomyelitis. A mouse model of multiple sclerosis examined by classical stainings combined with immunohistochemistry. [Link]

  • Iranian Journal of Allergy, Asthma and Immunology. (2023). The Experimental Autoimmune Encephalomyelitis (EAE) Model: A Gateway to Successful Translation of Multiple Sclerosis Therapies. [Link]

  • JPT. MOG (35-55) Peptide Antigen. [Link]

  • National Institutes of Health. Experimental Autoimmune Encephalomyelitis in the Mouse. [Link]

  • ResearchGate. EAE was induced in C57BL/6 mice by immunization with MOG35-55/CFA and.... [Link]

  • PNAS. (2008). Demyelination arrest and remyelination induced by glatiramer acetate treatment of experimental autoimmune encephalomyelitis. [Link]

  • National Institutes of Health. Clinical and Histopathological Assessment on an Animal Model with Experimental Autoimmune Encephalomyelitis. [Link]

  • InnoSer. EAE Mouse Model. [Link]

  • Taylor & Francis Online. (2006). Methylprednisolone induces reversible clinical and pathological remission and loss of lymphocyte reactivity to myelin oligodendrocyte glycoprotein in experimental autoimmune encephalomyelitis. [Link]

  • National Institutes of Health. Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis. [Link]

  • PubChem. Myelin Oligodendrocyte Glycoprotein (35-55) (human). [Link]

  • Journal of Immunological Sciences. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. [Link]

  • ResearchGate. Histological staining of immune cells in SCs of EAE mice. [Link]

  • MD Bioproducts. MOG Induced EAE Model. [Link]

  • Journal of Physiology and Pharmacology. HISTOPATHOLOGICAL PARAMETERS OF THE SPINAL CORD IN DIFFERENT PHASES OF EXPERIMENTAL AUTOIMMUNE ENCEPHALOMYELITIS. A MOUSE MODEL. [Link]

  • MDPI. (2022). Myelin Oligodendrocyte Glycoprotein (MOG)35–55 Mannan Conjugate Induces Human T-Cell Tolerance and Can Be Used as a Personalized Therapy for Multiple Sclerosis. [Link]

  • Frontiers in Immunology. (2021). Innate Signaling in the CNS Prevents Demyelination in a Focal EAE Model. [Link]

  • UCLA Research Safety & Animal Welfare Administration. Care of EAE Mice. [Link]

  • Biospective. (2025). What is the EAE (Experimental Autoimmune Encephalomyelitis) Model of Multiple Sclerosis (MS)?. [Link]

  • Charles River Laboratories. Experimental Autoimmune Encephalomyelitis (EAE) Models. [Link]

  • British Journal of Pharmacology. (2010). Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS). [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low EAE Incidence with MOG (35-55) Peptide Immunization

Welcome to the technical support center for the MOG (35-55)-induced Experimental Autoimmune Encephalomyelitis (EAE) model. This guide is designed for researchers, scientists, and drug development professionals who are en...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the MOG (35-55)-induced Experimental Autoimmune Encephalomyelitis (EAE) model. This guide is designed for researchers, scientists, and drug development professionals who are encountering suboptimal disease induction. Here, we will address common issues in a question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower your experimental design and execution.

Part 1: Frequently Asked Questions (FAQs)

This section covers high-level questions that can often be the root cause of low EAE incidence.

Q1: We've followed a standard MOG (35-55) EAE protocol, but our disease incidence is below the expected 80-100%. What are the most common culprits?

A1: Low EAE incidence is a frequent challenge. The primary factors to investigate are typically related to critical reagents and animal selection. Here's a checklist of the most common issues:

  • Pertussis Toxin (PTX) Potency and Dosage: PTX is crucial for facilitating the entry of pathogenic T cells into the central nervous system (CNS).[1][2] However, its potency can vary dramatically between lots—sometimes by as much as tenfold.[1] It is essential to titrate each new lot of PTX to determine the optimal dose for your specific laboratory conditions.

  • MOG (35-55) Peptide Quality: The purity and integrity of the MOG (35-55) peptide are paramount.[3] Peptides from different suppliers can vary in quality, which can significantly impact EAE induction.[3] We recommend using a reputable supplier that provides quality control data, such as HPLC and mass spectrometry, to verify peptide purity.

  • Mouse Strain and Substrain: The genetic background of your mice is a critical variable. C57BL/6 mice are commonly used for this model, but different substrains (e.g., C57BL/6J vs. C57BL/6N) exhibit different susceptibilities to EAE.[4][5][6] For instance, the C57BL/6J substrain has been shown to develop a more severe form of EAE compared to the C57BL/6N substrain.[4][6]

  • Animal Age and Sex: The age and sex of the mice can also influence EAE development. Female mice are often preferred as they tend to show more consistent disease onset.[1] Mice between 9 and 13 weeks of age are generally considered optimal for EAE induction.[1][7]

Q2: How does the gut microbiome influence EAE induction, and could it be a factor in our low disease incidence?

A2: The gut microbiome has emerged as a significant environmental factor that can modulate EAE susceptibility.[8][9] The composition of the gut microbiota can influence the differentiation of pro-inflammatory T helper 17 (Th17) cells, which are key drivers of EAE pathogenesis.[9] For example, segmented filamentous bacteria (SFB) have been shown to promote Th17 responses and can be sufficient to induce EAE in germ-free mice.[9] Conversely, germ-free mice are highly resistant to EAE development.[9]

Furthermore, molecular mimicry between microbial peptides and self-antigens like MOG (35-55) can trigger autoimmunity.[8][10][11] Peptides from gut commensals, such as Akkermansia muciniphila, can activate MOG (35-55)-specific T cells and exacerbate EAE.[10][11] Therefore, variations in the gut microbiome between animal facilities or even different cages can contribute to inconsistent EAE induction.

Part 2: Detailed Troubleshooting Guides

This section provides in-depth troubleshooting for specific experimental steps.

Guide 1: Optimizing Reagents and Immunization Protocol

Q: We suspect an issue with our immunization protocol. Can you provide a detailed, step-by-step guide for preparing the MOG (35-55)/CFA emulsion and administering the immunization?

A: Absolutely. The proper preparation and administration of the MOG (35-55)/Complete Freund's Adjuvant (CFA) emulsion is a critical step that is often a source of variability.

Detailed Protocol for MOG (35-55)/CFA Emulsion Preparation and Immunization:

  • Reagent Preparation:

    • MOG (35-55) Peptide: Reconstitute lyophilized MOG (35-55) peptide in sterile, endotoxin-free phosphate-buffered saline (PBS) to a final concentration of 2 mg/mL.[12] Aliquot and store at -20°C to avoid repeated freeze-thaw cycles.[13]

    • Complete Freund's Adjuvant (CFA): Ensure your CFA contains Mycobacterium tuberculosis H37Ra at a concentration of 4-5 mg/mL.[12][14] Before use, thoroughly mix the CFA to ensure a uniform suspension of the mycobacteria.

  • Emulsion Preparation:

    • Use two sterile Luer-lock syringes connected by a three-way stopcock.[12][13]

    • Draw an equal volume of the 2 mg/mL MOG (35-55) solution into one syringe and the CFA into the other syringe. A common volume is 1 mL of each.

    • Force the contents of the syringes back and forth through the stopcock for at least 10 minutes to create a stable, water-in-oil emulsion.[12]

    • Quality Control Check: To test the stability of the emulsion, drop a small amount into a beaker of water. A stable emulsion will not disperse and will remain as a single drop. If it disperses, continue mixing.

  • Immunization Procedure:

    • Administer a total of 0.2 mL of the emulsion subcutaneously (s.c.) per mouse, divided between two sites on the flank.[1]

    • Pertussis Toxin (PTX) Administration: On the day of immunization (Day 0) and again 48 hours later (Day 2), inject PTX intraperitoneally (i.p.).[15][16][17] The optimal dose will need to be determined for each new lot of PTX, but a common starting point is 200-300 ng per mouse.[1]

Guide 2: Addressing Biological Variables

Q: We've confirmed our reagents and protocol are sound, but still see inconsistent EAE incidence. What biological factors should we investigate?

A: Once you've ruled out technical errors, it's time to look at the inherent biological variability in your animal model.

Key Biological Variables and How to Control Them:

Variable Impact on EAE Recommended Action
Mouse Substrain C57BL/6J and C57BL/6N have different EAE susceptibility profiles.[4][6] The 6J substrain tends to exhibit more severe disease.[4][6]Confirm the substrain you are using with your vendor. Maintain consistency in the substrain used across all experiments.
Gut Microbiome The composition of the gut microbiota can significantly influence immune responses and EAE development.[8][9][18]Co-house mice from different litters for a period before immunization to normalize their gut microbiota. Consider using mice from a single, reliable vendor to minimize variations in their microbiome.
Animal Stress Stress can suppress the immune response and reduce EAE severity.[1]Handle mice consistently and gently. Avoid loud noises and other stressors in the animal facility. Allow mice to acclimate to the facility for at least one week before starting any procedures.
Age and Sex Older mice may develop more severe disease, and females often show more consistent onset.[1][7]Use mice within a narrow age range (e.g., 9-11 weeks). While both sexes can be used, using only females may reduce variability.[7]

Part 3: Visualization and Data Presentation

Workflow for Troubleshooting Low EAE Incidence

The following diagram outlines a logical workflow for diagnosing and resolving low EAE incidence in your MOG (35-55) model.

EAE_Troubleshooting cluster_0 Initial Assessment cluster_1 Reagent & Protocol Optimization cluster_2 Biological Variable Control cluster_3 Resolution start Low EAE Incidence Observed check_reagents Re-evaluate Critical Reagents start->check_reagents Begin Troubleshooting ptx Titrate New PTX Lot check_reagents->ptx mog Verify MOG Peptide Quality (HPLC/MS) check_reagents->mog emulsion Confirm Stable Emulsion check_reagents->emulsion substrain Confirm Mouse Substrain (e.g., C57BL/6J) emulsion->substrain If Reagents are OK resolution Successful EAE Induction substrain->resolution microbiome Normalize Gut Microbiome (Co-housing) microbiome->resolution stress Minimize Animal Stress stress->resolution age_sex Standardize Age and Sex age_sex->resolution

Caption: A flowchart for troubleshooting low EAE incidence.

Expected EAE Clinical Scores in C57BL/6 Mice

The following table provides a typical clinical scoring system and expected disease course for MOG (35-55)-induced EAE in C57BL/6 mice.

Clinical Score Description of Symptoms
0No clinical signs
1Limp tail
2Hind limb weakness
3Complete hind limb paralysis
4Hind limb paralysis and forelimb weakness
5Moribund or dead

Data adapted from various sources.[15][16][19]

Typical Disease Course:

  • Onset: 9-14 days post-immunization[1][16]

  • Peak Disease: 14-21 days post-immunization[15]

  • Incidence: 80-100% in a successfully induced cohort[1][20]

References

  • Biocytogen. Multiple Sclerosis (EAE) Mouse Models. [Link]

  • Ma, X., Zhang, J., Jiang, Q., et al. Human microbiome-derived peptide affects the development of experimental autoimmune encephalomyelitis via molecular mimicry. CityUHK Scholars. [Link]

  • Differences of the 6N and 6J Substrains of C57BL/6 Mice in the Development of Experimental Autoimmune Encephalomyelitis. PubMed. [Link]

  • Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. JoVE. [Link]

  • Stromnes, I. M., & Goverman, J. M. (2006). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of visualized experiments : JoVE, (2), 107. [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol. [Link]

  • Specific microbial ratio in the gut microbiome is associated with multiple sclerosis. PMC. [Link]

  • Lee, Y. K., Menezes, J. S., Umesaki, Y., & Mazmanian, S. K. (2011). Proinflammatory T-cell responses to gut microbiota promote experimental autoimmune encephalomyelitis. Proceedings of the National Academy of Sciences of the United States of America, 108 Suppl 1(Suppl 1), 4615–4622. [Link]

  • Differences of the 6N and 6J Substrains of C57BL/6 Mice in the Development of Experimental Autoimmune Encephalomyelitis. Sigma-Pi Medicolegal. [Link]

  • Ma, X., Zhang, J., Jiang, Q., et al. Human microbiome-derived peptide affects the development of experimental autoimmune encephalomyelitis via molecular mimicry. bioRxiv. [Link]

  • MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK. JPT. [Link]

  • Differences of the 6N and 6J Substrains of C57BL/6 Mice in the Development of Experimental Autoimmune Encephalomyelitis. PubMed Central. [Link]

  • Ma, X., Zhang, J., Jiang, Q., et al. Human microbiome-derived peptide affects the development of experimental autoimmune encephalomyelitis via molecular mimicry. OUCI. [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. JoVE. [Link]

  • Substrain Differences Reveal Novel Disease-Modifying Gene Candidates That Alter the Clinical Course of a Rodent Model of Multiple Sclerosis. PMC - NIH. [Link]

  • MOG 35–55 Peptide – Key Epitope in MS Research. peptides&elephants. [Link]

  • EAE disease course in C57BL/6N and C57BL/6J strains. EAE clinical... ResearchGate. [Link]

  • Dependency of Experimental Autoimmune Encephalomyelitis Induction on MOG35-55 Properties Modulating Matrix Metalloproteinase-9 and Interleukin-6. ResearchGate. [Link]

  • MOG (35-55), mouse, rat. Anaspec. [Link]

  • MOG 35-55 Peptide For EAE Induction. Biocompare.com. [Link]

  • Experimental Autoimmune Encephalomyelitis in the Mouse. PMC - NIH. [Link]

  • Mild Disease Course of Experimental Autoimmune Encephalomyelitis without Pertussis Toxin: Brain Transcriptome Analysis Reveals Similar Signaling to Active Lesions in Multiple Sclerosis. MDPI. [Link]

  • Repetitive Pertussis Toxin Promotes Development of Regulatory T Cells and Prevents Central Nervous System Autoimmune Disease. ResearchGate. [Link]

  • Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. Frontiers. [Link]

  • Hofstetter, H. H., Shive, C. L., & Forsthuber, T. G. (2002). Pertussis toxin modulates the immune response to neuroantigens injected in incomplete Freund's adjuvant: induction of Th1 cells and experimental autoimmune encephalomyelitis in the presence of high frequencies of Th2 cells. Journal of immunology (Baltimore, Md. : 1950), 169(1), 117–125. [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. PMC - NIH. [Link]

  • Selvaraj, S., Giri, S., & Dhib-Jalbut, S. (2006). Clinical course of myelin oligodendrocyte glycoprotein 35-55 induced experimental autoimmune encephalomyelitis is aggravated by glia maturation factor. Journal of neuroinflammation, 3, 22. [Link]

  • A Defined Diet Combined with Sonicated Inoculum Provides a High Incidence, Moderate Severity Form of Experimental Autoimmune Encephalomyelitis (EAE). MDPI. [Link]

Sources

Optimization

Variability in EAE clinical scores with MOG (35-55) peptide

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) peptide-induced Experimental Autoimmune Encephalomyeli...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) peptide-induced Experimental Autoimmune Encephalomyelitis (EAE). This guide is designed to address the common challenges and sources of variability encountered when using this widely adopted model of multiple sclerosis. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you achieve more consistent and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

The induction of EAE using MOG (35-55) is a powerful tool, but its outcomes can be influenced by a multitude of factors.[1][2][3] This section addresses the most common questions and issues that arise during these experiments.

I. Issues with Disease Induction and Incidence

Question 1: Why are my mice not developing EAE, or why is the incidence rate so low?

Several factors can lead to a complete failure of EAE induction or an unacceptably low incidence rate. Let's break down the most common culprits.

  • The MOG (35-55) Peptide:

    • Quality and Purity: The purity of the MOG (35-55) peptide is critical. Impurities or variations in the peptide fraction can significantly impact disease onset and incidence.[2] It is crucial to source high-quality, HPLC-purified peptide from a reputable supplier.

    • Storage and Handling: Peptides are sensitive to degradation. Store lyophilized MOG (35-55) at -20°C or colder. Once reconstituted, aliquot and store at -20°C to avoid repeated freeze-thaw cycles.[4][5]

  • The Emulsion:

    • Improper Emulsification: A stable water-in-oil emulsion is paramount for a sustained immune response. An improper emulsion will lead to rapid clearance of the antigen and a weak or absent T-cell response.[5] The emulsion should be thick and creamy, and a drop should not disperse when placed in water.

    • CFA Preparation: Ensure the Mycobacterium tuberculosis in the Complete Freund's Adjuvant (CFA) is thoroughly suspended.[5] Inadequate suspension will result in inconsistent adjuvant effects.

  • The Immunization Procedure:

    • Injection Site and Volume: Subcutaneous injections are typically administered at two sites on the flank or back.[4][6] Ensure the full intended volume is delivered subcutaneously and not intradermally or intramuscularly.

    • Pertussis Toxin (PTX): PTX is crucial for disrupting the blood-brain barrier, allowing encephalitogenic T-cells to enter the central nervous system (CNS).[4] The dose and timing of PTX administration are critical.[6][7] Variations in PTX lot potency can also significantly affect EAE development.[1] It is recommended to titrate each new lot of PTX to determine the optimal dose for consistent EAE induction.

Question 2: I'm observing significant variability in the day of onset and peak clinical scores between my mice. What could be the cause?

Variability between individual animals is inherent in the EAE model, but several factors can exacerbate this.

  • Animal-Related Factors:

    • Genetics: While C57BL/6 mice are a commonly used strain, there can be substrain differences that influence EAE susceptibility.

    • Age and Sex: The age and sex of the mice can impact disease course.[8] Females often exhibit a more aggressive disease course with earlier onset and higher peak scores.[8] It is crucial to use age and sex-matched animals within an experiment.

    • Microbiome and Housing Conditions: The gut microbiome and overall housing conditions have been shown to play a substantial role in EAE development.[9] Mice kept in conventional housing may show attenuated EAE compared to those in specific pathogen-free (SPF) conditions.[9] Consistency in housing, diet, and handling is key.

  • Procedural Inconsistencies:

    • Emulsion Preparation: Even slight variations in the emulsification process between batches can lead to different disease kinetics.

    • Injection Technique: Inconsistent injection volumes or sites can contribute to variability.

II. Issues with Clinical Scoring

Question 3: My clinical scores are inconsistent and subjective. How can I improve the reliability of my scoring?

Consistent and unbiased clinical scoring is fundamental for interpreting EAE data.

  • Standardized Scoring System: Adopt a clear and detailed scoring system and ensure all personnel involved in scoring are trained on it.[10][11] A common scale ranges from 0 to 5, with half-point increments for intermediate signs.[11][12][13]

  • Blinded Scoring: The most critical practice to reduce bias is to have the scoring performed by an individual who is blinded to the experimental groups.[5][11]

  • Daily Monitoring: Mice should be monitored and scored daily, especially during the expected onset and peak of the disease.[6][12]

  • Beyond Motor Scores: In addition to the standard paralysis scoring, consider incorporating other measures such as body weight and body condition score (BCS) for a more comprehensive assessment of animal health.[12]

Clinical Score Clinical Observation
0 No obvious changes in motor function. Tail is erect with tension when picked up.
0.5 Tip of the tail is limp.
1.0 Limp tail.
1.5 Limp tail and hind leg inhibition.
2.0 Limp tail and weakness of hind legs.
2.5 Limp tail and dragging of one hind leg.
3.0 Limp tail and complete paralysis of both hind legs.
3.5 Limp tail, complete hind leg paralysis, and one front limb is weak.
4.0 Limp tail, complete hind leg and partial front leg paralysis.
4.5 Complete hind and partial front leg paralysis; mouse is unresponsive.
5.0 Moribund or dead.

Table adapted from various sources to provide a general guideline.[11][13][14] Researchers should establish a consistent internal scoring system.

Question 4: Some of my mice are showing atypical EAE symptoms. What does this mean?

Atypical EAE can manifest with symptoms like ataxia, head tilting, or a rolling phenomenon instead of the classic ascending paralysis.[10] This is often associated with increased inflammation in the brain rather than the spinal cord.[10] While interesting, it can complicate the interpretation of results based on standard scoring systems. It's important to note these atypical signs in your records.

Experimental Protocols & Workflows

Protocol 1: Induction of MOG (35-55) EAE in C57BL/6 Mice

This protocol provides a standardized method for inducing chronic EAE.

Materials:

  • MOG (35-55) peptide (high purity)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (H37Ra)

  • Pertussis toxin (PTX)

  • Sterile PBS

  • Female C57BL/6 mice (8-12 weeks old)[6]

Procedure:

  • Preparation of MOG (35-55) Solution: Reconstitute lyophilized MOG (35-55) peptide in sterile PBS to a final concentration of 2 mg/mL.[4][5]

  • Preparation of MOG/CFA Emulsion:

    • In a sterile glass syringe, draw up an equal volume of the MOG (35-55) solution and CFA.

    • Connect the MOG/CFA syringe to another sterile glass syringe via a luer-lock connector.

    • Forcefully pass the mixture back and forth between the two syringes for at least 10 minutes to create a stable, thick white emulsion.[5]

    • To test the emulsion, place a small drop into a beaker of water. A stable emulsion will not disperse.

  • Immunization (Day 0):

    • Anesthetize the mice (optional, but can aid in accurate injection).[6]

    • Inject 100 µL of the MOG/CFA emulsion subcutaneously at two sites on the flank (total of 200 µL per mouse).[6]

    • Administer PTX (typically 100-200 ng) intraperitoneally (i.p.).[7]

  • Second PTX Injection (Day 2):

    • Administer a second dose of PTX i.p.[7]

  • Clinical Monitoring:

    • Begin daily monitoring of clinical signs and body weight from day 7 post-immunization.[6]

Troubleshooting Workflow

EAE_Troubleshooting cluster_reagents Reagent & Preparation Issues cluster_procedure Procedural & Animal Factors start Problem: Low EAE Incidence or High Variability peptide Check MOG Peptide: - Purity Certificate? - Correct Storage? start->peptide Start Here emulsion Evaluate Emulsion: - Stable in Water? - Correct CFA Suspension? peptide->emulsion ptx Verify PTX: - Correct Dose? - Lot Potency Tested? emulsion->ptx injection Review Injection Technique: - Subcutaneous Route? - Correct Volume? ptx->injection animals Assess Animal Model: - Age/Sex Matched? - Consistent Housing? injection->animals scoring Standardize Scoring: - Blinded Assessment? - Consistent Criteria? animals->scoring solution Solution: Implement Corrective Actions & Re-run Experiment scoring->solution

Caption: A troubleshooting flowchart for low EAE incidence or high variability.

Signaling and Mechanistic Insights

The induction of EAE with MOG (35-55) initiates a well-characterized autoimmune response.

EAE_Pathway cluster_periphery Periphery cluster_cns Central Nervous System (CNS) APC Antigen Presenting Cell (APC) T_cell Naive T-cell APC->T_cell MOG (35-55) Presentation Th1_Th17 Encephalitogenic Th1/Th17 Cells T_cell->Th1_Th17 Activation & Differentiation BBB Blood-Brain Barrier (BBB) Th1_Th17->BBB Migration (facilitated by PTX) Demyelination Demyelination & Axonal Damage Th1_Th17->Demyelination Direct Attack Microglia Microglia BBB->Microglia Reactivation Microglia->Demyelination Inflammation Myelin Myelin Sheath Myelin->Demyelination

Caption: Simplified pathway of MOG (35-55)-induced EAE pathogenesis.

This guide provides a starting point for troubleshooting variability in MOG (35-55) induced EAE. For more in-depth information, please consult the references below.

References

  • Bio-protocol. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Available at: [Link]

  • Schafflick, D., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments. Available at: [Link]

  • Berer, K., et al. (2014). Conventional Housing Conditions Attenuate the Development of Experimental Autoimmune Encephalomyelitis. PLoS ONE. Available at: [Link]

  • Costa, O., et al. (2003). Optimization of an animal model of experimental autoimmune encephalomyelitis achieved with a multiple MOG(35-55)peptide in C57BL6/J strain of mice. Journal of Neuroscience Methods.
  • Redoxis. (n.d.). Mouse models of Multiple Sclerosis (MS) - Experimental Autoimmune Encephalomyelitis (EAE). Available at: [Link]

  • Vogelsang, A., et al. (2022). An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. Journal of Neuroscience Methods.
  • Hasselmann, J. P., et al. (2017). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair. Journal of Neuroscience Methods.
  • Hasselmann, J. P., et al. (2017). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study. eScholarship. Available at: [Link]

  • Kim, J. Y., & Kim, H. S. (2013). Variation in experimental autoimmune encephalomyelitis scores in a mouse model of multiple sclerosis. World Journal of Neuro-Otology.
  • Biocompare. (2017). MOG 35-55 Peptide For EAE Induction. Available at: [Link]

  • ResearchGate. (2023). Influence of diet and MOG 35-55 peptide preparation on severity, survival, incidence and body weight in murine experimental autoimmune encephalomyelitis. Available at: [Link]

  • University of Louisville. (n.d.). Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. Available at: [Link]

  • Inotiv. (n.d.). Scoring for Multiple Sclerosis Studies. Available at: [Link]

  • Villa, C., et al. (2023). Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. Journal of Visualized Experiments. Available at: [Link]

Sources

Troubleshooting

Optimizing MOG (35-55) peptide concentration for consistent EAE induction

Welcome to the technical support guide for optimizing Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide concentration for consistent Experimental Autoimmune Encephalomyelitis (EAE) induction. As researchers, scient...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for optimizing Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide concentration for consistent Experimental Autoimmune Encephalomyelitis (EAE) induction. As researchers, scientists, and drug development professionals, achieving a robust and reproducible EAE model is paramount for generating meaningful data. Variability in disease incidence and severity is a common challenge that can often be traced back to suboptimal peptide concentration and related procedural inconsistencies.

This guide is designed to provide you with field-proven insights and detailed troubleshooting strategies in a direct question-and-answer format. We will delve into the causality behind experimental choices, ensuring you not only follow steps but understand the critical scientific principles that govern the success of your EAE model.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent challenges encountered during EAE induction with MOG (35-55).

Q1: Why am I seeing low or no EAE incidence in my C57BL/6 mice?

Answer: This is one of the most common issues and can stem from several factors, often related to suboptimal T cell activation and infiltration into the central nervous system (CNS). Let's break down the likely causes:

  • Insufficient MOG (35-55) Dose: The dose of MOG (35-55) is critical for priming an adequate population of autoreactive T cells. While doses in the literature for C57BL/6 mice range from 50 µg to 300 µg per mouse, a dose that is too low will fail to break immune tolerance effectively.[1][2] A researcher noted that using less than 100 µg of MOG peptide per mouse dramatically decreased disease incidence and led to a much wider spread in the day of onset.[3]

    • Recommendation: If you are observing low incidence, the first step is to perform a dose-titration study. Start with a concentration known to be effective, such as 200 µ g/mouse , and test lower concentrations (e.g., 150 µg, 100 µg) to find the optimal dose for your specific laboratory conditions and mouse supplier.[3][4]

  • Poor Emulsion Quality: The MOG peptide must be emulsified in Complete Freund's Adjuvant (CFA) to form a stable water-in-oil emulsion.[5][6] This emulsion acts as a depot, slowly releasing the antigen and providing a sustained inflammatory signal necessary for T cell activation.[7][8] If the emulsion is unstable ("breaks"), the antigen will be cleared too quickly, resulting in poor immunization.

    • Recommendation: A stable emulsion will be thick, white, and will not disperse when a drop is placed into a beaker of water.[9] Thorough mixing, for example, by using two syringes connected by a three-way stopcock for at least 10 minutes, is crucial for creating a stable emulsion.[4][10]

  • Suboptimal Pertussis Toxin (PTX) Administration: PTX acts as an additional adjuvant and, critically, facilitates the entry of pathogenic T cells across the blood-brain barrier.[7][8] Incorrect dosage or timing of PTX injections is a frequent cause of EAE failure. PTX batches can also vary in potency, affecting EAE development in a dose-dependent manner.[11]

    • Recommendation: For C57BL/6 mice, a standard protocol involves two intraperitoneal (i.p.) injections of PTX: one on the day of immunization (Day 0) and a second dose approximately 24-48 hours later (Day 1 or 2).[4][7][9][10] Doses typically range from 75-300 ng per injection.[9][12] It is highly advisable to titrate each new lot of PTX to determine its optimal potency for consistent EAE induction in your hands.[11]

Q2: The clinical scores in my EAE mice are highly variable. What's causing this?

Answer: Variability in disease severity, even among genetically identical mice, is a frustrating issue that can mask the effects of experimental treatments.[13][14] Several factors can contribute to this heterogeneity:

  • Inconsistent Immunization Technique: Proper subcutaneous (s.c.) injection is vital for the correct formation of the antigen depot.[7][8] If the emulsion is injected intradermally or leaks from the injection site, the effective dose received by each mouse will vary.

    • Recommendation: Inject the MOG/CFA emulsion subcutaneously at two sites on the upper back, typically 0.1 mL per site.[7][15] To prevent leakage, keep the needle inserted in the subcutaneous space for 10-15 seconds after depressing the plunger.[8][16] Ensure the same, experienced person performs all immunizations for an experiment to minimize technical variability.[7]

  • Peptide Quality and Purity: The purity and integrity of the MOG (35-55) peptide are paramount. A study comparing three commercially available MOG (35-55) peptides found that the one with the highest purity (99.2%) and content (92.2%) induced EAE with 100% incidence, while the others resulted in only 40% and 20% incidence, respectively.[17] Residual counter-ions from synthesis, such as trifluoroacetic acid (TFA) versus acetate, can also influence EAE development.[18]

    • Recommendation: Always source your MOG (35-55) peptide from a reputable manufacturer that provides a certificate of analysis with purity data (ideally >95%).[19] When reconstituting, use sterile, nuclease-free water or PBS and follow the manufacturer's solubility guidelines precisely.[4]

  • Mouse Stress and Environment: Stress can significantly impact EAE susceptibility.[7][16] Factors like shipping stress, cage changes, noise, and handling can alter the immune response and lead to inconsistent disease development.

    • Recommendation: Allow mice to acclimate to their new environment for at least one to two weeks before starting any procedures.[16] Handle mice consistently and minimize environmental stressors throughout the experiment.

In-Depth Protocols & Methodologies

Protocol 1: MOG (35-55) Dose-Titration Study for EAE Induction

This protocol outlines a systematic approach to determine the optimal peptide concentration for consistent EAE induction in C57BL/6 mice.

Objective: To identify the lowest dose of MOG (35-55) that induces a consistent, robust EAE clinical course (e.g., >80% incidence with a mean peak score of 2.5-3.5) in your facility.

Materials:

  • Female C57BL/6 mice, 8-12 weeks old

  • MOG (35-55) peptide (high purity, >95%)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra (e.g., 4 mg/mL)[9]

  • Pertussis Toxin (PTX)

  • Sterile PBS and Water for Injection

  • Syringes (1 mL and 3 mL) and needles (27G, 20G)

  • Three-way stopcock

Procedure:

  • Group Allocation: Divide mice into at least four groups (n=8-10 mice per group).

    • Group 1: 200 µg MOG (35-55) per mouse (High-dose control)

    • Group 2: 150 µg MOG (35-55) per mouse

    • Group 3: 100 µg MOG (35-55) per mouse

    • Group 4: Vehicle Control (PBS/CFA emulsion)

  • Peptide Reconstitution: On the day of immunization, reconstitute the lyophilized MOG (35-55) peptide in sterile PBS to create stock solutions for each concentration. For example, to achieve a final injection concentration of 200 µg in 100 µL of aqueous solution, you would make a 2 mg/mL stock.[4]

  • Emulsion Preparation:

    • For each group, prepare a 1:1 water-in-oil emulsion of the MOG peptide solution and CFA.[4]

    • Draw the MOG solution into a 3 mL syringe and an equal volume of CFA into another 3 mL syringe.

    • Connect the two syringes with a three-way stopcock.

    • Force the contents back and forth between the syringes for at least 10 minutes until a thick, white, stable emulsion forms.[10]

    • Quality Control: Test the emulsion stability by placing a small drop into a beaker of cold water. It should remain as a cohesive droplet and not disperse.

  • Immunization (Day 0):

    • Inject each mouse subcutaneously (s.c.) at two sites on the upper back/flanks with 100 µL of the appropriate emulsion per site (total volume 200 µL per mouse).[7][9]

    • Within 2 hours, administer the first dose of PTX (e.g., 200 ng) in 100 µL of PBS via intraperitoneal (i.p.) injection.[9]

  • PTX Boost (Day 2): Administer a second dose of PTX (e.g., 200 ng) in 100 µL PBS via i.p. injection.[9][10]

  • Monitoring and Scoring:

    • Begin daily monitoring for clinical signs of EAE starting on Day 7 post-immunization.[7][9]

    • Score mice daily using a standardized 0-5 scale. Blinded scoring is highly recommended to prevent bias.[4][15]

    • Record body weights daily, as weight loss often precedes clinical onset.[10]

  • Data Analysis:

    • Calculate the disease incidence, mean day of onset, and mean peak clinical score for each group.

    • Select the lowest MOG (35-55) concentration that provides consistent and robust disease parameters according to your experimental needs.

Visualizing the Workflow

A clear understanding of the experimental sequence is crucial for success. The following diagram illustrates the key decision points in optimizing your EAE induction protocol.

EAE_Optimization_Workflow cluster_prep Phase 1: Preparation & Standardization cluster_titration Phase 2: Titration & Immunization cluster_eval Phase 3: Evaluation & Refinement P1 Select High-Quality MOG (35-55) Peptide (>95% Purity) T1 Perform MOG & PTX Dose-Titration Study P1->T1 P2 Standardize Mouse Strain, Age (8-12 wks), & Sex P2->T1 P3 Acclimate Mice (1-2 weeks) P3->T1 T2 Prepare Stable 1:1 MOG/CFA Emulsion T1->T2 T3 Immunize s.c. (Day 0) T2->T3 T4 Administer PTX i.p. (Day 0 & Day 2) T3->T4 E1 Daily Blinded Clinical Scoring (Start Day 7) T4->E1 E2 Analyze Data: Incidence, Onset, Peak Score E1->E2 E3 Decision: Is EAE Consistent & Robust? E2->E3 E3->T1 No E4 Proceed with Optimized Protocol for Main Study E3->E4 Yes

Caption: Workflow for optimizing MOG (35-55) concentration for EAE induction.

Frequently Asked Questions (FAQs)

  • Q: Can I use male C57BL/6 mice for MOG (35-55) EAE?

    • A: Yes, EAE can be induced in male mice. However, female mice are more commonly used as they tend to develop more severe and consistent disease, which mirrors the higher incidence of MS in women. If using both sexes, they should be analyzed as separate cohorts.

  • Q: How should I store my MOG (35-55) peptide?

    • A: Lyophilized peptide should be stored at -20°C or -80°C. Once reconstituted into a solution, it is best to aliquot and store at -20°C to avoid repeated freeze-thaw cycles.[4] The MOG/CFA emulsion can often be stored at 4°C for several days or even weeks prior to immunization, but stability should be confirmed.[6][10]

  • Q: What are the key differences in EAE induction for other mouse strains, like SJL?

    • A: EAE susceptibility and the required antigen are highly dependent on the mouse strain's MHC haplotype.[20] For example, SJL mice (H-2s) are typically immunized with a peptide from proteolipid protein (PLP), such as PLP 139-151, to induce a relapsing-remitting form of EAE.[16] MOG (35-55) is generally used for chronic EAE models in strains like C57BL/6 (H-2b).[13]

  • Q: What does a failed emulsion look like?

    • A: A failed or "broken" emulsion will appear separated, with distinct aqueous and oil phases. It may look thin and watery rather than thick and creamy. If a drop is placed in water, it will disperse and create an oily film on the surface instead of holding its shape.

  • Q: My mice develop skin ulcers at the injection site. Is this normal?

    • A: It is common for mice to develop bumps or granulomas at the injection sites 2-4 days after injection.[8] In some cases (10-40% of mice), these can develop into sterile ulcers as the body clears the emulsion. These usually heal on their own, but if they appear infected or cause distress, the attending veterinarian should be consulted.[8]

Troubleshooting Logic Diagram

When faced with inconsistent results, a logical diagnostic process is key. Use this decision tree to pinpoint the source of your EAE induction issues.

EAE_Troubleshooting Start Start: EAE Induction is Inconsistent Q1 Is Disease Incidence <80%? Start->Q1 Q2 Is Disease Onset or Severity Highly Variable? Q1->Q2 No A1 Check Emulsion Quality: Is it thick, white, & stable in water? Q1->A1 Yes B1 Review Immunization Technique: Subcutaneous? Any leakage? Q2->B1 Yes A1_Sol Solution: Remake emulsion. Use vigorous, sustained mixing. A1->A1_Sol No A2 Check Peptide & PTX Dose: Are you in the optimal range? A1->A2 Yes A2_Sol Solution: Perform a dose-titration study for both MOG and PTX. A2->A2_Sol No A3 Check Peptide Quality: Purity >95%? Stored correctly? A2->A3 Yes A3_Sol Solution: Order new, high-purity peptide from a reputable vendor. A3->A3_Sol No B1_Sol Solution: Retrain on s.c. injection. Ensure slow administration. B1->B1_Sol No B2 Review Animal Husbandry: Are mice stressed? Acclimated? B1->B2 Yes B2_Sol Solution: Ensure >1 week acclimation. Minimize handling & noise. B2->B2_Sol No B3 Review Scoring Method: Is it blinded and consistent? B2->B3 Yes B3_Sol Solution: Implement blinded scoring by a trained observer. B3->B3_Sol No

Caption: A decision tree for troubleshooting common EAE induction problems.

References

  • EAE Induction by Active Immunization in C57BL/6 Mice. Hooke Laboratories.

  • A Rapid, Simple, and Standardized Homogenization Method to Prepare Antigen/Adjuvant Emulsions for Inducing Experimental Autoimmune Encephalomyelitis. JoVE.

  • Standardization of Antigen-Emulsion Preparations for the Induction of Autoimmune Disease Models. National Institutes of Health (NIH).

  • Optimization of an animal model of experimental autoimmune encephalomyelitis achieved with a multiple MOG(35-55)peptide in C57BL6/J strain of mice. PubMed.

  • Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study. eScholarship, University of California.

  • EAE Induction by Active Immunization in C57BL/6 Mice Recommended protocol for use with Hooke Kit™ MOG35-55/CFA Emulsion PTX. Hooke Laboratories.

  • EAE Induction by Active Immunization in SJL Mice. Hooke Laboratories.

  • An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. PubMed.

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. National Center for Biotechnology Information (NCBI).

  • Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55 -Induced Experimental Autoimmune Encephalomyelitis. JoVE.

  • Optimization of a new EAE induction strategy by subcutaneous administration of a Eukaryotic RpfE- MOG(35-55) Expressing Plasmid. ResearchGate.

  • The Use of Estriol in Experimental Autoimmune Encephalomyelitis (EAE). Benchchem.

  • MOG35-55 induced EAE: amount of peptide needed? ResearchGate.

  • Reliable EAE Induction: Scenario-Driven Use of MOG (35-55). Online Inhibitor.

  • Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction. SB-PEPTIDE.

  • A Defined Diet Combined with Sonicated Inoculum Provides a High Incidence, Moderate Severity Form of Experimental Autoimmune Encephalomyelitis (EAE). MDPI.

  • Evaluation of compound effects on EAE development in C57BL/6 mice. Hooke Laboratories.

  • Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide. PLOS One.

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. ResearchGate.

  • Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). ResearchGate.

  • MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK. JPT.

  • Induction of experimental autoimmune encephalomyelitis in the absence of c‐Jun N‐terminal kinase 2. Oxford Academic.

  • Antibody response in MOG35–55 induced EAE. Archive ouverte UNIGE.

  • Accumulation of Treg cells is detrimental in late-onset (aged) mouse model of multiple sclerosis. bioRxiv.

  • Lessons learned from studies of natural resistance in murine experimental autoimmune encephalomyelitis. National Institutes of Health (NIH).

  • Dependency of Experimental Autoimmune Encephalomyelitis Induction on MOG35-55 Properties Modulating Matrix Metalloproteinase-9 and Interleukin-6. ResearchGate.

  • Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair. ResearchGate.

Sources

Optimization

Technical Support Center: Troubleshooting MOG (35-55) Peptide Solubility Issues

Introduction Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) is a key encephalitogenic peptide essential for inducing experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice and other models, serving as a corne...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) is a key encephalitogenic peptide essential for inducing experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice and other models, serving as a cornerstone for multiple sclerosis research.[1][2][3] Despite its widespread use, researchers frequently encounter challenges with its solubility, which can impact the consistency and success of EAE induction.

This guide provides a comprehensive, question-and-answer-based approach to understanding and resolving solubility issues with MOG (35-55). We will delve into the peptide's physicochemical properties, provide validated protocols for its dissolution, and offer systematic troubleshooting strategies grounded in peptide chemistry principles.

Understanding the Peptide: A Tale of Two Halves

The solubility of any peptide is dictated by its amino acid sequence. MOG (35-55) presents a unique challenge due to its composition of both hydrophobic (water-repelling) and hydrophilic (water-attracting) residues.

Sequence: H-Met-Glu-Val-Gly-Trp-Tyr-Arg-Ser-Pro-Phe-Ser-Arg-Val-Val-His-Leu-Tyr-Arg-Asn-Gly-Lys-OH[4][5]

  • Hydrophobic Residues: Met, Val, Gly, Trp, Pro, Phe, Leu contribute to its tendency to aggregate.[6]

  • Hydrophilic/Charged Residues: Glu (acidic), Arg, His, Lys (basic) promote solubility in aqueous solutions.

Insolubility often arises when intermolecular hydrophobic interactions overpower the hydrophilic interactions, leading to the formation of aggregates.[7][8] These aggregates can range from invisible micro-aggregates to visible particulates, both of which can compromise the peptide's biological activity and the reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my MOG (35-55) peptide not dissolving, even in water or PBS?

A1: This is the most common issue and typically stems from two factors: aggregation and pH.

  • Aggregation: Lyophilized peptides can form intermolecular β-sheets, making them resistant to dissolution.[6] MOG (35-55) in particular has been shown to exhibit amyloid-like behavior under certain conditions, which is an extreme form of aggregation.[7][8] This is why a systematic approach to breaking up these aggregates is crucial.

  • pH and Isoelectric Point (pI): A peptide is least soluble at its isoelectric point (pI), the pH at which it has no net electrical charge. While the exact pI can vary slightly based on synthesis, MOG (35-55) has more basic residues than acidic ones, giving it a basic pI. Therefore, dissolving it in a neutral pH buffer like PBS (pH 7.4) can sometimes be less effective than dissolving it in pure water or a slightly acidic solution. It is often recommended to first create a stock solution in sterile, deionized water and then dilute it into your buffer of choice, such as PBS or saline.[9]

Q2: What is the definitive, first-step protocol for reconstituting a new vial of MOG (35-55)?

A2: Always start with the gentlest method first to preserve peptide integrity. We recommend Protocol 1: Standard Reconstitution (detailed below). The key is to use high-purity, sterile water as the initial solvent and to aim for a common stock concentration, typically between 1-2 mg/mL.[3][10][11] Many suppliers confirm solubility in water at concentrations of 0.5 mg/mL to 1 mg/mL.[5][12]

Q3: My solution is cloudy or has visible particles after adding water. What should I do?

A3: Cloudiness is a clear sign of aggregation. Do not proceed with your experiment. Instead, follow these sequential troubleshooting steps:

  • Gentle Vortexing: Mix the solution for 1-2 minutes.

  • Gentle Warming: Warm the vial in a 37°C water bath for 5-10 minutes.[13] This can provide the energy needed to break up weak aggregates.

  • Bath Sonication: If warming fails, place the vial in an ultrasonic bath for short bursts (e.g., 5-10 minutes).[5][12][13] This is often very effective. Be careful to monitor the temperature of the water bath, as excessive heat can degrade the peptide.[6]

If the solution becomes clear, you can proceed. If not, you may need to consider an alternative solvent strategy.

Q4: Water and physical methods have failed. What are my options for alternative solvents?

A4: For persistently insoluble MOG (35-55), a stronger solvent may be necessary. However, this must be approached with caution, especially for in vivo studies.

  • Dimethyl Sulfoxide (DMSO): MOG (35-55) is highly soluble in DMSO (≥86 mg/mL).[1][13] The standard method is to dissolve the peptide in a minimal volume of 100% DMSO and then slowly add your aqueous buffer (e.g., PBS) drop-wise while vortexing.[14] Caution: DMSO can be toxic to cells and animals. Ensure the final concentration of DMSO in your working solution is very low (typically <0.5%) and that you run appropriate vehicle controls in your experiments.

  • Dilute Acetic Acid: For peptides with a net positive charge (like MOG (35-55) at neutral pH), dissolving in a dilute aqueous acid like 1% acetic acid can improve solubility by ensuring all basic residues are protonated.[15] After dissolution, you can dilute the solution with your final buffer.

Q5: How should I prepare MOG (35-55) for EAE induction?

A5: For EAE, the peptide must be emulsified in Complete Freund's Adjuvant (CFA). The standard procedure is to first prepare an aqueous solution of the peptide, typically at 2 mg/mL in sterile saline or PBS.[10][16] This aqueous solution is then mixed 1:1 with CFA containing Mycobacterium tuberculosis to create a stable water-in-oil emulsion.[3][11][16] A stable emulsion is critical for a robust immune response and will not disperse when a drop is placed in water.[16]

Q6: What are the best practices for storing MOG (35-55) to prevent solubility issues later?

A6: Proper storage is critical for maintaining peptide integrity and solubility.

  • Lyophilized Peptide: Store the powder desiccated at -20°C or below.[4][12][17] It is stable for years under these conditions.[17]

  • Reconstituted Peptide: Once dissolved, it is imperative to aliquot the stock solution into single-use volumes and store them at -20°C or -80°C.[5][10][12] AVOID REPEATED FREEZE-THAW CYCLES. [4][18] Each freeze-thaw cycle promotes aggregation, which will progressively worsen solubility. A reconstituted solution is typically stable for at least 1-3 months at -20°C.[4]

Data & Protocols

Data Summary Tables

Table 1: Physicochemical Properties of MOG (35-55)

PropertyValueSource(s)
Sequence MEVGWYRSPFSRVVHLYRNGK[4]
Molecular Weight ~2582 g/mol [4][5]
Appearance Lyophilized white powder[5][12]
Purity Typically >95% (by HPLC)[4]

Table 2: Recommended Solvents and Concentrations

SolventRecommended ConcentrationNotes & Best PracticesSource(s)
Sterile Deionized Water 0.5 - 2 mg/mLPrimary choice. Ideal for initial reconstitution. Use high-purity (18 MΩ-cm) water.[4][5][11][12]
Saline / PBS 1 - 2 mg/mLOften used for preparing the peptide for EAE emulsion. May reduce solubility if used for the initial stock. Best to dilute a water-based stock into saline/PBS.[9][10][16]
DMSO ≥86 mg/mLUse as a last resort. Dissolve in minimal 100% DMSO, then slowly dilute with aqueous buffer. Keep final DMSO concentration low (<0.5%).[1][13][14]
Experimental Protocols
Protocol 1: Standard Reconstitution of MOG (35-55)
  • Equilibrate: Allow the vial of lyophilized peptide to come to room temperature in a desiccator before opening. This prevents condensation from forming on the powder.

  • Add Solvent: Using a sterile pipette tip, add the calculated volume of sterile, high-purity water to achieve your target concentration (e.g., 1 mg/mL).

  • Initial Mixing: Gently swirl or vortex the vial for 1-2 minutes to dissolve the peptide.

  • Inspect: Visually inspect the solution against a dark background for any cloudiness or particulates.

  • Aliquot & Store: If the solution is clear, immediately aliquot it into single-use, low-protein-binding tubes. Store at -20°C or -80°C.

Protocol 2: Handling Peptide Aggregates
  • Follow Protocol 1, Steps 1-3. If the solution remains cloudy or contains particulates, proceed down this workflow.

  • Warm: Place the vial in a 37°C water bath for 10 minutes. Gently vortex and inspect.[13]

  • Sonicate: If still insoluble, place the vial in a bath sonicator for 5-10 minute intervals.[12] Check for clarity after each interval. Avoid overheating.

  • Assess: If the solution is now clear, it is ready for use. Aliquot and store immediately as described above.

  • Alternative Solvents: If the peptide remains insoluble, the batch may be highly aggregated. Consider using the DMSO method described in FAQ Q4 for a small test amount to confirm solubility before committing the entire stock.

Visualization of Troubleshooting Workflow

MOG_Solubility_Workflow start Lyophilized MOG (35-55) Peptide protocol1 Protocol 1: Add Sterile Water (1-2 mg/mL) Gentle Vortexing start->protocol1 check1 Is Solution Clear? protocol1->check1 success Ready for Use Aliquot & Store at -20°C / -80°C check1->success Yes troubleshoot Troubleshooting Required (Cloudy / Particulates) check1->troubleshoot No warm Warm to 37°C (10 min) troubleshoot->warm check2 Is Solution Clear? warm->check2 check2->success Yes sonicate Bath Sonicate (5-10 min intervals) check2->sonicate No check3 Is Solution Clear? sonicate->check3 check3->success Yes last_resort Alternative Solvents: 1. Minimal DMSO -> Dilute 2. Dilute Acetic Acid (Use with caution for in vivo work) check3->last_resort No

Sources

Troubleshooting

Technical Support Center: Navigating the Influence of TFA Counter-Ion on MOG (35-55) EAE Induction

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to our dedicated technical support resource for researchers utilizing the MOG (35-55)-induced Experimental Autoimmune Encephalomyelitis (EAE...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support resource for researchers utilizing the MOG (35-55)-induced Experimental Autoimmune Encephalomyelitis (EAE) model. This guide, curated by our team of application scientists, delves into a frequently overlooked yet critical variable in EAE studies: the trifluoroacetate (TFA) counter-ion present in synthetic MOG (35-55) peptides. Subtle variations in your MOG immunization protocols can significantly influence disease type, onset, severity, and overall incidence.[1] Understanding and addressing the potential impact of the TFA counter-ion is paramount for ensuring the reproducibility and reliability of your experimental findings.

Troubleshooting Guide: MOG (35-55) EAE Induction Issues

This section is designed to help you diagnose and resolve common issues encountered during MOG (35-55) EAE experiments that may be linked to the peptide's counter-ion.

Observed Issue Potential Cause Related to TFA Counter-Ion Recommended Solution & Rationale
Variable EAE Incidence and Onset The presence and concentration of TFA can vary between different batches of MOG (35-55) peptide, leading to inconsistent T-cell activation and disease induction. Studies have shown that replacing TFA with acetate can delay disease onset.[1][2]Solution: Perform a salt exchange on your MOG (35-55) peptide to replace the TFA with a more biologically compatible counter-ion like acetate or hydrochloride.[3][4] This will ensure a more consistent peptide formulation for immunization.
Reduced or Atypical Disease Severity TFA can alter the secondary structure and solubility of the MOG (35-55) peptide, potentially affecting its immunogenicity and the subsequent T-cell response.[3][5] Some studies suggest that MOG (35-55) with acetate as the counter-ion has a more pronounced effect on disease development compared to the TFA salt form.[6][7]Solution: Consider sourcing MOG (35-55) as an acetate or hydrochloride salt. If only the TFA salt is available, perform a salt exchange. Characterize your peptide solution after reconstitution to ensure its concentration and integrity.
Inconsistent Results Between Peptide Batches The peptide fraction of purified MOG (35-55) can vary significantly, with the remainder of the mass often being the TFA counter-ion.[1][8] This means that even if you use the same weight of peptide from different batches, the actual amount of MOG (35-55) peptide may differ, leading to variability in EAE induction.Solution: Always request the certificate of analysis for your MOG (35-55) peptide to know the peptide purity and content. Standardize your protocol based on the net peptide content rather than the gross weight of the lyophilized powder.
Poor Peptide Solubility The TFA counter-ion can influence the solubility of the MOG (35-55) peptide in aqueous solutions.[3] Incomplete dissolution can lead to inaccurate dosing and reduced immunogenicity.Solution: Ensure complete dissolution of the peptide in your chosen vehicle (e.g., saline or PBS) before emulsification with Complete Freund's Adjuvant (CFA). If solubility issues persist, consider a salt exchange to a more soluble form.

Experimental Protocol: TFA Salt Exchange for MOG (35-55) Peptide using HCl

This protocol describes a common method for replacing TFA counter-ions with hydrochloride (HCl), a stronger acid.[3][4][9] This procedure is critical for researchers aiming to minimize the confounding effects of TFA in their in vivo studies.

Rationale: The principle of this method is to introduce a stronger acid (HCl, pKa ≈ -7) than TFA (pKa ≈ 0.2). The excess of H+ ions from HCl will protonate the trifluoroacetate anions, forming trifluoroacetic acid, which is volatile and can be removed by lyophilization. The peptide is then left with chloride as the counter-ion.

Step-by-Step Methodology:

  • Peptide Dissolution: Dissolve the MOG (35-55)-TFA peptide in sterile, distilled water at a concentration of 1 mg/mL.[3] Expert Tip: Ensure the peptide is fully dissolved before proceeding. Gentle vortexing or brief sonication may be required.

  • Acidification: Add 100 mM HCl to the peptide solution to a final concentration of 2-10 mM.[3] Causality: This concentration of HCl is sufficient to protonate the TFA without causing significant peptide degradation.

  • Incubation: Allow the solution to stand at room temperature for at least one minute.[3] Expert Tip: This brief incubation ensures the salt exchange reaction reaches equilibrium.

  • Freezing: Flash-freeze the solution in liquid nitrogen.[3] Rationale: Rapid freezing prevents the formation of large ice crystals that could damage the peptide structure.

  • Lyophilization: Lyophilize the frozen solution overnight until all the liquid has been removed.[3] Causality: This step removes both the water and the volatile trifluoroacetic acid.

  • Repetition: To ensure complete removal of TFA, repeat steps 1-5 at least two more times.[3]

  • Final Reconstitution: After the final lyophilization, reconstitute the MOG (35-55)-HCl peptide in your desired sterile buffer (e.g., PBS or saline) for your EAE induction protocol.[3]

TFA_Salt_Exchange_Workflow cluster_protocol TFA Salt Exchange Workflow start Start: MOG (35-55)-TFA Peptide dissolve 1. Dissolve Peptide (1 mg/mL in dH2O) start->dissolve add_hcl 2. Add 100 mM HCl (Final conc. 2-10 mM) dissolve->add_hcl incubate 3. Incubate (1 min at RT) add_hcl->incubate freeze 4. Freeze (Liquid Nitrogen) incubate->freeze lyophilize 5. Lyophilize (Overnight) freeze->lyophilize repeat Repeat Steps 1-5 (2 more times) lyophilize->repeat repeat->dissolve Yes reconstitute Final Reconstitution in desired buffer repeat->reconstitute No end End: MOG (35-55)-HCl Peptide reconstitute->end

Caption: Workflow for TFA Salt Exchange of MOG (35-55) Peptide.

Frequently Asked Questions (FAQs)

Q1: Why is the TFA counter-ion present in my MOG (35-55) peptide?

A: Trifluoroacetic acid (TFA) is a strong acid commonly used during the solid-phase synthesis and purification of synthetic peptides like MOG (35-55).[3][5] It is used for cleaving the peptide from the resin and as an ion-pairing agent during reverse-phase HPLC purification.[5] While effective for these purposes, residual TFA remains as a counter-ion to the positively charged residues in the peptide sequence.[3]

Q2: What is the published evidence for TFA affecting EAE induction?

A: Several studies have highlighted the influence of the counter-ion on EAE induction. For instance, one study found that replacing TFA with acetate in the MOG (35-55) preparation delayed the onset of the disease.[1][2] Another study reported that MOG (35-55) peptides with acetate showed a more pronounced effect on disease development compared to those containing TFA.[6][7] These findings underscore that the counter-ion is a critical factor to consider in EAE experiments.[1][8]

Q3: Should I always remove TFA before my EAE experiment?

A: While not always mandatory, it is highly recommended, especially when observing variability in your EAE model or when comparing results across different batches of peptide. Removing TFA and standardizing the salt form of your MOG (35-55) peptide will enhance the reproducibility and consistency of your EAE induction. If you are unable to perform a salt exchange, it is crucial to be aware of the potential for TFA to influence your results and to report the salt form of the peptide used in your publications.

Q4: What are the alternatives to TFA salt forms of MOG (35-55)?

A: Many peptide synthesis companies offer MOG (35-55) as an acetate or hydrochloride salt. When purchasing your peptide, you can inquire about the availability of these alternative salt forms. These are generally more biologically compatible and may reduce the variability in your EAE experiments.

Q5: Besides EAE induction, are there other concerns with TFA in biological assays?

A: Yes, residual TFA can be detrimental to a range of downstream applications. It can alter the secondary structure and solubility of peptides, potentially impacting their biological function in in-vitro assays.[5] For in-vivo studies, the potential toxicity of TFA is also a concern.[5][10]

TFA_Interference_Mechanisms cluster_mechanisms Potential Mechanisms of TFA Interference in EAE Induction TFA TFA Counter-Ion (from peptide synthesis) Peptide_Structure Alteration of MOG (35-55) Peptide - Secondary Structure - Solubility - Aggregation TFA->Peptide_Structure Impacts APC Antigen Presenting Cell (APC) Peptide_Structure->APC Affects Antigen Uptake & Processing T_Cell T-Cell APC->T_Cell Altered Antigen Presentation EAE_Outcome Altered EAE Outcome - Delayed Onset - Reduced Severity - Variability T_Cell->EAE_Outcome Modulated T-Cell Activation & Differentiation

Caption: Potential Mechanisms of TFA Interference in EAE Induction.

References

  • LifeTein. (2024, March 27). How to remove TFA from synthetic peptides using HCl?[Link]

  • BioKB. Effects of peptide fraction and counter ion on the development of clinical signs in experimental autoimmune encephalomyelitis. [Link]

  • AAPPTec. Post Cleavage Purification and Analysis of Peptides; TFA removal. [Link]

  • ResearchGate. (2024, July 2). Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). [Link]

  • Scribd. Removing Trifluoroacetic Acid (TFA) From Peptides. [Link]

  • eScholarship. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study. [Link]

  • ResearchGate. Effects of peptide fraction and counter ion on the development of clinical signs in experimental autoimmune encephalomyelitis | Request PDF. [Link]

  • PubMed. (2014, February 13). Effects of peptide fraction and counter ion on the development of clinical signs in experimental autoimmune encephalomyelitis. [Link]

  • PubMed. (2024, July 10). Dosage and organic acid residue of myelin oligodendrocyte glycoprotein35-55 peptide influences immunopathology and development of Bacillus Calmette-Guérin induced experimental autoimmune encephalomyelitis. [Link]

  • Toxic Docs. (2007, November 26). Elimination and exchange of trifluoroacetate counter-ion from cationic peptides: a critical evaluation of different approaches. [Link]

  • PMC. (2022, August 29). The impact of counterions in biological activity: case study of antibacterial alkylguanidino ureas. [Link]

Sources

Optimization

Technical Support Center: Improving Emulsification of MOG (35-55) and CFA

Welcome to the technical support center for the preparation of Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) and Complete Freund's Adjuvant (CFA) emulsions. This guide is designed for researchers, scientists, and dru...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the preparation of Myelin Oligodendrocyte Glycoprotein (MOG) (35-55) and Complete Freund's Adjuvant (CFA) emulsions. This guide is designed for researchers, scientists, and drug development professionals actively working on inducing Experimental Autoimmune Encephalomyelitis (EAE), the most common animal model for Multiple Sclerosis.[1][2][3] A stable and effective emulsion is the cornerstone of a successful and reproducible EAE model.[3][4] This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common hurdles in your experimental workflow.

Troubleshooting Guide: Common Emulsification Issues

A flawless MOG/CFA emulsion is critical for the consistent induction of EAE.[3][4] Below are common problems encountered during the emulsification process, their likely causes, and actionable solutions.

Issue 1: Emulsion is Unstable and Separates into Phases

Symptoms:

  • Visible separation of the aqueous (MOG solution) and oil (CFA) layers, either immediately or after a short period.[1]

  • The mixture appears translucent or unevenly milky, rather than opaque and homogenous.

  • A drop of the emulsion disperses immediately when added to a beaker of water.[3][5][6][7]

Causality: An unstable emulsion indicates insufficient mixing, preventing the formation of a stable water-in-oil suspension. The goal is to create microscopic droplets of the aqueous antigen solution encapsulated within the oil-based adjuvant.[4] This structure ensures a slow, sustained release of the antigen, which is crucial for mounting a robust immune response.[4]

Solutions:

  • Increase Mixing Time and Force: Many protocols suggest a minimum of 10-20 minutes of vigorous mixing.[1] For the two-syringe method, some researchers extend this to 45 minutes or even longer to achieve a stable emulsion.[3]

  • Optimize Your Technique:

    • Two-Syringe Method: Ensure a forceful and rapid exchange of the mixture between the two syringes.[1][5] A narrow connector or a partially closed three-way stopcock can increase the shear force, aiding in the formation of smaller droplets.[1]

    • Vortexing: While less common, extended vortexing (e.g., 45 minutes) can also be effective, though the two-syringe method is often preferred for better control.[1][3]

    • Sonication: Brief cycles of sonication (e.g., 3 cycles of 10 seconds) can be used to emulsify the solution until it becomes white and viscous.[8]

  • Maintain Low Temperatures: Preparing the emulsion on ice can increase the viscosity of the CFA, which can aid in the emulsification process.[1]

Issue 2: Emulsion is Too Thin or Not Viscous Enough

Symptoms:

  • The final mixture is runny and lacks the thick, paste-like consistency often described as "toothpaste-like".[3]

  • The emulsion does not hold its shape when dropped onto a surface.

Causality: The viscosity of the emulsion is a good indicator of its stability and the proper encapsulation of the aqueous phase. A low viscosity may suggest that a water-in-oil emulsion has not been fully formed.

Solutions:

  • Verify Component Ratios: The most common and recommended ratio is 1:1 (v/v) of MOG solution to CFA.[1] Deviating from this can impact the final consistency.

  • Continue Mixing: Insufficient mixing is a primary cause of low viscosity. Continue the emulsification process until the desired thickness is achieved.

  • Check Reagent Quality: Ensure that the CFA has been stored correctly (typically at 4°C) and that the Mycobacterium tuberculosis is properly suspended before use.[1]

Issue 3: High Variability in EAE Induction Between Experiments

Symptoms:

  • Inconsistent disease onset, severity, or incidence in mice, even when using the same protocol.[9][10]

Causality: Variability in the EAE model can often be traced back to inconsistencies in the preparation of the MOG/CFA emulsion.[3][4] The quality of the emulsion directly impacts antigen presentation and the subsequent immune response.[4]

Solutions:

  • Standardize Your Protocol: Meticulously document and adhere to a standardized protocol for emulsion preparation. This includes mixing time, speed, and temperature.

  • Implement Quality Control Checks: Before each use, perform a "drop test" by placing a small drop of the emulsion into a beaker of cold water. A stable water-in-oil emulsion will hold its shape and not disperse.[5][6][7][11]

  • Microscopic Examination: For a more rigorous quality check, examine a small sample of the emulsion under a microscope. A good emulsion will show small, uniform droplets.[3][12]

  • Use a Homogenizer: For maximum reproducibility, consider using a homogenizer, which can produce highly uniform and stable emulsions, reducing inter-experimental variability.[3][4]

Frequently Asked Questions (FAQs)

Preparation and Handling

Q1: What is the optimal ratio of MOG (35-55) to CFA? A 1:1 volume ratio of MOG peptide solution to CFA is the most widely used and recommended ratio for inducing EAE.[1]

Q2: How should I dissolve and store the MOG (35-55) peptide? Lyophilized MOG (35-55) peptide is typically dissolved in sterile, double-distilled water or saline to a stock concentration (e.g., 2 mg/mL).[1][5] Aliquot the stock solution and store it at -20°C to avoid repeated freeze-thaw cycles.[1][5] For peptides with poor solubility, gentle warming to 37°C or brief sonication may help.[13]

Q3: Can I store the prepared MOG/CFA emulsion? Yes, a stable MOG/CFA emulsion can be stored for several days to weeks at 4°C.[1][4][6][14] Some studies have shown that emulsions can be stored for up to 15 weeks at 4°C without losing their ability to induce EAE.[4][14][15] However, it is always recommended to perform a quality control check (e.g., the drop test) before using a stored emulsion.[6]

Q4: Should I use glass or plastic syringes for emulsification? While traditionally, glass syringes were recommended, many labs now successfully use plastic syringes without any issues.[6] The key is to ensure a good seal with the connector to prevent leakage during the vigorous mixing process.

Emulsification Technique

Q5: What is the "two-syringe method" and why is it so common? The two-syringe method involves connecting two syringes with a Luer lock or a three-way stopcock and passing the MOG/CFA mixture back and forth between them.[1][5][16] This technique is popular because it generates a high shear force, which is effective at creating the small, uniform droplets necessary for a stable water-in-oil emulsion.[4]

Q6: How do I know when the emulsion is ready? There are several indicators of a well-formed emulsion:

  • Visual Appearance: The mixture should be thick, opaque, and uniformly white.[1][8]

  • Viscosity: It should have a stiff, paste-like consistency.[1][3]

  • The Drop Test: A drop of the emulsion placed in water should remain intact and not disperse.[3][5][6][7][11] This is a critical quality control step.[5]

Scientific Principles

Q7: Why is a water-in-oil emulsion necessary for EAE induction? A water-in-oil emulsion, where the aqueous MOG solution is encapsulated in the CFA oil, creates a depot effect at the injection site.[4] This allows for the slow and sustained release of the antigen, which is crucial for activating and priming the T cells that mediate the autoimmune response in EAE.[4]

Q8: What is the role of Mycobacterium tuberculosis in CFA? The heat-killed Mycobacterium tuberculosis in CFA acts as a potent immunostimulant.[4][16] Its components activate the innate immune system, attracting macrophages and other immune cells to the injection site, which enhances the overall immune response to the MOG peptide and helps to break self-tolerance.[4][16][17]

Protocols and Data

Detailed Protocol: Two-Syringe Emulsification
  • Preparation: Thaw the MOG (35-55) stock solution and bring the CFA to room temperature. Vigorously vortex the CFA to ensure the Mycobacterium tuberculosis is fully resuspended.[16]

  • Syringe Loading: Draw up equal volumes of the MOG solution and CFA into two separate syringes (e.g., 1 mL of each).[1]

  • Connection: Securely connect the two syringes using a three-way stopcock or a Luer lock connector. Expel any air bubbles.[1][5]

  • Emulsification: Begin by pushing the plunger of the CFA syringe to move the oil into the aqueous solution. Then, rapidly and forcefully pass the mixture back and forth between the syringes for at least 10-20 minutes.[1][5]

  • Quality Control: After mixing, perform the drop test. Place a single drop of the emulsion into a beaker of cold water. The drop should remain cohesive and not disperse.[5][6]

  • Loading for Injection: Consolidate the emulsion into one syringe and attach the appropriate needle for injection (e.g., 27G).[1]

Quantitative Summary Table
ParameterRecommended ValueRationale
MOG:CFA Ratio 1:1 (v/v)Ensures proper formation of a water-in-oil emulsion.[1]
MOG (35-55) Dose 50-300 µ g/mouse Dose can be varied to modulate disease severity.[1][14][18]
CFA Concentration 1-5 mg/mL M. tuberculosisHigher concentrations can increase immune response but may be restricted by institutional guidelines.[1]
Emulsification Time 10-45 minutesSufficient time is needed to create a stable emulsion with small, uniform droplets.[1][3]
Storage 4°CMaintains emulsion stability for several days to weeks.[1][6]

Visual Guides

Emulsification Workflow Diagram

EmulsificationWorkflow cluster_prep Preparation cluster_emulsify Emulsification cluster_qc Quality Control cluster_inject Injection MOG Thaw MOG (35-55) Solution Load Load Equal Volumes into Syringes MOG->Load CFA Resuspend CFA CFA->Load Mix Forceful Mixing (10-20 min) Load->Mix Connect Syringes DropTest Perform Drop Test Mix->DropTest Check Stability DropTest->Mix If Unstable LoadInject Load into Injection Syringe DropTest->LoadInject If Stable Inject Inject Animal LoadInject->Inject

Caption: Workflow for MOG/CFA Emulsion Preparation.

Troubleshooting Logic Diagram

TroubleshootingLogic Start Emulsion Issue? Separation Phase Separation? Start->Separation Viscosity Low Viscosity? Start->Viscosity Variability High Variability? Start->Variability Separation->Viscosity No Sol_Mix Increase Mixing Time & Force Separation->Sol_Mix Yes Viscosity->Variability No Viscosity->Sol_Mix Yes Sol_Ratio Verify 1:1 Ratio Viscosity->Sol_Ratio Yes Sol_QC Implement QC (Drop Test) Variability->Sol_QC Yes Sol_Standardize Standardize Protocol Variability->Sol_Standardize Yes

Caption: Logic for Troubleshooting Emulsion Problems.

References

  • Experimental Autoimmune Encephalomyelitis in the Mouse. PubMed Central - NIH.[Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. PubMed Central - NIH.[Link]

  • An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. PubMed.[Link]

  • Induction of Experimental Autoimmune Encephalomyelitis in a Mouse Model. JoVE.[Link]

  • Experimental Autoimmune Encephalomyelitis in Mice. PubMed Central - NIH.[Link]

  • Experimental Autoimmune Encephalomyelitis. Multiple Sclerosis Discovery Forum.[Link]

  • Standardization of Antigen-Emulsion Preparations for the Induction of Autoimmune Disease Models. PubMed Central - NIH.[Link]

  • Preparation of the MOG/CFA emulsion. ResearchGate.[Link]

  • A Rapid, Simple, and Standardized Homogenization Method to Prepare Antigen/Adjuvant Emulsions for Inducing Experimental Autoimmune Encephalomyelitis. JoVE.[Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. PubMed Central - NIH.[Link]

  • Could anyone give me some details about how to make good MOG and CFA emulsion? ResearchGate.[Link]

  • What is the durability of MOG peptide-adjuvant emulsion? ResearchGate.[Link]

  • Preparing an Antigen-Adjuvant Emulsion to Induce Autoimmune Encephalomyelitis. JoVE.[Link]

  • FAQ - Test emulsions Freund's incomplete complete adjuvant. BTB Emulsions.[Link]

  • I have a problem with inducing EAE in mouse. What could I do? ResearchGate.[Link]

  • Induction of Experimental Autoimmune Encephalomyelitis With Recombinant Human Myelin Oligodendrocyte Glycoprotein in Incomplete Freund's Adjuvant in Three Non-human Primate Species. PubMed Central.[Link]

  • Guidelines for the Use of Adjuvants. University of Maryland Research.[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Pertussis Toxin Dosing for EAE

A Guide for Researchers and Application Scientists Welcome to our technical support guide for optimizing the use of pertussis toxin (PTX) in Experimental Autoimmune Encephalomyelitis (EAE) models. As a Senior Application...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers and Application Scientists

Welcome to our technical support guide for optimizing the use of pertussis toxin (PTX) in Experimental Autoimmune Encephalomyelitis (EAE) models. As a Senior Application Scientist, I understand that achieving a consistent and appropriately severe EAE model is paramount for generating reliable data. The single most critical, and often challenging, variable to control is the dose of PTX. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to provide you with both the practical steps and the scientific rationale needed to master this crucial aspect of your EAE studies.

Part 1: Foundational Knowledge - Understanding the "Why"

This section addresses the fundamental principles of PTX's role in EAE, which is essential for making informed decisions during protocol optimization.

Q1: What is the precise role of pertussis toxin (PTX) in EAE induction?

Pertussis toxin is an indispensable co-adjuvant in many EAE models, particularly in C57BL/6 mice.[1][2] Its role is multifaceted and not entirely understood, but its primary EAE-promoting effects are attributed to two key mechanisms:

  • Increased Blood-Brain Barrier (BBB) Permeability: PTX is widely believed to increase the permeability of the BBB, which is normally restrictive to immune cells.[3][4][5] This action facilitates the entry of pathogenic, myelin-specific T cells from the periphery into the central nervous system (CNS), a critical initiating event for the inflammatory cascade that leads to demyelination.[6][7]

  • Immunomodulation and Adjuvant Activity: PTX acts as a powerful adjuvant that enhances the overall immune response. It achieves this by ADP-ribosylating the alpha-subunit of inhibitory G-proteins (Gi), which uncouples them from their receptors.[8][9] This interference with chemokine signaling pathways affects cell trafficking and promotes the development of pro-inflammatory Th1 and Th17 cells, which are key drivers of EAE pathology.[5][10]

Q2: Why is adjusting the PTX dose the most critical step for controlling EAE severity?

The development of clinical EAE follows a distinct dose-response curve with respect to PTX. This relationship makes the toxin dose the most effective tool for modulating disease outcome.[11][12]

  • Too Low a Dose: An insufficient dose of PTX will fail to adequately permeabilize the BBB or provide the necessary adjuvant effect, resulting in low disease incidence, delayed onset, or very mild clinical signs.[12]

  • Too High a Dose: An excessive dose can lead to rapid, severe disease progression and unacceptably high mortality rates, confounding experimental results and raising ethical concerns.[13]

Factors such as mouse strain, age, microbiome, and general stress levels can significantly influence EAE susceptibility.[10][14] Adjusting the PTX dose allows you to compensate for these variables and standardize the model to achieve a desired level of severity suitable for your experimental window.[11]

Part 2: Troubleshooting Common EAE Induction Issues

This section provides direct, actionable advice for problems frequently encountered in the lab.

Q3: My EAE incidence is low and the disease is too mild. How do I troubleshoot this?

This is the most common issue researchers face. A systematic approach is required.

  • Primary Suspect: PTX Dose is Too Low. The first and most likely cause is an insufficient dose of PTX for the specific mice in your facility. Increase the dose in increments of 50-100 ng per mouse in a pilot study to find the optimal concentration.[12]

  • Secondary Factors to Investigate:

    • Mouse Strain, Age, and Supplier: Ensure you are using female C57BL/6 mice between 9-13 weeks of age, as they provide the most consistent results.[11][14] EAE susceptibility can vary between vendors and even between different barrier facilities from the same vendor.

    • Stress: High-stress levels prior to and during the induction phase can suppress the immune response and reduce EAE severity.[14][15] Minimize handling, noise, and transportation.

    • Emulsion Quality: An unstable or poorly prepared MOG/CFA emulsion will result in inadequate immunization. Confirm your emulsion is stable by placing a drop in water; it should not disperse.[6]

    • Injection Technique: Ensure your subcutaneous injections create a distinct bleb and that the emulsion does not leak out. Similarly, confirm intraperitoneal (i.p.) administration of PTX is performed correctly.[15]

Q4: My mice are developing overly severe EAE with rapid weight loss and high mortality. What's wrong?

This scenario is almost always caused by a PTX dose that is too high for your specific experimental conditions.[13]

  • Immediate Action: Reduce the PTX dose for your next cohort. A reduction of 100 ng per mouse is a reasonable starting point.

  • Consider a Pilot Study: If you are using a new supplier of mice or PTX, always run a small pilot group with a range of PTX doses (e.g., 100 ng, 200 ng, 300 ng) to establish the optimal dose before committing to a large-scale experiment.

Q5: My EAE model is inconsistent. I get good results in one experiment but poor results in the next. Why?

Variability is a major challenge in EAE modeling. The leading cause is often overlooked:

  • PTX Lot-to-Lot Variability: The potency of PTX can vary by as much as 10-fold between different manufacturing lots.[11] You must re-titrate your PTX dose every time you receive a new lot number. What worked for the previous lot may be too strong or too weak with the new one.

  • Inconsistent Reagent Preparation: PTX in solution has a limited half-life, even on ice.[14] To ensure every mouse receives the same effective dose, always prepare a single master mix of diluted PTX for the entire experimental group rather than diluting it on a per-mouse basis.[11]

  • Changes in Animal Husbandry: Subtle changes in the animal facility environment, diet, or even the personnel handling the mice can introduce stress and affect immune responses, leading to variability.[15]

Part 3: Protocols and Data Summaries

This section provides standardized protocols and data tables to guide your experimental setup.

Experimental Protocol: PTX Reconstitution and Administration

This protocol is designed to maximize reproducibility for EAE induction in C57BL/6 mice.

Materials:

  • Pertussis Toxin (often supplied in a glycerol buffer)

  • Sterile, cold (4°C) Phosphate-Buffered Saline (PBS)

  • Sterile polypropylene tubes

  • 1 mL syringes and 27-30 gauge needles

Procedure:

  • Calculate Total Volume: Determine the total volume of PTX solution needed. Plan for 0.1 mL per injection per mouse, plus a 20% overage to account for hub loss.

    • Example: For 20 mice receiving two doses each, you need 20 mice * 0.1 mL/mouse * 2 doses = 4.0 mL. With overage, prepare 4.8 mL total.

  • Prepare Master Mix: In a single sterile polypropylene tube, add the total required volume of cold, sterile PBS.

  • Add PTX to PBS: Briefly centrifuge the PTX vial to ensure all liquid is at the bottom. Carefully pipette the required amount of PTX stock into the tube of cold PBS. Mix gently by inversion. Always keep the diluted PTX solution on ice. [14]

  • Administer Day 0 Dose: Within 1-2 hours of the subcutaneous MOG/CFA immunization, inject each mouse i.p. with 0.1 mL of the diluted PTX solution.[10][14]

  • Administer Day 2 Dose: Approximately 48 hours (22-26 hours is also cited) after the first PTX injection, administer a second i.p. injection of 0.1 mL of freshly prepared PTX solution to each mouse.[6][10]

    • Self-Validation Note: Preparing the solution fresh each day and using a master mix for the entire cohort are critical steps to reduce variability.[11]

Data Presentation: Recommended PTX Starting Doses

The following table provides empirically derived starting dose ranges for common EAE models. Remember, these are starting points and must be optimized for your laboratory. [11]

Mouse StrainAntigenRecommended PTX Dose Range (per mouse)Administration ScheduleKey References
C57BL/6 MOG35-55100 - 600 ngi.p. or i.v. on Day 0 and Day 2[6][12][16]
SJL PLP139-151110 - 400 ngi.p. on Day 0 (sometimes also Day 2)[2][6][17]

Note on SJL mice: PTX has a more complex effect in the relapsing-remitting SJL model. It can increase the severity of the initial disease wave but may reduce the incidence of subsequent relapses.[17][18]

Part 4: Visualization of Workflows and Mechanisms

Diagrams

The following diagrams visualize the experimental workflow and the underlying mechanism of PTX action in EAE.

EAE_Workflow cluster_prep Day 0: Preparation cluster_induction Day 0: Induction cluster_boost Day 2 cluster_monitoring Day 7 Onwards prep_emulsion Prepare MOG/CFA Emulsion immunize Immunize Mice s.c. with MOG/CFA Emulsion prep_ptx Prepare PTX Solution (Keep on Ice) inject_ptx0 Inject PTX i.p. (within 2 hours) immunize->inject_ptx0 ~1-2 hours inject_ptx2 Administer 2nd Dose of PTX i.p. inject_ptx0->inject_ptx2 48 hours monitor Daily Monitoring: Clinical Score & Weight inject_ptx2->monitor

Caption: Standard experimental workflow for EAE induction using MOG and PTX.

PTX_Mechanism cluster_cell Immune Cell cluster_bbb Blood-Brain Barrier cluster_cns Central Nervous System (CNS) PTX Pertussis Toxin (PTX) Gi Inhibitory G-protein (Gi) PTX->Gi ADP-Ribosylates (Inactivates) BBB BBB Endothelial Cells PTX->BBB Increases Adhesion Molecule Expression GPCR Chemokine Receptor (GPCR) GPCR->Gi activates AC Adenylate Cyclase Gi->AC inhibits cAMP cAMP AC->cAMP produces Permeability Increased Permeability BBB->Permeability TCell Pathogenic T-Cells Permeability->TCell Facilitates Entry Inflammation Inflammation & Demyelination TCell->Inflammation

Caption: Proposed mechanism of PTX in facilitating EAE development.

References

  • Yin, J., et al. (2010). Centrally Administered Pertussis Toxin Inhibits Microglia Migration to the Spinal Cord and Prevents Dissemination of Disease in an EAE Mouse Model. PLoS ONE. [Link]

  • Marques, C. P., et al. (2018). Active Induction of Experimental Autoimmune Encephalomyelitis in C57BL/6 Mice. Methods in Molecular Biology. [Link]

  • McGuire, J. L., et al. (2021). Pertussis Toxin Inhibits Encephalitogenic T-Cell Infiltration and Promotes a B-Cell-Driven Disease during Th17-EAE. International Journal of Molecular Sciences. [Link]

  • Hofstetter, H. H., et al. (2007). Repetitive Pertussis Toxin Promotes Development of Regulatory T Cells and Prevents Central Nervous System Autoimmune Disease. PLoS ONE. [Link]

  • Miller, S. D., & Karman, J. (2007). Experimental Autoimmune Encephalomyelitis in the Mouse. Current Protocols in Immunology. [Link]

  • O'Connor, R. A., et al. (2005). Blood-Brain Barrier Disruption And Lesion Localisation In Experimental Autoimmune Encephalomyelitis With Predominant Cerebellar/Brainstem Clinical Signs. Neuropathology and Applied Neurobiology. [Link]

  • Melvin, J. A., et al. (2013). Pertussis toxin and adenylate cyclase toxin: key virulence factors of Bordetella pertussis and cell biology tools. Pathogens and Disease. [Link]

  • ResearchGate. (n.d.). EAE disease severity and pertussis toxin concentration. Female C57BL/6J mice. ResearchGate. [Link]

  • Racke, M. K., et al. (2002). Pertussis toxin modulates the immune response to neuroantigens injected in incomplete Freund's adjuvant: induction of Th1 cells and experimental autoimmune encephalomyelitis in the presence of high frequencies of Th2 cells. The Journal of Immunology. [Link]

  • West Virginia University IACUC. (2023). Model Guidance Sheet: Experimental Autoimmune Encephalitis (EAE). WVU IACUC. [Link]

  • Johnson, K. R., et al. (2018). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair. Journal of Visualized Experiments. [Link]

  • Wang, D., et al. (2008). Pertussis Toxin Induces Angiogenesis in Brain Microvascular Endothelial Cells. Journal of Neuroscience Research. [Link]

  • The Native Antigen Company. (2019). Pertussis Toxin: The Nuts and Bolts. The Native Antigen Company. [Link]

Sources

Optimization

Minimizing mouse-to-mouse variability in MOG (35-55) EAE

Welcome to the technical support center for the Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide-induced Experimental Autoimmune Encephalomyelitis (EAE) model. This resource is designed for researchers, scientists...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide-induced Experimental Autoimmune Encephalomyelitis (EAE) model. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions to help minimize mouse-to-mouse variability and ensure robust, reproducible results.

Introduction to the MOG (35-55) EAE Model

The MOG (35-55) induced EAE in C57BL/6 mice is the most widely used animal model for multiple sclerosis (MS).[1][2][3] This model recapitulates many of the clinical and pathological features of human MS, particularly the chronic progressive form of the disease.[4][5][6] EAE is induced by immunizing susceptible mouse strains, like the C57BL/6, with the MOG (35-55) peptide emulsified in Complete Freund's Adjuvant (CFA), followed by the administration of pertussis toxin (PTX).[7][8] This process triggers a CD4+ T-cell-mediated autoimmune response against the myelin sheath of the central nervous system (CNS), leading to inflammation, demyelination, and axonal damage.[9][10]

Troubleshooting Guides

Issue 1: Inconsistent or Low EAE Incidence

A common challenge is achieving a high and consistent incidence of EAE, which should typically be between 80-100% in C57BL/6 mice.[5][7][8] Low or variable incidence can often be traced back to suboptimal immunization procedures.

  • Improper Emulsion Preparation: The quality of the MOG/CFA emulsion is arguably the most critical factor for successful EAE induction.[9] An unstable or improperly mixed emulsion will not provide the sustained antigen release necessary to trigger a robust immune response.

    • Detailed Protocol for Stable Emulsion Preparation:

      • Reagent Preparation:

        • Dissolve lyophilized MOG (35-55) peptide in sterile, endotoxin-free PBS or ddH₂O to a final concentration of 2 mg/mL.[9] Store aliquots at -20°C and avoid repeated freeze-thaw cycles.[8][12]

        • Ensure the CFA is supplemented with Mycobacterium tuberculosis (H37Ra) at a concentration of 1-4 mg/mL.[9][13] Thoroughly resuspend the mycobacteria by vortexing or sonicating before use.

      • Emulsification (Two-Syringe Method):

        • Using two Luer-lock syringes connected by a three-way stopcock, draw up equal volumes of the MOG (35-55) solution and the CFA.[9][12]

        • Forcefully pass the mixture back and forth between the syringes for at least 10-20 minutes.[9] The emulsion is ready when it becomes thick, white, and viscous.[8]

        • Quality Control Check: Place a small drop of the emulsion into a beaker of cold water. A stable emulsion will not disperse and will remain as a cohesive droplet.[12] If it disperses, continue mixing.

  • Suboptimal Immunization Technique: The location and method of injection are crucial for proper antigen presentation to the immune system.

    • Step-by-Step Immunization Protocol:

      • Anesthetize the mouse to ensure proper and safe administration.[4][14]

      • Inject a total of 200 µL of the emulsion subcutaneously (s.c.) divided between two sites, typically the upper back and the flank.[7][12][15]

      • After injection, leave the needle in place for 10-15 seconds to prevent leakage of the viscous emulsion.[15]

  • Pertussis Toxin (PTX) Issues: PTX is essential for facilitating the entry of encephalitogenic T cells into the CNS.[7]

    • PTX Administration & Considerations:

      • Administer PTX intraperitoneally (i.p.) on the day of immunization (Day 0) and again 24-48 hours later (Day 1 or 2).[7][8][15]

      • The potency of PTX can vary significantly between batches and suppliers.[1] It is crucial to titrate each new batch to determine the optimal dose. Doses typically range from 100-500 ng per mouse.[1][8]

      • Some studies have shown that omitting PTX can result in a milder, more variable disease course, which may be desirable for certain research questions but can also lead to lower incidence.[16][17]

EAE_Induction_Workflow cluster_prep Preparation cluster_emulsion Emulsification cluster_immunization Immunization (Day 0) cluster_boost Boost (Day 1-2) MOG_prep Prepare MOG (35-55) (2 mg/mL in PBS) Syringe_mix Mix MOG & CFA (Two-Syringe Method) MOG_prep->Syringe_mix CFA_prep Prepare CFA (with M. tuberculosis) CFA_prep->Syringe_mix PTX_prep Prepare PTX Solution PTX_inject1 Inject PTX i.p. (First Dose) PTX_prep->PTX_inject1 PTX_inject2 Inject PTX i.p. (Second Dose) PTX_prep->PTX_inject2 QC_check Quality Control: Drop Test in Water Syringe_mix->QC_check Emulsion_inject Inject Emulsion s.c. (200 µL total, 2 sites) QC_check->Emulsion_inject If Stable Emulsion_inject->PTX_inject1

Caption: Workflow for MOG (35-55) EAE Induction.

Issue 2: High Variability in Disease Severity and Onset

Even with high incidence, significant variability in the timing of onset and the peak clinical score can obscure treatment effects.

  • Animal-Related Factors: The genetic background, age, sex, and microbiome of the mice can all influence EAE susceptibility.

    • Standardization of Animals:

      • Strain: Use C57BL/6J mice from a reputable supplier. The genetic background is critical as some strains are resistant to MOG (35-55) induced EAE.[4]

      • Age: Mice should be between 9-13 weeks of age at the start of the study.[7] Younger mice may have an underdeveloped immune system, while older mice can show altered immune responses.

      • Sex: While both male and female mice can be used, it is recommended to use only one sex within an experiment to avoid variability due to hormonal differences.[6][18] Female mice are most commonly used.[15]

      • Acclimation & Stress: Allow mice to acclimate to the facility for at least one week before immunization.[15] Stress can suppress the immune response and reduce EAE severity.[7] Minimize handling, noise, and other environmental stressors.

  • Inconsistent Dosing: Inaccurate dosing of the MOG peptide or PTX will lead to variable immune responses.

    • Dosing Best Practices:

      • Carefully calculate and prepare the emulsion to ensure each mouse receives the correct amount of MOG (35-55), typically 200 µg per mouse.[8][9]

      • As mentioned, PTX potency is a major source of variability. Standardize the dose based on the potency of the specific batch being used.[1]

  • Subjective Clinical Scoring: Inconsistent scoring between observers is a major source of data variability.

    • Standardized Scoring Protocol:

      • Implement a clear and well-defined scoring system. The most common is a 0-5 scale.[19][20][21]

      • Blinding: The observer scoring the mice should be blinded to the treatment groups to eliminate unconscious bias.[21]

      • Training: Ensure all personnel scoring mice are trained on the same criteria and periodically cross-validate their scores.

      • Frequency: Score mice daily, at the same time each day, starting from day 7 post-immunization.[15]

ScoreClinical Signs
0 No clinical signs
0.5 Tip of tail is limp
1.0 Limp tail
1.5 Limp tail and hind leg inhibition
2.0 Hind limb weakness
2.5 Limp tail and almost complete paralysis of hind legs
3.0 Complete paralysis of hind legs
3.5 Complete hind leg and partial front leg paralysis
4.0 Complete hind and front leg paralysis
5.0 Moribund or dead

Source: Adapted from Hooke Laboratories and other common protocols.[20][21]

Frequently Asked Questions (FAQs)

Q1: My EAE mice have a very rapid and severe disease course, leading to high mortality. How can I reduce the severity?

A1: This is often due to an overly aggressive immunization protocol. Consider the following adjustments:

  • Reduce PTX Dose: High doses of PTX can lead to a more severe disease course. Try titrating the PTX dose downwards.[1]

  • Reduce MOG Dose: While less common, reducing the MOG peptide dose from 200 µg to 100-150 µg can sometimes temper the severity.

  • Check M. tuberculosis Concentration: Ensure the concentration in your CFA is not excessively high. A typical range is 1-4 mg/mL.

Q2: I'm observing a relapsing-remitting disease course in my C57BL/6 mice, which I thought was not typical for the MOG (35-55) model. Why is this happening?

A2: The MOG (35-55) model in C57BL/6 mice typically induces a chronic, non-relapsing paralysis.[2][4] If you are observing what appears to be relapses, it could be due to:

  • Scoring Inconsistencies: Small errors in scoring can be misinterpreted as a relapse. Ensure rigorous, blinded scoring.[21] A true relapse is typically defined as an increase in score by at least one full point after a period of remission.[21]

  • Genetic Drift: If your C57BL/6 mouse colony has been inbred for many generations without refreshing the stock from a primary supplier, genetic drift could potentially alter the disease phenotype.

  • Model Choice: If a relapsing-remitting course is desired, the PLP (139-151) induced EAE in SJL mice is the standard model.[4]

Q3: Can I use male mice for my EAE studies?

A3: Yes, male mice can be used. However, it is critical not to mix sexes within the same experiment. Some studies have reported that male mice may develop a less severe form of EAE compared to females, which is thought to be due to the immunomodulatory effects of androgens.[18] If using males, be consistent across all experimental groups.

Q4: How important is the microbiome in EAE variability?

A4: The gut microbiome is increasingly recognized as a significant modulator of the immune system and can influence susceptibility to EAE. Mice from different vendors or even different rooms within the same facility can have distinct microbiomes, which can contribute to experimental variability. While difficult to control completely, co-housing mice from different experimental groups for a period before the study can help normalize the microbiome. Standardizing the diet is also a key factor, as diet composition can significantly alter the gut microbiota and EAE outcomes.[11]

Q5: My control group is showing a delayed onset and reduced severity compared to what is published. What could be the cause?

A5: This can be due to stress induced by experimental procedures.[7] If your treatment group involves frequent handling, injections, or gavage, the associated stress can have an immunosuppressive effect. To account for this, your vehicle control group must undergo the exact same procedures (sham dosing) as the treatment group.[15] Acclimating the mice to the handling and procedures for several days before immunization can also help minimize the stress response.[15]

Variability_Factors cluster_protocol Protocol cluster_animal Animal Variability EAE Variability Emulsion Emulsion Quality Variability->Emulsion PTX PTX Potency/Dose Variability->PTX Scoring Scoring Subjectivity Variability->Scoring Genetics Genetics (Strain) Variability->Genetics Husbandry Husbandry (Stress, Diet) Variability->Husbandry Bio_Factors Biological Factors (Age, Sex, Microbiome) Variability->Bio_Factors

Caption: Key Factors Contributing to MOG EAE Variability.

References

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol. [Link]

  • Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair. PubMed Central. [Link]

  • Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. PubMed Central. [Link]

  • An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. PubMed. [Link]

  • Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study. eScholarship. [Link]

  • An optimized and validated protocol for inducingchronic experimental autoimmune encephalomyelitis in C57BL/6J mice | Request PDF. ResearchGate. [Link]

  • Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. PubMed Central. [Link]

  • Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. Wayne State University. [Link]

  • (PDF) Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. ResearchGate. [Link]

  • A Rapid, Simple, and Standardized Homogenization Method to Prepare Antigen/Adjuvant Emulsions for Inducing Experimental Autoimmune Encephalomyelitis. JoVE. [Link]

  • Preparing an Antigen-Adjuvant Emulsion to Induce Autoimmune Encephalomyelitis. JoVE. [Link]

  • Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. JoVE. [Link]

  • Mild Disease Course of Experimental Autoimmune Encephalomyelitis without Pertussis Toxin: Brain Transcriptome Analysis Reveals Similar Signaling to Active Lesions in Multiple Sclerosis. MDPI. [Link]

  • Accelerated Course of Experimental Autoimmune Encephalomyelitis in PD-1-Deficient Central Nervous System Myelin Mutants. SciSpace. [Link]

  • Multiple Sclerosis (EAE) Mouse Models. Biocytogen. [Link]

  • Refined clinical scoring in comparative EAE studies does not enhance the chance to observe statistically significant differences. BORIS Portal. [Link]

  • (PDF) Antigenic Peptide (MOG 35-55 & PLP (139-151))-Induced Encephalomyelitis (EAE) Model Protocol. ResearchGate. [Link]

  • Archive ouverte UNIGE Antibody response in MOG35–55 induced EAE. University of Geneva. [Link]

  • MOG35 − 55-induced EAE model of optic nerve inflammation compared to MS, MOGAD and NMOSD related subtypes of human optic neuritis. PubMed Central. [Link]

  • A Defined Diet Combined with Sonicated Inoculum Provides a High Incidence, Moderate Severity Form of Experimental Autoimmune Encephalomyelitis (EAE). ACS Publications. [Link]

  • Clinical disease course of active MOG 35-55 induced EAE in C57Bl/6... ResearchGate. [Link]

  • Variation in experimental autoimmune encephalomyelitis scores in a mouse model of multiple sclerosis. Baishideng Publishing Group. [Link]

  • Experimental Autoimmune Encephalomyelitis in the Mouse. PubMed Central. [Link]

  • Experimental Autoimmune Encephalomyelitis KIT. SB PEPTIDE. [Link]

  • Passive Experimental Autoimmune Encephalomyelitis in C57BL/6 with MOG: Evidence of Involvement of B Cells. PLOS One. [Link]

  • B Cells Influence Encephalitogenic T Cell Frequency to Myelin Oligodendrocyte Glycoprotein (MOG)38–49 during Full-length MOG Protein–Induced Demyelinating Disease. Oxford Academic. [Link]

  • Statistical analysis of data from studies on experimental autoimmune encephalomyelitis. ResearchGate. [Link]

  • Immunomodulation By Subchronic Low Dose 2,3,7,8-Tetrachlorodibenzo-p-Dioxin in Experimental Autoimmune Encephalomyelitis in the Absence of Pertussis Toxin. Oxford Academic. [Link]

Sources

Troubleshooting

Section 1: Frequently Asked Questions (FAQs) - The Essentials of MOG (35-55) Handling

<Technical Support Center: MOG (35-55) Peptide A Guide to Ensuring Stability and Preventing Degradation for Optimal Experimental Outcomes Welcome to the technical support center for Myelin Oligodendrocyte Glycoprotein (3...

Author: BenchChem Technical Support Team. Date: January 2026

<Technical Support Center: MOG (35-55) Peptide

A Guide to Ensuring Stability and Preventing Degradation for Optimal Experimental Outcomes

Welcome to the technical support center for Myelin Oligodendrocyte Glycoprotein (35-55) peptide, a critical tool for researchers studying autoimmune diseases like multiple sclerosis (MS) through experimental autoimmune encephalomyelitis (EAE) models.[1][2][3] As a Senior Application Scientist, I understand that the success of your experiments hinges on the integrity of this peptide. This guide provides in-depth, experience-driven advice to help you navigate the nuances of MOG (35-55) stability and prevent degradation, ensuring the reproducibility and reliability of your results.

This section addresses the most common initial questions regarding the storage and handling of MOG (35-55) peptide.

Q1: How should I store the lyophilized MOG (35-55) peptide upon arrival?

A1: Immediately upon receipt, store the lyophilized peptide at -20°C or colder for long-term stability.[4][5][6] While it can be shipped at ambient temperature and is stable for weeks to months at room temperature in its lyophilized form, consistent cold storage is crucial for preserving its integrity over time.[5][7][8] For storage exceeding a year, -80°C is recommended.[9][10] The lyophilization process removes water, which significantly inhibits hydrolytic degradation and microbial growth, making the powdered form the most stable for long-term storage.[9][10][11]

Q2: What is the best way to reconstitute MOG (35-55) peptide?

A2: The recommended solvent for reconstituting MOG (35-55) is sterile, ultrapure water.[4][5] Some researchers suggest first creating a stock solution in sterile distilled water (ddH₂O) at a concentration of 1-2 mg/mL before diluting it into your final buffer, such as PBS, immediately before use.[12][13] This is because salts in buffers like PBS can sometimes hinder the initial solubility of the peptide.[14]

Step-by-Step Reconstitution Protocol:

  • Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature in a desiccator.[7][15] This prevents condensation from forming inside the vial, as moisture can significantly reduce long-term stability.[7][16]

  • Add the calculated volume of sterile water to the vial to achieve your desired stock concentration.

  • Gently swirl or vortex the vial to dissolve the peptide. If dissolution is slow, brief sonication in an ultrasonic bath can be helpful.[5][17]

  • Visually inspect the solution to ensure it is clear and free of particulates. A cloudy solution may indicate solubility issues, aggregation, or contamination.[14][18]

Q3: How should I store the reconstituted MOG (35-55) solution?

A3: Once in solution, peptides are much more susceptible to degradation.[15] For maximum stability, aliquot the reconstituted stock solution into single-use volumes and store them at -20°C or below.[5][19] This practice is critical to avoid repeated freeze-thaw cycles, which can accelerate peptide degradation.[7][16][19] When stored properly, frozen solutions can be kept for a few weeks to several months.[15][18] For immediate use within a few days, refrigeration at 2-8°C is acceptable.[8][16]

Q4: My reconstituted MOG (35-55) solution looks cloudy. What should I do?

A4: A cloudy solution often indicates that the peptide has not fully dissolved or has started to aggregate.[18] Aggregation can be a significant issue, potentially affecting the peptide's biological activity and immunogenicity.[20][21]

Troubleshooting Steps:

  • Warm the solution: Gently warming the tube to 37°C for about 10 minutes can sometimes improve solubility.[17]

  • Sonication: A short period in an ultrasonic bath can help break up aggregates and facilitate dissolution.[5][17]

  • Check pH: The pH of the solution can influence solubility. While MOG (35-55) is generally soluble in water, extreme pH values should be avoided unless specified for a particular protocol.

  • Do not use if cloudiness persists: If the solution remains cloudy after these steps, it is best not to use it, as the peptide's integrity may be compromised.[18]

Section 2: Troubleshooting Guide - Addressing Specific Experimental Challenges

This section delves into more complex issues that can arise during the use of MOG (35-55) in various experimental settings.

Issue 1: Inconsistent EAE Induction or Low Disease Scores

One of the most common challenges is variability in the induction of EAE. This can often be traced back to the stability and handling of the MOG (35-55) peptide.

Causality Analysis: The immunogenicity of MOG (35-55) is highly dependent on its primary sequence and conformation. Degradation through oxidation, deamidation, or cleavage by proteases can alter the epitope recognized by T-cells, leading to a weaker or inconsistent immune response.[2][22]

Step-by-Step Troubleshooting Workflow:

EAE_Troubleshooting cluster_corrective Corrective Actions start Inconsistent EAE Induction qc_peptide Step 1: Verify Peptide Integrity (HPLC/MS) start->qc_peptide Problem Identified check_storage Step 2: Review Storage Conditions qc_peptide->check_storage Peptide OK new_peptide Order Fresh Peptide qc_peptide->new_peptide Degraded check_reconstitution Step 3: Evaluate Reconstitution Protocol check_storage->check_reconstitution Storage OK correct_storage Store at -20°C or -80°C Aliquot upon reconstitution check_storage->correct_storage Improper check_emulsion Step 4: Assess Emulsion Preparation check_reconstitution->check_emulsion Reconstitution OK correct_reconstitution Use Sterile H₂O Equilibrate before opening check_reconstitution->correct_reconstitution Improper check_injection Step 5: Standardize Injection Technique check_emulsion->check_injection Emulsion OK correct_emulsion Ensure Stable Emulsion Use Immediately check_emulsion->correct_emulsion Improper outcome Consistent EAE Induction check_injection->outcome Technique OK correct_injection Consistent Volume & Subcutaneous Site check_injection->correct_injection Inconsistent Degradation_Pathways cluster_chemical Chemical Degradation cluster_physical Physical Degradation cluster_enzymatic Enzymatic Degradation MOG Intact MOG (35-55) Peptide Oxidation Oxidation (Met, Trp) MOG->Oxidation Exposure to O₂ Deamidation Deamidation (Asn) MOG->Deamidation Basic pH, Temperature Aggregation Aggregation/ Fibril Formation MOG->Aggregation High Concentration, pH changes Proteolysis Proteolysis (e.g., Cathepsin G) MOG->Proteolysis Presence of Proteases Loss Loss of Biological Activity Oxidation->Loss Deamidation->Loss Aggregation->Loss Proteolysis->Loss

Caption: Major degradation pathways affecting MOG (35-55) peptide stability.

  • Oxidation: The methionine and tryptophan residues in MOG (35-55) are susceptible to oxidation, which can be accelerated by exposure to air and certain metal ions. [10][14]This is a primary concern for long-term stability.

  • Deamidation: The Asn-Gly (N53-G54) sequence in MOG (35-55) is particularly prone to deamidation under physiological and especially basic pH conditions. [23][24]This spontaneous modification can alter the peptide's structure and its interaction with the T-cell receptor.

  • Aggregation: As discussed, peptide self-assembly into aggregates can reduce the effective concentration of the monomeric, active peptide and introduce confounding variables into experiments. [20][21]* Proteolysis: In biological systems, peptides are susceptible to cleavage by proteases. Studies have shown that enzymes like Cathepsin G can degrade MOG (35-55), and that modifications like citrullination can alter this susceptibility. [25] By implementing the rigorous storage, handling, and quality control measures outlined in this guide, you can significantly mitigate these risks, ensuring that your MOG (35-55) peptide performs reliably and generates high-quality, reproducible data for your critical research.

References
  • Vertex AI Search. (n.d.). Lyophilized Peptide Stability Guidelines.
  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding Lyophilized Peptides: Stability and Application Advantages.
  • APExBIO. (n.d.). MOG (35-55) - CNS Myelin Peptide for Neuroscience Research.
  • Bachem. (n.d.). Handling and Storage Guidelines for Peptides.
  • LifeTein. (n.d.). Peptide Stability: How Long Do Peptides Last?.
  • AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ.
  • Wegner, F., et al. (2018). Amyloid-like Behavior of Site-Specifically Citrullinated Myelin Oligodendrocyte Protein (MOG) Peptide Fragments inside EBV-Infected B-Cells Influences Their Cytotoxicity and Autoimmunogenicity. Biochemistry.
  • GenScript. (n.d.). Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat.
  • ChemicalBook. (2025). Mog (35-55).
  • Rockland. (n.d.). MOG 35-55-amide.
  • Dripdok Help Center. (n.d.). The Ultimate Guide to Storing Peptides: Best Practices for Maximum Potency & Longevity.
  • PubMed. (n.d.). Increased carbonylation, protein aggregation and apoptosis in the spinal cord of mice with experimental autoimmune encephalomyelitis.
  • Bluewell. (2025). The Complete Peptide Reconstitution & Storage Guide.
  • Genaxxon bioscience. (n.d.). Multiple Sclerosis Peptide – MOG (35-55) rat/mouse.
  • ResearchGate. (2025). How to dissolve and store Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat?.
  • Taylor & Francis Online. (n.d.). Increased Carbonylation, Protein Aggregation and Apoptosis in the Spinal Cord of Mice with Experimental Autoimmune Encephalomyelitis.
  • UK Peptides. (n.d.). Everything you need to know about reconstituting Peptides.
  • NovoPro Bioscience Inc. (n.d.). Mouse MOG (35-55) peptide.
  • PubMed Central. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice.
  • PubMed Central. (n.d.). Citrullinated human and murine MOG35–55 display distinct biophysical and biochemical behavior.
  • JPT. (n.d.). MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK.
  • sb-peptide. (n.d.). Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction.
  • MDPI. (n.d.). Characterization of Asparagine Deamidation in Immunodominant Myelin Oligodendrocyte Glycoprotein Peptide Potential Immunotherapy for the Treatment of Multiple Sclerosis.
  • Oxford Academic. (n.d.). Encephalitogenic activity of truncated myelin oligodendrocyte glycoprotein (MOG) peptides and their recognition by CD8 + MOG‐specific T cells on oligomeric MHC class I molecules.
  • Biosynth. (n.d.). Solubility Tips: Reconstituting a Peptide.
  • PRG. (n.d.). Peptide Reconstitution Guide — Solvents, Techniques & Lab Safety.
  • Tocris. (n.d.). MOG (35-55).
  • Sigma-Aldrich. (n.d.). Myelin Oligodendrocyte Glycoprotein Peptide Fragment 35-55 Rat, Mouse.
  • p&e. (n.d.). MOG 35–55 Peptide – Key Epitope in MS Research.
  • ResearchGate. (n.d.). The main deamidation product of -Asn⁵³-Gly⁵⁴- sequence in MOG peptides under basic conditions.
  • Nature. (2024). Endogenous self-peptides guard immune privilege of the central nervous system.
  • Journal of Immunological Sciences. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs.
  • PubMed. (2020). Characterization of Asparagine Deamidation in Immunodominant Myelin Oligodendrocyte Glycoprotein Peptide Potential Immunotherapy for the Treatment of Multiple Sclerosis.

Sources

Optimization

Technical Support Center: The Impact of MOG (35-55) Peptide Purity on EAE Severity

Welcome to the technical support guide for researchers utilizing the MOG (35-55) peptide to induce Experimental Autoimmune Encephalomyelitis (EAE). This resource is designed to provide in-depth insights, troubleshooting...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for researchers utilizing the MOG (35-55) peptide to induce Experimental Autoimmune Encephalomyelitis (EAE). This resource is designed to provide in-depth insights, troubleshooting advice, and best practices to ensure the reproducibility and reliability of your EAE studies. Inconsistent or failed EAE induction is a significant source of experimental variability, and the quality of the MOG (35-55) peptide is a primary, yet often overlooked, causative factor.

This guide moves beyond standard protocols to explain the causal links between peptide purity and immunological outcomes, empowering you to diagnose issues, validate your reagents, and generate robust, high-quality data.

Section 1: Key Principles: Why Peptide Purity is Paramount in EAE

The induction of EAE with MOG (35-55) is fundamentally an immunological process, relying on the precise activation of myelin-specific T cells.[1][2] The peptide you introduce is the initiating antigen; therefore, its identity and purity directly dictate the nature and quality of the resulting immune response.

Impurities in a synthetic peptide preparation are not inert bystanders. They are, in many cases, structurally related peptide fragments that can have unintended immunological consequences.[3][4][5] These consequences can range from a simple dilution of the active encephalitogenic peptide to the induction of off-target or even suppressive immune responses.[6][7]

Common Sources and Types of Peptide Impurities:

Solid-phase peptide synthesis, while highly effective, can introduce process-related impurities.[8] Understanding these potential contaminants is the first step in appreciating the need for stringent quality control.

Impurity Type Description & Cause Potential Impact on EAE Severity
Deletion Peptides Peptides missing one or more amino acids from the target MOG (35-55) sequence.[4][5] This is often due to incomplete coupling during synthesis.Reduced concentration of the correct encephalitogenic epitope, leading to weaker T cell activation and lower EAE scores. May fail to bind MHC molecules effectively.
Truncated Peptides Peptides that are shorter than the full sequence, resulting from premature termination of the synthesis.Similar to deletion peptides, this lowers the effective concentration of the full-length, active peptide, potentially reducing disease incidence and severity.
Insertion Peptides Peptides containing extra amino acids. This can be caused by an amino acid being coupled twice.[9]The altered sequence may not be recognized by MOG-specific T cells or could even bind to different MHC alleles, leading to unpredictable off-target immune activation.[4][5]
Modified Peptides Includes oxidation (especially of Methionine), deamidation (of Asparagine), or residual protecting groups from synthesis.[8][9][10]Modifications can alter the peptide's structure, affecting its ability to bind to the MHC groove or be recognized by the T cell receptor (TCR), thereby reducing its encephalitogenic potential.[6]
Solvent/Reagent Contaminants Residual Trifluoroacetic acid (TFA) or other organic acids from the purification process.[11][12]High concentrations of these contaminants can alter solution pH and may have direct, non-specific inflammatory effects, confounding the specific autoimmune response.[12]
Section 2: Troubleshooting Guide for EAE Induction

This section addresses common problems encountered during MOG (35-55)-induced EAE experiments, with a focus on peptide quality as a root cause.

Q1: Why am I observing high variability in EAE scores and disease onset within the same experimental group?

Answer: High intra-group variability is a classic sign of an inconsistent immunogen. While animal-to-animal variation is expected, significant divergence in outcomes when all other conditions are standardized often points back to the peptide preparation.

The core issue is that a peptide vial with low purity is not a homogenous mixture. When you reconstitute and emulsify the peptide, minor differences in handling can lead to "hot spots" of higher or lower concentrations of the active MOG (35-55) peptide versus the impurities. This means that individual mice may be receiving functionally different doses of the encephalitogenic epitope, even if the total peptide weight is the same.[13]

Troubleshooting Workflow:

Caption: Troubleshooting logic for inconsistent EAE results.

Q2: My EAE induction failed, or the clinical scores are significantly lower than expected. Could the MOG peptide be the problem?

Answer: Yes, this is a primary symptom of poor peptide quality. For EAE to be successfully induced, a sufficient quantity of the correct MOG (35-55) peptide must be presented by antigen-presenting cells (APCs) to activate pathogenic T cells.[1][14]

If the stated purity of your peptide is, for example, 70%, it means that 30% of the material by weight is not the target peptide. This leads to a significant underdosing of the active component. Furthermore, some impurities, such as deletion peptides, may act as competitive inhibitors, binding to MHC molecules without triggering a productive T cell response, thereby further reducing the efficacy of the correct peptide.[4][5]

Recommended Actions:

  • Verify Peptide Identity and Purity: Do not rely solely on the label. The most reliable method is to use a combination of High-Performance Liquid Chromatography (HPLC) to determine purity and Mass Spectrometry (MS) to confirm the molecular weight of the main peak corresponds to MOG (35-55).[3][8][9][15]

  • Perform a Dose-Response Pilot Study: If you are using a new batch of peptide, it is prudent to test a small cohort of mice with varying doses (e.g., 100 µg, 200 µg, 300 µg per mouse) to determine the optimal concentration for robust EAE induction.[13][16] The standard dose is often around 200 µg per mouse.[13][14][17]

  • Check Reconstitution and Storage: MOG (35-55) peptide should be reconstituted in sterile saline or water and stored in aliquots at -20°C or colder to avoid repeated freeze-thaw cycles, which can degrade the peptide.[18][19]

Q3: We observed an unexpected or non-specific immune response. How can peptide impurities cause this?

Answer: This is a critical issue, particularly in drug development settings where you are evaluating the immunomodulatory effects of a therapeutic candidate. Peptide impurities can introduce new, unintended T cell epitopes.[6][20]

For instance, a single amino acid deletion or modification can create a novel peptide sequence that activates a completely different population of T cells.[4][5] This has been documented in studies where different batches of the same peptide elicited T-cell responses that were not directed against the intended antigen.[4][5] This can lead to false-positive results, where an observed immune response is mistakenly attributed to the target MOG peptide when it is actually caused by a contaminant.[20]

Section 3: Best Practices & Frequently Asked Questions (FAQs)
FAQ 1: What is the recommended purity level for MOG (35-55) used in EAE induction?

For reproducible and robust EAE induction, a peptide purity of ≥95% as determined by HPLC is the widely accepted standard.[14][21][22] Purity levels below this significantly increase the risk of failed induction or experimental variability.

FAQ 2: How should I properly store and handle my MOG (35-55) peptide to maintain its integrity?
  • Long-term Storage: Lyophilized peptide should be stored at -20°C or, ideally, -80°C.[19]

  • Reconstitution: Use sterile, nuclease-free water or saline to reconstitute the peptide to a stock concentration (e.g., 2 mg/mL).[13][18] Gentle vortexing or sonication can help dissolve the peptide.[19]

  • Short-term Storage: Once reconstituted, the peptide solution should be divided into single-use aliquots and stored at -20°C or below.[19] Avoid repeated freeze-thaw cycles.[18][19] A reconstituted stock solution is typically stable for several weeks at -20°C.[18]

  • Emulsion Preparation: The final dilution and emulsification with Complete Freund's Adjuvant (CFA) should be done on the day of immunization.[18]

FAQ 3: What information should I request from my peptide supplier?

Always insist on a detailed Certificate of Analysis (CofA) for each specific lot of peptide you purchase. A comprehensive CofA is your primary tool for quality assurance.

Parameter What to Look For Why It's Important
Purity (%) A specific value (e.g., 97.2%) determined by HPLC.Confirms the percentage of the target peptide. Should be ≥95%.
HPLC Chromatogram A clear graph showing a major peak for MOG (35-55) and any minor impurity peaks.Visually confirms the purity assessment and shows the impurity profile.
Mass Spectrometry (MS) Data The measured molecular weight (MW) of the major peak.Confirms the identity of the peptide. The measured MW should match the theoretical MW of MOG (35-55) (approx. 2582 g/mol ).[19][22][23]
Sequence The amino acid sequence (MEVGWYRSPFSRVVHLYRNGK).Verifies that the correct peptide was synthesized.
Counter-ion Content The type of counter-ion (e.g., TFA, Acetate).High TFA content can sometimes have biological effects.[12] Knowing this is important for consistency between batches.
Section 4: Protocols for Quality Assessment
Protocol 4.1: Standard EAE Induction Workflow with Integrated QC

This protocol outlines the critical steps for inducing EAE in C57BL/6 mice, highlighting the points where peptide quality is crucial.

Caption: Workflow for EAE induction emphasizing peptide QC.

Detailed Steps:

  • Peptide Quality Control (Pre-Experiment):

    • Upon receipt of MOG (35-55) peptide, immediately review the lot-specific CofA.

    • Confirm that the purity is ≥95% by HPLC and that the mass confirmed by MS matches the theoretical mass of MOG (35-55).[14][22]

  • Reagent Preparation (Day of Immunization):

    • Reconstitute the lyophilized MOG (35-55) peptide in sterile saline to a stock concentration of 2 mg/mL.[13][18] Aliquot any unused stock solution and store at -20°C or below.

    • Prepare the MOG/CFA emulsion. In a sterile environment, mix the 2 mg/mL MOG (35-55) solution 1:1 with Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra.[13]

    • Emulsify by repeatedly drawing the mixture back and forth between two syringes connected by a three-way stopcock until a thick, stable white emulsion is formed.[13] A critical quality check is to test if a drop of the emulsion holds its shape in a beaker of water.

  • Immunization (Day 0):

    • Anesthetize female C57BL/6 mice (8-10 weeks old).

    • Inject a total of 200 µL of the MOG/CFA emulsion subcutaneously, typically distributed over two sites on the flank (100 µL per site).[24] This delivers a standard dose of 200 µg of MOG peptide.[13]

    • On the same day, administer Pertussis Toxin (PTX) intraperitoneally (i.p.). The dose of PTX is critical and lot-dependent, but is often around 100-200 ng per mouse.[24][25]

  • Second PTX Administration (Day 2):

    • Administer a second dose of PTX (identical to the first) i.p. to the mice.[18][24]

  • Monitoring (Daily from Day 7):

    • Record the weight and clinical score of each mouse daily.

    • Standard EAE Scoring Scale:

      • 0: No clinical signs

      • 1: Limp tail

      • 2: Hind limb weakness or wobbly gait

      • 3: Partial hind limb paralysis

      • 4: Complete hind limb paralysis

      • 5: Moribund state

References
  • Waters Corporation. (n.d.). LC-UV/MS-based Synthetic Peptide Identification and Impurity Profiling Using the ACQUITY QDa Detector with ProMass Software. Waters.
  • Richter, M., et al. (2019). Identification and accurate quantification of structurally related peptide impurities in synthetic human C-peptide by liquid chromatography-high resolution mass spectrometry. PubMed.
  • de Beukelaar, J. W., et al. (2007). The impact of impurities in synthetic peptides on the outcome of T-cell stimulation assays. PubMed.
  • Waters Corporation. (n.d.). Synthetic Peptide Characterization and Impurity Profiling. Waters Corporation.
  • de Beukelaar, J. W., et al. (2007). The impact of impurities in synthetic peptides on the outcome of T-cell stimulation assays. ResearchGate.
  • Tsunoda, I., et al. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol.
  • Bittner, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. PMC - PubMed Central.
  • BioPharmaSpec. (n.d.). Managing Product-Related Impurities in Synthetic Peptides. BioPharmaSpec.
  • Disis, M. L., et al. (2006). Peptide Impurities in Commercial Synthetic Peptides and Their Implications for Vaccine Trial Assessment. Clinical and Vaccine Immunology - ASM Journals.
  • Lee, J. (2017). MOG 35-55 Peptide For EAE Induction. Biocompare.com Kit/Reagent Review.
  • Agilent. (2020). Analysis of a Synthetic Peptide and Its Impurities. Agilent.
  • Constantinescu, C. S., et al. (2020). Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. PMC - PubMed Central.
  • SB-PEPTIDE. (n.d.). Mouse MOG (35-55) peptide - CAS 163913-87-9 - EAE induction. SB-PEPTIDE.
  • Sun, D., et al. (n.d.). Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis. PMC - PubMed Central.
  • MedchemExpress.com. (n.d.). Myelin Oligodendrocyte Glycoprotein Peptide (35-55), mouse, rat acetate). MedchemExpress.com.
  • Hooke Laboratories. (n.d.). Protocols - EAE Induction by Active Immunization in C57BL/6 Mice. Hooke Laboratories.
  • Eurogentec. (n.d.). MOG (35-55), mouse, rat. Eurogentec.
  • Epstein, A., et al. (2023). Immunogenicity of Generic Peptide Impurities: Current Orthogonal Approaches. PMC.
  • Genaxxon bioscience. (n.d.). Multiple Sclerosis Peptide – MOG (35-55) rat/mouse. Genaxxon bioscience.
  • ResearchGate. (n.d.). Peptide therapeutics and their impurities may contain T effector.... ResearchGate.
  • Tocris, Part of Bio-Techne. (n.d.). MOG (35-55) (2568). Tocris.
  • Anaspec. (n.d.). MOG (35-55), human - 1 mg. Anaspec.
  • ResearchGate. (2024). Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). ResearchGate.
  • R&D Systems. (n.d.). MOG (35-55) | Neuronal Metabolism Peptides and Compounds. R&D Systems.
  • APExBIO. (n.d.). MOG (35-55) - CNS Myelin Peptide for Neuroscience Research. APExBIO.
  • MDPI. (n.d.). Characterization of Asparagine Deamidation in Immunodominant Myelin Oligodendrocyte Glycoprotein Peptide Potential Immunotherapy for the Treatment of Multiple Sclerosis. MDPI.
  • JPT. (n.d.). MOG (35-55) Peptide Antigen | MEVGWYRSPFSRVVHLYRNGK. JPT.

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Reference Data & Comparative Studies

Validation

At a Glance: Key Distinctions Between MOG (35-55) and PLP (139-151) EAE Models

<_SPLIT_TOKEN_FOR_T-H> ## Navigating the Complex Landscape of EAE: A Comparative Guide to MOG (35-55) and PLP (139-151) Induction Peptides For Researchers, Scientists, and Drug Development Professionals Experimental Auto...

Author: BenchChem Technical Support Team. Date: January 2026

<_SPLIT_TOKEN_FOR_T-H> ## Navigating the Complex Landscape of EAE: A Comparative Guide to MOG (35-55) and PLP (139-151) Induction Peptides

For Researchers, Scientists, and Drug Development Professionals

Experimental Autoimmune Encephalomyelitis (EAE) stands as the most utilized animal model for dissecting the intricate immunopathology of Multiple Sclerosis (MS).[1][2][3] The choice of autoantigenic peptide to initiate this complex cascade of neuroinflammation is a critical decision that dictates the disease phenotype, immunological mechanisms, and ultimately, the suitability of the model for specific research questions. This guide provides a deep, comparative analysis of two of the most common encephalitogenic peptides: Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 and Proteolipid Protein (PLP) 139-151.

FeatureMOG (35-55) ModelPLP (139-151) Model
Typical Mouse Strain C57BL/6 (H-2b)[1][2][4]SJL (H-2s)[2][5]
Disease Course Chronic, non-relapsing ascending paralysis[1][2]Relapsing-remitting paralysis[2][5][6][7]
Primary Effector Cells CD4+ T cells (Th1/Th17), B cells, and demyelinating antibodies[8]Primarily CD4+ T cells (Th1/Th17)[9][10][11]
Pathology Significant inflammation and demyelination in the spinal cord, cerebellum, and brain[12]Predominantly spinal cord inflammation and demyelination[12]
B Cell Involvement Essential for robust disease; B-cell depletion can ameliorate EAE induced by whole MOG protein.[1][13]Less prominent role; disease is primarily T-cell driven.[14]
Model Application Studying chronic progressive MS, B-cell targeted therapies, and demyelination mechanisms.Studying relapsing-remitting MS, epitope spreading, and T-cell-focused immunotherapies.[5][6]

The Immunological Divide: Understanding the "Why"

The fundamental differences between these two models are rooted in the genetic background of the mouse strains used and the nature of the immune response each peptide elicits.

MOG (35-55) in C57BL/6 Mice: A Model of Chronic Disease and Humoral Immunity

The MOG (35-55) peptide, when used to immunize C57BL/6 mice, induces a chronic EAE that is characterized by an ascending flaccid paralysis.[4] This model is particularly valuable for its significant involvement of the humoral immune system. While CD4+ T cells are crucial for initiating the disease, B cells play a pathogenic role, particularly when using the full-length MOG protein for immunization.[8][13] These B cells can act as antigen-presenting cells to T cells and produce demyelinating antibodies, contributing to the chronic and severe nature of the disease.[15] This makes the MOG (35-55) model highly relevant for testing therapeutics that target B cells, a successful strategy in human MS treatment.[13][16]

PLP (139-151) in SJL Mice: A Paradigm for Relapsing-Remitting Disease

In contrast, the immunization of SJL mice with PLP (139-151) results in a relapsing-remitting disease course, which closely mimics the most common form of human MS.[2][5][6] This model is predominantly driven by CD4+ T cells, with Th1 and Th17 cells being the key mediators of inflammation and demyelination.[9][10][11] The cyclical nature of the disease in this model allows for the study of mechanisms of relapse and remission, as well as the phenomenon of epitope spreading, where the immune response diversifies to target other myelin antigens over time. The PLP (139-151) model is therefore an excellent choice for investigating T-cell-centric disease mechanisms and therapies.

Visualizing the Pathways

To better understand the distinct immunological cascades, the following diagrams illustrate the key cellular players and their interactions in each model.

MOG_EAE_Pathway cluster_periphery Periphery (Lymph Node) cluster_cns Central Nervous System MOG_Peptide MOG (35-55) Peptide APC Antigen Presenting Cell (e.g., Dendritic Cell) MOG_Peptide->APC Uptake Naive_T Naive CD4+ T Cell APC->Naive_T Presents Antigen Th1_Th17 Th1 / Th17 Cells Naive_T->Th1_Th17 Differentiation B_Cell MOG-specific B Cell Th1_Th17->B_Cell Activation Help Microglia Activated Microglia Th1_Th17->Microglia Crosses BBB, Reactivation Demyelination Demyelination & Axonal Damage Th1_Th17->Demyelination Direct Damage Plasma_Cell Plasma Cell B_Cell->Plasma_Cell Differentiation Antibodies Anti-MOG Antibodies Plasma_Cell->Antibodies Myelin Myelin Sheath Myelin->Demyelination Complement Activation Microglia->Demyelination Inflammatory Cytokines Antibodies->Myelin Bind to MOG

Caption: Immunopathology of MOG (35-55) induced EAE in C57BL/6 mice.

PLP_EAE_Pathway cluster_periphery Periphery (Lymph Node) cluster_cns Central Nervous System PLP_Peptide PLP (139-151) Peptide APC Antigen Presenting Cell (e.g., Dendritic Cell) PLP_Peptide->APC Uptake Naive_T Naive CD4+ T Cell APC->Naive_T Presents Antigen Th1_Th17 Th1 / Th17 Cells Naive_T->Th1_Th17 Differentiation Microglia Activated Microglia Th1_Th17->Microglia Crosses BBB, Reactivation Demyelination Demyelination & Axonal Damage Th1_Th17->Demyelination Direct Damage Myelin Myelin Sheath Microglia->Demyelination Inflammatory Cytokines Relapse Relapse Demyelination->Relapse Epitope Spreading, Reactivation of T cells

Caption: Immunopathology of PLP (139-151) induced EAE in SJL mice.

Experimental Protocols: A Step-by-Step Guide

While specific details may vary between labs, the following provides a robust, foundational protocol for inducing EAE with either peptide.

I. Reagent Preparation
  • Peptide Stock Solution:

    • Dissolve MOG (35-55) or PLP (139-151) peptide in sterile PBS to a final concentration of 2 mg/mL.

    • Expert Insight: Some peptides may require a small amount of DMSO for complete dissolution before adding PBS. Always check the manufacturer's instructions. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

  • Complete Freund's Adjuvant (CFA) Preparation:

    • Prepare CFA containing Mycobacterium tuberculosis H37Ra at a final concentration of 4 mg/mL.

    • Expert Insight: Ensure the mycobacterium is thoroughly suspended before use by vortexing or sonicating. This is critical for a potent adjuvant effect.

  • Pertussis Toxin (PTX):

    • Reconstitute lyophilized PTX in sterile PBS or water to a concentration of 200 µg/mL. Aliquot and store at -20°C.

II. EAE Induction Workflow

EAE_Induction_Workflow A Day 0: Prepare Emulsion (Peptide + CFA 1:1) B Day 0: Immunization (Subcutaneous Injections) A->B C Day 0: PTX Injection (i.p.) (Typically 100-200 ng/mouse) B->C D Day 2: Second PTX Injection (i.p.) C->D E Day 7 onwards: Daily Monitoring (Weight and Clinical Score) D->E F Disease Onset (Typically Day 9-14) E->F

Caption: General workflow for active EAE induction in mice.

III. Detailed Procedure
  • Emulsion Preparation (Day 0):

    • In a sterile glass syringe, draw up an equal volume of the peptide stock solution and the prepared CFA (1:1 ratio).

    • Connect this syringe to another sterile glass syringe using a Luer lock connector.

    • Force the mixture back and forth between the two syringes for at least 10-15 minutes until a thick, white, stable emulsion is formed.

    • Trustworthiness Check: To confirm a stable emulsion, drop a small amount into a beaker of water. A stable emulsion will not disperse. This step is absolutely critical for successful EAE induction.

  • Immunization (Day 0):

    • Anesthetize the mouse (e.g., using isoflurane).

    • Inject 0.1 mL of the emulsion subcutaneously into two sites on the flank (total of 0.2 mL per mouse).[17] This delivers a total of 200 µg of peptide.

  • Pertussis Toxin Administration (Day 0 and Day 2):

    • Shortly after immunization on Day 0, administer the first dose of PTX (typically 100-200 ng) via intraperitoneal (i.p.) injection.[4][17]

    • Administer a second dose of PTX 48 hours later (Day 2).[4]

    • Expert Insight: PTX is crucial for breaking the blood-brain barrier, allowing immune cells to enter the CNS. The exact dose and timing can be optimized for your specific mouse strain and facility conditions. For the PLP model in SJL mice, PTX can sometimes be omitted, which may result in a higher relapse rate.[5][6]

IV. Clinical Scoring

Daily monitoring of clinical signs is essential for generating reproducible data. A standard scoring scale is as follows:

  • 0: No clinical signs

  • 1: Limp tail

  • 2: Hind limb weakness or wobbly gait

  • 3: Partial hind limb paralysis

  • 4: Complete hind limb paralysis

  • 5: Moribund state

Choosing the Right Model for Your Research

The decision between the MOG (35-55) and PLP (139-151) EAE models is not a matter of which is "better," but which is more appropriate for the scientific question at hand.

  • For studies focused on chronic neurodegeneration, the role of B cells and antibodies, or therapies aimed at preventing progressive disability , the MOG (35-55) model in C57BL/6 mice is often the superior choice. Its relevance is heightened by the success of B-cell depleting therapies in MS.[16]

  • For research into the dynamics of relapse and remission, T-cell biology, epitope spreading, and interventions aimed at preventing disease flares , the PLP (139-151) model in SJL mice provides an invaluable tool that mirrors the clinical course of the majority of MS patients.[6]

By understanding the fundamental immunological and pathological differences outlined in this guide, researchers can make an informed decision, ensuring their experimental model is optimally aligned with their research objectives.

References

  • Biocytogen. Multiple Sclerosis (EAE) Mouse Models. Available from: [Link]

  • Bittner, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86), 51275. Available from: [Link]

  • Kim, J. Y., & Kim, H. S. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3463. Available from: [Link]

  • Mannara, F., et al. (2012). Passive Experimental Autoimmune Encephalomyelitis in C57BL/6 with MOG: Evidence of Involvement of B Cells. PLOS ONE, 7(12), e52361. Available from: [Link]

  • Waldner, H. (2021). B Cells Influence Encephalitogenic T Cell Frequency to Myelin Oligodendrocyte Glycoprotein (MOG)38–49 during Full-length MOG Protein–Induced Demyelinating Disease. The Journal of Immunology, 207(8), 1999-2008. Available from: [Link]

  • Constantinescu, C. S., et al. (2011). The experimental autoimmune encephalomyelitis (EAE) model of MS: utility for understanding disease pathophysiology and treatment. Journal of the Neurological Sciences, 303(1-2), 1-2. Available from: [Link]

  • ResearchGate. Protocol of EAE induction and NHNK administration. Available from: [Link]

  • Bettelli, E., et al. (2006). Myelin oligodendrocyte glycoprotein–specific T and B cells cooperate to induce a Devic-like disease in mice. Journal of Clinical Investigation, 116(9), 2393-2402. Available from: [Link]

  • Buffalo Neuroimaging Analysis Center. Human (MOG 1-125) and (MOG-35-55) Myelin Oligodendrocyte Glycoprotein-Induced Experimental Autoimmune Encephalomyelitis (EAE) of Demyelination. Available from: [Link]

  • Stromnes, I. M., & Goverman, J. M. (2006). Experimental Autoimmune Encephalomyelitis in the Mouse. Current Protocols in Immunology, 73(1), 15.1.1-15.1.18. Available from: [Link]

  • Bio-protocol. EAE Induction. Available from: [Link]

  • Krishnamoorthy, G., et al. (2009). MP4- and MOG:35–55-induced EAE in C57BL/6 mice differentially targets brain, spinal cord and cerebellum. Journal of Neuroimmunology, 211(1-2), 48-56. Available from: [Link]

  • Pedotti, R., et al. (2005). Differential induction of IgE-mediated anaphylaxis after soluble vs. cell-bound tolerogenic peptide therapy of autoimmune encephalomyelitis. Proceedings of the National Academy of Sciences, 102(27), 9625-9630. Available from: [Link]

  • ResearchGate. Antigenic Peptide (MOG 35-55 & PLP (139-151))-Induced Encephalomyelitis (EAE) Model Protocol. Available from: [Link]

  • Li, R., et al. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. Journal of Immunological Sciences, 6(1), 1-9. Available from: [Link]

  • Baker, D., & Amor, S. (2014). Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS). Clinical & Experimental Immunology, 178(3), 399-414. Available from: [Link]

  • Jäger, A., et al. (2008). T CELLS THAT TRIGGER ACUTE EXPERIMENTAL AUTOIMMUNE ENCEPHALOMYELITIS ALSO MEDIATE SUBSEQUENT DISEASE RELAPSES AND PREDOMINANTLY PRODUCE IL-17. Journal of Autoimmunity, 31(4), 341-349. Available from: [Link]

  • Gold, R., et al. (2006). Understanding pathogenesis and therapy of multiple sclerosis via animal models: 70 years of merits and culprits in experimental autoimmune encephalomyelitis research. Brain, 129(8), 1953-1971. Available from: [Link]

  • Croxford, J. L., et al. (2011). Experimental Autoimmune Encephalomyelitis (EAE) as Animal Models of Multiple Sclerosis (MS). Cold Spring Harbor Perspectives in Medicine, 1(1), a005488. Available from: [Link]

  • Koh, D. R., et al. (2003). Myelin proteolipid protein-specific CD4+CD25+ regulatory cells mediate genetic resistance to experimental autoimmune encephalomyelitis. Proceedings of the National Academy of Sciences, 100(19), 10938-10943. Available from: [Link]

  • de la Maza, M. P., et al. (2012). Anti-myelin antibodies play an important role in the susceptibility to develop proteolipid protein-induced experimental autoimmune encephalomyelitis. Clinical & Experimental Immunology, 168(3), 329-336. Available from: [Link]

  • Sriram, S., & Steiner, I. (2005). Experimental allergic encephalomyelitis: A misleading model of multiple sclerosis. Annals of Neurology, 58(6), 939-945. Available from: [Link]

  • Kuchroo, V. K., et al. (1995). Autopathogenic T Helper Cell Type 1 (Th1) and Protective Th2 Clones Differ in Their Recognition of the Autoantigenic Peptide of Myelin Proteolipid Protein. The Journal of Experimental Medicine, 182(5), 1589-1594. Available from: [Link]

  • MD Bioproducts. Exploring the Frontier of Biomedical Research: A Deep Dive into the PLP 139-152 and MOG 35-55 Mouse Models for Multiple Sclerosis Studies. Available from: [Link]

  • Stromnes, I. M., & Goverman, J. M. (2006). Using EAE to better understand principles of immune function and autoimmune pathology. Journal of Neuroimmunology, 179(1-2), 1-11. Available from: [Link]

  • Delarasse, C., et al. (2003). Myelin/oligodendrocyte glycoprotein–deficient (MOG-deficient) mice reveal lack of immune tolerance to MOG in wild-type mice. Journal of Clinical Investigation, 112(3), 405-414. Available from: [Link]

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Comparative

A Comparative Guide to MOG (35-55)-Induced EAE in Different Mouse Strains: C57BL/6 vs. SJL

For Researchers, Scientists, and Drug Development Professionals Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for the human neuroinflammatory demyelinating disorder, multiple sclero...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for the human neuroinflammatory demyelinating disorder, multiple sclerosis (MS).[1][2][3] The choice of mouse strain and encephalitogenic antigen is critical, as it dictates the clinical and pathological features of the disease, thereby influencing the suitability of the model for specific research questions. This guide provides an in-depth comparison of EAE induced by the myelin oligodendrocyte glycoprotein peptide 35-55 (MOG 35-55) in two of the most commonly used mouse strains: C57BL/6 and SJL.

The Critical Role of Genetic Background in EAE Manifestation

The genetic background of the mouse strain is a primary determinant of susceptibility and the resulting disease phenotype in EAE.[1][3] The C57BL/6 and SJL strains, with their distinct genetic makeups, offer models that recapitulate different facets of MS. Immunization with MOG 35-55 in C57BL/6 mice typically results in a chronic, non-remitting disease course, making it a valuable model for studying the progressive stages of MS.[1][4][5] In contrast, SJL mice are generally resistant to EAE induction with the MOG 35-55 peptide.[1] Instead, they are highly susceptible to proteolipid protein (PLP) peptides, such as PLP 139-151, which induces a relapsing-remitting EAE that mirrors the most common form of human MS.[4][5][6][7]

C57BL/6: A Model for Chronic Progressive MS

The C57BL/6 mouse is a popular choice for EAE studies due to its well-characterized genome and the availability of numerous transgenic and knockout lines.[1][3] When immunized with MOG 35-55, these mice develop a monophasic EAE with an ascending flaccid paralysis that becomes chronic.[3][4][6]

Disease Course and Clinical Scores:

  • Onset: Clinical signs typically appear between 9 and 14 days post-immunization.[3][8]

  • Peak: The disease reaches its maximum severity within a few days to a week after onset.[1][3]

  • Progression: The disease course is typically chronic and non-remitting, with animals exhibiting sustained neurological deficits.[1][4][5]

  • Incidence: The incidence of EAE in C57BL/6 mice is generally high, ranging from 80-100%.[1][8]

Immunopathology: The immune response in MOG 35-55-induced EAE in C57BL/6 mice is characterized by a mixed Th1 and Th17 cell response, with Th17 cells playing a crucial role in the initiation of the disease.[9][10] These autoreactive T cells infiltrate the central nervous system (CNS), leading to inflammation, demyelination, and axonal damage.[2][6][11]

Histopathology: Histological analysis of the CNS in C57BL/6 mice with chronic EAE reveals perivascular inflammatory infiltrates, primarily composed of macrophages and CD4+ T cells, and areas of demyelination, predominantly in the spinal cord.[12][13][14]

SJL/J: A Model for Relapsing-Remitting MS

SJL/J mice are a key model for studying the relapsing-remitting form of MS.[4][5][6] While resistant to MOG 35-55 induced EAE, they are highly susceptible to induction with PLP 139-151, which results in a disease course characterized by periods of neurological deficits followed by recovery and subsequent relapses.[1][6][7][15]

Disease Course and Clinical Scores (PLP 139-151 induced):

  • Onset: The initial onset of clinical signs is typically observed around 10-14 days post-immunization.

  • Relapses: A defining feature of this model is the occurrence of spontaneous relapses after a period of remission.[15]

  • Recovery: SJL mice can show significant, and sometimes complete, recovery between relapses.[15]

Immunopathology: The immune response in PLP-induced EAE in SJL mice is predominantly driven by Th1 cells. B cells and the production of anti-myelin antibodies also play a significant pathogenic role in this model.[16]

Histopathology: The CNS lesions in SJL mice with relapsing-remitting EAE are characterized by inflammatory infiltrates and demyelination, with lesions often appearing in different areas of the CNS during subsequent relapses.[16]

Comparative Summary of MOG 35-55 EAE in C57BL/6 and SJL Mice

FeatureC57BL/6SJL/J
Antigen MOG 35-55PLP 139-151 (MOG 35-55 resistant)[1]
Disease Course Chronic, non-remitting[1][4][5]Relapsing-remitting[4][5][6]
Typical Onset 9-14 days[3][8]10-14 days
Peak Disease 15-20 days[6]Variable, with peaks during relapses
Immune Response Predominantly Th17 and Th1[9][10]Predominantly Th1, with a role for B cells[16]
Key Pathology Spinal cord inflammation and demyelination[3][12]Inflammation and demyelination in various CNS locations[16]
MS Model Chronic Progressive MSRelapsing-Remitting MS

Experimental Protocols

MOG 35-55 EAE Induction in C57BL/6 Mice

This protocol is a standard method for inducing chronic EAE in C57BL/6 mice.

Materials:

  • MOG 35-55 peptide

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

  • Pertussis toxin (PTX)

  • Sterile PBS

  • Syringes and needles

Procedure:

  • Antigen Emulsion Preparation: Prepare an emulsion of MOG 35-55 in CFA. A common concentration is 1 mg/mL of MOG 35-55 and 4 mg/mL of M. tuberculosis in CFA.[3] Emulsify by repeatedly drawing the mixture into and expelling it from a syringe.

  • Immunization: Subcutaneously inject 100-200 µL of the emulsion into the flanks of the mice on day 0.[11][17]

  • Pertussis Toxin Administration: Administer PTX intraperitoneally on day 0 and day 2 post-immunization. A typical dose is 100-200 ng per mouse.[6][17]

Clinical Scoring of EAE

Daily monitoring and scoring of clinical signs are essential for evaluating disease progression.

Standard Scoring Scale:

  • 0: No clinical signs.[18][19]

  • 0.5: Tip of tail is limp.[18]

  • 1: Limp tail.[18][19]

  • 1.5: Limp tail and hind leg issues.[18]

  • 2: Limp tail and weakness in hind legs.[18]

  • 2.5: Limp tail and dragging of hind legs.[15][18]

  • 3: Complete paralysis of hind legs.[15][20]

  • 3.5: Complete hind leg and partial front leg paralysis.[15]

  • 4: Complete paralysis of hind and front legs.[15][20]

  • 5: Moribund or dead.[19][20]

Histopathological Analysis of CNS Tissue

Histological examination of the brain and spinal cord is crucial for assessing the extent of inflammation and demyelination.

Procedure:

  • Tissue Collection: At the desired time point, perfuse the mice with PBS followed by 4% paraformaldehyde (PFA).[21]

  • Tissue Processing: Dissect the brain and spinal cord and post-fix in PFA. Process the tissues for paraffin embedding.[21]

  • Staining:

    • Hematoxylin and Eosin (H&E): To visualize inflammatory infiltrates.[14][22]

    • Luxol Fast Blue (LFB): To assess demyelination.[14][17]

Underlying Immunological Mechanisms

The differentiation of naive CD4+ T cells into Th1 and Th17 effector cells is a critical step in the pathogenesis of EAE. The cytokine environment dictates this differentiation process.

  • Th1 Differentiation: IL-12 promotes the differentiation of naive T cells into Th1 cells, which produce IFN-γ.

  • Th17 Differentiation: A combination of TGF-β and IL-6 induces the differentiation of naive T cells into Th17 cells. IL-23 is important for the expansion and stabilization of the Th17 phenotype.[9] Th17 cells are characterized by the production of IL-17.[9][10]

Th1_Th17_Differentiation cluster_0 Antigen Presenting Cell cluster_1 T Cell Differentiation APC APC Naive_T Naive CD4+ T Cell APC->Naive_T Antigen Presentation Th1 Th1 Cell (IFN-γ) Naive_T->Th1 IL-12 Th17 Th17 Cell (IL-17) Naive_T->Th17 TGF-β, IL-6 Th17->Th17 IL-23 (Expansion)

Conclusion and Recommendations

The choice between the C57BL/6 and SJL mouse strains for EAE research depends on the specific scientific question being addressed.

  • The MOG 35-55 induced EAE model in C57BL/6 mice is an excellent choice for studying the mechanisms of chronic progressive MS, evaluating therapies aimed at halting disease progression, and for studies requiring the use of genetically modified mice.[1][3]

  • The PLP 139-151 induced EAE model in SJL mice is the preferred model for investigating the immunological events underlying the relapsing-remitting course of MS and for testing therapies aimed at preventing relapses and promoting remission.[4][5][6]

A thorough understanding of the characteristics of each model is paramount for designing experiments that will yield meaningful and translatable results in the quest for new therapies for multiple sclerosis.

References

  • Bio-protocol. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3472. [Link]

  • Redoxis. (n.d.). Mouse models of Multiple Sclerosis (MS) - Experimental Autoimmune Encephalomyelitis (EAE). Retrieved from [Link]

  • Jäger, A., Dardalhon, V., Sobel, R. A., Bettelli, E., & Kuchroo, V. K. (2009). Functional and Pathogenic Differences of Th1 and Th17 Cells in Experimental Autoimmune Encephalomyelitis. PLoS ONE, 4(10), e7163. [Link]

  • Schmidt, N., Linnerz, T., & Hartung, H.-P. (2015). Oral Tolerance Induction in Experimental Autoimmune Encephalomyelitis with Candida utilis Expressing the Immunogenic MOG35-55 Peptide. PLoS ONE, 10(11), e0143149. [Link]

  • Jäger, A., Dardalhon, V., Sobel, R. A., Bettelli, E., & Kuchroo, V. K. (2009). Th1, Th17 and Th9 effector cells induce experimental autoimmune encephalomyelitis with different pathological phenotypes. Journal of Immunology, 183(11), 7169–7177. [Link]

  • Biocytogen. (n.d.). Multiple Sclerosis (EAE) Mouse Models. Retrieved from [Link]

  • Petrillo, M., Fabbrizio, P., & Cisternino, M. (2023). Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. Journal of Visualized Experiments, (199), e65779. [Link]

  • Bittner, S., Afzali, A. M., Wiendl, H., & Meuth, S. G. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86), e51275. [Link]

  • Krishnamoorthy, G., Saxena, A., & Wekerle, H. (2009). Spontaneous relapsing-remitting EAE in the SJL/J mouse: MOG-reactive transgenic T cells recruit endogenous MOG-specific B cells. The Journal of Experimental Medicine, 206(4), 859–871. [Link]

  • ResearchGate. (n.d.). Clinical disease course of active MOG 35-55 induced EAE in C57Bl/6 wildtype (apoE +/+) and apoE-deficient (apoE −/−) mice. Retrieved from [Link]

  • Inotiv. (n.d.). Scoring for Multiple Sclerosis Studies. Retrieved from [Link]

  • Rutgers University. (n.d.). Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. Retrieved from [Link]

  • Dardalhon, V., & Kuchroo, V. K. (2009). Current Views on the Roles of Th1 and Th17 Cells in Experimental Autoimmune Encephalomyelitis. Journal of Neuroimmune Pharmacology, 4(2), 149–158. [Link]

  • Jäger, A., Dardalhon, V., Sobel, R. A., Bettelli, E., & Kuchroo, V. K. (2010). Functional and Pathogenic Differences of Th1 and Th17 Cells in Experimental Autoimmune Encephalomyelitis. PLoS ONE, 5(11), e15531. [Link]

  • Jäger, A., Dardalhon, V., Sobel, R. A., Bettelli, E., & Kuchroo, V. K. (2010). Functional and Pathogenic Differences of Th1 and Th17 Cells in Experimental Autoimmune Encephalomyelitis. PLoS ONE, 5(11), e15531. [Link]

  • ResearchGate. (n.d.). Neurological scoring of EAE mice. Retrieved from [Link]

  • Choi, J. Y., Kim, J. H., & Park, J. (2015). Myelin oligodendrocyte glycoprotein (MOG 35-55)-induced experimental autoimmune encephalomyelitis is ameliorated in interleukin-32 alpha transgenic mice. Oncotarget, 6(42), 44344–44355. [Link]

  • Miller, S. D., & Karpus, W. J. (2007). Experimental Autoimmune Encephalomyelitis in the Mouse. Current Protocols in Immunology, Chapter 15, Unit 15.1. [Link]

  • Goverman, J., & Scearce-Levie, K. (2015). Immunodominant T-cell epitopes of MOG reside in its transmembrane and cytoplasmic domains in EAE. Neurology Neuroimmunology & Neuroinflammation, 2(4), e134. [Link]

  • Meyer, J. W., & Galla, L. (2022). Chronic experimental autoimmune encephalomyelitis is an excellent model to study neuroaxonal degeneration in multiple sclerosis. Frontiers in Neuroscience, 16, 984531. [Link]

  • Constantinescu, C. S., Farooqi, N., O'Brien, K., & Gran, B. (2011). Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS). British Journal of Pharmacology, 164(4), 1079–1106. [Link]

  • Karandikar, N. J., & Crawford, M. P. (2011). Substrain Differences Reveal Novel Disease-Modifying Gene Candidates That Alter the Clinical Course of a Rodent Model of Multiple Sclerosis. The Journal of Immunology, 186(5), 2951–2959. [Link]

  • Charles River Laboratories. (n.d.). Immunophenotyping and Characterization of PLP and MOG Induced Relapsing/Remitting and Chronic Mouse Models of Experimental Autoimmune Encephalomyelitis. Retrieved from [Link]

  • Constantinescu, C. S., & Gran, B. (2013). Variation in experimental autoimmune encephalomyelitis scores in a mouse model of multiple sclerosis. World Journal of Experimental Medicine, 3(3), 35–40. [Link]

  • ResearchGate. (n.d.). Experimental Autoimmune Encephalomyelitis in the Mouse. Retrieved from [Link]

  • Mannara, F., Valente, T., Saura, J., Graus, F., Saiz, A., & Moreno, B. (2012). Passive Experimental Autoimmune Encephalomyelitis in C57BL/6 with MOG: Evidence of Involvement of B Cells. PLoS ONE, 7(12), e52361. [Link]

  • Pirlog, M. C., & Boldeanu, M. V. (2017). Clinical and Histopathological Assessment on an Animal Model with Experimental Autoimmune Encephalomyelitis. Current Health Sciences Journal, 43(1), 10–15. [Link]

  • Sielska, M., & Przanowski, P. (2018). HISTOPATHOLOGICAL PARAMETERS OF THE SPINAL CORD IN DIFFERENT PHASES OF EXPERIMENTAL AUTOIMMUNE ENCEPHALOMYELITIS. A MOUSE MODEL. Journal of Physiology and Pharmacology, 69(2). [Link]

  • ResearchGate. (n.d.). Histopathology of the forebrain in EAE and Cup/EAE mice. Retrieved from [Link]

  • Wang, Y., & Zhang, G.-X. (2014). Experimental Autoimmune Encephalomyelitis: C57BL/6 Mice Show Gender-based Differences in Neuronal and Immunological Injury. Cellular and Molecular Neurobiology, 35(3), 423–433. [Link]

  • ResearchGate. (n.d.). EAE histopathology is antigen dose dependent in mice lacking sema7A. Retrieved from [Link]

  • ResearchGate. (n.d.). Representative Results of Clinical Scores from EAE in C57BL/6 and SJL Mice. Retrieved from [Link]

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Validation

A Senior Application Scientist's Guide: MOG (35-55) Peptide vs. Whole MOG Protein for EAE Studies

For decades, Experimental Autoimmune Encephalomyelitis (EAE) has stood as the most utilized animal model for multiple sclerosis (MS), providing invaluable insights into the complex autoimmune processes that drive central...

Author: BenchChem Technical Support Team. Date: January 2026

For decades, Experimental Autoimmune Encephalomyelitis (EAE) has stood as the most utilized animal model for multiple sclerosis (MS), providing invaluable insights into the complex autoimmune processes that drive central nervous system (CNS) demyelination and neurodegeneration.[1][2][3] A critical choice in designing an EAE study is the selection of the myelin antigen used to induce the disease. Among the most common are the myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide and the full-length or extracellular domain of the MOG protein.[1][4] This decision is not trivial, as it fundamentally dictates the immunological mechanisms at play and, consequently, the pathological features of the resulting disease model. This guide provides an in-depth comparison to assist researchers in selecting the optimal antigen for their specific scientific questions.

The Core Distinction: T Cell-Driven vs. T Cell- and B Cell-Mediated Pathology

The primary difference between using the MOG (35-55) peptide and the whole MOG protein lies in the breadth of the autoimmune response they elicit.

  • MOG (35-55) Peptide: This short, 21-amino acid peptide represents the immunodominant epitope for CD4+ T cells in C57BL/6 mice.[2][5] Its use drives a robust, primarily T cell-mediated autoimmune response.[5] Specifically, it activates and promotes the differentiation of encephalitogenic Th1 and Th17 cells, which then migrate to the CNS, initiate inflammation, and cause demyelination.[6][7] This model is largely B cell-independent, meaning that the disease pathology can occur in the absence of a significant MOG-specific antibody response.[4][5][8]

  • Whole MOG Protein (e.g., MOG 1-125): The recombinant extracellular domain of the MOG protein contains not only the linear MOG (35-55) T cell epitope but also conformational epitopes.[5][9] These three-dimensional structures are recognized by B cell receptors (BCRs), leading to a more complex immune response involving both T cells and B cells.[5] In this model, B cells can act as potent antigen-presenting cells (APCs) to activate MOG-specific T cells and, upon differentiation into plasma cells, produce pathogenic, demyelinating anti-MOG antibodies.[10][11][12] This combined T cell and B cell attack often results in more severe demyelination.[10][12]

Deep Dive: MOG (35-55) Peptide-Induced EAE

The MOG (35-55) model is arguably the most common EAE model due to its high reproducibility and robust, synchronized disease onset.[2][4]

Mechanism and Pathology: Immunization with MOG (35-55) in Complete Freund's Adjuvant (CFA), supplemented with pertussis toxin (PTX), triggers a strong T cell response. The PTX acts as an adjuvant and facilitates the entry of activated T cells into the CNS.[1] Once in the CNS, these T cells are reactivated, leading to the recruitment of other inflammatory cells, demyelination, and axonal damage.[13][14] The resulting disease in C57BL/6 mice is typically a chronic, non-relapsing paralysis.[1][3][15]

Advantages:

  • High Incidence & Reproducibility: The protocol reliably induces EAE in 80-100% of C57BL/6 mice.[1][13]

  • Simplicity and Cost-Effectiveness: The peptide is relatively inexpensive and the induction protocol is straightforward.[16][17]

  • T Cell Focus: It is an excellent model for studying the mechanisms of T cell activation, differentiation, trafficking, and effector function in CNS autoimmunity.[5]

  • Therapeutic Screening: Its robustness makes it well-suited for the initial screening of therapeutics targeting T cell-mediated inflammation.[5]

Limitations:

  • Limited B Cell Involvement: This model does not adequately reflect the role of B cells and antibodies, which are known to be important in a subset of MS patients.[4][5] Therefore, it is not suitable for testing therapies that specifically target B cells.[1][4]

  • Less Complete Model of MS: By excluding the humoral (antibody-mediated) component of the disease, it may not fully recapitulate the pathological heterogeneity of human MS.[11]

Deep Dive: Whole MOG Protein-Induced EAE

Using the recombinant MOG protein (often the 1-125 or 1-128 extracellular domain) provides a more comprehensive, albeit more complex, model of MS.

Mechanism and Pathology: This model engages both arms of the adaptive immune system. T cells are activated by processed linear epitopes (like MOG 35-55), while B cells recognize intact, conformational epitopes on the protein surface.[5][9] This leads to T cell-B cell collaboration, resulting in robust anti-MOG antibody production.[18] These antibodies can fix complement and directly contribute to demyelination, often leading to more extensive white and gray matter pathology.[11] The disease course is typically chronic and severe.[11]

Advantages:

  • Comprehensive Immunity: Models the interplay between T cells and B cells, which is highly relevant to MS pathogenesis.[11][19]

  • B Cell Research: It is the preferred model for testing therapeutics that target B cells, such as anti-CD20 therapies.[1][5]

  • Pathological Relevance: The presence of demyelinating antibodies and B cell clusters in the meninges more closely mirrors certain pathological features observed in MS patients.[11]

Limitations:

  • Variability: The disease course can sometimes be more variable than that induced by the MOG (35-55) peptide.

  • Cost and Complexity: The recombinant protein is more expensive and can be more challenging to produce with consistent quality compared to the synthetic peptide.[4]

  • Confounding Factors: The complexity of the immune response can make it more difficult to dissect the specific contribution of individual cell types or pathways.

Head-to-Head Comparison

FeatureMOG (35-55) Peptide-Induced EAEWhole MOG Protein-Induced EAE
Primary Immunogen Short, linear peptide epitopeFull-length protein with linear and conformational epitopes
Key Immune Cells CD4+ T cells (Th1, Th17)[5]CD4+ T cells and B cells[5][11]
B Cell/Antibody Role Minimal / Not required for disease[4][5]Critical for full disease pathology[1][11]
Disease Course (C57BL/6) Chronic, non-relapsing paralysis[1][15]Chronic, often severe, paralysis[11]
Pathology CNS inflammation, demyelination, axonal damage[13]Extensive CNS inflammation, demyelination (antibody-mediated), B cell aggregates[11]
Best Suited For Studying T cell biology, screening T cell-targeted drugs[5]Studying T cell-B cell collaboration, screening B cell-targeted drugs[1][5]
Reproducibility High[2][4]Generally good, can be more variable
Cost Lower[16]Higher[4]

Choosing the Right Model for Your Research

The choice between MOG (35-55) peptide and whole MOG protein should be driven by your central research question:

  • To study the fundamental mechanisms of encephalitogenic T cells or to screen novel anti-inflammatory compounds that are expected to modulate T cell function?

    • Choose MOG (35-55) peptide. Its simplicity, reproducibility, and clear T cell-driven mechanism make it the ideal choice.[4][5]

  • To investigate the role of B cells, pathogenic antibodies, or T cell-B cell interactions in CNS autoimmunity?

    • Choose whole MOG protein. This is the only way to model the contribution of conformational epitope-specific B cells and antibodies to the disease process.[1][11]

  • To test a therapeutic agent that targets B cells (e.g., a B cell-depleting antibody or a BTK inhibitor)?

Visualizing the Pathways and Workflows

Immune Response Pathways

G cluster_0 MOG (35-55) Peptide Model cluster_1 Whole MOG Protein Model MOG_peptide MOG (35-55) Peptide APC1 Antigen Presenting Cell (APC) MOG_peptide->APC1 Uptake & Processing T_Cell CD4+ T Cell APC1->T_Cell MHC-II Presentation Th1_Th17 Encephalitogenic Th1/Th17 Cells T_Cell->Th1_Th17 Activation & Differentiation CNS_Inflammation1 CNS Inflammation & Demyelination Th1_Th17->CNS_Inflammation1 CNS Infiltration MOG_protein Whole MOG Protein APC2 Antigen Presenting Cell (APC) MOG_protein->APC2 Uptake & Processing B_Cell MOG-Specific B Cell MOG_protein->B_Cell BCR Binding T_Cell2 CD4+ T Cell APC2->T_Cell2 MHC-II Presentation B_Cell->T_Cell2 Antigen Presentation Plasma_Cell Plasma Cell B_Cell->Plasma_Cell Differentiation T_Cell2->B_Cell T Cell Help Th1_Th17_2 Encephalitogenic Th1/Th17 Cells T_Cell2->Th1_Th17_2 Activation CNS_Inflammation2 Enhanced CNS Inflammation & Demyelination Th1_Th17_2->CNS_Inflammation2 Antibody Anti-MOG Antibodies Plasma_Cell->Antibody Secretion Antibody->CNS_Inflammation2 Complement Fixation & Demyelination

Caption: Differential immune activation by MOG peptide vs. whole protein.

Standard EAE Induction and Monitoring Workflow

EAE_Workflow start Day 0: Immunization emulsion Prepare Antigen/CFA Emulsion (MOG peptide or protein) start->emulsion injection Subcutaneous Injections (e.g., flanks) emulsion->injection ptx1 Pertussis Toxin (PTX) Injection (i.p.) injection->ptx1 ptx2 Day 2: Second PTX Injection (i.p.) ptx1->ptx2 monitoring Days 7-28+: Daily Monitoring ptx2->monitoring scoring Clinical Scoring (0-5 scale) monitoring->scoring weight Body Weight Measurement monitoring->weight endpoint Endpoint: Tissue Collection scoring->endpoint histology Histopathology (CNS) (H&E, LFB) endpoint->histology flow Flow Cytometry (CNS, Spleen) endpoint->flow

Caption: General workflow for active EAE induction and analysis.

Experimental Protocols

Note: These are generalized protocols. Specific doses of MOG, CFA, and PTX may need to be optimized for your specific laboratory conditions and mouse substrain.

Protocol 1: MOG (35-55) Peptide-Induced EAE in C57BL/6 Mice

Materials:

  • MOG (35-55) peptide (synthesis grade)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/mL)

  • Pertussis Toxin (PTX)

  • Sterile PBS and 0.9% Saline

  • Female C57BL/6 mice, 9-13 weeks old[1]

Procedure:

  • Antigen Emulsion Preparation:

    • Dissolve MOG (35-55) peptide in sterile PBS to a final concentration of 2 mg/mL.[3]

    • In a sterile glass syringe, draw up an equal volume of the MOG (35-55) solution and CFA.

    • Create a stable water-in-oil emulsion by repeatedly forcing the mixture between two connected syringes until a thick, white emulsion is formed. A drop of the emulsion should not disperse when placed in water.

  • Immunization (Day 0):

    • Anesthetize the mice.

    • Inject a total of 200 µL of the emulsion subcutaneously (s.c.) over two sites on the flanks (100 µL per site).[20]

    • Administer 200 ng of PTX intraperitoneally (i.p.) in 100-200 µL of PBS.[21]

  • PTX Boost (Day 2):

    • Administer a second dose of 200 ng of PTX i.p.[2]

  • Monitoring:

    • Begin daily monitoring for clinical signs of EAE around day 7 post-immunization.[15]

    • Use a standard 0-5 scoring system (e.g., 0=no signs; 1=limp tail; 2=hind limb weakness; 3=hind limb paralysis; 4=quadriplegia; 5=moribund).

    • Disease onset is typically expected between days 9 and 14.[1][2]

Protocol 2: Whole MOG Protein (1-125)-Induced EAE in C57BL/6 Mice

Materials:

  • Recombinant MOG (1-125) protein

  • Complete Freund's Adjuvant (CFA)

  • Pertussis Toxin (PTX)

  • Sterile PBS and 0.9% Saline

  • Female C57BL/6 mice, 9-13 weeks old[1]

Procedure:

  • Antigen Emulsion Preparation:

    • Prepare the MOG (1-125) protein in sterile PBS at a concentration of 1-2 mg/mL.

    • Prepare the emulsion with CFA as described in Protocol 1.

  • Immunization (Day 0):

    • Anesthetize the mice.

    • Inject a total of 200 µL of the emulsion s.c. over two sites, delivering a total dose of 100-200 µg of protein.

    • Administer 200 ng of PTX i.p.

  • PTX Boost (Day 2):

    • Administer a second dose of 200 ng of PTX i.p.

  • Monitoring:

    • Monitor and score the mice daily starting around day 7.

    • Onset is typically between days 8 and 18.[1]

References

  • Biocytogen. (n.d.). Multiple Sclerosis (EAE) Mouse Models. Retrieved from [Link]

  • Menge, T., et al. (2007). Conformational epitopes of myelin oligodendrocyte glycoprotein are targets of potentially pathogenic antibody responses in multiple sclerosis. Journal of Neuroinflammation, 4, 8. Retrieved from [Link]

  • Bittner, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86), 51275. Retrieved from [Link]

  • Hays, H., et al. (2020). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of CNS pathology. Journal of Neuroscience Methods, 346, 108927. Retrieved from [Link]

  • Baker, D., et al. (2012). Novel pathogenic epitopes of myelin oligodendrocyte glycoprotein induce experimental autoimmune encephalomyelitis in C57BL/6 mice. Clinical & Experimental Immunology, 169(3), 239-247. Retrieved from [Link]

  • Linington, C., et al. (2001). T- and B-cell responses to myelin oligodendrocyte glycoprotein in experimental autoimmune encephalomyelitis and multiple sclerosis. Glia, 36(2), 220-234. Retrieved from [Link]

  • Buffalo Neuroimaging Analysis Center. (n.d.). Human (MOG 1-125) and (MOG-35-55) Myelin Oligodendrocyte Glycoprotein-Induced Experimental Autoimmune Encephalomyelitis (EAE) of Demyelination. Retrieved from [Link]

  • Li, R., et al. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. Journal of Immunological Sciences, 6(2), 1-8. Retrieved from [Link]

  • Marta, C. B., et al. (2005). Pathogenic myelin oligodendrocyte glycoprotein antibodies recognize glycosylated epitopes and perturb oligodendrocyte physiology. Proceedings of the National Academy of Sciences, 102(38), 13594-13599. Retrieved from [Link]

  • Schafflick, D., et al. (2020). A B cell–driven EAE mouse model reveals the impact of B cell–derived cytokines on CNS autoimmunity. Proceedings of the National Academy of Sciences, 117(33), 20107-20118. Retrieved from [Link]

  • Bittner, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. PMC. Retrieved from [Link]

  • Ben-Nun, A., et al. (2018). Titration of myelin oligodendrocyte glycoprotein (MOG)-Induced experimental autoimmune encephalomyelitis (EAE) model. ResearchGate. Retrieved from [Link]

  • Krementsov, D. N., et al. (2019). MOG-reactive B cells exacerbate the severity of CD4+ T cell-driven CNS autoimmunity. Journal of Neuroinflammation, 16(1), 162. Retrieved from [Link]

  • The University of Aberdeen. (2001). T- and B-cell responses to myelin oligodendrocyte glycoprotein in experimental autoimmune encephalomyelitis and multiple sclerosis. Retrieved from [Link]

  • Yamasaki, R., et al. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3465. Retrieved from [Link]

  • Absin. (2025). EAE model antigen selection strategy. Retrieved from [Link]

  • Gold, R., et al. (2006). Understanding pathogenesis and therapy of multiple sclerosis via animal models: 70 years of merits and culprits in experimental autoimmune encephalomyelitis research. Brain, 129(8), 1953-1971. Retrieved from [Link]

  • Miller, S. D., & McMahon, E. J. (2007). Mouse Models of Multiple Sclerosis: Experimental Autoimmune Encephalomyelitis and Theiler's Virus-Induced Demyelinating Disease. Current Protocols in Immunology, Chapter 15, Unit 15.1. Retrieved from [Link]

  • Bettelli, E., et al. (2009). Spontaneous relapsing-remitting EAE in the SJL/J mouse: MOG-reactive transgenic T cells recruit endogenous MOG-specific B cells. The Journal of Experimental Medicine, 206(6), 1347-1356. Retrieved from [Link]

  • Maric, C., et al. (2014). A Switch in Pathogenic Mechanism in Myelin Oligodendrocyte Glycoprotein-Induced EAE in GILT-Free Mice. The Journal of Immunology, 193(4), 1533-1543. Retrieved from [Link]

  • Delarasse, C., et al. (2003). Myelin/oligodendrocyte glycoprotein–deficient (MOG-deficient) mice reveal lack of immune tolerance to MOG in wild-type mice. The Journal of Clinical Investigation, 112(4), 544-553. Retrieved from [Link]

  • Bjelobaba, I., et al. (2017). Amelioration of EAE by a Cryptic Epitope of Myelin Oligodendrocyte Glycoprotein. Journal of Neuroimmune Pharmacology, 12(4), 675-688. Retrieved from [Link]

  • ResearchGate. (2023). In MOG p35-55 versus MOG protein 1–117 EAE mouse model, B cells become less differentiated and produce decreased amounts of pathogenic MOG-specific antibodies. Retrieved from [Link]

  • Burrows, C. M., et al. (2020). Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. Frontiers in Immunology, 11, 584988. Retrieved from [Link]

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Comparative

A Senior Scientist's Guide to Validating T-Cell Activation with MOG (35-55) Peptide: A Comparative Analysis

For researchers in neuroimmunology and drug development for autoimmune diseases like multiple sclerosis (MS), the Myelin Oligodendrocyte Glycoprotein (35-55) peptide is an indispensable tool. This immunodominant epitope...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers in neuroimmunology and drug development for autoimmune diseases like multiple sclerosis (MS), the Myelin Oligodendrocyte Glycoprotein (35-55) peptide is an indispensable tool. This immunodominant epitope is a cornerstone for inducing Experimental Autoimmune Encephalomyelitis (EAE) in mice, the most common animal model for MS.[1][2][3] The abnormal activation of T-cells upon recognition of MOG (35-55) is a critical event in the pathogenesis of EAE, leading to the destruction of the myelin sheath that insulates nerve fibers in the central nervous system (CNS).[1][4]

Therefore, the robust and accurate validation of T-cell activation in response to MOG (35-55) is not merely a procedural step; it is the linchpin of experimental success. It allows us to dissect immunopathological mechanisms, screen potential therapeutics, and understand the nuances of T-cell tolerance and reactivity. This guide provides an in-depth comparison of the primary methodologies used to validate this activation, moving beyond simple protocols to explain the causality behind experimental choices and ensuring a self-validating system for trustworthy and reproducible data.

The Core Mechanism: MOG (35-55) and T-Cell Receptor Engagement

T-cell activation is a highly specific and regulated process. It begins when a professional Antigen Presenting Cell (APC), such as a dendritic cell or macrophage, internalizes the MOG protein, processes it, and presents the MOG (35-55) peptide fragment on its surface via a Major Histocompatibility Complex (MHC) class II molecule.[5][6] This peptide-MHC complex is then recognized by the T-cell receptor (TCR) on a specific CD4+ T-helper cell. This "first signal" is necessary but not sufficient. A "second signal," a co-stimulatory interaction (e.g., CD28 on the T-cell binding to CD80/CD86 on the APC), is required to drive the T-cell into a state of full activation, proliferation, and effector function.[5]

T_Cell_Activation_Pathway cluster_APC Antigen Presenting Cell (APC) cluster_TCell CD4+ T-Cell APC_surface MHC_II MHC-II TCR TCR MHC_II->TCR Signal 1 (Recognition) MOG_peptide MOG (35-55) CD80_86 CD80/86 CD28 CD28 CD80_86->CD28 Signal 2 (Co-stimulation) TCell_surface CD4 CD4 Activation Activation Proliferation Cytokine Release TCR->Activation CD28->Activation

Caption: Initial signaling cascade of MOG (35-55) mediated T-cell activation.

Comparison of Core Validation Methodologies

Choosing the right assay to confirm T-cell activation depends on the specific question being asked. Are you interested in cell division, effector function, or overall activation state? Here, we compare three pillars of T-cell activation analysis.

Assay CategoryPrincipleKey TechniquesPrimary OutputProsCons
T-Cell Proliferation Measures the increase in cell number (division) following antigenic stimulation.CFSE Dye Dilution, [³H]-Thymidine IncorporationQuantitative measure of cell divisions.Direct, robust measure of a key activation outcome. CFSE allows generational tracking.[7]Can be slow (days); [³H]-Thymidine uses radioactivity; doesn't measure function.
Cytokine Profiling Detects and quantifies effector molecules (cytokines) secreted by activated T-cells.ELISpot, Intracellular Cytokine Staining (ICS), ELISAFrequency of cytokine-producing cells (ELISpot, ICS) or bulk cytokine concentration (ELISA).Highly sensitive functional readout.[8] ICS allows for multi-cytokine, single-cell analysis.[9]Secretion inhibitors in ICS can be toxic; ELISpot is single-cytokine focused.[10]
Surface Marker Upregulation Measures the increased expression of specific proteins on the T-cell surface post-activation.Flow CytometryPercentage of cells positive for markers like CD69 (early), CD25, CD44 (late).Rapid (hours); allows for multi-marker phenotyping; identifies activated cells without requiring division or secretion.[11]Markers can be transient; expression levels don't always correlate with downstream function.

Methodology 1: T-Cell Proliferation Assays

The most definitive sign of T-cell activation is clonal expansion. Proliferation assays directly measure this phenomenon. While traditional [³H]-thymidine incorporation assays are effective, they are being supplanted by fluorescence-based methods due to safety and ease of use.[12] The gold standard for this is the Carboxyfluorescein Succinimidyl Ester (CFSE) dye dilution assay.[7]

Principle of CFSE Assay: CFSE is a cell-permeable dye that covalently binds to intracellular proteins.[13] When a cell divides, the dye is distributed equally between the two daughter cells, leading to a halving of the fluorescence intensity. Flow cytometry can then distinguish discrete generations of divided cells.[7][13]

CFSE_Workflow cluster_prep Cell Preparation cluster_culture Cell Culture & Stimulation (3-5 days) cluster_analysis Analysis isolate_cells Isolate splenocytes or lymph node cells from MOG-immunized mouse label_cells Label cells with CFSE dye isolate_cells->label_cells culture_neg Negative Control: CFSE-cells + Media label_cells->culture_neg culture_pos Positive Control: CFSE-cells + αCD3/αCD28 label_cells->culture_pos culture_exp Experimental: CFSE-cells + MOG (35-55) label_cells->culture_exp acquire_flow Acquire on Flow Cytometer culture_neg->acquire_flow culture_pos->acquire_flow culture_exp->acquire_flow analyze_data Analyze CFSE dilution (histogram peaks) acquire_flow->analyze_data

Caption: Experimental workflow for a CFSE T-cell proliferation assay.

Detailed Protocol: CFSE Proliferation Assay
  • Cell Isolation: Prepare a single-cell suspension from the spleen or draining lymph nodes of a mouse immunized with MOG (35-55). Lyse red blood cells if necessary.[14]

  • CFSE Labeling:

    • Resuspend cells at 10-20 x 10⁶ cells/mL in pre-warmed PBS.

    • Add an equal volume of 2X CFSE working solution (final concentration typically 1-5 µM) and immediately vortex.[15]

    • Incubate for 10 minutes at 37°C, protected from light.[13]

    • Quench the reaction by adding 5-10 volumes of cold complete culture medium (containing at least 5% FBS) and incubate on ice for 5 minutes.[16]

    • Wash cells twice with complete medium to remove excess unbound dye.

  • Cell Culture:

    • Plate 1-2 x 10⁵ CFSE-labeled cells per well in a 96-well round-bottom plate.

    • Add stimuli to the appropriate wells:

      • Negative Control: Medium alone.

      • Positive Control: Soluble or plate-bound anti-CD3 (1 µg/mL) and anti-CD28 (1 µg/mL) antibodies.[17]

      • Experimental: MOG (35-55) peptide at a range of concentrations (e.g., 1, 10, 50 µg/mL).[4]

    • Culture for 3 to 5 days at 37°C, 5% CO₂.

  • Flow Cytometry:

    • Harvest cells and stain with antibodies for cell surface markers (e.g., CD4) if desired, to gate on the population of interest.

    • Acquire samples on a flow cytometer, ensuring the CFSE signal (typically FITC channel) is not saturated for the undivided peak.

    • Analyze the data by gating on CD4+ T-cells and viewing the CFSE histogram to identify peaks corresponding to successive generations.

Methodology 2: Cytokine Secretion & Profiling

Activated T-cells are cytokine factories. Measuring the production of key cytokines like Interferon-gamma (IFN-γ), Interleukin-2 (IL-2), or IL-17 provides a powerful functional readout.

Comparison of Cytokine Assays:

  • ELISA: Measures the total concentration of a single cytokine in the culture supernatant. It's a bulk measurement and lacks single-cell resolution.[18]

  • ELISpot: Considered a "gold standard" for sensitivity, this assay captures cytokines as they are secreted, creating a "spot" for each individual cytokine-producing cell.[10][18] It provides frequency data but is typically limited to one or two cytokines.[8]

  • Intracellular Cytokine Staining (ICS): The most versatile method. It uses protein transport inhibitors (like Brefeldin A) to trap cytokines inside the cell.[9] Subsequent cell fixation, permeabilization, and staining with fluorescently-labeled antibodies allows for multiparametric analysis by flow cytometry, correlating cytokine production with cell phenotype at a single-cell level.[19][20]

ICS_Workflow stimulate Stimulate cells with MOG (35-55) in the presence of a protein transport inhibitor (e.g., Brefeldin A) (6-16 hours) surface_stain Stain for surface markers (e.g., CD4, CD8) stimulate->surface_stain fix_perm Fix and Permeabilize cell membranes surface_stain->fix_perm intracellular_stain Stain for intracellular cytokines (e.g., IFN-γ, IL-17) with fluorochrome-conjugated antibodies fix_perm->intracellular_stain acquire_flow Acquire on Flow Cytometer intracellular_stain->acquire_flow analyze_data Analyze data by gating on cell populations and quantifying cytokine-positive cells acquire_flow->analyze_data

Caption: Experimental workflow for Intracellular Cytokine Staining (ICS).

Detailed Protocol: Intracellular Cytokine Staining (ICS)
  • Cell Stimulation:

    • In a 96-well plate, culture 1-2 x 10⁶ cells/mL with your stimuli (MOG peptide, controls).

    • For peptide stimulation, add a protein transport inhibitor (e.g., Brefeldin A or Monensin) at the start of the culture.[9] For protein antigens, add the inhibitor after 1-2 hours to allow for antigen processing.[9]

    • Incubate for 6-16 hours at 37°C.

  • Surface Staining:

    • Harvest cells and wash.

    • Resuspend cells in staining buffer (e.g., PBS with 2% FBS) and add antibodies for surface markers (e.g., anti-CD4).

    • Incubate for 20-30 minutes on ice, protected from light.[21]

  • Fixation and Permeabilization:

    • Wash cells to remove unbound surface antibodies.

    • Resuspend cells in a fixation buffer (e.g., 2-4% paraformaldehyde) and incubate for 20 minutes at room temperature.[19]

    • Wash cells, then resuspend in a permeabilization buffer (containing a mild detergent like saponin).[22]

  • Intracellular Staining:

    • Add fluorochrome-conjugated anti-cytokine antibodies (e.g., anti-IFN-γ, anti-IL-17A) diluted in permeabilization buffer.

    • Incubate for 30-60 minutes at room temperature, in the dark.[19]

  • Analysis:

    • Wash cells twice with permeabilization buffer.

    • Resuspend in staining buffer and acquire on a flow cytometer.

    • Analyze by first gating on your cell population of interest (e.g., CD4+ T-cells) and then creating quadrant plots to determine the percentage of cells positive for the cytokine(s) of interest.[23]

Methodology 3: Upregulation of Cell Surface Activation Markers

The earliest signs of T-cell activation can be detected by changes in protein expression on the cell surface, often well before proliferation begins. Flow cytometry is the ideal tool for this analysis.

Common Activation Markers:

  • CD69: A very early activation marker, with expression peaking around 8-12 hours post-stimulation.[11]

  • CD25 (IL-2 Receptor α-chain): An intermediate-to-late marker, critical for T-cell proliferation.[24]

  • CD44: A marker of antigen-experienced or effector/memory T-cells. Its expression level increases significantly upon activation.[24]

This method is rapid and allows for the simultaneous analysis of multiple markers, providing a detailed phenotypic snapshot of the responding T-cell population.

Detailed Protocol: Surface Marker Staining
  • Cell Stimulation: Culture cells with MOG (35-55) peptide and controls for a desired time point (e.g., 24, 48, or 72 hours). No protein transport inhibitors are needed.

  • Staining:

    • Harvest cells into a 96-well V-bottom plate.

    • Wash with staining buffer.

    • Add a "cocktail" of fluorochrome-conjugated antibodies (e.g., anti-CD4, anti-CD69, anti-CD25, anti-CD44) to the cells.

    • Incubate for 20-30 minutes on ice in the dark.

  • Analysis:

    • Wash cells 1-2 times to remove unbound antibodies.

    • Resuspend in staining buffer.

    • Acquire on a flow cytometer and analyze the percentage of CD4+ T-cells that have upregulated the activation markers in response to the MOG peptide compared to the negative control.

A Self-Validating System: The Critical Role of Controls

Trustworthy data is built upon a foundation of rigorous controls. For any MOG (35-55) T-cell activation experiment, the following are non-negotiable:

  • Unstimulated Control (Negative): Cells cultured in medium alone. This establishes the baseline state of your T-cells.

  • Irrelevant Peptide Control (Specificity): Cells stimulated with a non-target peptide (e.g., a scrambled MOG peptide or another myelin peptide like MBP 85-99).[25] This ensures the observed activation is specific to the MOG (35-55) sequence.

  • Polyclonal Stimulus (Positive): Cells stimulated with anti-CD3/CD28 antibodies or PMA/Ionomycin.[17][19] This confirms that the T-cells are viable and capable of responding to a strong, antigen-independent stimulus.

By including these controls, your experiment validates itself. A positive result in the MOG (35-55) condition is only meaningful if the negative controls show no activation and the positive control shows robust activation.

Conclusion: Selecting the Right Tool for the Job

Validating T-cell activation by MOG (35-55) is a multifaceted process with several excellent tools at the researcher's disposal. The optimal choice is dictated by the experimental question.

  • To definitively measure clonal expansion and track cell division history, the CFSE proliferation assay is the method of choice.

  • To ask functional questions about the type of immune response (e.g., Th1 vs. Th17), Intracellular Cytokine Staining (ICS) is unparalleled in its depth of information, providing multiparametric, single-cell data.

  • For the most sensitive detection of rare, cytokine-secreting cells, the ELISpot assay remains the gold standard.[10][18]

  • For rapid screening or to assess the early stages of activation without measuring downstream function, analyzing surface marker upregulation is highly efficient.

By understanding the principles, strengths, and limitations of each of these methods and by designing experiments with a robust, self-validating set of controls, researchers can generate high-quality, reliable data to drive forward our understanding of CNS autoimmunity and develop the next generation of therapies.

References

Validation

A Comparative Guide to the Cross-Reactivity of Human and Mouse MOG (35-55) Peptides in EAE Models

For researchers in neuroimmunology and drug development for multiple sclerosis (MS), the choice of antigen for inducing Experimental Autoimmune Encephalomyelitis (EAE) is a critical decision that dictates the immunologic...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers in neuroimmunology and drug development for multiple sclerosis (MS), the choice of antigen for inducing Experimental Autoimmune Encephalomyelitis (EAE) is a critical decision that dictates the immunological pathway under investigation. The Myelin Oligodendrocyte Glycoprotein (MOG) peptide, specifically the 35-55 fragment, is a cornerstone of EAE research. However, a subtle yet profound difference exists between the human and murine (or rodent) versions of this peptide, leading to distinct pathogenic mechanisms. This guide provides an in-depth comparison of their cross-reactivity, supported by experimental data and protocols, to inform rational experimental design.

The Single Amino Acid Difference: A Fork in the Pathogenic Road

The immunodominant MOG (35-55) peptide is highly conserved across species. However, a single amino acid polymorphism at position 42 distinguishes the human peptide from its commonly used rodent counterparts (mouse and rat).[1][2] This substitution—a proline in humans versus a serine in rodents—fundamentally alters the resulting autoimmune response in the widely used C57BL/6 mouse model.

Table 1: Sequence Alignment of Human and Mouse MOG (35-55)

SpeciesSequence (Residues 35-55)Position 42
HumanM-E-V-G-W-Y-R-P-P -F-S-R-V-V-H-L-Y-R-N-G-KProline (P)
MouseM-E-V-G-W-Y-R-P-S -F-S-R-V-V-H-L-Y-R-N-G-KSerine (S)

This seemingly minor change from a flexible serine to a rigid, structure-defining proline severely attenuates the encephalitogenicity of the human peptide when administered to C57BL/6 mice.[3][4] The underlying reason is a shift in the primary driver of the autoimmune attack.

Divergent Immunological Mechanisms: T-Cells vs. B-Cells

While both peptides can induce EAE, they do so via different arms of the immune system. This distinction is crucial for selecting the appropriate model for a given research question.

Rodent MOG (35-55): A T-Cell-Driven Pathology

Immunization of C57BL/6 mice with mouse or rat MOG (35-55) induces a classic, robust EAE that is primarily mediated by encephalitogenic CD4+ T cells.[3][4] These T cells, predominantly of the Th1 and Th17 lineages, recognize the peptide presented by MHC class II molecules, become activated, and migrate to the central nervous system (CNS) to orchestrate an inflammatory cascade leading to demyelination and paralysis.[5] This form of EAE is largely B-cell independent.[4][6]

Human MOG (35-55): A B-Cell-Dependent Response

In stark contrast, human MOG (35-55) is only weakly encephalitogenic in C57BL/6 mice.[3][4][7] The proline at position 42 makes it a poor T-cell immunogen in this context. However, EAE induced by the full-length human MOG protein is dependent on B-cells and the antibodies they produce.[3][4][6] While the human peptide itself is a weak T-cell stimulus, it can trigger an encephalitogenic B-cell response.[3][7] The resulting antibodies are thought to cross-react with endogenous mouse MOG on the myelin sheath, leading to demyelination.[3][4]

  • T-Cell Cross-Reactivity is Minimal: T-cells from mice immunized with human MOG (35-55) show proliferation in response to the human peptide but not the rodent version, and vice-versa.[3][4]

  • B-Cell Cross-Reactivity is Key: The pathogenic mechanism of human MOG relies on antibodies that effectively cross-react with native mouse MOG epitopes.

Table 2: Comparative Immunogenicity of MOG (35-55) Peptides in C57BL/6 Mice

FeatureMouse/Rodent MOG (35-55)Human MOG (35-55)
Primary Pathogenic Mechanism T-cell dependent[4][6]B-cell / Antibody dependent[3][4][7]
Typical EAE Severity High, robust paralysis[6]Weakly encephalitogenic as a peptide[3][4]
T-Cell Proliferative Response Strong stimulation of rodent MOG-primed T-cellsInduces proliferation to human MOG, but not rodent MOG, in primed T-cells[4]
Key Associated Cytokines IFN-γ, IL-17, IL-2, IL-6[8][9]IL-4, IL-13 (associated with B-cell help)[4]
Model Application Studying T-cell mediated autoimmunity, Th1/Th17 responsesStudying antibody-mediated demyelination, B-cell targeting therapies[10]

Experimental Workflows and Protocols

Accurate assessment of cross-reactivity and pathogenic mechanisms requires robust and validated protocols. Below are methodologies for EAE induction and T-cell proliferation assays.

Workflow for EAE Induction and Assessment

The following diagram outlines the standard workflow for inducing EAE in C57BL/6 mice, a foundational procedure for studying either peptide.

EAE_Induction_Workflow cluster_prep Phase 1: Immunogen Preparation cluster_induction Phase 2: Disease Induction cluster_monitoring Phase 3: Monitoring & Analysis prep_emulsion Prepare Emulsion: MOG Peptide (Human or Mouse) + Complete Freund's Adjuvant (CFA) immunize Day 0: Subcutaneous Immunization with Emulsion prep_emulsion->immunize ptx1 Day 0: Pertussis Toxin (PTX) Injection (i.p.) immunize->ptx1 ptx2 Day 2: Pertussis Toxin (PTX) Injection (i.p.) immunize->ptx2 monitor Daily Monitoring: Clinical Score & Body Weight ptx2->monitor onset Disease Onset (Typically Days 9-14) monitor->onset peak Peak Disease onset->peak analysis Endpoint Analysis: Histology, Cytokine Profiling, Cell Isolation peak->analysis TCell_Assay_Workflow cluster_immunization Step 1: Immunization cluster_isolation Step 2: Cell Isolation (Day 10) cluster_culture Step 3: In Vitro Restimulation cluster_analysis Step 4: Proliferation Analysis immunize_human Group A: Immunize with Human MOG isolate_cells Isolate Splenocytes or Draining Lymph Node Cells immunize_human->isolate_cells immunize_mouse Group B: Immunize with Mouse MOG immunize_mouse->isolate_cells culture_cells Culture Cells with Antigens isolate_cells->culture_cells stim_human Stimulation: Human MOG (35-55) culture_cells->stim_human stim_mouse Stimulation: Mouse MOG (35-55) culture_cells->stim_mouse stim_control Stimulation: Control (e.g., OVA) / No Peptide culture_cells->stim_control measure_prolif Measure Proliferation (e.g., [3H]Thymidine Incorporation) stim_human->measure_prolif stim_mouse->measure_prolif stim_control->measure_prolif analyze Analyze Data: Calculate Stimulation Index (SI) measure_prolif->analyze

Caption: Workflow for T-cell proliferation assay to test cross-reactivity.

Protocol 2: T-Cell Proliferation Assay by [³H]Thymidine Incorporation

This protocol details the steps to quantify antigen-specific T-cell proliferation. [11][12][13] Procedure:

  • Immunization and Cell Harvest:

    • Immunize two groups of C57BL/6 mice, one with human MOG (35-55)/CFA and one with mouse MOG (35-55)/CFA as described in Protocol 1 (PTX is optional for priming T-cells for in vitro recall).

    • On Day 10 post-immunization, euthanize mice and aseptically harvest spleens and/or draining lymph nodes (inguinal, axillary).

  • Cell Culture Preparation:

    • Prepare single-cell suspensions from the lymphoid organs by mechanical dissociation through a 70 µm cell strainer.

    • Lyse red blood cells using ACK lysis buffer.

    • Wash cells and resuspend in complete RPMI-1640 medium (supplemented with 10% FBS, L-glutamine, penicillin/streptomycin, and 2-mercaptoethanol).

    • Count viable cells and adjust the concentration to 4 x 10⁶ cells/mL.

  • In Vitro Restimulation:

    • Plate 100 µL of the cell suspension (4 x 10⁵ cells) into each well of a 96-well round-bottom plate.

    • Add 100 µL of medium containing the stimulating peptide to achieve a final concentration of 10-20 µg/mL. For each mouse, set up triplicate wells for each condition:

      • No peptide (negative control)

      • Irrelevant peptide (e.g., OVA)

      • Human MOG (35-55)

      • Mouse MOG (35-55)

    • Incubate plates for 48 hours at 37°C in a humidified 5% CO₂ incubator.

  • Proliferation Measurement:

    • Pulse each well with 1 µCi of [³H]thymidine.

    • Incubate for an additional 18-24 hours. Causality: Actively dividing cells will incorporate the radiolabeled thymidine into their newly synthesized DNA. The amount of incorporated radioactivity is directly proportional to the level of cell proliferation.

    • Harvest the cells onto a glass fiber filter mat using a cell harvester.

    • Measure the incorporated radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the mean counts per minute (CPM) for each set of triplicates.

    • Determine the Stimulation Index (SI) = (Mean CPM of stimulated wells) / (Mean CPM of unstimulated wells). An SI > 2-3 is typically considered a positive response.

    • Expected Outcome: Cells from mice immunized with mouse MOG will show a high SI for mouse MOG but a low SI for human MOG, demonstrating minimal cross-reactivity. The converse will be true for cells from human MOG-immunized mice.

Conclusion and Expert Recommendations

The choice between human and mouse MOG (35-55) is not a matter of preference but a strategic decision based on the scientific question.

  • To study T-cell-mediated pathogenesis , CNS inflammation, and therapies targeting T-cell activation or trafficking, the mouse/rat MOG (35-55) peptide is the gold standard, providing a robust and highly reproducible model. [14]

  • To investigate the role of B-cells and pathogenic antibodies in demyelination, or to test the efficacy of B-cell depleting therapies (analogous to treatments like Rituximab or Ocrelizumab in MS), the full-length human MOG protein model is more appropriate, as it drives a B-cell-dependent pathology. [3][6] Understanding the fundamental immunological differences driven by a single amino acid substitution is paramount. This guide provides the rationale and the practical tools for researchers to select the appropriate antigen and confidently interpret the resulting data, ultimately advancing our understanding of neuroinflammatory diseases and the development of targeted therapeutics.

References

  • SB-Peptide. MOG (35-55) human. [Online] Available from: [Link]

  • Mang-Fatehi, S. et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86), e51275. Available from: [Link]

  • Biocytogen. Multiple Sclerosis (EAE) Mouse Models. [Online] Available from: [Link]

  • Pappu, R. et al. (2006). The cytokine signature of MOG-specific CD4 cells in the EAE of C57BL/6 mice. Journal of Neuroimmunology, 171(1-2), 29-34. Available from: [Link]

  • Kim, J. Y. et al. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3465. Available from: [Link]

  • van Haren, S. D. et al. (2020). Citrullinated human and murine MOG35–55 display distinct biophysical and biochemical behavior. Journal of Biological Chemistry, 295(2), 483-493. Available from: [Link]

  • Giatti, S. et al. (2023). Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. Journal of Visualized Experiments, (199), e65813. Available from: [Link]

  • ResearchGate. A comparison of the sequences of the extracellular domain of mouse, human, and rat MOG protein. [Online] Available from: [Link]

  • Tselios, T. et al. (2016). Rational Design and Synthesis of Altered Peptide Ligands based on Human Myelin Oligodendrocyte Glycoprotein 35–55 Epitope: Inhibition of Chronic Experimental Autoimmune Encephalomyelitis in Mice. Molecules, 21(3), 359. Available from: [Link]

  • Kumar, A. et al. (2023). Profiling blood-based neural biomarkers and cytokines in experimental autoimmune encephalomyelitis model of multiple sclerosis using single-molecule array technology. Frontiers in Molecular Neuroscience, 16, 1297551. Available from: [Link]

  • ResearchGate. Cytokine profile of MOG-induced EAE in non Tg and IL-32α... [Online] Available from: [Link]

  • Lyons, J. A. et al. (1999). Rat and Human Myelin Oligodendrocyte Glycoproteins Induce Experimental Autoimmune Encephalomyelitis by Different Mechanisms in C57BL/6 Mice. The Journal of Immunology, 162(12), 7568-7574. Available from: [Link]

  • Mayer, M. C. et al. (2005). Pathogenic myelin oligodendrocyte glycoprotein antibodies recognize glycosylated epitopes and perturb oligodendrocyte physiology. Proceedings of the National Academy of Sciences, 102(38), 13546-13551. Available from: [Link]

  • Sun, D. et al. (2018). Characterization of myelin oligodendrocyte glycoprotein (MOG)35–55-specific CD8+ T cells in experimental autoimmune encephalomyelitis. Annals of Translational Medicine, 6(19), 378. Available from: [Link]

  • Zhang, J. et al. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. Journal of Immunological Sciences, 6(2), 1-10. Available from: [Link]

  • ResearchGate. Response of transgenic T cells to MOG 35–55 and MOG protein. [Online] Available from: [Link]

  • Pitt, D. et al. (2009). Loss of IFN-γ Enables the Expansion of Autoreactive CD4+ T Cells to Induce Experimental Autoimmune Encephalomyelitis by a Nonencephalitogenic Myelin Variant Antigen. The Journal of Immunology, 182(8), 5109-5117. Available from: [Link]

Sources

Comparative

A Senior Scientist's Guide to Mastering Reproducibility in the MOG (35-55) EAE Model

For Researchers, Scientists, and Drug Development Professionals The Experimental Autoimmune Encephalomyelitis (EAE) model, particularly the chronic progressive form induced by the myelin oligodendrocyte glycoprotein pept...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The Experimental Autoimmune Encephalomyelitis (EAE) model, particularly the chronic progressive form induced by the myelin oligodendrocyte glycoprotein peptide 35-55 (MOG 35-55) in C57BL/6 mice, remains an indispensable tool in our collective endeavor to understand and combat multiple sclerosis (MS).[1][2][3] This model's strength lies in its ability to recapitulate key pathological features of MS, including central nervous system (CNS) inflammation, demyelination, and axonal damage.[4][5] However, its utility is often hampered by significant variability, a challenge that can undermine the reliability of preclinical findings and slow the translational research pipeline.[6]

This guide provides an in-depth, experience-driven framework for enhancing the reproducibility of the MOG (35-55) EAE model. We will dissect the critical experimental parameters, offer a validated, step-by-step protocol, and provide a comparative analysis with alternative EAE models. The objective is to equip you with the scientific rationale behind each methodological choice, thereby empowering you to execute this model with greater consistency and confidence.

The Pathogenic Cascade: Deconstructing MOG (35-55) EAE

A thorough understanding of the immunological events that drive EAE is fundamental to achieving a reproducible model. The induction process initiates a well-orchestrated, yet complex, sequence of events culminating in autoimmune-mediated neurological damage.

The journey begins with the subcutaneous immunization of C57BL/6 mice with MOG (35-55) peptide emulsified in Complete Freund's Adjuvant (CFA).[2][4] CFA, containing heat-killed Mycobacterium tuberculosis, is a powerful immunostimulant that activates antigen-presenting cells (APCs), such as dendritic cells.[7][8] These APCs process the MOG peptide and present it to naive CD4+ T cells. This interaction, within the inflammatory milieu created by CFA, propels the differentiation of these T cells into pathogenic Th1 and Th17 effector cells.[5]

A pivotal and often variable step is the administration of Pertussis Toxin (PTX).[9][10] PTX acts as a co-adjuvant and is thought to increase the permeability of the blood-brain barrier (BBB), granting the activated, MOG-specific T cells entry into the CNS.[3][4] Once within the CNS, these pathogenic T cells are reactivated by local APCs, including microglia and astrocytes, which present the endogenous MOG antigen. This reactivation unleashes a cascade of inflammatory cytokines, leading to the recruitment of other immune cells, subsequent demyelination, and axonal injury, which are the underlying causes of the clinical paralysis observed in EAE.[3]

EAE_Induction_Workflow cluster_0 Day 0: Immunization cluster_1 Day 2: PTX Boost cluster_2 Day 7 Onwards: Monitoring prep_emulsion Prepare MOG (35-55)/ CFA Emulsion immunize Subcutaneous Injection (100-200 µg MOG/mouse) prep_emulsion->immunize ptx1 Intraperitoneal Injection of Pertussis Toxin (PTX) immunize->ptx1 ptx2 Second Intraperitoneal Injection of PTX monitor Daily Clinical Scoring & Weight Measurement

Sources

Validation

A Comparative Guide to Acute vs. Chronic EAE Models Using MOG (35-55)

For Researchers, Scientists, and Drug Development Professionals Experimental Autoimmune Encephalomyelitis (EAE) is the most widely utilized animal model for multiple sclerosis (MS), providing invaluable insights into the...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely utilized animal model for multiple sclerosis (MS), providing invaluable insights into the immunopathogenesis of this chronic, inflammatory, and demyelinating disease of the central nervous system (CNS).[1][2] The choice of EAE model is critical, as different induction protocols can mimic various aspects of MS. This guide offers a detailed comparison of two commonly used EAE models in C57BL/6 mice induced by the myelin oligodendrocyte glycoprotein (MOG) peptide 35-55: the acute (monophasic) and the chronic models. Understanding the nuances of these models is paramount for designing experiments that accurately address specific research questions in MS.

The Central Role of MOG (35-55) in EAE Induction

MOG, a glycoprotein exclusively expressed in the CNS on the outer surface of myelin sheaths, is a key autoantigen in MS.[1] The MOG (35-55) peptide is a potent encephalitogenic epitope in C57BL/6 mice, capable of inducing a robust autoimmune response characterized by CNS inflammation, demyelination, and ascending paralysis.[3][4] This response is primarily mediated by CD4+ T cells, although other immune cells also play a role.[5]

At a Glance: Key Differences Between Acute and Chronic MOG (35-55) EAE

FeatureAcute (Monophasic) EAEChronic EAE
Immunization Protocol Typically a single immunization with MOG (35-55)/CFA.Often involves a booster immunization with MOG (35-55)/CFA.
Clinical Course A single (monophasic) episode of disease with an onset, peak, and subsequent partial or full recovery, which may result in a stable deficit.[6]A persistent, non-remitting disease course with severe, sustained neurological deficits.[3][5]
Disease Onset Approximately 9-14 days post-immunization.[6]Approximately 7-15 days post-immunization.[3]
Peak of Disease Around 3-5 days after onset.[6]Disease severity progressively increases and then plateaus at a high level.
Immunopathology Dominated by an acute inflammatory response with a significant influx of CD4+ T cells and macrophages.Characterized by a sustained inflammatory infiltrate, with a potential for a more diverse cellular composition over time.
Histopathology Focal areas of mononuclear inflammatory infiltrates and demyelination, primarily in the spinal cord.[1]More extensive and widespread inflammation, demyelination, and axonal damage in the spinal cord and potentially the brain.[3]
Primary Application Studying the initial events of CNS inflammation and screening of anti-inflammatory therapeutics.Investigating long-term disease progression, neurodegeneration, and therapies aimed at preventing disability.

Experimental Protocols: A Step-by-Step Guide

The induction of both acute and chronic EAE requires careful attention to detail to ensure reproducibility. The key variable distinguishing the two models is the immunization schedule.

Core Reagents
  • MOG (35-55) peptide: The encephalitogenic antigen.

  • Complete Freund's Adjuvant (CFA): An oil-in-water emulsion containing inactivated Mycobacterium tuberculosis. CFA is crucial for a robust and sustained immune response.[5] It prolongs the presence of the antigen and stimulates an inflammatory response.

  • Pertussis Toxin (PTX): Acts as an additional adjuvant and, critically, increases the permeability of the blood-brain barrier, facilitating the entry of encephalitogenic T cells into the CNS.[5] The potency of PTX can vary between batches, and the dosage may need to be optimized.[7]

Protocol 1: Induction of Acute (Monophasic) MOG (35-55) EAE

This protocol is designed to induce a single, self-limiting wave of disease.

Day 0: Immunization

  • Prepare the MOG (35-55)/CFA emulsion. A common method is to emulsify a solution of MOG (35-55) in sterile PBS with an equal volume of CFA. The final concentration of MOG (35-55) is typically 1-2 mg/mL, and CFA contains 1-4 mg/mL of Mycobacterium tuberculosis.

  • Anesthetize female C57BL/6 mice (8-12 weeks old).

  • Inject 100-200 µL of the emulsion subcutaneously (s.c.) at two sites on the flank.

  • Administer pertussis toxin (typically 100-200 ng) intraperitoneally (i.p.).

Day 2: Pertussis Toxin Boost

  • Administer a second dose of pertussis toxin (100-200 ng) i.p.[2]

Protocol 2: Induction of Chronic MOG (35-55) EAE

This protocol, with a booster immunization, aims to establish a persistent, non-remitting disease course.

Day 0: Primary Immunization

  • Follow steps 1-4 as described in the acute EAE protocol.

Day 2: Pertussis Toxin Boost

  • Administer a second dose of pertussis toxin (100-200 ng) i.p.

Day 7: Booster Immunization

  • Prepare a fresh MOG (35-55)/CFA emulsion as on Day 0.

  • Anesthetize the mice.

  • Inject 100-200 µL of the emulsion s.c. at two new sites on the flank.

Visualizing the Experimental Workflow

EAE_Induction_Workflows cluster_acute Acute (Monophasic) EAE Workflow cluster_chronic Chronic EAE Workflow A_Start Start A_Day0 Day 0: - MOG/CFA s.c. - PTX i.p. A_Start->A_Day0 A_Day2 Day 2: - PTX i.p. A_Day0->A_Day2 A_Monitor Daily Clinical Scoring (Days 7-28+) A_Day2->A_Monitor A_Endpoint Endpoint Analysis: - Histopathology - Immunology A_Monitor->A_Endpoint A_End End A_Endpoint->A_End C_Start Start C_Day0 Day 0: - MOG/CFA s.c. - PTX i.p. C_Start->C_Day0 C_Day2 Day 2: - PTX i.p. C_Day0->C_Day2 C_Day7 Day 7: - MOG/CFA s.c. (Boost) C_Day2->C_Day7 C_Monitor Daily Clinical Scoring (Days 7-40+) C_Day7->C_Monitor C_Endpoint Endpoint Analysis: - Histopathology - Immunology C_Monitor->C_Endpoint C_End End C_Endpoint->C_End

Caption: Comparative workflows for inducing acute and chronic EAE models.

Clinical Assessment: Scoring Disease Progression

Daily monitoring and clinical scoring are essential for evaluating disease severity and progression. A standard 0-5 scoring scale is commonly used:[8]

  • 0: No clinical signs.

  • 0.5: Tip of tail is limp.

  • 1: Limp tail.

  • 1.5: Limp tail and hind limb weakness.

  • 2: Limp tail and definite hind limb weakness.

  • 2.5: Limp tail and dragging of one hind limb.

  • 3: Limp tail and paralysis of both hind limbs.

  • 3.5: Limp tail, paralyzed hind limbs, and weakness in forelimbs.

  • 4: Limp tail and paralysis of all four limbs.

  • 5: Moribund or dead.

In the acute model , scores typically increase to a peak and then partially or fully remit. In the chronic model , scores tend to increase and then plateau at a severe level for the duration of the experiment.

Immunological and Histopathological Distinctions

The differences in immunization protocols lead to distinct immunological and pathological outcomes in the CNS.

EAE_Pathology_Comparison cluster_acute Acute EAE Pathogenesis cluster_chronic Chronic EAE Pathogenesis A_Tcell CD4+ T Cell Activation - MOG (35-55) presentation - Proliferation & Differentiation (Th1/Th17) A_BBB Breach of Blood-Brain Barrier - PTX-mediated permeabilization A_Tcell->A_BBB A_CNS CNS Infiltration - Influx of T cells & Macrophages A_BBB->A_CNS A_Inflam Acute Inflammation & Demyelination - Cytokine release - Myelin sheath damage A_CNS->A_Inflam A_Resolution Partial Resolution - Regulatory T cell activity - Reduced inflammation A_Inflam->A_Resolution C_Tcell Sustained T Cell Activation - Booster immunization - Epitope spreading C_BBB Persistent BBB Permeability C_Tcell->C_BBB C_CNS Continuous CNS Infiltration - T cells, B cells, Macrophages C_BBB->C_CNS C_Inflam Chronic Inflammation & Neurodegeneration - Widespread demyelination - Axonal loss - Gliosis C_CNS->C_Inflam C_NoResolution Lack of Resolution - Persistent inflammation - Progressive disability C_Inflam->C_NoResolution

Caption: Key immunological and pathological events in acute vs. chronic EAE.

In acute EAE , the histopathology is characterized by perivascular cuffs of inflammatory cells, primarily T cells and macrophages, and areas of demyelination, predominantly in the spinal cord.[1] The inflammatory response tends to be more focal.

In chronic EAE , the pathology is more severe and widespread. There is extensive and confluent inflammation and demyelination throughout the spinal cord and, in some cases, the brain (e.g., cerebellum and brainstem).[3] A key feature of the chronic model is significant axonal loss and gliosis, which more closely mimics the neurodegenerative aspects of progressive MS.[3]

Choosing the Right Model for Your Research

The decision to use an acute or chronic MOG (35-55) EAE model should be driven by the specific research question.

The acute model is well-suited for:

  • Investigating the initial events of T cell activation and CNS infiltration.

  • Screening the efficacy of novel anti-inflammatory therapies.

  • Studying mechanisms of immune regulation and resolution of inflammation.

The chronic model is the preferred choice for:

  • Modeling the progressive disability seen in secondary and primary progressive MS.[3]

  • Studying the mechanisms of neurodegeneration, including axonal loss and gliosis.

  • Evaluating therapies aimed at neuroprotection and remyelination.

  • Longitudinal studies of disease progression.

Conclusion

Both the acute and chronic MOG (35-55) EAE models are powerful tools in MS research. The acute model provides a window into the initial inflammatory cascade, while the chronic model offers a platform to study the long-term, neurodegenerative consequences of the disease. By understanding the fundamental differences in their induction, clinical course, and pathology, researchers can select the most appropriate model to advance our understanding of MS and develop effective new therapies.

References

  • Biocytogen. (n.d.). Multiple Sclerosis (EAE) Mouse Models. Retrieved from [Link]

  • Miyamura, S., Matsuo, N., Nagayasu, K., Shirakawa, H., & Kaneko, S. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3453. [Link]

  • Bittner, S., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. Journal of Visualized Experiments, (86), 51275. [Link]

  • García-González, M., et al. (2025). Methodology and evaluation of the induction of experimental autoimmune encephalomyelitis, a murine preclinical model of multiple sclerosis. Methods in Cell Biology. [Link]

  • Vogelsang, A., et al. (2021). An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. Journal of Neuroscience Methods, 365, 109443. [Link]

  • Redoxis. (n.d.). Mouse models of Multiple Sclerosis (MS) - Experimental Autoimmune Encephalomyelitis (EAE). Retrieved from [Link]

  • Spagnuolo, L., et al. (2023). Modeling Multiple Sclerosis in the Two Sexes: MOG 35-55-Induced Experimental Autoimmune Encephalomyelitis. Journal of Visualized Experiments, (199). [Link]

  • Hasselmann, J. P., et al. (2017). Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of CNS pathology. Journal of Neuroscience Methods, 285, 15-26. [Link]

  • 't Hart, B. A., et al. (2005). Fundamental differences in the dynamics of CNS lesion development and composition in MP4- and MOG peptide 35-55-induced experimental autoimmune encephalomyelitis. Journal of Neuroimmunology, 169(1-2), 36-45. [Link]

  • 't Hart, B. A., et al. (2005). MP4- and MOG:35-55-induced EAE in C57BL/6 mice differentially targets brain, spinal cord and cerebellum. Journal of Neuroimmunology, 167(1-2), 1-11. [Link]

  • ResearchGate. (2025). Antigenic Peptide (MOG 35-55 & PLP (139-151))-Induced Encephalomyelitis (EAE) Model Protocol. Retrieved from [Link]

  • Miyamura, S., et al. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol, 9(24), e3453. [Link]

  • Creative Biolabs. (n.d.). MOG35-55 induced EAE Mice Model. Retrieved from [Link]

  • Hausler, D., et al. (2015). Time-Dependent Progression of Demyelination and Axonal Pathology in MP4-Induced Experimental Autoimmune Encephalomyelitis. PLoS One, 10(6), e0129717. [Link]

  • ResearchGate. (n.d.). Histological manifestations of EAE induced by MOG peptide 35-55. Retrieved from [Link]

  • Papathanasiou, I., et al. (2020). Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. Frontiers in Immunology, 11, 584981. [Link]

  • Lalive, P. H., et al. (2011). Antibody response in MOG35-55 induced EAE. Archive ouverte UNIGE. [Link]

  • Wang, Y., et al. (2022). Experimental Autoimmune Encephalomyelitis Animal Models Induced by Different Myelin Antigens Exhibit Differential Pharmacologic Responses to Anti-Inflammatory Drugs. Journal of Immunological Sciences, 6(2), 1-10. [Link]

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Validation

A Senior Application Scientist's Comparative Guide to Confirming Demyelination in MOG (35-55) Treated Mice

For researchers in neuroinflammation and drug development, the Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide-induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 mice is an indispensable model. It...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers in neuroinflammation and drug development, the Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide-induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 mice is an indispensable model. It recapitulates key pathological features of multiple sclerosis, namely autoimmune-mediated inflammation and subsequent demyelination of the central nervous system (CNS).[1][2][3] However, the successful application of this model hinges on the accurate and robust confirmation of demyelination. Choosing the appropriate method to visualize and quantify myelin loss is critical for interpreting disease progression and evaluating the efficacy of therapeutic candidates.

This guide provides a comparative analysis of established and contemporary techniques for assessing demyelination. We move beyond simple protocol recitation to explore the causality behind methodological choices, offering a framework for selecting the most suitable technique for your specific research question.

I. The Gold Standard: Histological Confirmation of Myelin Loss

Histological analysis of the spinal cord and brain remains the cornerstone for confirming demyelination. The choice of stain is pivotal, with each method offering a unique balance of specificity, sensitivity, and compatibility with other analytical techniques.

A. Luxol Fast Blue (LFB): The Classic Anatomical Stain

Principle of Causality: LFB is a copper phthalocyanine dye that engages in an acid-base reaction, forming salt linkages with the bases of lipoproteins that are abundant in the myelin sheath.[4][5] This reaction allows for the macroscopic and microscopic visualization of myelinated tracts. In a healthy CNS, white matter tracts will be vividly stained, whereas in the EAE model, areas of inflammatory infiltration and demyelination will appear as pale, well-demarcated plaques.[1][6][7][8]

Experimental Workflow Diagram: Histological Staining

Histology_Workflow cluster_prep Tissue Preparation cluster_staining Staining Method cluster_analysis Analysis perfuse Perfuse Mouse (PBS then 4% PFA) dissect Dissect Spinal Cord & Brain perfuse->dissect post_fix Post-fix in 4% PFA dissect->post_fix cryoprotect Cryoprotect (e.g., 30% Sucrose) post_fix->cryoprotect embed Embed in OCT & Freeze cryoprotect->embed section Cryosection (10-20 µm) embed->section lfb_stain LFB Staining (Overnight at 60°C) section->lfb_stain ihc_stain IHC for MBP (Antibody Incubations) section->ihc_stain fluoro_stain FluoroMyelin™ (20 min Incubation) section->fluoro_stain image Brightfield or Fluorescence Imaging lfb_stain->image ihc_stain->image fluoro_stain->image quantify Quantification (Scoring or Area Fraction) image->quantify

Caption: Comparative workflow for key histological techniques.

Step-by-Step Protocol: Luxol Fast Blue Staining

  • Deparaffinization and Hydration: If using paraffin-embedded sections, deparaffinize slides through xylene and a graded series of ethanol to 95% alcohol. For cryosections, start at step 2.

  • Staining: Immerse slides in 0.1% Luxol Fast Blue solution in a sealed container and incubate overnight at 56-60°C.[5][9]

  • Rinsing: Rinse off excess stain with 95% ethanol, followed by a rinse in distilled water.[4]

  • Differentiation: Briefly immerse slides in 0.05% lithium carbonate solution for 10-15 seconds.[4][9] This step is critical; it removes the stain from non-myelinated areas.

  • Stop Differentiation: Continue differentiation in 70% ethanol, changing the solution until the grey matter is colorless and the white matter is a distinct blue or greenish-blue.[4][5]

  • Counterstaining (Optional): For visualization of cellular nuclei, counterstain with 0.1% Cresyl Violet solution.[5][9]

  • Dehydration and Mounting: Dehydrate the sections through a graded ethanol series to xylene and mount with a permanent mounting medium.

B. Immunohistochemistry (IHC): Specific Molecular Targeting

Principle of Causality: IHC offers superior specificity by using antibodies to target proteins exclusive to the myelin sheath, most commonly Myelin Basic Protein (MBP).[10][11][12][13] MBP is a major structural protein of myelin; its absence, detected by a loss of antibody signal, is a direct and quantifiable indicator of demyelination.[11][13] This method is particularly powerful for correlating myelin loss with the presence of specific immune cell infiltrates (e.g., CD4+ T cells) through multi-label immunofluorescence.

Step-by-Step Protocol: Immunofluorescence for MBP

  • Antigen Retrieval: For paraffin sections, perform heat-induced epitope retrieval. For cryosections, a brief permeabilization step is usually sufficient.

  • Blocking: Incubate sections in a blocking buffer (e.g., PBS with 5% normal serum and 0.3% Triton X-100) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Primary Antibody: Incubate sections with a primary antibody against MBP (e.g., rabbit anti-MBP) diluted in blocking buffer overnight at 4°C.

  • Washing: Wash sections three times in PBS for 5 minutes each.

  • Secondary Antibody: Incubate with a fluorophore-conjugated secondary antibody (e.g., goat anti-rabbit Alexa Fluor 488) for 1-2 hours at room temperature, protected from light.

  • Counterstaining: Stain nuclei with DAPI.

  • Mounting: Wash sections again and mount with an anti-fade mounting medium.

C. Fluorescent Dyes: Rapid and Versatile Myelin Visualization

Principle of Causality: Dyes like FluoroMyelin™ are fluorescent compounds that selectively label myelin.[14][15][16] The mechanism is believed to be based on a lipophilic affiliation, taking advantage of the high lipid content of the myelin sheath.[17][18] These reagents offer a significant advantage in speed and simplicity over traditional histological stains and IHC.

Step-by-Step Protocol: FluoroMyelin™ Staining

  • Rehydration: Rehydrate cryosections in PBS for at least 20 minutes.[17]

  • Staining Solution Preparation: Dilute the FluoroMyelin™ stock solution (e.g., 1:300) in PBS.[17][18]

  • Staining: Cover the sections with the staining solution and incubate for 20 minutes at room temperature.[15][17]

  • Washing: Wash the sections twice with PBS for 5 minutes each.

  • Mounting: Mount with an aqueous mounting medium.

D. Black-Gold II: High-Contrast Myelin Staining

Principle of Causality: Black-Gold II is a gold phosphate complex that specifically binds to myelin, offering high-resolution and high-contrast visualization.[19][20] It is particularly useful for formalin-fixed, non-solvent processed tissue and can delineate individual myelinated fibers, which appear black, from larger tracts.[21][22]

Step-by-Step Protocol: Black-Gold II Staining

  • Pre-heating: Pre-heat the 0.3% Black-Gold II solution and 1% sodium thiosulfate solution to 60°C.

  • Rehydration: Rehydrate tissue sections in distilled water for 2 minutes.

  • Staining: Transfer slides to the pre-warmed Black-Gold II solution and incubate at 60°C for approximately 12 minutes, monitoring every 2-3 minutes until the finest fibers are stained dark red to black.

  • Rinsing: Rinse the sections twice in distilled water for 2 minutes each.

  • Extraction: Incubate in the 1% sodium thiosulfate solution for 3 minutes at 60°C to remove excess stain.

  • Final Rinsing, Dehydration, and Mounting: Rinse thoroughly in distilled water, then dehydrate through graded alcohols, clear in xylene, and mount.

Data Presentation: Comparison of Histological Techniques

FeatureLuxol Fast Blue (LFB)Immunohistochemistry (MBP)FluoroMyelin™Black-Gold II
Principle Binds to myelin lipoproteinsAntibody-based detection of specific myelin proteinsLipophilic affiliation with myelin lipidsGold phosphate complex binds to myelin
Specificity ModerateHighModerate-HighHigh
Sensitivity Good for overt lesionsHigh, detects subtle changesHighVery High
Throughput Low (overnight staining)Moderate (multi-step)High ( < 1 hour)Moderate
Quantification Semi-quantitative (scoring) or area fractionArea fraction, intensity analysisArea fraction, intensity analysisDensitometry
Multiplexing Limited (counterstain only)Excellent (co-stain with other antibodies)Excellent (compatible with other fluorophores)Possible with fluorescent markers
Best For Overall anatomical assessment of demyelinationSpecific, quantifiable myelin loss; co-localizationRapid screening; compatibility with fluorescenceHigh-resolution imaging of individual fibers

II. Ultrastructural Analysis: Electron Microscopy

Principle of Causality: For the definitive confirmation of demyelination, Transmission Electron Microscopy (TEM) is the unparalleled gold standard. It provides the necessary resolution to visualize the ultrastructure of the myelin sheath itself.[23] In EAE, TEM can reveal not just the loss of myelin, but also pathological details such as the loosening and splitting of myelin lamellae (vesicular demyelination), infiltration of immune cells between the sheath and the axon, and concomitant axonal damage.[24][25]

While powerful, the application of TEM is limited by its extremely low throughput, technical complexity, and high cost, making it unsuitable for screening but essential for detailed mechanistic studies.[26]

III. Functional Correlates of Demyelination

Histological and ultrastructural data provide a static snapshot of pathology. To understand the physiological consequences of demyelination, these anatomical findings must be correlated with functional deficits.

A. Behavioral Testing: The Rotarod Test

Principle of Causality: The cerebellum and spinal cord motor tracts are common sites of demyelination in the MOG-EAE model.[6] Damage to these regions impairs motor coordination, balance, and endurance. The rotarod test provides an objective and quantitative measure of these functions.[27][28][29] As demyelination progresses, mice are unable to maintain their position on the accelerating rotating rod, and the latency to fall serves as a reliable functional readout.[29][30][31]

B. Electrophysiology: Measuring Nerve Conduction Velocity

Principle of Causality: The primary function of the myelin sheath is to facilitate rapid saltatory conduction of nerve impulses. Demyelination exposes voltage-gated potassium channels and disrupts the nodal architecture, leading to a significant decrease in nerve conduction velocity (NCV).[32] In vivo electrophysiological recordings, typically of the sciatic or tail nerve, can directly measure parameters like NCV and compound muscle action potential (CMAP) amplitude.[33][34][35][36] A reduction in NCV is a direct functional confirmation of demyelination.[32]

Decision-Making Framework for Method Selection

Decision_Tree start What is the primary research question? q1 Screening therapeutic compounds for efficacy? start->q1 Screening q2 Detailed mechanism of myelin damage? start->q2 Mechanism q3 Correlating pathology with functional outcome? start->q3 Function q4 Co-localizing myelin loss with immune cells? start->q4 Cellular Context ans1 Use FluoroMyelin™ for high throughput. Confirm hits with LFB or IHC. q1->ans1 ans2 Use Electron Microscopy for ultrastructure. Complement with Black-Gold II for high resolution. q2->ans2 ans3 Combine Histology (LFB/IHC) with Rotarod and/or Electrophysiology. q3->ans3 ans4 Use multi-label Immunofluorescence (e.g., anti-MBP + anti-CD4). q4->ans4

Sources

Comparative

A Comparative Guide to Spontaneous vs. Induced EAE Models for Multiple Sclerosis Research

For researchers, scientists, and drug development professionals navigating the complexities of multiple sclerosis (MS), the choice of an appropriate animal model is paramount. Experimental Autoimmune Encephalomyelitis (E...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals navigating the complexities of multiple sclerosis (MS), the choice of an appropriate animal model is paramount. Experimental Autoimmune Encephalomyelitis (EAE) stands as the most utilized preclinical model, offering invaluable insights into the immunopathology of this debilitating neurological disease. However, the EAE landscape is not monolithic; it is broadly divided into induced and spontaneous models, each with distinct characteristics, advantages, and limitations. This guide provides an in-depth, objective comparison of these two approaches, supported by experimental data and protocols, to empower researchers in selecting the optimal model for their specific scientific questions.

The Fundamental Divide: An Introduction to EAE Models

EAE is an inflammatory demyelinating disease of the central nervous system (CNS) that serves as a model for MS.[1][2] The pathology of EAE, much like MS, is characterized by perivascular inflammatory infiltrates, demyelination, and axonal damage within the CNS, leading to a progressive or relapsing-remitting paralysis.[2][3] The critical distinction between EAE models lies in the method of disease initiation: a direct, external trigger in induced models versus an inherent, genetically driven predisposition in spontaneous models.

Induced EAE: A Robust and Controllable Model of CNS Autoimmunity

Induced EAE models are the workhorses of MS research, valued for their high disease incidence and predictable, synchronized disease course.[4] In these models, disease is actively elicited by immunizing susceptible rodent strains with myelin-derived antigens emulsified in a potent adjuvant.[2][4]

Mechanism of Induction

The induction of EAE is a multi-step process designed to break immune tolerance to CNS autoantigens. The key components of this process are:

  • Myelin Antigen: Peptides or proteins from the myelin sheath, such as Myelin Oligodendrocyte Glycoprotein (MOG), Proteolipid Protein (PLP), or Myelin Basic Protein (MBP), serve as the immunogens.[1][5][6] The choice of antigen and the specific peptide sequence can influence the disease course and the relative contribution of different immune cell subsets.[5][7]

  • Adjuvant: Complete Freund's Adjuvant (CFA), a water-in-oil emulsion containing heat-killed mycobacteria, is co-administered with the myelin antigen.[4][8] CFA activates the innate immune system, leading to the recruitment and activation of antigen-presenting cells (APCs) and the subsequent priming of myelin-specific T cells.

  • Pertussis Toxin (PTX): In many mouse models, PTX is administered to enhance the permeability of the blood-brain barrier (BBB), facilitating the entry of encephalitogenic T cells into the CNS.[9][10]

The combination of these elements triggers the activation and expansion of autoreactive CD4+ T cells, which differentiate into pro-inflammatory subsets (Th1 and Th17). These cells then migrate to the CNS, where they are reactivated by local APCs presenting myelin antigens, initiating a cascade of inflammation, demyelination, and axonal damage.[4][9]

Common Induced EAE Models

The choice of rodent strain and antigen combination dictates the clinical and pathological features of the induced EAE model. Some of the most widely used models include:

  • MOG35-55 in C57BL/6 Mice: This is arguably the most common EAE model, inducing a chronic, non-relapsing paralysis.[5][8][11] It is particularly useful for studying the chronic progressive phase of MS and for evaluating the efficacy of therapeutic agents in a prophylactic or therapeutic setting.[9][12]

  • PLP139-151 in SJL/J Mice: This model is characterized by a relapsing-remitting disease course, closely mimicking the most common form of human MS.[5][6] It is well-suited for investigating the mechanisms of relapse and remission and for testing therapies aimed at preventing relapses.[6]

Spontaneous EAE: Modeling the Genetic Predisposition and Natural History of MS

Spontaneous EAE models have emerged to address a key limitation of induced models: the artificial nature of disease initiation.[13] In these models, mice are genetically engineered to have a high frequency of autoreactive T cells and/or B cells, leading to the development of EAE without any external immunization.[14] This allows for the study of the initial triggers of autoimmunity and the natural progression of the disease in a manner that may more closely reflect the human condition.[15][16]

Mechanism of Spontaneous Disease Development

Spontaneous EAE models typically involve the transgenic expression of a T-cell receptor (TCR) specific for a myelin antigen.[14][17][18] This results in a large population of T cells capable of recognizing and attacking the myelin sheath. The development of spontaneous EAE in these models is often dependent on additional factors, such as:

  • B-cell Involvement: Some spontaneous models, like the TCR1640 SJL/J mouse, demonstrate a crucial role for B cells in disease pathogenesis.[17][18] In these mice, MOG-reactive T cells help to expand a population of endogenous MOG-specific B cells, which in turn produce pathogenic autoantibodies that exacerbate the disease.[17][18][19]

  • Environmental Triggers: The gut microbiota has been implicated as a potential trigger for spontaneous EAE.[20][21] It is hypothesized that molecular mimicry between microbial antigens and myelin antigens, or a general pro-inflammatory environment fostered by certain gut bacteria, can lead to the activation of autoreactive T cells.[16]

Prominent Spontaneous EAE Models
  • TCR1640 SJL/J Mice: These mice express a TCR specific for MOG92-106 and develop a relapsing-remitting EAE with a high incidence.[17][18] The disease in these mice is dependent on both B cells and the expression of the MOG autoantigen.[17][18]

  • 2D2 TCR Transgenic C57BL/6 Mice: These mice express a TCR specific for MOG35-55. While the incidence of spontaneous EAE is lower in this model compared to the TCR1640 SJL/J mice, they can develop a chronic form of the disease, often with initial symptoms of optic neuritis.[20]

Head-to-Head Comparison: Spontaneous vs. Induced EAE

FeatureInduced EAESpontaneous EAE
Disease Onset Predictable and synchronized following immunization (typically 9-14 days).[8][9]Variable and asynchronous, occurring over a wider age range (e.g., 60-500 days).[20][21]
Disease Incidence High (often >80-90%).[9]Variable, depending on the specific transgenic model and housing conditions (can be up to 94%).[20][21]
Clinical Course Can be tailored by the choice of antigen and mouse strain (e.g., chronic progressive with MOG35-55 in C57BL/6, relapsing-remitting with PLP139-151 in SJL).[5][22]Often relapsing-remitting or chronic progressive, depending on the model.[17][18][20]
Immunology Primarily T-cell driven, although B cells can play a role depending on the antigen used (e.g., MOG1-125).[7][9] The use of CFA provides a strong, non-specific immune activation.More closely models the interplay between genetic predisposition and environmental triggers. Can have a strong B-cell and autoantibody component.[15][17][18]
Pathology Characterized by inflammatory infiltrates, demyelination, and axonal damage in the spinal cord and brain.[3][23]Similar to induced EAE, with inflammatory demyelinating lesions in the CNS. Some models show specific predilections for certain CNS regions (e.g., optic nerve).[19][20]
Reproducibility High, due to the controlled induction of disease.Lower, due to the stochastic nature of spontaneous onset.
Relevance to MS Excellent for studying specific aspects of MS immunopathology and for preclinical drug screening.[24][25]Potentially more relevant for studying disease initiation, the role of genetic susceptibility, and the natural history of MS.[15][16]

Experimental Protocols

Protocol for MOG35-55-Induced EAE in C57BL/6 Mice

This protocol describes a standard method for inducing a chronic progressive form of EAE.

Materials:

  • MOG35-55 peptide (MEVGWYRSPFSRVVHLYRNGK)

  • Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

  • Pertussis toxin (PTX)

  • Phosphate-buffered saline (PBS)

  • Female C57BL/6 mice, 8-12 weeks old

  • Syringes and needles

Procedure:

  • Antigen Emulsion Preparation:

    • On the day of immunization, prepare an emulsion of MOG35-55 and CFA.

    • A common final concentration is 1-2 mg/mL of MOG35-55 in a 1:1 emulsion with CFA.

    • To create a stable emulsion, mix the MOG35-55 solution and CFA by repeatedly drawing the mixture into and expelling it from a syringe. A stable emulsion will not disperse when a drop is placed in water.

  • Immunization (Day 0):

    • Anesthetize the mice.

    • Inject 100-200 µL of the MOG35-55/CFA emulsion subcutaneously, typically divided between two sites on the flank.[8][26]

    • Administer PTX (e.g., 100-200 ng) intraperitoneally.[10][26]

  • Second PTX Injection (Day 2):

    • Administer a second dose of PTX intraperitoneally, identical to the first dose.[26]

  • Clinical Scoring:

    • Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.

    • Use a standardized scoring system:

      • 0: No clinical signs

      • 1: Limp tail

      • 2: Hind limb weakness

      • 3: Hind limb paralysis

      • 4: Hind and forelimb paralysis

      • 5: Moribund or dead

    • Also, monitor body weight daily, as weight loss often precedes the onset of clinical signs.

Protocol for Monitoring Spontaneous EAE

Monitoring spontaneous EAE requires a long-term commitment and careful observation.

Procedure:

  • Animal Husbandry:

    • House mice in a specific pathogen-free facility to minimize confounding environmental variables.

    • Provide easily accessible food and water, especially for animals that develop motor deficits.

  • Clinical Observation:

    • Observe the mice at least three times a week for the development of clinical signs of EAE.

    • Once an animal shows initial signs, increase the frequency of observation to daily.

    • Use the same clinical scoring system as for induced EAE.

  • Data Collection:

    • Record the age of onset for each animal.

    • For relapsing-remitting models, document the periods of disease exacerbation and remission.

    • Collect blood samples periodically to analyze for the presence of autoantibodies.

  • Endpoint Analysis:

    • At the end of the study or when animals reach a humane endpoint, perfuse the mice and collect CNS tissue (brain and spinal cord) for histological analysis of inflammation and demyelination.

Visualizing the Workflows

Induced_EAE_Workflow cluster_0 Day 0: Immunization cluster_1 Day 2 cluster_2 Days 7-14+: Disease Development antigen MOG/PLP Peptide emulsion Antigen/CFA Emulsion antigen->emulsion cfa Complete Freund's Adjuvant (CFA) cfa->emulsion mouse Susceptible Mouse (e.g., C57BL/6, SJL) emulsion->mouse Subcutaneous Injection ptx1 Pertussis Toxin (PTX) ptx1->mouse Intraperitoneal Injection bbb_breach BBB Permeabilization ptx1->bbb_breach tcell_activation Activation of Myelin-Specific T-cells mouse->tcell_activation ptx2 Pertussis Toxin (PTX) ptx2->mouse Intraperitoneal Injection ptx2->bbb_breach cns_infiltration CNS Infiltration tcell_activation->cns_infiltration bbb_breach->cns_infiltration disease_onset Clinical Signs of EAE cns_infiltration->disease_onset Spontaneous_EAE_Workflow cluster_0 Inherent Factors cluster_1 Potential Triggers cluster_2 Pathogenesis genetics Genetic Predisposition (e.g., Transgenic TCR for Myelin Antigen) t_cell_activation Activation of Autoreactive T-cells genetics->t_cell_activation b_cells Autoreactive B-cell Repertoire b_cell_activation B-cell Activation & Autoantibody Production b_cells->b_cell_activation microbiota Gut Microbiota microbiota->t_cell_activation stochastic Stochastic Events stochastic->t_cell_activation t_cell_activation->b_cell_activation cns_inflammation CNS Inflammation & Demyelination t_cell_activation->cns_inflammation b_cell_activation->cns_inflammation disease_onset Spontaneous Onset of EAE cns_inflammation->disease_onset

Caption: Factors contributing to the development of spontaneous EAE.

Choosing the Right Model: A Guide for Researchers

The decision to use a spontaneous or an induced EAE model should be driven by the specific research question.

Induced EAE models are ideal for:

  • Preclinical screening of therapeutic compounds: The synchronized and predictable nature of induced EAE makes it well-suited for efficacy studies with clear endpoints. [25][27][28]* Dissecting specific immune mechanisms: The ability to control the timing and nature of the immune challenge allows researchers to investigate the roles of specific cell types, cytokines, and signaling pathways in disease pathogenesis.

  • Studying the effector phase of the disease: Induced models provide a robust system for studying the events that occur after the immune system has been primed to attack the CNS.

Spontaneous EAE models are advantageous for:

  • Investigating the triggers of autoimmunity: These models are invaluable for studying how genetic susceptibility interacts with environmental factors, such as the microbiome, to initiate the disease process. [14][16]* Modeling the natural history of MS: The slow, progressive, or relapsing-remitting nature of spontaneous EAE may better recapitulate the long-term course of human MS.

  • Evaluating therapies aimed at preventing disease onset or modifying the underlying autoimmune predisposition.

Conclusion

Both spontaneous and induced EAE models have significantly advanced our understanding of multiple sclerosis. Induced models offer robustness, reproducibility, and control, making them indispensable tools for dissecting disease mechanisms and for preclinical drug development. Spontaneous models, on the other hand, provide a unique window into the earliest events of autoimmunity and the interplay between genetics and environment, offering a potentially more faithful representation of the natural history of MS. By understanding the distinct strengths and limitations of each approach, researchers can make informed decisions to select the most appropriate model to drive their research forward and ultimately contribute to the development of new therapies for this complex disease.

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  • Krishnamoorthy, G., Saxena, A., Wekerle, H., & Lassmann, H. (2009). Spontaneous relapsing-remitting EAE in the SJL/J mouse: MOG-reactive transgenic T cells recruit endogenous MOG-specific B cells. PubMed. Retrieved from [Link]

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  • Vogelsang, A., et al. (2021). An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice. PubMed. Retrieved from [Link]

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  • Krishnamoorthy, G., Saxena, A., Wekerle, H., & Lassmann, H. (2009). Spontaneous relapsing-remitting EAE in the SJL/J mouse: MOG-reactive transgenic T cells recruit endogenous MOG-specific B cells. Rockefeller University Press. Retrieved from [Link]

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  • Creative Biolabs. (n.d.). PLP induced EAE Mouse Modeling & Pharmacodynamics Service. Retrieved from [Link]

  • Kipp, M., et al. (2014). Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice. PubMed Central. Retrieved from [Link]

  • Melior Discovery. (n.d.). PLP-Induced EAE Mouse Model of Multiple Sclerosis. Retrieved from [Link]

  • Caspi, R. R., et al. (2013). Comparative Analysis of Induced vs. Spontaneous Models of Autoimmune Uveitis Targeting the Interphotoreceptor Retinoid Binding Protein. PLoS ONE. Retrieved from [Link]

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  • Edwards, L. J., et al. (2019). Treatment of spontaneous EAE by laquinimod reduces Tfh, B cell aggregates, and disease progression. Neurology Neuroimmunology & Neuroinflammation. Retrieved from [Link]

  • Ingelfinger, F., et al. (2020). Gene Expression in Spontaneous Experimental Autoimmune Encephalomyelitis Is Linked to Human Multiple Sclerosis Risk Genes. ResearchGate. Retrieved from [Link]

  • Wilson, D. B., et al. (2010). Suppression of MOG- and PLP-Induced Experimental Autoimmune Encephalomyelitis Using a Novel Multivalent Bifunctional Peptide Inhibitor. Journal of Neuroimmune Pharmacology. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment and Safe Handling of MOG Peptide (35-55), TFA Salt

Myelin Oligodendrocyte Glycoprotein (MOG) peptide (35-55) is a pivotal tool in neuroscience research, primarily utilized for inducing experimental autoimmune encephalomyelitis (EAE) in rodents, a common model for multipl...

Author: BenchChem Technical Support Team. Date: January 2026

Myelin Oligodendrocyte Glycoprotein (MOG) peptide (35-55) is a pivotal tool in neuroscience research, primarily utilized for inducing experimental autoimmune encephalomyelitis (EAE) in rodents, a common model for multiple sclerosis.[1][2][3] The potent biological activity of this peptide, combined with its typical formulation as a trifluoroacetate (TFA) salt, necessitates a robust and informed approach to laboratory safety. This guide provides essential, immediate safety protocols and logistical plans, moving beyond a simple checklist to explain the scientific rationale behind each procedural step. Our objective is to empower researchers with the knowledge to handle this compound safely and effectively, ensuring both personal safety and the integrity of experimental outcomes.

Foundational Safety: Hazard Identification and Risk Assessment

Before handling MOG (35-55), a thorough risk assessment is mandatory.[4][5] All research peptides should be treated as hazardous materials with uncharacterized biological effects.[4][5]

Primary Hazards:

  • Biological Activity: MOG (35-55) is a potent encephalitogen designed to trigger a powerful immune response against the central nervous system.[1] Accidental exposure could pose unknown health risks.

  • Respiratory Sensitization: Lyophilized peptide powders are fine and lightweight, posing a significant risk of inhalation which can lead to allergic reactions or respiratory sensitization.[4]

  • Dermal and Ocular Irritation: Direct contact with the peptide in either powder or solution form can cause skin and eye irritation.[4][6]

  • Trifluoroacetic Acid (TFA) Counter-ion: Synthetic peptides are typically purified using HPLC and delivered as TFA salts.[7][8] Residual TFA can be cytotoxic in cell-based assays, alter the pH of solutions, and affect peptide solubility and aggregation, potentially confounding experimental results.[7][8][9][10]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to prevent exposure.[4][11] The specific PPE required depends on the form of the peptide being handled (lyophilized powder vs. liquid solution).

PPE CategoryItemSpecifications and Use
Eye and Face Protection Safety GogglesChemical-resistant, side-shielded goggles are the minimum requirement to protect against splashes and vapors.[4][5][12]
Face ShieldRecommended in addition to goggles when handling the lyophilized powder or during initial reconstitution, where the risk of splashing is highest.[4][11]
Hand Protection Chemical-Resistant GlovesNitrile gloves are the standard for handling peptides.[4][5] Consider double-gloving for added protection with concentrated solutions. Change gloves immediately if contaminated.[11]
Body Protection Laboratory CoatA standard, full-coverage lab coat is required to protect skin and clothing from potential contamination.[5][11]
Respiratory Protection Chemical Fume Hood or RespiratorMandatory when weighing or otherwise handling the lyophilized powder to prevent inhalation of aerosolized particles.[4][5][11] All manipulations of the powder should occur within a certified chemical fume hood or biological safety cabinet.
General Attire Long Pants & Closed-Toe ShoesThis is the minimum attire for any laboratory setting where hazardous materials are handled.[5][11]

Operational Plan: From Receipt to Disposal

Adherence to a strict, step-by-step protocol is essential for minimizing risk and ensuring the peptide's stability.

Receiving and Storage
  • Inspection: Upon receipt, visually inspect the container for damage or a compromised seal.[11]

  • Long-Term Storage: For long-term stability, store the lyophilized peptide at -20°C or colder in a tightly sealed, light-protected container.[13][14][15][16]

  • Equilibration: Before opening the vial, allow it to warm completely to room temperature inside a desiccator. This critical step prevents atmospheric moisture from condensing inside the vial, which can degrade the peptide.[11][17]

Step-by-Step Reconstitution Protocol

This procedure carries the highest risk of exposure and must be performed with meticulous care inside a chemical fume hood.[5][11]

  • Prepare the Workspace: Don all required PPE (lab coat, double gloves, safety goggles, and face shield). Sanitize the work surface within the chemical fume hood.[4]

  • Select Solvent: Reconstitute MOG (35-55) in sterile, high-purity water or an appropriate sterile buffer.[14][15] A common concentration for a stock solution is 1-2 mg/mL.[18][19]

  • Introduce Solvent: Using a sterile syringe or calibrated pipette, slowly add the calculated volume of solvent to the vial containing the lyophilized peptide.

  • Dissolution: To dissolve the peptide, gently swirl or vortex the vial.[13] For peptides that are difficult to dissolve, sonication in an ultrasonic bath can be effective.[2][14] Avoid vigorous shaking to prevent peptide denaturation.

  • Aliquoting: Once fully dissolved, divide the solution into single-use aliquots. This is the most effective way to preserve the peptide's integrity by avoiding repeated freeze-thaw cycles, which can lead to degradation.[13][16]

  • Solution Storage: Store the aliquoted peptide solution at -20°C or colder.[14][16][18]

G cluster_prep Preparation cluster_handling Handling & Reconstitution cluster_storage_disposal Storage & Disposal prep_ppe 1. Don Full PPE (Gloves, Goggles, Coat) prep_hood 2. Work in Fume Hood prep_equilibrate 3. Equilibrate Vial to Room Temperature handle_weigh 4. Weigh Lyophilized Powder (if needed) prep_equilibrate->handle_weigh Proceed to Handling handle_reconstitute 5. Reconstitute with Sterile Solvent handle_aliquot 6. Aliquot into Single-Use Vials storage_freeze 7. Store Aliquots at -20°C or Colder handle_aliquot->storage_freeze Final Steps disposal_waste 8. Dispose of Contaminated Waste in Labeled Bins

Caption: Safe Handling Workflow for MOG (35-55) Peptide.

Emergency Procedures
  • Skin/Eye Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[5][6] Remove contaminated clothing and seek medical attention if irritation persists.[5][6]

  • Spill Response: Evacuate and restrict access to the spill area.[5] Wearing appropriate PPE, cover the spill with an absorbent material.[5][6] Decontaminate the area thoroughly and collect all materials into a designated hazardous waste container.[5][20]

Disposal Plan

Proper disposal is critical for environmental safety and regulatory compliance.[5]

  • Solid Waste: All consumables that have contacted the peptide (gloves, pipette tips, vials, etc.) must be collected in a clearly labeled hazardous chemical waste container.[4][5]

  • Liquid Waste: Unused or expired peptide solutions should be collected in a labeled hazardous waste container. Never pour peptide solutions down the drain. [4][5]

  • Sharps Waste: Needles and syringes must be disposed of in a puncture-resistant sharps container.[4]

Conclusion: Fostering a Culture of Safety

Handling potent biological reagents like MOG (35-55) peptide demands more than just following steps; it requires a deep understanding of the associated risks and the rationale behind each safety protocol. By integrating this knowledge into daily laboratory practice—from mandatory PPE use and meticulous handling within a fume hood to proper waste segregation—researchers can protect themselves, ensure the validity of their data, and foster a robust culture of safety. All personnel must receive documented training on these procedures before working with this compound.[5]

References

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